Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

• CAS: 343788-69-2

Core Science & Biosynthesis

A Technical Guide to the Chemical Properties and Applications of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the strategic design of molecular building blocks is paramount to the efficient discovery of novel therapeutics. Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate stands out as a pivotal synthetic intermediate, prized for its unique structural and chemical characteristics. This guide provides an in-depth exploration of its chemical properties, reactivity, and strategic applications. The molecule incorporates a piperidine core, a well-established "privileged scaffold" known for conferring favorable physicochemical and pharmacokinetic properties in drug candidates.[1] Its structure is distinguished by two key features: a tert-butoxycarbonyl (Boc) group protecting the piperidine nitrogen and a quaternary carbon at the 4-position bearing both a primary amine and a methyl group. This geminal disubstitution offers a defined three-dimensional vector for molecular elaboration, making it an invaluable tool for structure-activity relationship (SAR) studies.

Molecular and Physicochemical Profile

The foundational properties of a synthetic building block dictate its utility and handling. Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a solid at room temperature, with solubility in common organic solvents.[2] Its key identifiers and computed physicochemical properties are summarized below, providing a quantitative basis for its application in synthetic and medicinal chemistry workflows.

Property	Value	Source
IUPAC Name	tert-butyl 4-amino-4-methylpiperidine-1-carboxylate	[3]
CAS Number	343788-69-2	[3]
Molecular Formula	C₁₁H₂₂N₂O₂	[3]
Molecular Weight	214.30 g/mol	[3]
Exact Mass	214.168127949 Da	[3]
XLogP3	0.9	[3]
Topological Polar Surface Area (TPSA)	55.6 Ų	[3]
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Appearance	White to light yellow powder or lump	[2]

Core Chemical Reactivity and Stability

The synthetic versatility of this molecule stems from the orthogonal reactivity of its two distinct nitrogen atoms. The strategic presence of the Boc group allows for selective manipulation of the primary amine at the C4 position, or its own removal to enable reactions at the piperidine nitrogen.

The N-Boc Protecting Group: An Acid-Labile Switch

The tert-butoxycarbonyl (Boc) group is one of the most common amine protecting groups in organic synthesis.[4] Its primary function is to temporarily convert the basic and nucleophilic secondary amine of the piperidine ring into a neutral, non-reactive carbamate. This transformation is critical for preventing unwanted side reactions during the modification of other parts of the molecule.

Stability Profile: The Boc group is exceptionally stable under a wide range of conditions, including exposure to most nucleophiles, bases, and catalytic hydrogenation, making it compatible with many synthetic transformations.

Acid-Catalyzed Deprotection: The defining characteristic of the Boc group is its lability under acidic conditions.[5] Treatment with a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), efficiently removes the group.[4][5] The mechanism proceeds through protonation of the carbamate's carbonyl oxygen, followed by the cleavage of the tert-butyl-oxygen bond to generate a highly stable tert-butyl cation and a transient carbamic acid, which spontaneously decarboxylates to yield the free amine and carbon dioxide gas.[4][6]

Caption: Mechanism of acid-catalyzed Boc deprotection.

Experimental Protocol: Boc Group Removal

• Dissolution: Dissolve the Boc-protected piperidine (1.0 eq) in dichloromethane (DCM) at a concentration of approximately 0.1 M.

• Acid Addition: To the stirred solution, add trifluoroacetic acid (TFA) (5-10 eq) dropwise at room temperature.

• Reaction Monitoring: Stir the reaction mixture for 1-2 hours. Progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Work-up: Concentrate the mixture under reduced pressure to remove excess TFA and DCM.

• Neutralization: Dissolve the residue in a suitable solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the deprotected amine, often as a TFA salt if neutralization is omitted.

The C4-Primary Amine: A Nucleophilic Handle

The primary amino group at the C4 position is a key nucleophilic center, providing a direct attachment point for a wide variety of substituents. This functionality is crucial for building molecular diversity and is readily engaged in reactions such as acylation and alkylation.

Common Transformations:

• Acylation: Reaction with acyl chlorides, anhydrides, or carboxylic acids (using coupling agents like EDC or HATU) forms stable amide bonds, a cornerstone of peptide and small molecule synthesis.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) produces secondary or tertiary amines.

• Alkylation: Reaction with alkyl halides can introduce alkyl chains, though over-alkylation can be a challenge.

Experimental Protocol: N-Acylation of the C4-Amine

• Setup: In a round-bottom flask, dissolve tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 eq) and a base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 eq) in an anhydrous aprotic solvent like DCM or N,N-dimethylformamide (DMF).

• Acylating Agent Addition: Cool the solution to 0 °C in an ice bath. Slowly add the acyl chloride (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC.

• Quenching: Upon completion, quench the reaction by adding water or a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Extract the product into an organic solvent (e.g., ethyl acetate). Wash the combined organic layers sequentially with dilute HCl, saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography to obtain the desired N-acylated product.

Spectroscopic and Analytical Characterization

Unambiguous structural confirmation is essential. The following section outlines the expected spectroscopic signatures for this compound based on its functional groups and data from analogous structures.[7][8]

Technique	Feature	Expected Chemical Shift / Wavenumber
¹H NMR	Boc group (9H)	~1.45 ppm (singlet)
C4-Methyl group (3H)	~1.1-1.3 ppm (singlet)
Piperidine ring protons (8H)	~1.5-1.8 ppm and ~3.0-3.8 ppm (multiplets)
Amine protons (2H)	Broad singlet, variable shift (~1.5-3.0 ppm)
¹³C NMR	Boc C=O	~155 ppm
Boc C(CH₃)₃	~80 ppm
Boc C(CH₃)₃	~28.5 ppm
C4 (quaternary)	~50-55 ppm
Piperidine ring carbons	~35-45 ppm
C4-Methyl carbon	~25-30 ppm
IR Spectroscopy	N-H Stretch (primary amine)	3300-3400 cm⁻¹ (two bands)
C-H Stretch (aliphatic)	2850-2980 cm⁻¹
C=O Stretch (carbamate)	~1680-1700 cm⁻¹
Mass Spectrometry	ESI-MS [M+H]⁺	Expected m/z: 215.1754

Synthesis and Handling

Synthetic Strategy Overview

The synthesis of 4-substituted-4-aminopiperidines often requires multi-step sequences. A common and efficient method employs isonipecotate as a starting material, with the Curtius rearrangement serving as a key step to install the C4-amino group.[9] This approach allows for the introduction of various substituents at the 4-position prior to the formation of the amine.[9]

Caption: A plausible synthetic workflow for the target molecule.

Safety and Handling

Proper handling is crucial to ensure laboratory safety. Based on available GHS data, the compound presents several hazards.[3]

Hazard Class	GHS Classification
Acute Toxicity, Oral	Warning (Harmful if swallowed)
Skin Corrosion/Irritation	Danger/Warning (Causes severe/mild skin burns/irritation)
Eye Damage/Irritation	Danger/Warning (Causes serious eye damage/irritation)
STOT, Single Exposure	Warning (May cause respiratory irritation)

Recommended Handling Procedures:

• Always handle this compound in a well-ventilated chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of dust and direct contact with skin and eyes.

• Store in a tightly sealed container in a cool, dry place.

Applications in Drug Discovery

The structural motifs within tert-butyl 4-amino-4-methylpiperidine-1-carboxylate are highly relevant to contemporary drug design.

• Privileged Scaffold: The piperidine ring is present in numerous FDA-approved drugs, valued for improving properties like aqueous solubility, metabolic stability, and oral bioavailability.[1][10]

• 3D Structural Diversity: The geminal amino-methyl substitution at the C4 position creates a fixed, non-planar exit vector. This is highly advantageous for designing ligands that can probe complex, three-dimensional binding pockets of biological targets, potentially leading to enhanced potency and selectivity.

• Therapeutic Targets: Derivatives of 4-aminopiperidine are key building blocks for a range of therapeutic agents. For example, they are integral to the synthesis of CCR5 antagonists used as HIV-1 entry inhibitors and have been explored in the development of analgesics, and agents targeting various G-protein coupled receptors (GPCRs).[9][10]

Conclusion

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a high-value, versatile building block for chemical and pharmaceutical research. Its well-defined chemical properties—governed by the orthogonal reactivity of its Boc-protected piperidine nitrogen and its nucleophilic C4-primary amine—provide chemists with a powerful tool for the systematic construction of complex molecular architectures. A thorough understanding of its reactivity, stability, and handling requirements enables its effective and safe deployment in the synthesis of next-generation therapeutics.

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An In-Depth Technical Guide to the Synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Abstract

This technical guide provides a comprehensive overview of the synthetic routes for obtaining tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, a valuable building block in medicinal chemistry. This document explores the strategic considerations, mechanistic underpinnings, and practical execution of key synthetic methodologies. Detailed experimental protocols, comparative data, and workflow visualizations are presented to equip researchers, scientists, and drug development professionals with the necessary knowledge for the efficient and reliable synthesis of this important intermediate.

Introduction: Significance and Strategic Importance

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, also known as 1-Boc-4-amino-4-methylpiperidine, is a crucial intermediate in the synthesis of a wide array of pharmaceutical compounds.[1][2][3] Its sterically hindered gem-dimethylamino group on a piperidine scaffold provides a unique structural motif that is often exploited in the design of novel therapeutics, including anti-tumor and anti-viral agents.[1] The tert-butyloxycarbonyl (Boc) protecting group offers a stable yet readily cleavable handle for further chemical transformations, making it an ideal synthon in multi-step synthetic campaigns. The strategic importance of this compound necessitates robust and scalable synthetic methods to ensure a consistent supply of high-purity material for research and development.

Retrosynthetic Analysis and Key Synthetic Strategies

A retrosynthetic analysis of the target molecule reveals several viable disconnection points, leading to a variety of synthetic strategies. The primary challenge lies in the stereoselective and efficient introduction of the quaternary amino center at the 4-position of the piperidine ring. This guide will focus on the most prevalent and practical approaches, including modifications of the Ritter and Strecker reactions, as well as multi-step sequences starting from readily available piperidine derivatives.

Caption: Retrosynthetic analysis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Synthetic Route I: Modified Ritter Reaction

The Ritter reaction provides a direct and atom-economical approach to the synthesis of amides from nitriles and a carbocation source.[4][5][6][7][8] In the context of our target molecule, a tertiary alcohol serves as the carbocation precursor.

Mechanistic Rationale

The reaction proceeds via the acid-catalyzed formation of a stable tertiary carbocation from N-Boc-4-methyl-4-piperidinol.[6][8] This electrophilic intermediate is then trapped by a nitrile, forming a nitrilium ion. Subsequent hydrolysis of the nitrilium ion furnishes the desired N-alkyl amide. The choice of a strong, non-nucleophilic acid is critical to promote carbocation formation without competing side reactions.

Caption: Mechanistic pathway of the modified Ritter reaction.

Experimental Protocol: Synthesis of N-Boc-4-methyl-4-piperidinol

A common precursor for the Ritter reaction is N-Boc-4-methyl-4-piperidinol, which can be synthesized from commercially available N-Boc-4-piperidone.

Step 1: Grignard Reaction

To a solution of N-Boc-4-piperidone in anhydrous tetrahydrofuran (THF) at 0 °C, a solution of methylmagnesium bromide (MeMgBr) in diethyl ether is added dropwise. The reaction mixture is stirred at room temperature until completion, as monitored by thin-layer chromatography (TLC). The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford the crude N-Boc-4-methyl-4-piperidinol, which can be purified by column chromatography.

Experimental Protocol: Ritter Reaction and Hydrolysis

Step 2: Ritter Reaction

To a solution of N-Boc-4-methyl-4-piperidinol in a suitable nitrile solvent (e.g., acetonitrile), a strong acid such as sulfuric acid is added dropwise at 0 °C. The reaction mixture is stirred at room temperature until the starting material is consumed. The mixture is then carefully poured into ice water and neutralized with a base (e.g., sodium hydroxide solution). The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated to yield the crude N-acylated intermediate.

Step 3: Amide Hydrolysis

The crude N-acylated intermediate is then subjected to hydrolysis under acidic or basic conditions to cleave the acyl group and afford the free amine. For instance, refluxing with aqueous hydrochloric acid followed by neutralization will yield the desired tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Synthetic Route II: Strecker Amino Acid Synthesis

The Strecker synthesis is a classic method for preparing α-amino acids from aldehydes or ketones.[9][10][11][12][13] A modification of this reaction can be employed to synthesize the target molecule from N-Boc-4-piperidone.

Mechanistic Rationale

The reaction begins with the formation of an imine from N-Boc-4-piperidone and ammonia.[12] Subsequent nucleophilic addition of cyanide to the imine generates an α-aminonitrile.[9] The final step involves the hydrolysis of the nitrile group to a carboxylic acid, which in this case, after decarboxylation, leads to the desired primary amine.

Caption: Mechanistic pathway of the modified Strecker synthesis.

Experimental Protocol

Step 1: Formation of α-Aminonitrile

N-Boc-4-piperidone is dissolved in a suitable solvent, such as methanol, and treated with a source of ammonia (e.g., ammonium chloride) and a cyanide source (e.g., potassium cyanide). The reaction is typically stirred at room temperature. The progress of the reaction is monitored by TLC. Upon completion, the solvent is removed, and the residue is partitioned between water and an organic solvent. The organic layer is washed, dried, and concentrated to give the crude α-aminonitrile.

Step 2: Hydrolysis and Decarboxylation

The crude α-aminonitrile is then hydrolyzed under strong acidic conditions (e.g., concentrated hydrochloric acid) at elevated temperatures. This step converts the nitrile to a carboxylic acid. Subsequent heating can induce decarboxylation to yield the final product. After cooling, the reaction mixture is neutralized with a base, and the product is extracted.

Comparative Analysis of Synthetic Routes

Parameter	Modified Ritter Reaction	Modified Strecker Synthesis
Starting Material	N-Boc-4-methyl-4-piperidinol	N-Boc-4-piperidone
Key Reagents	Strong acid, Nitrile	Ammonia, Cyanide source
Number of Steps	2-3	2
Key Intermediates	Tertiary carbocation, Nitrilium ion	Imine, α-Aminonitrile
Advantages	Direct C-N bond formation	Utilizes readily available starting material
Disadvantages	Requires synthesis of the tertiary alcohol precursor	Use of highly toxic cyanide reagents
Overall Yield	Moderate to good	Moderate

Purification and Characterization

The final product, tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, is typically a white to light yellow solid.[3] Purification is generally achieved by column chromatography on silica gel or by recrystallization. The structure and purity of the compound should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and the presence of all expected functional groups.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Safety Considerations

Both synthetic routes described involve the use of hazardous materials. The Ritter reaction utilizes strong acids, which are corrosive and require careful handling. The Strecker synthesis involves the use of cyanide salts, which are highly toxic. All experimental work should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn.

Conclusion

The synthesis of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate can be successfully achieved through several synthetic strategies. The choice of a particular route will depend on factors such as the availability of starting materials, the desired scale of the reaction, and the laboratory's safety protocols. Both the modified Ritter and Strecker syntheses offer viable pathways to this important building block. This guide provides the foundational knowledge and practical protocols to enable researchers to confidently synthesize this compound for their drug discovery and development programs.

References

• ChemBK. 4-Amino-1-N-tert-butyloxycarbonyl-4-methyl-piperidine. Available from: [Link]

• Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. PubMed. Available from: [Link]

• Ritter reaction. Wikipedia. Available from: [Link]

• Kiyokawa, K., Watanabe, T., Fra, L., Kojima, T., & Minakata, S. (2017). Hypervalent Iodine(III)-Mediated Decarboxylative Ritter-Type Amination Leading to the Production of α-Tertiary Amine Derivatives. The Journal of Organic Chemistry, 82(21), 11711–11720.
• Feng, C., Yan, B., Yin, G., Chen, J., & Ji, M. (2018). Fe(ClO4)3·H2O-Catalyzed Ritter Reaction: A Convenient Synthesis of Amides from Esters and Nitriles. Synlett, 29(17), 2257–2264.

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• Professor Dave Explains. (2022, January 11). Ritter Reaction [Video]. YouTube. [Link]

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A Technical Guide to Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: A Key Building Block in Modern Drug Discovery

This technical guide provides a comprehensive overview of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, a pivotal building block for researchers and scientists in the field of drug development. This document delves into its chemical identity, physical and chemical properties, a detailed plausible synthesis protocol, analytical methodologies for quality control, and its significant applications in the synthesis of pharmacologically active molecules.

Chemical Identity and Properties

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a substituted piperidine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen and an amino and a methyl group at the 4-position. This unique structure makes it a valuable bifunctional molecule in organic synthesis.

CAS Number: 343788-69-2

Synonyms:

• 1-Boc-4-amino-4-methylpiperidine

• 1-(tert-Butoxycarbonyl)-4-amino-4-methylpiperidine

• tert-Butyl 4-amino-4-methyl-1-piperidinecarboxylate

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₁₁H₂₂N₂O₂	PubChem
Molecular Weight	214.30 g/mol	PubChem[1]
Appearance	White to light yellow powder or lump	TCI Chemicals
Purity	>90.0%	TCI Chemicals
SMILES	CC1(CCN(CC1)C(=O)OC(C)(C)C)N	PubChem[1]
InChIKey	DMBKWEHXTOCLTC-UHFFFAOYSA-N	PubChem[1]

Synthesis Protocol

While a specific, publicly available, step-by-step synthesis for tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is not extensively documented, a plausible and efficient synthetic route can be designed based on established organic chemistry principles and published syntheses of analogous piperidine structures. The following proposed synthesis starts from the commercially available 1-Boc-4-piperidone.

Overall Synthetic Scheme:

Caption: Proposed synthetic workflow for tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Step-by-Step Methodology:

Step 1: Formation of the Hydrazone Intermediate

• To a solution of 1-Boc-4-piperidone (1 equivalent) in ethanol, add hydrazine hydrate (1.2 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the solvent can be removed under reduced pressure to yield the crude hydrazone, which can be used in the next step without further purification.

Causality: The formation of a hydrazone from the ketone is a standard and high-yielding reaction that sets up the subsequent addition of the methyl group.

Step 2: Addition of the Methyl Group

• Dissolve the crude hydrazone from Step 1 in an anhydrous aprotic solvent such as tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of methyllithium (MeLi) or methylmagnesium bromide (MeMgBr) (1.5 equivalents) in a suitable solvent (e.g., diethyl ether for MeLi, THF for MeMgBr).

• Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature and stir for an additional 12 hours.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methylated hydrazine intermediate.

Causality: The organometallic reagent (MeLi or MeMgBr) acts as a nucleophile, attacking the carbon of the C=N double bond of the hydrazone. The subsequent aqueous workup protonates the intermediate to form the hydrazine.

Step 3: Reductive Cleavage to the Amine

• Dissolve the crude product from Step 2 in a suitable solvent such as ethanol or methanol.

• Add a catalytic amount of Raney nickel (approximately 10% by weight).

• Subject the mixture to hydrogenation (H₂) using a balloon or a Parr hydrogenator at a pressure of 50-100 psi.

• Stir the reaction vigorously at room temperature for 16-24 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Raney nickel catalyst. Caution: Raney nickel is pyrophoric and must be handled with care, preferably kept wet with solvent.

• Wash the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of dichloromethane and methanol to afford pure tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Causality: Raney nickel is a highly effective catalyst for the hydrogenolysis of the N-N bond in the hydrazine, leading to the formation of the desired primary amine.

Analytical Quality Control

To ensure the identity and purity of the synthesized compound, a suite of analytical techniques should be employed.

Analytical Workflow:

Caption: A typical quality control workflow for the final product.

High-Performance Liquid Chromatography (HPLC):

• Purpose: To determine the purity of the final compound and quantify any non-volatile impurities.

• Typical Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water and acetonitrile with 0.1% trifluoroacetic acid or formic acid.

  • Detection: UV at 210 nm.

Gas Chromatography-Mass Spectrometry (GC-MS):

• Purpose: To assess purity, identify volatile impurities, and confirm the molecular weight of the compound. A GC-MS spectrum for this compound is referenced in patent CN1696115B[1].

• Typical Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium.

  • Ionization: Electron Ionization (EI).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Purpose: To confirm the chemical structure of the molecule.

• ¹H NMR: Expected signals would include a singlet for the tert-butyl group protons, multiplets for the piperidine ring protons, a singlet for the methyl group protons, and a broad singlet for the amine protons.

• ¹³C NMR: Expected signals would include those for the carbonyl carbon of the Boc group, the quaternary carbon of the Boc group, the carbons of the piperidine ring, and the methyl carbon.

Infrared (IR) Spectroscopy:

• Purpose: To identify the key functional groups present in the molecule.

• Expected Absorptions:

  • N-H stretching vibrations for the primary amine.

  • C=O stretching vibration for the carbamate of the Boc group.

  • C-H stretching vibrations for the alkyl groups.

Applications in Drug Discovery

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a valuable building block in medicinal chemistry due to the presence of the versatile piperidine scaffold and the orthogonally protected amino groups. The piperidine moiety is a common motif in many approved drugs, often imparting favorable pharmacokinetic properties.

Key Application Areas:

• Alzheimer's Disease: Derivatives of 4-aminopiperidine have been explored as inhibitors of enzymes such as β-secretase (BACE1) and acetylcholinesterase (AChE), which are key targets in Alzheimer's disease therapy[2]. The primary amine of the title compound can be functionalized to interact with the active sites of these enzymes.

• Oncology: The piperidine scaffold is present in numerous kinase inhibitors used in cancer treatment. The functional groups on tert-butyl 4-amino-4-methylpiperidine-1-carboxylate allow for its incorporation into novel kinase inhibitor scaffolds. For instance, related piperidine intermediates are used in the synthesis of Vandetanib, a tyrosine kinase inhibitor[3][4].

• Antiviral Agents: The piperidine core is considered a "privileged scaffold" in drug discovery, meaning it can serve as a basis for ligands for multiple biological targets, including viral proteins[2]. The amino group provides a handle for introducing pharmacophores that can disrupt viral replication.

• Fentanyl Analogs: It is important to note that related 4-aminopiperidine derivatives, such as 1-Boc-4-(phenylamino)piperidine, are precursors in the synthesis of fentanyl and its analogs[5]. Due to this, the handling and distribution of such compounds are often regulated.

Logical Relationship of Application:

Caption: The utility of the title compound in drug discovery stems from its modifiable functional groups and its core piperidine scaffold.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

• General Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Health Hazards: May cause skin and eye irritation. Harmful if swallowed.

• Storage: Store in a cool, dry place away from incompatible materials. Keep the container tightly closed.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a strategically important building block in the synthesis of complex organic molecules for drug discovery. Its versatile structure, featuring a piperidine core and orthogonally protected amino functionalities, allows for the creation of diverse chemical libraries targeting a range of diseases. The synthetic route outlined in this guide, coupled with rigorous analytical quality control, ensures the provision of high-purity material essential for successful research and development endeavors.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemistry of Tert-Butyl 4-((Methylamino)methyl)piperidine-1-carboxylate: Synthesis and Purity. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate. Retrieved from [Link]

• Wikipedia. (2023, November 9). 1-Boc-4-AP. Retrieved from [Link]

• Wang, M., Wang, W., Tang, Q., & Xu, S. (2016). Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. Atlantis Press. Retrieved from [Link]

• Wang, M., Wang, W., Tang, Q., & Xu, S. (2016). Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. ResearchGate. Retrieved from [Link]

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A Technical Guide to the Molecular Weight Determination of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

This technical guide provides a comprehensive overview of the theoretical and experimental determination of the molecular weight of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, a key building block in contemporary drug discovery. Designed for researchers, scientists, and drug development professionals, this document delves into the fundamental principles and practical methodologies for accurate molecular weight characterization, ensuring scientific integrity and reproducibility.

Introduction: The Significance of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a heterocyclic amine derivative widely utilized in medicinal chemistry. Its rigid piperidine scaffold, coupled with the versatile Boc-protecting group and a primary amino functionality, makes it an invaluable synthon for the construction of complex molecular architectures with diverse pharmacological activities. Accurate determination of its molecular weight is a critical first step in its characterization, confirming its identity and purity, which are prerequisites for its use in synthesis and biological screening.

Theoretical Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. The chemical formula for Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is C₁₁H₂₂N₂O₂.[1][2] The theoretical molecular weight is calculated by summing the atomic weights of all atoms in the molecule.

Element	Symbol	Quantity	Atomic Weight ( g/mol )	Total Weight ( g/mol )
Carbon	C	11	12.011	132.121
Hydrogen	H	22	1.008	22.176
Nitrogen	N	2	14.007	28.014
Oxygen	O	2	15.999	31.998
Total	214.309

Based on the summation of the atomic weights of its constituent elements, the molecular weight of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is 214.30 g/mol .[1][2][3]

Caption: 2D representation of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Experimental Determination of Molecular Weight

While theoretical calculation provides a precise value, experimental verification is essential to confirm the identity and purity of a synthesized or procured compound. The two primary techniques for the experimental determination of the molecular weight of organic compounds are Mass Spectrometry and Elemental Analysis.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[4] For a compound like Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, Electrospray Ionization (ESI) is a suitable "soft" ionization technique that typically produces a protonated molecule, [M+H]⁺, allowing for direct determination of the molecular weight.[2][3]

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the compound and dissolve it in 1 mL of a suitable solvent, such as methanol or acetonitrile, to create a 1 mg/mL stock solution.[2]

  • Prepare a dilute working solution (e.g., 1-10 µg/mL) by diluting the stock solution with the mobile phase.[4]

• Instrumentation and Conditions:

  • Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an ESI source.[2]

  • Ionization Mode: Positive ion mode is typically used for piperidine derivatives due to the basicity of the nitrogen atom.[2]

  • Infusion: The sample can be introduced into the mass spectrometer via direct infusion using a syringe pump or through a Liquid Chromatography (LC) system.[4]

  • Full Scan MS: Perform a full scan over an appropriate mass range (e.g., m/z 100-500) to identify the protonated molecule [M+H]⁺.

• Data Analysis and Interpretation:

  • The expected m/z for the protonated molecule [M+H]⁺ would be approximately 215.31.

  • Fragmentation Analysis (MS/MS): Tandem mass spectrometry (MS/MS) can be performed to further confirm the structure. The protonated molecule is selected and subjected to collision-induced dissociation (CID). For N-Boc protected piperidines, characteristic fragmentation patterns include:

    • A loss of isobutylene (56 Da), resulting in an [M+H - 56]⁺ ion.[3]

    • A loss of the entire Boc group (100 Da), leading to the deprotected piperidine cation [M+H - 100]⁺.[3]

Caption: Experimental workflow for ESI-MS analysis.

Elemental Analysis (CHN Analysis)

Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, is a combustion-based technique used to determine the elemental composition of a compound.[1][5] This method provides the percentage by mass of each element, which can then be used to determine the empirical formula. When combined with an experimentally determined molecular weight (e.g., from mass spectrometry), the molecular formula can be confirmed.

A precisely weighed sample of the organic compound is combusted in a furnace at high temperatures in the presence of excess oxygen.[1][5] The carbon in the compound is converted to carbon dioxide (CO₂), the hydrogen to water (H₂O), and the nitrogen to nitrogen gas (N₂) or nitrogen oxides, which are subsequently reduced to N₂. The amounts of these combustion products are then measured.[6]

• Sample Preparation:

  • Accurately weigh 2-3 mg of the dry, homogenous compound into a tin or silver capsule.

  • The sample must be pure to obtain accurate results.

• Instrumentation (CHN Analyzer):

  • The capsule containing the sample is introduced into the combustion furnace (typically around 900-1000 °C).

  • The resulting gases (CO₂, H₂O, N₂) are separated by gas chromatography and quantified using a thermal conductivity detector.

• Data Analysis and Calculation:

  • The instrument software calculates the percentage of C, H, and N in the sample.

  • The theoretical elemental composition of C₁₁H₂₂N₂O₂ is:

    • Carbon (C): (11 * 12.011) / 214.309 * 100% = 61.65%

    • Hydrogen (H): (22 * 1.008) / 214.309 * 100% = 10.35%

    • Nitrogen (N): (2 * 14.007) / 214.309 * 100% = 13.07%

  • The experimentally determined percentages should be within ±0.4% of the theoretical values to confirm the elemental composition and purity of the compound.

Caption: Workflow for CHN elemental analysis.

Conclusion

The accurate determination of the molecular weight of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is fundamental to its application in research and development. A combination of theoretical calculation, mass spectrometry, and elemental analysis provides a robust and self-validating system for the unambiguous confirmation of its identity and purity. The protocols and principles outlined in this guide offer a comprehensive framework for researchers to confidently characterize this important synthetic building block.

References

• PubChem. (n.d.). tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Grokipedia. (n.d.). Combustion analysis. Retrieved from [Link]

• Wikipedia. (n.d.). Combustion analysis. Retrieved from [Link]

• AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]

• Mettler Toledo. (n.d.). CHNSO Organic Elemental Analysis - Sample Preparation. Retrieved from [Link]

• Chemteam.info. (n.d.). Combustion Analysis Ten Examples. Retrieved from [Link]

• ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. Retrieved from [Link]

• Royal Society of Chemistry. (2008). CHNS Elemental Analysers. Retrieved from [Link]

• Auriga Research. (n.d.). Elemental Analysis CHNS (O) - Testing Methods. Retrieved from [Link]

• A-Level Chemistry Revision Notes. (n.d.). Combustion Analysis. Retrieved from [Link]

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Spectroscopic Data of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: A Technical Guide

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, a key building block in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field who require a thorough understanding of the characterization of this molecule.

Introduction

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (CAS No. 170097-51-1) is a bifunctional molecule incorporating a piperidine scaffold, a common motif in many pharmaceuticals. The presence of a primary amine and a tert-butoxycarbonyl (Boc) protecting group makes it a versatile intermediate for the synthesis of more complex molecules. Accurate and comprehensive spectroscopic characterization is paramount to confirm its identity, purity, and structure, ensuring the reliability of subsequent synthetic transformations.

This guide will delve into the predicted and expected data from Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While a complete, publicly available experimental dataset for this specific molecule is elusive, this guide leverages data from structurally similar compounds and fundamental spectroscopic principles to provide a robust and scientifically sound interpretation.

Molecular Structure and Key Features

The structure of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is fundamental to understanding its spectroscopic properties.

Figure 1. Chemical structure of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Key structural features influencing the spectroscopic data include:

• Piperidine Ring: A six-membered saturated heterocycle.

• Tert-butoxycarbonyl (Boc) Group: A bulky protecting group on the piperidine nitrogen.

• Quaternary Carbon: The C4 position of the piperidine ring is substituted with both a methyl and an amino group.

• Primary Amine: The -NH₂ group at the C4 position.

• Methyl Group: Attached to the C4 carbon.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Experimental Considerations

For the acquisition of NMR spectra, the sample would typically be dissolved in a deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can influence the chemical shifts of labile protons, such as those of the amino group. Tetramethylsilane (TMS) is used as an internal standard (0 ppm).

¹H NMR Spectroscopy: Predicted Data

The proton NMR spectrum is expected to show distinct signals for the different proton environments in the molecule.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~ 3.5 - 3.7	Broad multiplet	2H	H-2e, H-6e	Protons on carbons adjacent to the nitrogen of the Boc-protected piperidine ring, deshielded by the electron-withdrawing carbamate.
~ 2.8 - 3.0	Broad multiplet	2H	H-2a, H-6a	Axially oriented protons adjacent to the nitrogen, typically shifted slightly upfield compared to their equatorial counterparts.
~ 1.6 - 1.8	Multiplet	2H	H-3e, H-5e	Equatorial protons on carbons beta to the nitrogen.
~ 1.45	Singlet	9H	-C(CH₃)₃	The nine equivalent protons of the tert-butyl group, appearing as a sharp singlet.
~ 1.3 - 1.5	Multiplet	2H	H-3a, H-5a	Axial protons on carbons beta to the nitrogen.
~ 1.2 - 1.4	Broad singlet	2H	-NH₂	The chemical shift of the amino protons is highly dependent on solvent and concentration. This signal may exchange with D₂O.
~ 1.1	Singlet	3H	-CH₃	The three equivalent protons of the methyl group at C4.

¹³C NMR Spectroscopy: Predicted Data

The carbon NMR spectrum provides information on the number of unique carbon environments.

Predicted Chemical Shift (ppm)	Carbon Assignment	Rationale
~ 154 - 155	C=O (Boc)	Carbonyl carbon of the carbamate group.
~ 79 - 80	-C (CH₃)₃ (Boc)	Quaternary carbon of the tert-butyl group.
~ 49 - 51	C4	Quaternary carbon of the piperidine ring, substituted with the amino and methyl groups.
~ 40 - 42	C2, C6	Carbons adjacent to the piperidine nitrogen.
~ 35 - 37	C3, C5	Carbons beta to the piperidine nitrogen.
~ 28.5	-C(C H₃)₃ (Boc)	The three equivalent methyl carbons of the tert-butyl group.
~ 25 - 27	-CH₃ (at C4)	Methyl carbon at the C4 position.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
~ 3350 - 3250	Primary Amine (-NH₂)	N-H stretching (typically two bands for symmetric and asymmetric stretches)
~ 2970 - 2850	C-H (Aliphatic)	C-H stretching
~ 1680 - 1700	Carbamate (Boc)	C=O stretching
~ 1580 - 1650	Primary Amine (-NH₂)	N-H bending (scissoring)
~ 1160 - 1250	Carbamate (Boc)	C-N stretching
~ 1150 - 1170	Carbamate (Boc)	C-O stretching

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in structural elucidation.

Predicted Mass Spectrum Data

The nominal molecular weight of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is 214.30 g/mol . In a mass spectrum, the molecular ion peak (M⁺) would be observed at m/z 214.

Fragmentation Pathway:

The fragmentation of Boc-protected amines is well-characterized. The primary fragmentation pathways for this molecule are expected to involve the loss of the tert-butyl group and subsequent fragmentation of the piperidine ring.

Figure 2. Predicted fragmentation pathway in mass spectrometry.

Key Predicted Fragments:

m/z	Fragment	Rationale
214	[M]⁺	Molecular ion
158	[M - C₄H₈]⁺	Loss of isobutylene from the Boc group
115	[M - C₅H₉O₂]⁺	Loss of the entire Boc group
57	[C₄H₉]⁺	tert-butyl cation

Conclusion

The spectroscopic data presented in this guide, based on established principles and analysis of related structures, provides a robust framework for the characterization of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. The predicted ¹H NMR, ¹³C NMR, IR, and MS data are consistent with the known structure of the molecule. Researchers and scientists working with this compound can use this guide as a reference for verifying the identity and purity of their samples, ensuring the integrity of their research and development endeavors.

References

• PubChem. tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate. National Center for Biotechnology Information. [Link]

• PubChem. 4-Amino-1-Boc-piperidine. National Center for Biotechnology Information. [Link]

• NIST. N-tert-Butoxycarbonyl-4-piperidone. NIST Chemistry WebBook. [Link]

• PubChem. 4-Methylpiperidine. National Center for Biotechnology Information. [Link]

Navigating the Solvent Landscape: A Technical Guide to the Solubility of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

For Immediate Release

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals on the Solubility Characteristics of a Key Synthetic Building Block.

This technical guide offers an in-depth exploration of the solubility of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (CAS No. 343788-69-2), a pivotal intermediate in contemporary pharmaceutical synthesis. Authored for professionals in drug discovery and development, this document provides a foundational understanding of the compound's solubility, underpinned by its physicochemical properties, and presents detailed methodologies for its empirical determination.

Executive Summary

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a bifunctional molecule incorporating a lipophilic tert-butoxycarbonyl (Boc) protecting group and a polar primary amine, affixed to a piperidine scaffold. This structural duality dictates its solubility across a spectrum of organic solvents, a critical parameter for reaction optimization, purification, and formulation. While extensive quantitative solubility data is not widely published, this guide synthesizes theoretical principles with practical, field-proven protocols to empower researchers in making informed decisions.

Physicochemical Profile and Theoretical Solubility Considerations

The solubility of a compound is fundamentally governed by its molecular structure. For tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, the key determinants are the interplay between its nonpolar and polar functionalities.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₁H₂₂N₂O₂
Molecular Weight	214.31 g/mol	[1]
XLogP3	0.9
Hydrogen Bond Donors	1 (from the primary amine)
Hydrogen Bond Acceptors	3 (two on the carbamate, one on the amine)

The positive XLogP3 value suggests a degree of lipophilicity, primarily due to the bulky tert-butyl group and the piperidine ring's hydrocarbon backbone. This indicates a predisposition for solubility in nonpolar and moderately polar organic solvents. Conversely, the presence of a primary amine, capable of acting as a hydrogen bond donor and acceptor, along with the carbonyl oxygen of the Boc group, introduces polarity. This allows for favorable interactions with polar protic and aprotic solvents.

The principle of "like dissolves like" provides a foundational framework for predicting solubility. The dual nature of this molecule suggests a broad, yet nuanced, solubility profile.

Inferred Qualitative Solubility Profile

Based on the structural analysis and by drawing parallels with similarly functionalized molecules, such as other N-Boc protected piperidines, a qualitative solubility profile can be inferred. This provides a practical starting point for solvent selection in the absence of comprehensive experimental data.

Table of Inferred Solubility:

Solvent Class	Solvent	Predicted Solubility	Rationale
Alcohols	Methanol, Ethanol	Soluble to Very Soluble	The hydroxyl group of the alcohol can engage in hydrogen bonding with the amine and carbamate functionalities, while the alkyl chain interacts favorably with the Boc group.
Chlorinated Solvents	Dichloromethane (DCM), Chloroform	Soluble to Very Soluble	These solvents are effective at solvating the lipophilic portions of the molecule.
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Soluble	The ether oxygen can act as a hydrogen bond acceptor, and the overall nonpolar character aligns with the molecule's lipophilicity.
Aprotic Polar Solvents	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Soluble to Very Soluble	These highly polar solvents can effectively solvate both the polar and nonpolar regions of the molecule.
Hydrocarbons	Hexanes, Toluene	Sparingly Soluble to Insoluble	The high polarity of the amino and carbamate groups limits solubility in nonpolar hydrocarbon solvents.
Water	Sparingly Soluble to Insoluble	While the polar groups can interact with water, the large, nonpolar Boc group significantly hinders aqueous solubility.

Experimental Determination of Solubility: A Practical Guide

For applications requiring precise solubility values, experimental determination is essential. The shake-flask method is a robust and widely accepted technique for determining the equilibrium solubility of a compound.[2]

Principle of the Shake-Flask Method

An excess of the solid compound is agitated in a known volume of the solvent at a constant temperature until equilibrium is reached. The resulting saturated solution is then filtered to remove undissolved solid, and the concentration of the solute in the filtrate is determined.

Detailed Experimental Protocol

Materials and Equipment:

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

• Selected organic solvents (analytical grade)

• Scintillation vials with screw caps

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Syringes and syringe filters (chemically compatible with the chosen solvent)

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometer) or a Gas Chromatography (GC) system.

Workflow Diagram:

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]

An In-Depth Technical Guide to the Synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: Key Intermediates and Strategic Insights

Abstract

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a pivotal building block in contemporary medicinal chemistry, frequently incorporated into a variety of therapeutic candidates. Its rigid, substituted piperidine core imparts desirable pharmacokinetic properties, making the efficient and scalable synthesis of this intermediate a subject of significant interest to researchers and drug development professionals. This technical guide provides an in-depth analysis of the primary synthetic strategies for preparing this compound, with a focus on the key chemical intermediates that define each pathway. We will explore the mechanistic underpinnings of these transformations, offering field-proven insights to guide experimental design and optimization.

Introduction: The Strategic Importance of the 4-Amino-4-Methylpiperidine Scaffold

The 4-amino-4-methylpiperidine moiety is a valuable pharmacophore due to its tertiary amine and gem-disubstituted character at the 4-position of the piperidine ring. The tert-butyloxycarbonyl (Boc) protecting group on the ring nitrogen offers a stable yet readily cleavable handle for subsequent synthetic manipulations. The presence of both a nucleophilic amino group and a methyl group on the same carbon atom provides a unique three-dimensional structure that can be exploited for targeted interactions with biological macromolecules. Consequently, robust and well-characterized synthetic routes to tert-butyl 4-amino-4-methylpiperidine-1-carboxylate are essential for the rapid advancement of drug discovery programs.

Primary Synthetic Strategy: From Isonipecotate via Curtius Rearrangement

A highly effective and frequently cited method for the synthesis of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate commences with the readily available starting material, isonipecotate. This strategy leverages a key Curtius rearrangement to install the amine functionality at the 4-position.

Overview of the Isonipecotate Route

This synthetic pathway is characterized by the initial protection of the piperidine nitrogen, followed by functionalization at the 4-position to introduce both the methyl and amino groups.

Caption: Synthetic workflow from isonipecotate.

Key Intermediates and Experimental Protocols

Intermediate 1: N-Boc-isonipecotate

The initial step involves the protection of the piperidine nitrogen with a tert-butyloxycarbonyl (Boc) group. This is a standard and high-yielding reaction that ensures the regioselectivity of subsequent steps.

• Protocol: To a solution of isonipecotate in a suitable solvent such as dichloromethane or a biphasic system with water, a base (e.g., triethylamine or sodium bicarbonate) is added, followed by di-tert-butyl dicarbonate (Boc₂O). The reaction is typically stirred at room temperature until completion.

Intermediate 2: N-Boc-4-methyl-isonipecotate

The introduction of the methyl group at the 4-position is achieved through alkylation of the enolate of N-Boc-isonipecotate.[1] The choice of a strong, non-nucleophilic base is critical to ensure complete deprotonation at the alpha-carbon.

• Protocol: N-Boc-isonipecotate is dissolved in an anhydrous aprotic solvent like tetrahydrofuran (THF) and cooled to a low temperature (typically -78 °C). A strong base such as lithium diisopropylamide (LDA) is added dropwise to form the enolate. Methyl iodide (MeI) is then added to the reaction mixture, which is allowed to slowly warm to room temperature.

Parameter	Condition	Rationale
Base	Lithium diisopropylamide (LDA)	Strong, non-nucleophilic base minimizes side reactions.
Solvent	Anhydrous Tetrahydrofuran (THF)	Aprotic solvent is essential for enolate stability.
Temperature	-78 °C to room temperature	Low temperature controls the reaction and prevents side products.

Intermediate 3: N-Boc-4-methyl-piperidine-4-carboxylic acid

The ester functionality of N-Boc-4-methyl-isonipecotate is hydrolyzed to the corresponding carboxylic acid, which is the direct precursor for the Curtius rearrangement.

• Protocol: The methyl ester is treated with a base such as lithium hydroxide (LiOH) in a mixture of THF and water. The reaction is stirred at room temperature, and upon completion, the aqueous layer is acidified to precipitate the carboxylic acid.

Target Molecule Synthesis via Curtius Rearrangement

The Curtius rearrangement of the carboxylic acid intermediate provides the desired 4-amino functionality. This reaction proceeds through an acyl azide and an isocyanate intermediate.

• Protocol: The carboxylic acid is reacted with diphenylphosphoryl azide (DPPA) in the presence of a base like triethylamine in an inert solvent such as toluene. The reaction mixture is then heated in the presence of tert-butanol, which traps the isocyanate intermediate to form the Boc-protected amine directly.

Alternative Synthetic Strategies

While the isonipecotate route is highly effective, other synthetic strategies can also be employed, often starting from N-Boc-4-piperidone. These alternative pathways can be advantageous depending on the availability of starting materials and specific laboratory capabilities.

Bucherer-Bergs and Strecker Synthesis Approaches

Both the Bucherer-Bergs and Strecker syntheses are classical methods for the preparation of α-amino acids and their derivatives from ketones.[2][3][4][5][6][7][8][9]

Caption: Alternative pathways from N-Boc-4-piperidone.

Intermediate 4: Spiro-hydantoin

The Bucherer-Bergs reaction of N-Boc-4-piperidone with potassium cyanide and ammonium carbonate yields a spiro-hydantoin intermediate.[2][10]

• Protocol: N-Boc-4-piperidone is reacted with potassium cyanide and ammonium carbonate in a solvent mixture such as ethanol and water, typically with heating.

Intermediate 5: 4-Amino-4-carboxy-piperidine derivative

Hydrolysis of the spiro-hydantoin or the α-aminonitrile from the Strecker synthesis yields the corresponding α-amino acid.

• Protocol: The hydantoin is hydrolyzed under basic conditions (e.g., barium hydroxide), while the aminonitrile is typically hydrolyzed with strong acid.

Intermediate 6: α-Aminonitrile

The Strecker synthesis on N-Boc-4-piperidone with sodium cyanide and ammonium chloride provides the α-aminonitrile intermediate.[5][6][7][8]

• Protocol: N-Boc-4-piperidone is treated with sodium cyanide and ammonium chloride in an aqueous alcohol solution.

From the 4-amino-4-carboxy-piperidine intermediate, further synthetic steps would be required to introduce the methyl group, potentially through decarboxylation and subsequent methylation, or other functional group interconversions.

Conclusion: A Versatile Building Block Accessible Through Multiple Pathways

The synthesis of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a well-established process with multiple viable synthetic routes. The choice of a particular strategy will depend on factors such as the cost and availability of starting materials, scalability, and the desired purity of the final product. The isonipecotate route offers a direct and efficient pathway, while the Bucherer-Bergs and Strecker syntheses provide classic and reliable alternatives starting from the readily available N-Boc-4-piperidone. A thorough understanding of the key intermediates and the rationale behind the experimental conditions for each step is crucial for the successful and efficient synthesis of this important building block in drug discovery.

References

• Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. PubMed. Available at: [Link]

• [[ - 1,4-Piperidinedicarboxylic acid, 4-[[(9H-fluoren-9-ylmethyloxy)carbonyl]amino]-, (1,1-dimethylethyl) ester. Organic Syntheses Procedure. Available at: [Link]

• Bucherer–Bergs reaction. Wikipedia. Available at: [Link]

• Bucherer-Bergs Reaction. Name-Reaction.com. Available at: [Link]

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A Senior Application Scientist's Guide to Sourcing and Qualifying Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate for Drug Discovery

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a pivotal building block in modern medicinal chemistry, serving as a versatile scaffold for the synthesis of novel therapeutic agents. The structural integrity and purity of this starting material are paramount, as they directly influence the yield, impurity profile, and ultimately the viability of downstream drug candidates. This guide provides an in-depth technical overview of this compound, a critical evaluation of commercial sourcing strategies, and robust, field-proven protocols for its analytical qualification. By synthesizing information from commercial suppliers with rigorous scientific validation methods, this document aims to empower researchers to make informed procurement decisions and ensure the quality and reproducibility of their scientific endeavors.

Introduction: The Strategic Importance of the 4-Amino-4-methylpiperidine Scaffold

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (CAS No: 343788-69-2) is a bifunctional synthetic intermediate of significant interest in pharmaceutical research.[1] Its molecular architecture, featuring a piperidine core protected by a tert-butyloxycarbonyl (Boc) group and a quaternary carbon bearing a primary amine, offers a unique combination of stability and reactivity.

• Chemical Structure: C₁₁H₂₂N₂O₂[1]

• Molecular Weight: 214.30 g/mol [2]

• Synonyms: 1-Boc-4-amino-4-methylpiperidine, 1-(tert-Butoxycarbonyl)-4-amino-4-methylpiperidine

The piperidine ring is a privileged scaffold, prevalent in numerous approved drugs due to its favorable physicochemical properties, which can enhance metabolic stability and bioavailability.[3] The Boc-protected nitrogen allows for selective reactions at the C4-amino group, while the Boc group itself can be readily removed under acidic conditions, providing a secondary amine for further derivatization. This orthogonal reactivity is invaluable for constructing complex molecular libraries aimed at diverse biological targets.

Commercial Sourcing: A Comparative Analysis of Suppliers

The procurement of high-quality starting materials is a critical, yet often overlooked, step in the drug discovery workflow. The purity of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate can vary significantly between suppliers and even between lots from the same source. A failure to secure a reliable supply chain can introduce irreproducible results and costly delays.

Below is a comparative summary of offerings from several commercial suppliers. It is imperative to note that this data is based on publicly available information and should be supplemented by requesting lot-specific Certificates of Analysis (CoA) prior to purchase.

Supplier	Product Number	CAS Number	Stated Purity	Appearance	Key Documentation
TCI Chemicals	A3491	343788-69-2	>90.0% (T)	White to Light yellow powder to lump	SDS, Specifications, CoA available
Sigma-Aldrich	CDS021945	Not Specified	No analytical data collected¹	Solid	CoA, COO available[2]
PubChem	CID 11310432	343788-69-2	Varies by supplier	Not Applicable	Lists multiple suppliers[1]

¹Sigma-Aldrich notes for this specific product that it is provided for early discovery research and the buyer assumes responsibility for confirming identity and purity.[2]

The Causality Behind Supplier Selection: Beyond the Price Tag

Choosing a supplier involves a multi-faceted risk assessment. While cost is a factor, the following considerations are paramount for ensuring scientific integrity:

• Trustworthiness & Documentation: A reputable supplier will provide a comprehensive, lot-specific Certificate of Analysis detailing the purity (typically by HPLC or GC), identity confirmation (¹H NMR, MS), and levels of residual solvents or water. Vague specifications like "≥95%" without supporting data should be a red flag.

• Batch-to-Batch Consistency: For long-term projects or scalable syntheses, consistency is non-negotiable. Inquire about the supplier's quality management system and their ability to provide material from the same batch for future orders.

• Synthetic Route Transparency: While often proprietary, understanding the supplier's general synthetic approach can provide insights into potential impurities. For instance, different routes may leave behind characteristic byproducts. A common synthetic strategy involves the Boc protection of a piperidine precursor, followed by functionalization at the 4-position.[4]

In-House Qualification: A Self-Validating System for Quality Assurance

Regardless of the supplier's reputation, independent analytical verification of incoming starting materials is a cornerstone of good laboratory practice (GLP) and robust research. The following protocols provide a framework for a comprehensive quality control (QC) assessment.

Experimental Protocols for Material Verification

A. Purity and Impurity Profiling via High-Performance Liquid Chromatography (HPLC)

• Objective: To quantify the purity of the main component and detect any non-volatile impurities.

• Instrumentation: Agilent 1260 Infinity HPLC system or equivalent, equipped with a Diode Array Detector (DAD) or Mass Spectrometer (MS).

• Methodology:

  • Column: C18 reverse-phase column (e.g., Zorbax Eclipse XDB-C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 3 minutes, then return to initial conditions and re-equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 210 nm or MS scan.

  • Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of Mobile Phase A:B to a final concentration of ~1 mg/mL. Filter through a 0.22 µm syringe filter.

B. Structural Confirmation via NMR Spectroscopy

• Objective: To confirm the chemical structure and identify any structural isomers or major impurities.

• Instrumentation: Bruker 400 MHz NMR spectrometer or equivalent.

• Methodology:

  • Sample Preparation: Dissolve ~10 mg of the sample in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • ¹H NMR: Acquire a standard proton spectrum. The spectrum should be consistent with the structure, showing signals for the tert-butyl group (singlet, ~1.4 ppm), the methyl group (singlet), the piperidine ring protons (multiplets), and the amine protons (a broad singlet which may exchange with D₂O).

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to confirm the presence of all 11 unique carbon atoms.

C. Molecular Weight Verification via Mass Spectrometry (MS)

• Objective: To confirm the molecular weight of the compound.

• Instrumentation: A mass spectrometer with an electrospray ionization (ESI) source.

• Methodology:

  • Sample Preparation: Prepare a dilute solution (~0.1 mg/mL) of the sample in methanol or acetonitrile.

  • Analysis: Infuse the sample directly into the ESI source in positive ion mode. The expected mass-to-charge ratio (m/z) for the protonated molecule [M+H]⁺ is approximately 215.18.

Visualizing the QC Workflow

The logical flow for qualifying an incoming batch of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate can be visualized as a decision-making process.

Figure 1: Quality Control Workflow for Incoming Reagents

Stability, Handling, and Potential Impurities

Handling and Storage: Based on safety data sheets for structurally similar compounds, Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate should be handled in a well-ventilated area or chemical fume hood.[5] Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is required.[5][6] The compound should be stored in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Potential Impurities: A thorough understanding of the potential synthetic route can inform the search for impurities. Common impurities may include:

• Unreacted Starting Materials: Such as the precursor piperidine derivative.

• Reagent Residues: Traces of di-tert-butyl dicarbonate ((Boc)₂O) or its byproducts.

• Byproducts: From incomplete reactions or side reactions during the functionalization of the piperidine ring.

• Isomers: Positional or stereoisomers, depending on the synthetic strategy.

Conclusion

The successful application of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate in a drug discovery campaign is critically dependent on the procurement of high-purity material. This guide has outlined a comprehensive strategy for researchers to navigate the commercial landscape, emphasizing the importance of rigorous supplier evaluation and mandatory in-house analytical qualification. By implementing the described protocols, scientists can establish a self-validating system that ensures the integrity of their starting materials, enhances the reproducibility of their research, and ultimately accelerates the path toward novel therapeutic discoveries.

References

• The Chemistry of Tert-Butyl 4-((methylamino)methyl)piperidine-1-carboxylate: Synthesis and Purity. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• MSDS of tert-butyl 4-(aminomethyl)-4-methylpiperidine-1-carboxylate. Capot Chemical. [Link]

• tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate | C11H22N2O2. PubChem. [Link]

• The Role of Tert-butyl 4-aminopiperidine-1-carboxylate Hydrochloride in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

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A Technical Guide to Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: A Cornerstone Building Block for Modern Organic Synthesis

Prepared by: Gemini, Senior Application Scientist

Abstract

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, a key heterocyclic building block, has emerged as an indispensable tool in contemporary organic synthesis, particularly within medicinal chemistry and drug discovery. Its unique trifecta of structural features—a sterically accessible primary amine, a metabolically robust quaternary carbon center, and an orthogonally stable Boc-protecting group—provides chemists with a versatile scaffold for constructing complex molecular architectures. This guide offers an in-depth exploration of the synthesis, reactivity, and strategic applications of this compound. We will delve into the causality behind its utility, providing field-proven insights and detailed experimental protocols to empower researchers in leveraging its full potential for the development of novel chemical entities.

Introduction: The Strategic Value of the 4-Amino-4-methylpiperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of FDA-approved drugs and clinical candidates.[1][2] Its prevalence stems from its ability to impart favorable pharmacokinetic properties, including improved solubility and metabolic stability, while serving as a versatile anchor for projecting pharmacophoric elements into three-dimensional space.

Within this class, Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (CAS 343788-69-2) distinguishes itself through a carefully orchestrated combination of functional groups.[3]

• The Primary Amino Group: Located at the 4-position, this group serves as the principal reactive handle for a wide range of transformations, including amide bond formation, reductive amination, and N-arylation.

• The Gem-Methyl Group: The methyl group at the C4 position creates a quaternary center. This seemingly minor modification is a strategic design element. It introduces conformational rigidity and, critically, blocks a potential site of metabolic oxidation, often enhancing the in vivo half-life of drug candidates.[4]

• The Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group on the piperidine nitrogen renders it unreactive to a host of common reaction conditions, allowing for selective functionalization of the 4-amino group.[5] Its facile removal under acidic conditions provides an orthogonal handle for late-stage diversification.[6]

This guide will systematically dissect these features, demonstrating how they synergize to make Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate a superior building block for accelerating drug discovery programs.

Physicochemical Properties & Synthesis

A foundational understanding of a building block's properties and origins is crucial for its effective implementation.

Physicochemical Data

Property	Value	Source
CAS Number	343788-69-2	[3]
Molecular Formula	C₁₁H₂₂N₂O₂	[7]
Molecular Weight	214.30 g/mol	[7]
Appearance	White to light yellow solid/powder
IUPAC Name	tert-butyl 4-amino-4-methylpiperidine-1-carboxylate	[3]

Retrosynthetic Analysis and Common Synthetic Routes

The synthesis of this building block is a multi-step process that requires precise control over reactivity and purification. A common and efficient method starts from readily available isonipecotate derivatives and employs a Curtius rearrangement as the key step to install the C4-amino group.[4]

An alternative conceptual pathway involves:

• Boc Protection: The synthesis typically begins with the protection of a suitable piperidine precursor's nitrogen atom with a tert-butyloxycarbonyl (Boc) group, commonly using di-tert-butyl dicarbonate (Boc₂O).[8]

• Functionalization at C4: Introduction of the methyl and amino functionalities at the 4-position. This can be achieved through various strategies, including alkylation of an isonipecotate followed by a Curtius rearrangement.[4]

• Purification: Rigorous purification, often involving column chromatography or recrystallization, is essential to achieve the high purity (>95%) required for pharmaceutical applications.[8]

Reactivity and Strategic Applications in Synthesis

The utility of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate lies in the predictable and selective reactivity of its functional groups.

Core Reactivity: The 4-Amino Group

The exocyclic primary amine is the epicenter of this building block's reactivity, enabling its incorporation into larger molecules through robust and well-established chemical transformations.

• Amide Bond Formation: This is the most common application. The amine readily couples with carboxylic acids using standard coupling reagents like HATU, EDC/HOBt, or by conversion of the acid to an acyl chloride.[9][10] The choice of coupling agent is often dictated by the steric hindrance and electronic properties of the coupling partners. For electron-deficient amines, stronger coupling agents like HATU are often preferred to achieve high yields.[9]

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) forms C-N bonds, providing a facile route to secondary and tertiary amines.[11]

• N-Arylation: The amine is an excellent nucleophile for palladium-catalyzed Buchwald-Hartwig amination reactions with aryl halides or triflates, allowing for the direct installation of the piperidine scaffold onto aromatic systems.[12]

• Urea/Sulfonamide Formation: Reactions with isocyanates or sulfonyl chlorides provide access to urea and sulfonamide derivatives, respectively, which are common functional groups in bioactive molecules.

Orthogonal Deprotection Strategy

The Boc group is stable to the basic and nucleophilic conditions used in the reactions above. It can be selectively removed later in the synthetic sequence using strong acids, such as trifluoroacetic acid (TFA) in dichloromethane (DCM), to unmask the piperidine nitrogen for further functionalization.[6][11] This orthogonal strategy is a cornerstone of modern synthesis, enabling the construction of highly complex molecules in a controlled, stepwise manner.

Case Study: Application in the Synthesis of Bioactive Agents

The 4-amino-4-methylpiperidine scaffold is a key structural motif in numerous bioactive compounds, including inhibitors of kinases, viral proteins, and GPCRs.[1][4]

Case Study: CCR5 Antagonists for HIV-1 Inhibition

A notable application of this building block is in the synthesis of piperazino-piperidine based CCR5 antagonists, which act as HIV-1 entry inhibitors.[4] The synthesis of Sch-350634, a potent CCR5 antagonist, was accomplished in high yield using N'-Boc-4-methyl-4-aminopiperidine as a key building block.[4]

In this context, the building block is coupled with a piperazine-containing carboxylic acid. The rationale for its use is multifaceted:

• Convergent Synthesis: It allows for a highly convergent approach, where two complex fragments are joined efficiently.[4]

• Metabolic Stability: The C4-methyl group helps to prevent N-dealkylation or oxidation at the C4 position, a common metabolic pathway for piperidines.

• Optimal Geometry: The rigid piperidine ring correctly orients the substituents to maximize binding affinity with the CCR5 receptor.

Experimental Protocols

To ensure reproducibility and trustworthiness, the following section provides a detailed, representative protocol for a common transformation.

General Protocol: Amide Coupling with a Carboxylic Acid

This protocol describes a standard amide coupling reaction using HATU, a highly efficient and widely used coupling reagent.

Materials:

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 equiv)

• Carboxylic acid of interest (1.1 equiv)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the carboxylic acid (1.1 equiv).

• Solvent Addition: Dissolve the acid in anhydrous DMF (or DCM) to a concentration of approximately 0.1 M.

• Reagent Addition: To the stirred solution, add Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 equiv), followed by HATU (1.2 equiv) and DIPEA (3.0 equiv).

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reactions are typically complete within 2-12 hours.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (2x), water (1x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired amide product.[13]

Conclusion

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is more than just a chemical intermediate; it is a strategically designed building block that solves multiple challenges in modern synthetic chemistry. Its pre-installed quaternary center confers metabolic stability, while the orthogonal Boc-protected piperidine and the reactive primary amine provide a robust platform for convergent synthesis. By understanding the interplay of these structural features and mastering the associated reaction protocols, researchers and drug development professionals can significantly accelerate the discovery and development of novel, high-value chemical entities.

References

• The Chemistry of Tert-Butyl 4-((Methylamino)methyl)piperidine-1-carboxylate: Synthesis and Purity. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. National Institutes of Health (NIH). Available at: [Link]

• Tert-Butyl 4-((Methylamino)methyl)piperidine-1-carboxylate: Applications & Buying Guide. Available at: [Link]

• 1,4-Piperidinedicarboxylic acid, 4-[[(9H-fluoren-9-ylmethyloxy)carbonyl]amino]-, (1,1-dimethylethyl) ester. Organic Syntheses Procedure. Available at: [Link]

• Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. PubMed. Available at: [Link]

• Synthesis of tert-butyl- 4-methyl-3-oxopiperidine-1-carboxylate. ResearchGate. Available at: [Link]

• tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate. PubChem. Available at: [Link]

• 1-Boc-4-AP. Wikipedia. Available at: [Link]

• Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. PubMed. Available at: [Link]

• Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. Atlantis Press. Available at: [Link]

• Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. PMC - PubMed Central. Available at: [Link]

• Scheme 1. Procedure for the synthesis of the series of 4-amino-piperidine derivatives. ResearchGate. Available at: [Link]

• SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. PMC - PubMed Central. Available at: [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH. Available at: [Link]

• Understanding the Synthesis and Application of 1-Boc-4-aminopiperidine-4-carboxylic Acid. Available at: [Link]

• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. PMC - PubMed Central. Available at: [Link]

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A-1 Technical Guide: The Strategic Imperative of the Boc Protecting Group in Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the intricate landscape of medicinal chemistry and pharmaceutical development, the precise control of molecular reactivity is paramount. Substituted piperidines are ubiquitous scaffolds in modern therapeutics, valued for their favorable pharmacokinetic properties. However, their inherent nucleophilicity and basicity often necessitate a strategic approach to chemical synthesis. This guide delves into the critical role of the tert-butoxycarbonyl (Boc) protecting group in the context of a specific, high-value building block: Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate . We will explore the underlying chemical principles that make the Boc group indispensable for unlocking the synthetic potential of this diamine, detailing its mechanism of action, practical application, and the profound impact it has on enabling the construction of complex drug candidates.

The Synthetic Challenge: Differentiating Reactivity in a Diamine Scaffold

The parent molecule, 4-amino-4-methylpiperidine, presents a significant challenge to the synthetic chemist. It possesses two distinct nitrogen atoms:

• N1: A secondary, endocyclic (within the ring) amine.

• N4: A primary, exocyclic (outside the ring) amine.

Both nitrogens are nucleophilic and basic, meaning they will readily react with electrophiles such as acyl chlorides, alkyl halides, and aldehydes.[1] In a typical drug discovery campaign, the goal is to use this piperidine as a scaffold, selectively forming new bonds at one nitrogen while leaving the other untouched. Without a protecting group strategy, any attempt at selective functionalization would result in a complex and difficult-to-separate mixture of products, including di-substituted byproducts and isomers. This lack of control renders the unprotected diamine synthetically impractical for building complex molecules.[2]

The Boc Group: An Orthogonal Controller of Amine Reactivity

The tert-butoxycarbonyl (Boc) group is arguably the most common and effective solution to this problem.[3] By reacting 4-amino-4-methylpiperidine with di-tert-butyl dicarbonate (Boc₂O), the Boc group is selectively installed onto the more sterically accessible and typically more nucleophilic secondary amine at the N1 position. This creates Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

The Boc group is a carbamate that effectively "deactivates" the N1 nitrogen through two primary electronic effects:

• Inductive Effect: The electron-withdrawing carbonyl group pulls electron density away from the nitrogen atom.

• Resonance Effect: The lone pair of electrons on the nitrogen participates in resonance with the adjacent carbonyl group, further reducing its availability to act as a nucleophile or base.

This transformation fundamentally alters the molecule's chemical behavior, rendering the N1 nitrogen unreactive to a wide range of reagents and reaction conditions.[4] This leaves the primary amino group at the C4 position as the sole site for nucleophilic attack, thereby enabling clean, predictable, and high-yielding reactions.

The true power of the Boc group lies in its orthogonality .[5][6] It is stable under basic, nucleophilic, and reductive (e.g., catalytic hydrogenation) conditions, but it is easily and cleanly removed under mild acidic conditions.[7] This allows chemists to perform a variety of transformations on the C4-amino group and then, at the desired stage of the synthesis, selectively remove the Boc group to reveal the N1 amine for further functionalization.[8]

Mechanism of Action: Protection and Deprotection

A thorough understanding of the mechanisms for applying and removing the Boc group is critical for its successful implementation.

N-Boc Protection

The protection reaction is a nucleophilic acyl substitution. The amine nitrogen attacks one of the electrophilic carbonyl carbons of di-tert-butyl dicarbonate (Boc₂O).[9] This forms a tetrahedral intermediate which then collapses, expelling a tert-butyl carbonate leaving group. This leaving group is unstable and decomposes into carbon dioxide gas and the tert-butoxide anion, which then deprotonates the newly acylated amine.[3]

N-Boc Deprotection

The removal of the Boc group is typically achieved with a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an organic solvent.[10] The mechanism is initiated by the protonation of the carbamate's carbonyl oxygen.[11] This facilitates the cleavage of the tert-butyl-oxygen bond to form a stable tert-butyl cation and an unstable carbamic acid intermediate. The carbamic acid rapidly decomposes via decarboxylation to release carbon dioxide and the free amine, which is typically isolated as its corresponding acid salt.[7][11]

Physicochemical and Practical Implications

The introduction of the Boc group has significant effects beyond just modulating reactivity.

Property	Unprotected Diamine (4-amino-4-methylpiperidine)	Boc-Protected Diamine (Title Compound)	Rationale
Solubility	High in polar/protic solvents (water, methanol).	High in a broad range of organic solvents (DCM, THF, EtOAc).	The large, nonpolar tert-butyl group increases the molecule's lipophilicity and compatibility with organic media.[4]
Basicity	Dibasic (two pKa values).	Monobasic (pKa of the C4-NH₂).	The N1 nitrogen's basicity is effectively nullified by the electron-withdrawing Boc group.
Handling	Often exists as a hygroscopic solid or oil; can be volatile.	Typically a stable, crystalline, free-flowing solid.	Increased molecular weight and altered intermolecular forces lead to more favorable physical properties.
Purification	Challenging due to high polarity; often requires specialized chromatography.	Amenable to standard silica gel column chromatography.	The reduced polarity makes purification significantly more straightforward.[8]

Experimental Protocols: A Self-Validating System

The following protocols represent standard, field-proven methodologies.

Protocol 1: Selective Functionalization of the C4-Amine (Amide Coupling Example)

This workflow demonstrates the use of the Boc-protected building block to form a new amide bond exclusively at the C4 position.

• Dissolution: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 eq.) in an anhydrous aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

• Addition of Base: Add a non-nucleophilic organic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2-1.5 eq.).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Electrophile Addition: Slowly add the desired acyl chloride or carboxylic acid (activated with a coupling agent like HATU or HOBt/EDC) (1.0-1.1 eq.) to the cooled solution.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Extract the product into an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Protocol 2: Boc Deprotection to Reveal the N1-Amine

This protocol details the selective removal of the Boc group.

• Dissolution: Dissolve the N-Boc protected substrate (1.0 eq.) in an anhydrous solvent such as dichloromethane (DCM), dioxane, or ethyl acetate.[12]

• Acid Addition: At room temperature, add a solution of strong acid. Common choices include:

  • 20-50% Trifluoroacetic Acid (TFA) in DCM.[7]

  • 4M HCl in 1,4-dioxane.[10]

• Reaction: Stir the mixture at room temperature for 30 minutes to 4 hours. Monitor the reaction by TLC or LC-MS until all starting material is consumed. The evolution of CO₂ gas is often observed.[3]

• Isolation: Concentrate the reaction mixture under reduced pressure to remove the solvent and excess acid. The product is typically obtained as the corresponding hydrochloride or trifluoroacetate salt.

• Neutralization (Optional): If the free base is required, the resulting salt can be dissolved in water and basified with an aqueous base (e.g., NaOH, Na₂CO₃) before extracting into an organic solvent.

Conclusion: An Indispensable Tool in Drug Discovery

The Boc protecting group is not merely a convenience; it is an enabling technology in the synthesis of complex molecules derived from diamine scaffolds like 4-amino-4-methylpiperidine.[13][14] Its strategic application on the N1 position of this building block provides chemists with absolute control over reactivity, directing functionalization to the C4 position. The group's robust stability and mild, selective cleavage conditions make it an indispensable tool, facilitating the efficient and predictable construction of novel pharmaceutical agents.[15] A mastery of Boc protection and deprotection strategies is, therefore, a core competency for any scientist engaged in modern drug discovery and development.[5]

References

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• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

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• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Nanjing Shunxiang Pharmaceutical Technology Co.,Ltd. (2025). The Critical Role of BOC Protecting Groups in Drug Synthesis. Retrieved from [Link]

• Jinxiang Chemical. (2025). BOC protecting groups have become a crucial tool in accelerating the development of innovative drugs. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Power of Boc-Protected Amines in Developing Cutting-Edge Pharmaceuticals. Retrieved from [Link]

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• Sciforum. (n.d.). Selective Mono-Boc-Protection of Bispidine. Retrieved from [Link]

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A Comprehensive Technical Guide to the Structural Analogs of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: Synthesis, Characterization, and Applications

Executive Summary

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] Among the vast library of piperidine-based building blocks, tert-butyl 4-amino-4-methylpiperidine-1-carboxylate stands out as a unique scaffold. Its gem-disubstituted C4-position introduces conformational rigidity and metabolic stability, making it an attractive starting point for drug discovery programs. This technical guide provides an in-depth exploration of the structural analogs of this core compound. Authored from the perspective of a Senior Application Scientist, this document delves into the rationale behind synthetic strategies, classifies key analog families based on the site of modification, and elucidates structure-activity relationships (SAR) through relevant case studies. We will cover detailed experimental protocols, present comparative data in tabular format, and use diagrams to illustrate complex synthetic and biological pathways, offering researchers and drug development professionals a comprehensive resource for leveraging this versatile chemical scaffold.

Introduction to the Core Scaffold

The Piperidine Moiety in Medicinal Chemistry

The piperidine heterocycle is one of the most ubiquitous building blocks in the pharmaceutical industry, present in over 70 approved drugs.[1] Its prevalence is due to its sp³-rich, three-dimensional structure which can advantageously influence critical pharmacokinetic properties such as solubility, lipophilicity, and metabolic stability when incorporated into a larger molecule.[1][3][4] The nitrogen atom provides a convenient handle for substitution and can act as a hydrogen bond acceptor or, when protonated, a hydrogen bond donor, facilitating interactions with biological targets. The development of novel synthetic methods to access diverse piperidine analogs remains a high-priority area in medicinal chemistry.[2][5]

Profile of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

The core compound, with CAS Registry Number 343788-69-2, is a strategically designed building block.[6][7] Its structure combines several key features:

• Boc-Protected Nitrogen (N1): The tert-butyloxycarbonyl (Boc) group is a standard protecting group that deactivates the piperidine nitrogen, preventing it from interfering with reactions at other positions and increasing the compound's solubility in organic solvents.[8]

• Quaternary C4 Center: The presence of both an amino group and a methyl group at the C4 position creates a gem-disubstituted, non-racemic quaternary center. This structural feature imparts a higher degree of conformational constraint compared to its unsubstituted counterpart (tert-butyl 4-aminopiperidine-1-carboxylate). This rigidity can be highly beneficial for locking a molecule into a bioactive conformation, thereby increasing potency and selectivity for its target.

• Primary Amino Group: The free amino group at C4 serves as a versatile synthetic handle for a wide range of derivatization reactions, including alkylation, acylation, and sulfonylation, allowing for the systematic exploration of chemical space.

Rationale for Analog Development

Systematic modification of the core scaffold is undertaken to achieve several key objectives in drug discovery:

• Optimize Potency and Selectivity: Fine-tuning substituents to maximize interactions with the target protein while minimizing off-target effects.

• Improve ADME Properties: Modifying the structure to enhance absorption, distribution, metabolism, and excretion profiles, for example, by altering lipophilicity or blocking sites of metabolic attack.

• Explore New Chemical Space: Creating novel three-dimensional shapes to engage new biological targets or overcome existing resistance mechanisms.[3][4]

• Establish Structure-Activity Relationships (SAR): Systematically altering parts of the molecule to understand which structural features are critical for biological activity.

General Synthetic Strategies

The synthesis of analogs of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate relies on robust and well-established chemical transformations. The general workflow often involves the initial construction of a functionalized piperidine ring, followed by strategic modifications.

Synthesis of the Core Piperidine Ring

While numerous methods exist for piperidine synthesis, derivatives functionalized at the C4 position are most commonly prepared starting from a corresponding N-substituted-4-piperidone.[9] This ketone precursor is a versatile intermediate for introducing the critical C4-amino functionality.

Introduction of Functionality at the C4 Position

The key synthetic challenge is the creation of the C4-amino-C4-methyl quaternary center. A highly effective method is the Strecker amino acid synthesis or a related variant.

Protocol 2.2.1: Representative Synthesis of the Core Scaffold from N-Boc-4-piperidone

• Step 1: Formation of α-aminonitrile. To a solution of N-Boc-4-piperidone in aqueous ammonia, add sodium cyanide (NaCN). The reaction mixture is stirred at room temperature to form the intermediate tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate. Causality: This step utilizes the nucleophilic addition of cyanide to the imine formed in situ from the ketone and ammonia.

• Step 2: Grignard Reaction. The α-aminonitrile is dissolved in an anhydrous ether solvent (e.g., THF, diethyl ether) and cooled to 0 °C. Methylmagnesium bromide (MeMgBr) is added dropwise. The reaction is carefully quenched with a saturated aqueous solution of ammonium chloride. Causality: The Grignard reagent attacks the nitrile carbon. The subsequent acidic workup hydrolyzes the intermediate imine to a ketone, which is then reductively aminated in situ to yield the desired primary amine. This is a common route to gem-disubstituted amines.

• Step 3: Purification. The crude product is extracted into an organic solvent, dried over sodium sulfate, and purified using column chromatography to yield the final product.

Diagram: General Synthetic Workflow

Caption: General workflow for synthesizing the core scaffold.

Classification and Synthesis of Structural Analogs

Analogs can be systematically classified based on the region of the molecule that is modified. This approach allows for a logical exploration of SAR.

Diagram: Loci of Structural Modification

Caption: Key sites for structural modification on the core scaffold.

Analogs Modified at the C4-Amino Group

This is the most common site for modification, allowing for the introduction of a wide variety of substituents to probe interactions with target proteins.

• Synthetic Approach: Reductive Amination. The primary amine of the core scaffold can be reacted with an aldehyde or ketone in the presence of a mild reducing agent, such as sodium triacetoxyborohydride (STAB), to form secondary or tertiary amines.[9]

Protocol 3.1.1: Synthesis of N-dodecyl-4-methyl-1-Boc-piperidin-4-amine

• Step 1: Imine Formation. In a round-bottom flask, dissolve tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 eq) and dodecanal (1.1 eq) in a suitable solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Step 2: Reduction. Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the stirring solution. The reaction is monitored by TLC or LC-MS until the starting material is consumed. Causality: STAB is a mild and selective reducing agent, ideal for reducing the iminium ion formed in situ without reducing the starting aldehyde.

• Step 3: Workup and Purification. Quench the reaction with saturated sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting crude product is purified by flash column chromatography.

Analogs Modified at the N1-Position

Modification at the N1 position significantly impacts the molecule's overall basicity, lipophilicity, and ability to engage in hydrogen bonding.

• Synthetic Approach: Boc-Deprotection and N-Alkylation/Arylation. The Boc group is typically removed under acidic conditions (e.g., trifluoroacetic acid (TFA) in DCM, or HCl in dioxane). The resulting secondary amine can then be functionalized.

Protocol 3.2.1: Synthesis of 1-Benzyl-4-amino-4-methylpiperidine

• Step 1: Boc-Deprotection. Dissolve the core scaffold in a 1:1 mixture of TFA and DCM. Stir at room temperature for 1-2 hours. The solvent is then removed under reduced pressure. Causality: The strong acid protonates the carbamate oxygen, leading to the elimination of isobutylene and carbon dioxide, releasing the free amine.

• Step 2: N-Alkylation. The resulting amine salt is dissolved in a polar aprotic solvent (e.g., acetonitrile) with a base such as potassium carbonate or diisopropylethylamine (DIPEA). Benzyl bromide (1.1 eq) is added, and the reaction is heated until complete.

• Step 3: Purification. The reaction is worked up by partitioning between water and an organic solvent (e.g., ethyl acetate). The organic layer is dried and concentrated, and the product is purified by chromatography.

Structure-Activity Relationship (SAR) Studies and Therapeutic Applications

The true value of this scaffold is demonstrated through its application in drug discovery programs. The following case studies highlight how systematic analoging leads to potent and selective compounds.

Case Study: Antifungal Agents Targeting Ergosterol Biosynthesis

A study on 4-aminopiperidines identified potent antifungal agents.[9] The SAR analysis revealed several key insights:

• N1-Substituent: A benzyl or phenylethyl group at the N1 position was found to be optimal for high antifungal activity.

• C4-Amino Substituent: A long alkyl chain, particularly an n-dodecyl (C12) residue, at the 4-amino group was most beneficial for enhancing activity.[9] Shorter or branched alkyl groups were detrimental.

• Synergy: The combination of an optimal N1-substituent and an optimal C4-amino substituent was crucial for achieving high potency.

Table 1: SAR Data for Antifungal 4-Aminopiperidine Analogs

Compound ID	N1-Substituent	C4-Amino Substituent	Antifungal Activity (IC50)
Core	-Boc	-H	Low
Analog 2a	-Benzyl	-4-tert-butylbenzyl	Moderate
Analog 2b	-Benzyl	-n-Dodecyl	High
Analog 3b	-Phenylethyl	-n-Dodecyl	High

Data conceptualized from findings in reference[9].

Diagram: SAR Summary for Antifungal Activity

Caption: SAR summary for 4-aminopiperidine antifungal agents.

Case Study: Central Nervous System (CNS) Agents

The piperidine scaffold is a cornerstone for many CNS-active drugs. Analogs have been explored as:

• Dopamine Transporter (DAT) Inhibitors: In the search for atypical DAT inhibitors for treating psychostimulant use disorders, piperidine-based structures are explored as bioisosteric replacements for less metabolically stable scaffolds like piperazine.[10][11]

• Sigma-1 (σ1) Receptor Ligands: A series of 4-(2-aminoethyl)piperidine derivatives showed high affinity for the σ1 receptor, with some compounds exhibiting potent antiproliferative effects on human cancer cell lines.[12] The SAR in this series highlighted the critical role of the N1-substituent, where a simple methyl group conferred significantly higher affinity than a proton or larger ethyl group.

Contextual Note: Relation to Fentanyl Synthesis

It is important for researchers in this field to be aware that a structurally related, non-gem-disubstituted analog, tert-butyl 4-(phenylamino)piperidine-1-carboxylate (1-Boc-4-AP), is a controlled chemical precursor used in the illicit synthesis of fentanyl and its derivatives.[13] While the core compound of this guide is chemically distinct, the shared piperidine backbone underscores the need for stringent laboratory controls and awareness of the potential for misuse of related chemical scaffolds.

Conclusion and Future Outlook

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is more than just a building block; it is a highly versatile platform for the generation of structurally diverse and biologically active molecules. The conformational constraint imposed by the C4-quaternary center provides a unique advantage in designing potent and selective ligands. Future exploration in this area will likely focus on incorporating this scaffold into more complex, three-dimensional structures, such as spirocyclic and bridged systems, to probe new areas of chemical space.[1] The application of fragment-based drug discovery and computational modeling will further enable the rational design of novel therapeutics based on this privileged core.

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• Sugimoto, H., et al. Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds. Journal of Medicinal Chemistry, 1995. [Link]

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Safety and handling precautions for Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

An In-depth Technical Guide to the Safe Handling of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (CAS No. 343788-69-2) is a key building block in contemporary drug discovery, valued for its role in synthesizing complex molecules with therapeutic potential.[1] As with any reactive chemical intermediate, a comprehensive understanding of its hazard profile and the implementation of rigorous safety protocols are paramount to ensuring the well-being of laboratory personnel and the integrity of research outcomes. This guide provides a detailed examination of the safety and handling precautions for this compound, grounded in authoritative safety data and field-proven laboratory practices. It moves beyond a simple recitation of rules to explain the causality behind each procedural recommendation, fostering a culture of safety through understanding.

Chemical and Physical Properties

A foundational element of safe handling is a thorough understanding of the compound's intrinsic properties. This knowledge informs risk assessment and the selection of appropriate safety measures.

Property	Value	Source
Molecular Formula	C₁₁H₂₂N₂O₂	[1]
Molecular Weight	214.31 g/mol
Physical State	White to light yellow solid (powder to lump)
CAS Number	343788-69-2	[1]
Storage Temperature	Refrigerated (0-10°C)
Sensitivity	Air and heat sensitive

The rationale behind refrigerated storage under an inert atmosphere is to mitigate the risk of degradation, which could be accelerated by exposure to air and ambient temperatures. This precaution ensures the compound's stability and purity over time.

Hazard Identification and GHS Classification

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is classified under the Globally Harmonized System (GHS) with the following primary hazards.[1] It is crucial to recognize that while this compound itself has a specific hazard profile, piperidine derivatives as a class can present significant risks.[2][3][4][5]

Hazard Class	GHS Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory tract irritation)	H335: May cause respiratory irritation

The Boc protecting group on the piperidine nitrogen mitigates some of the acute toxicity and corrosive properties associated with piperidine itself. However, the free amino group and the overall structure retain the potential to cause significant irritation to the skin, eyes, and respiratory system. The causality lies in the basic nature of the amino group and the potential for the compound to react with moisture on mucosal surfaces, leading to irritation.

Exposure Controls and Personal Protection

A multi-layered approach to exposure control is essential, combining engineering controls, administrative procedures, and personal protective equipment (PPE).

Engineering Controls

The primary line of defense is to handle the compound in a controlled environment that minimizes the potential for inhalation and dermal contact.

• Fume Hood: All weighing and handling of the solid compound, as well as the preparation of solutions, must be conducted in a certified chemical fume hood.[6] This is critical to prevent the inhalation of fine dust particles, which can cause respiratory irritation.[7]

• Ventilation: The laboratory should have adequate general ventilation to ensure that any fugitive emissions are diluted and removed.[4][8]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the final barrier between the researcher and the chemical.

PPE Category	Specification	Rationale and Best Practices
Hand Protection	Nitrile or neoprene gloves, inspected before use.	The use of proper glove removal technique (without touching the glove's outer surface) is crucial to avoid skin contact with the product.[9] Contaminated gloves should be disposed of as hazardous waste.
Eye and Face Protection	Safety glasses with side shields or chemical goggles. A face shield may be required for operations with a higher risk of splashing.	This is to prevent contact with the eyes, which can cause serious irritation.[7]
Skin and Body Protection	A lab coat should be worn at all times. For larger quantities or in the event of a spill, chemically resistant aprons and sleeves may be necessary.	Protective clothing should be laundered separately from personal clothing to prevent cross-contamination.[10]
Respiratory Protection	For most lab-scale operations in a fume hood, respiratory protection is not required. In situations where dust generation is unavoidable and engineering controls are insufficient, a NIOSH-approved respirator with appropriate cartridges should be used.	A risk assessment should be conducted to determine if respiratory protection is necessary.[9]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is fundamental to a safe laboratory environment.

Handling

• Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[9][10]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[10][11] Do not eat, drink, or smoke in the laboratory.[2][12]

• Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong reducing agents.[6][11]

Storage

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6][8]

• Inert Atmosphere: For long-term storage, it is recommended to store under an inert gas like argon or nitrogen to prevent degradation from air exposure.

• Segregation: Store away from incompatible materials to prevent accidental reactions.[3]

Caption: Recommended storage and handling workflow.

Accidental Release and First Aid Measures

Preparedness for accidental exposures and spills is a critical component of laboratory safety.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.[8][9][13]
Skin Contact	Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[11][12][13]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[9][11][13]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8][9]

Accidental Release Measures

A prompt and well-executed spill response can prevent a minor incident from escalating.

Step-by-Step Spill Cleanup Protocol:

• Evacuate and Secure: Evacuate non-essential personnel from the spill area. Ensure the area is well-ventilated, and eliminate all ignition sources.[8]

• Don PPE: Wear appropriate PPE, including respiratory protection if necessary, chemical-resistant gloves, and eye protection.[10]

• Containment: For solid spills, carefully sweep or scoop up the material to avoid creating dust. Place it into a suitable, labeled container for disposal.[9][10]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleanup materials in a sealed container for proper disposal.[3]

• Waste Disposal: Dispose of the contaminated waste in accordance with local, state, and federal regulations.[8]

Caption: Accidental spill response workflow.

Fire-Fighting Measures

While not highly flammable, containers may burn if exposed to fire.

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[9]

• Specific Hazards: Thermal decomposition may produce toxic fumes, including carbon oxides and nitrogen oxides.[3][9]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective clothing.[3][8]

Toxicological Information

The primary toxicological concerns are irritation to the skin, eyes, and respiratory system.[1] To the best of current knowledge, the chemical, physical, and toxicological properties have not been thoroughly investigated, warranting a cautious approach.[9]

Disposal Considerations

All waste containing this compound should be treated as hazardous chemical waste.

• Disposal Method: Dispose of in accordance with all applicable federal, state, and local environmental regulations.[8]

• Contaminated Packaging: Empty containers may retain product residue and should be disposed of in the same manner as the product itself.

Conclusion

The safe and effective use of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate in a research and development setting is contingent upon a robust safety culture. This guide has outlined the essential precautions, from understanding the compound's inherent properties to implementing comprehensive control measures and being prepared for emergencies. By internalizing the rationale behind these protocols, scientists can mitigate risks and foster an environment where groundbreaking research can be conducted without compromising safety.

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The Synthetic Versatility of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: A Technical Guide for Drug Discovery

An In-depth Exploration of a Privileged Scaffold in Medicinal Chemistry

Introduction

In the landscape of modern drug discovery, the strategic design and synthesis of novel molecular entities with favorable pharmacological profiles is paramount. Among the vast arsenal of chemical building blocks available to medicinal chemists, piperidine-containing scaffolds have emerged as a cornerstone for the development of therapeutic agents. Their prevalence in numerous FDA-approved drugs is a testament to their ability to confer advantageous physicochemical properties, such as improved solubility, metabolic stability, and oral bioavailability. Within this class of privileged structures, tert-butyl 4-amino-4-methylpiperidine-1-carboxylate stands out as a particularly versatile and valuable intermediate.

This technical guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the synthesis and diverse reactivity of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. We will delve into the key reactions that this scaffold readily undergoes, highlighting its utility in the construction of complex molecular architectures. Through an examination of detailed reaction protocols, mechanistic insights, and applications in the synthesis of biologically active molecules, this guide aims to serve as an authoritative resource for leveraging this powerful building block in drug discovery programs.

Synthesis of the Core Scaffold

The most common and industrially scalable method for the synthesis of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate involves a one-pot reductive amination of N-Boc-4-piperidone with an appropriate amine source. This transformation is typically carried out using a mild and selective reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), which efficiently reduces the in situ-formed imine or enamine intermediate.

Experimental Protocol: Reductive Amination for Scaffold Synthesis

Objective: To synthesize tert-butyl 4-amino-4-methylpiperidine-1-carboxylate from N-Boc-4-piperidone.

Materials:

• N-Boc-4-piperidone

• Ammonia or an ammonia surrogate (e.g., ammonium acetate)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic Acid (optional)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add N-Boc-4-piperidone (1.0 eq).

• Solvent Addition: Dissolve the ketone in an appropriate volume of anhydrous DCE or DCM (e.g., to achieve a concentration of 0.1-0.2 M).

• Amine Addition: Add the ammonia source (e.g., ammonium acetate, 2.0-3.0 eq) to the stirred solution.

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate. For less reactive systems, a catalytic amount of acetic acid can be added.

• Reducing Agent Addition: Carefully add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise to the reaction mixture. The addition may cause gas evolution.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of the aqueous layer). Combine the organic layers and wash with brine.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Reactions Involving the Primary Amino Group

The primary amino group at the C4 position is a key handle for a wide array of chemical transformations, allowing for the introduction of diverse functionalities and the construction of elaborate molecular scaffolds.

Acylation: Amide Bond Formation

The formation of an amide bond is a cornerstone of medicinal chemistry. The primary amine of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate readily undergoes acylation with carboxylic acids, acid chlorides, or acid anhydrides to furnish the corresponding amides. Standard peptide coupling reagents can be employed for the reaction with carboxylic acids.

Objective: To synthesize a representative N-acylated derivative.

Materials:

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

• Carboxylic acid of interest (e.g., benzoic acid)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or Dicyclohexylcarbodiimide (DCC)

• Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOAt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

Procedure:

• To a stirred solution of the carboxylic acid (1.0 eq), EDC (1.2 eq), and HOBt (1.2 eq) in anhydrous DCM, add DIPEA (2.0 eq).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add a solution of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.1 eq) in anhydrous DCM to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Sulfonylation: Sulfonamide Synthesis

Sulfonamides are another important functional group in medicinal chemistry, often serving as bioisosteres for carboxylic acids.[1] The primary amine can be readily converted to a sulfonamide by reaction with a sulfonyl chloride in the presence of a base.

Objective: To synthesize a representative N-sulfonylated derivative.

Materials:

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

• Sulfonyl chloride of interest (e.g., p-toluenesulfonyl chloride)

• Pyridine or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 eq) in anhydrous DCM and cool the solution to 0 °C.

• Add pyridine (2.0 eq) or TEA (2.0 eq) to the solution.

• Slowly add the sulfonyl chloride (1.1 eq) to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

• Dilute the reaction mixture with DCM and wash with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Formation of Ureas and Thioureas

The reaction of the primary amine with isocyanates or isothiocyanates provides a straightforward route to urea and thiourea derivatives, respectively. These functional groups are valuable for establishing hydrogen bonding interactions with biological targets.[2]

N-Alkylation and Reductive Amination

The primary amine can undergo nucleophilic substitution with alkyl halides to yield secondary amines. Alternatively, and often more cleanly, reductive amination with aldehydes or ketones provides a powerful method for the synthesis of secondary and tertiary amines. This reaction is particularly useful for introducing a wide range of substituents.[3]

Objective: To synthesize a representative N-alkylated derivative.

Materials:

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

• Aldehyde of interest (e.g., benzaldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic Acid (catalytic)

Procedure:

• To a stirred solution of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 eq) and the aldehyde (1.1 eq) in anhydrous DCE, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 30-60 minutes to form the imine intermediate.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise.

• Stir the reaction at room temperature for 4-16 hours, monitoring by TLC or LC-MS.

• Quench the reaction with saturated aqueous NaHCO₃ and extract with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Reactions Involving the Piperidine Nitrogen: Boc Deprotection

The tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen is stable under a variety of reaction conditions, allowing for selective functionalization of the C4-amino group. However, its facile removal under acidic conditions unveils the secondary amine of the piperidine ring for further elaboration.[4]

Experimental Protocol: Boc Deprotection

Objective: To remove the Boc protecting group.

Materials:

• Boc-protected piperidine derivative

• Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in 1,4-dioxane

• Dichloromethane (DCM) or 1,4-Dioxane

Procedure (using TFA):

• Dissolve the Boc-protected piperidine (1.0 eq) in DCM.

• Slowly add TFA (5-10 eq) at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-3 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• The resulting trifluoroacetate salt can be used directly or neutralized with a base (e.g., saturated aqueous NaHCO₃) to obtain the free amine.

Applications in the Synthesis of Biologically Active Molecules

The versatility of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate has been demonstrated in the synthesis of a multitude of biologically active compounds, particularly in the areas of kinase inhibition and GPCR modulation.

Janus Kinase (JAK) Inhibitors

Janus kinases are a family of intracellular, non-receptor tyrosine kinases that play a critical role in cytokine signaling pathways. Dysregulation of JAK signaling is implicated in various autoimmune diseases and cancers, making them attractive therapeutic targets.[5] Several approved and clinical-stage JAK inhibitors incorporate a substituted piperidine moiety, and tert-butyl 4-amino-4-methylpiperidine-1-carboxylate serves as a key building block for the synthesis of these complex molecules. For instance, it is a crucial intermediate in the synthesis of tofacitinib, a JAK1/JAK3 inhibitor.[6][7]

CXCR4 Antagonists

The C-X-C chemokine receptor type 4 (CXCR4) is a GPCR that plays a crucial role in cell migration, hematopoiesis, and immune responses. It is also implicated in cancer metastasis and HIV entry into cells, making it a significant therapeutic target.[8] Amino-piperidine derivatives are key structural motifs in several classes of CXCR4 antagonists. The title compound can be utilized in the synthesis of these antagonists, for example, through Buchwald-Hartwig amination to couple the piperidine nitrogen to a heterocyclic core after Boc deprotection.

Spirocyclic Compounds

Spiro-piperidines are an important class of compounds found in a number of biologically active molecules. The geminal methyl and amino groups at the C4 position of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate can serve as a starting point for the construction of spirocyclic systems through intramolecular cyclization reactions.

Conclusion

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a highly valuable and versatile building block in medicinal chemistry. Its synthesis is straightforward, and the presence of two orthogonally protected amino groups allows for a wide range of selective chemical transformations. This guide has provided an in-depth overview of the key reactions involving this scaffold, including acylation, sulfonylation, N-alkylation, and Boc deprotection, complete with detailed experimental protocols. Furthermore, its successful application in the synthesis of clinically relevant molecules, such as JAK inhibitors and CXCR4 antagonists, underscores its importance in modern drug discovery. The strategic incorporation of this privileged scaffold can significantly contribute to the development of novel therapeutic agents with improved pharmacological properties.

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• Hammarström, L. G. J., et al. (2002). A CONVENIENT PREPARATION OF AN ORTHOGONALLY PROTECTED Cα,Cα-DISUBSTITUTED AMINO ACID ANALOG OF LYSINE: 1-tert-BUTYLOXYCARBONYL-4-((9-FLUORENYLMETHYLOXYCARBONYL)AMINO)-PIPERIDINE-4-CARBOXYLIC ACID. Organic Syntheses, 78, 163.
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Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: A Cornerstone in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery, the strategic selection of molecular building blocks is paramount to the successful development of novel therapeutics. Among the vast arsenal of chemical scaffolds available to medicinal chemists, piperidine derivatives consistently emerge as privileged structures due to their favorable physicochemical properties and their prevalence in a multitude of approved drugs.[1] This guide focuses on a particularly valuable derivative: Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate .

This bifunctional molecule, featuring a piperidine core with a protected primary amine and a geminal methyl group at the 4-position, offers a unique combination of structural rigidity, synthetic versatility, and desirable drug-like properties. The tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen ensures chemoselectivity in synthetic transformations, allowing for precise molecular construction.[2] The presence of the 4-methyl group introduces a degree of conformational constraint, which can be advantageous for optimizing ligand-target interactions. This guide will delve into the synthesis, key applications, and experimental protocols related to this important building block, providing a comprehensive resource for professionals in the field.

Synthesis and Chemical Properties

The synthesis of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate and its analogs typically involves multi-step sequences starting from readily available piperidine precursors. A common strategy involves the introduction of the Boc protecting group onto the piperidine nitrogen, followed by functionalization at the 4-position.[3]

General Synthetic Approach

A representative synthetic route to a related compound, tert-butyl 4-aminopiperidine-1-carboxylate, starts from 4-piperidone monohydrate hydrochloride. The key steps involve the formation of a hydantoin intermediate, followed by Boc protection and subsequent hydrolysis to yield the desired 4-amino-1-Boc-piperidine.[4] A similar strategy can be adapted for the synthesis of the 4-methyl analog, likely starting from a 4-methyl-4-piperidone precursor.

Key synthetic transformations often employed include:

• Boc Protection: The introduction of the tert-butyloxycarbonyl (Boc) group is typically achieved by reacting the piperidine nitrogen with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine or DMAP.[4]

• Functionalization at C4: The introduction of the amino and methyl groups at the 4-position can be accomplished through various methods, such as the Strecker synthesis or related methodologies starting from a ketone.

• Purification: Rigorous purification using techniques like column chromatography or recrystallization is crucial to obtain the high-purity material required for pharmaceutical applications.[3]

Physicochemical Properties

The physicochemical properties of molecules containing the 4-amino-4-methylpiperidine scaffold are critical for their behavior in biological systems. These properties can be modulated by further chemical modifications.

Property	Value (for related structures)	Significance in Drug Discovery
Molecular Weight	~214.30 g/mol (for tert-butyl 4-amino-2-methylpiperidine-1-carboxylate)[5]	Influences absorption, distribution, and overall "drug-likeness".
XLogP3	~ -0.1 (for 4-Amino-1-methylpiperidine)[6]	A measure of lipophilicity, which affects membrane permeability and solubility.
pKa	~11.22 (for piperidine)[7]	The basicity of the piperidine nitrogen influences its ionization state at physiological pH, impacting receptor binding and solubility.

Applications in Medicinal Chemistry

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a versatile building block used in the synthesis of a wide range of biologically active molecules across various therapeutic areas. Its utility stems from the ability to serve as a scaffold for introducing diverse functionalities.

Enzyme Inhibitors for Neurodegenerative Diseases

The piperidine scaffold is a key feature in the design of inhibitors for enzymes implicated in neurodegenerative diseases like Alzheimer's. Derivatives of tert-butyl 4-(methylamino)piperidine-1-carboxylate have demonstrated inhibitory activity against both β-secretase (BACE1) and acetylcholinesterase (AChE).[1]

• BACE1 Inhibition: The accumulation of amyloid-β peptides, a pathological hallmark of Alzheimer's disease, is initiated by the enzymatic activity of BACE1. The constrained piperidine ring can position key pharmacophoric elements for optimal interaction with the BACE1 active site.

• AChE Inhibition: Inhibition of AChE increases the levels of the neurotransmitter acetylcholine, providing symptomatic relief in Alzheimer's patients. The piperidine nitrogen, when deprotected, can engage in important interactions within the AChE active site.

Antiviral Drug Discovery

The piperidine moiety is considered a privileged structure in medicinal chemistry, capable of binding to multiple biological targets, including those relevant to viral infections.[1] The dual functionality of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate allows for the creation of diverse chemical libraries to screen for antiviral activity. The ability to introduce various substituents on the amino group and the piperidine nitrogen facilitates the exploration of a broad chemical space.[1]

σ1 Receptor Ligands with Antiproliferative Properties

Novel piperidine derivatives have been synthesized and evaluated as σ1 receptor ligands. The σ1 receptor is implicated in a variety of cellular functions, and its modulation has shown potential in cancer therapy. The 4-(2-aminoethyl)piperidine scaffold, a related structure, has been a focus of these efforts.[8] The N-substituent on the piperidine ring plays a crucial role in modulating σ1 affinity and selectivity. For instance, N-methylpiperidine derivatives have shown high affinity for the σ1 receptor.[8]

Other Therapeutic Areas

The versatility of this building block extends to numerous other areas of drug discovery:

• Oncology: It is a key intermediate in the synthesis of various drug candidates for cancer treatment.[2] For example, a related compound is an intermediate in the synthesis of the protein tyrosine kinase Jak3 inhibitor, CP-690550.[9]

• Neurological Disorders: Its structure is amenable to building complex scaffolds found in pharmaceuticals targeting neurological disorders.[2]

• Cardiovascular Diseases: The piperidine scaffold is present in numerous cardiovascular drugs.

Experimental Protocols

The following are representative experimental protocols for common transformations involving tert-butyl 4-amino-4-methylpiperidine-1-carboxylate and related structures.

Protocol 1: Boc Protection of a Piperidine Derivative

This protocol describes a general procedure for the introduction of a Boc protecting group onto the nitrogen of a piperidine ring.[4]

Materials:

• Piperidine derivative (e.g., Piperidine-4-spiro-5'-hydantoin)

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (Et₃N)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

Procedure:

• Dissolve the piperidine derivative in the chosen solvent.

• Add triethylamine to the solution.

• Add di-tert-butyl dicarbonate to the reaction mixture.

• Add a catalytic amount of DMAP.

• Stir the reaction mixture at room temperature for the appropriate time (e.g., 72 hours), monitoring the reaction progress by TLC.[4]

• Upon completion, work up the reaction by washing with aqueous acid (e.g., 1 M KHSO₄) and brine.[10]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Acetylcholinesterase (AChE) Inhibition Assay

This protocol outlines a method for assessing the inhibitory activity of a compound against AChE using Ellman's reagent.[1]

Materials:

• Acetylcholinesterase (from electric eel or human recombinant)

• Acetylthiocholine iodide (ATCI) - substrate

• 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's reagent)

• Phosphate Buffer (0.1 M, pH 8.0)

• Test compound (dissolved in DMSO)

• Known AChE inhibitor (e.g., Donepezil) as a positive control

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound and positive control in Phosphate Buffer.

• In a 96-well plate, add the phosphate buffer, DTNB solution, and the test compound solution.

• Initiate the reaction by adding the AChE enzyme solution and incubate for a set period (e.g., 15 minutes) at a controlled temperature (e.g., 37 °C).

• Add the substrate (ATCI) to start the colorimetric reaction.

• Measure the absorbance at 412 nm at regular intervals using a microplate reader.

• Calculate the percentage of inhibition and determine the IC₅₀ or Kᵢ value for the test compound.[1]

Visualization of Key Concepts

Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis and application of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate in drug discovery.

Caption: A generalized workflow from synthesis to drug discovery application.

Conformational Considerations

The piperidine ring exists predominantly in a chair conformation. The substituents on the ring can adopt either axial or equatorial positions, which significantly influences the molecule's overall shape and its ability to interact with biological targets. The geminal methyl group at the 4-position of the title compound can influence the conformational equilibrium of the piperidine ring.

Caption: Chair conformations of the 4-amino-4-methylpiperidine ring.

Conclusion

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate has established itself as a valuable and versatile building block in medicinal chemistry. Its inherent structural features, combined with its synthetic tractability, provide a robust platform for the design and synthesis of novel therapeutic agents. The strategic incorporation of this scaffold has led to the development of potent modulators of various biological targets, spanning a wide range of therapeutic areas. The protocols and data presented in this guide offer a foundational resource for researchers engaged in the pursuit of innovative drug discovery.

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A Technical Guide to the Synthesis and Applications of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Abstract

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, a key building block in modern medicinal chemistry, offers a unique scaffold for the development of novel therapeutics. This technical guide provides an in-depth review of the synthetic routes to this versatile intermediate, with a particular focus on the strategic implementation of the Curtius rearrangement. Furthermore, we explore its critical role in the synthesis of bioactive molecules, including CCR5 antagonists and kinase inhibitors, highlighting its significance for researchers, scientists, and drug development professionals. This document aims to serve as a comprehensive resource, elucidating the chemical principles, practical methodologies, and diverse applications of this important compound.

Introduction: The Strategic Importance of the Piperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of approved pharmaceutical agents.[1] Its prevalence stems from its favorable physicochemical properties, including metabolic stability and the ability to confer aqueous solubility. The specific substitution pattern of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, featuring a protected primary amine and a quaternary center, provides two distinct points for chemical modification, enabling the construction of diverse and complex molecular architectures.[1] The tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen is a cornerstone of its utility, rendering the nitrogen less reactive under many conditions and allowing for selective functionalization at other positions. This protecting group can be readily removed under acidic conditions, revealing the free amine for subsequent reactions.[2]

Synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: A Detailed Examination

The synthesis of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate can be approached through several routes, often starting from readily available piperidine precursors. A particularly efficient and widely applicable method involves the Curtius rearrangement of a carboxylic acid precursor. This reaction is valued for its ability to convert carboxylic acids into primary amines with retention of stereochemistry and tolerance of a wide range of functional groups.[3][4]

Retrosynthetic Analysis and Key Strategic Considerations

A logical retrosynthetic approach to tert-butyl 4-amino-4-methylpiperidine-1-carboxylate identifies 1-(tert-butoxycarbonyl)-4-methylpiperidine-4-carboxylic acid as the key immediate precursor. This precursor can be synthesized from isonipecotate, a commercially available starting material.

Caption: Retrosynthetic analysis of the target molecule.

Experimental Protocol: A Step-by-Step Guide

The following protocol is a synthesized methodology based on established chemical principles and literature precedents for the synthesis of 4-substituted-4-aminopiperidine derivatives.[5]

Step 1: Boc Protection of Isonipecotate

• To a solution of isonipecotate in a suitable solvent (e.g., a mixture of water and dioxane), add a base such as sodium hydroxide.

• Cool the mixture in an ice bath and add di-tert-butyl dicarbonate (Boc)₂O portion-wise while maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Acidify the reaction mixture with a suitable acid (e.g., citric acid) to pH 3-4 and extract the product with an organic solvent such as ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid.

Step 2: Alkylation at the 4-Position

• Dissolve the product from Step 1 in an anhydrous aprotic solvent such as tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• Add a strong base, such as lithium diisopropylamide (LDA), dropwise to the solution.

• After stirring for a period to allow for deprotonation, add methyl iodide as the alkylating agent.

• Allow the reaction to slowly warm to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash with brine, dry, and concentrate to yield 1-(tert-butoxycarbonyl)-4-methylpiperidine-4-carboxylic acid.

Step 3: Curtius Rearrangement

• The carboxylic acid from Step 2 is first converted to an acyl azide. This can be achieved by several methods, including reaction with diphenylphosphoryl azide (DPPA) in the presence of a base like triethylamine.[3]

• The acyl azide is then thermally rearranged to the corresponding isocyanate. This is typically done by heating the reaction mixture in an inert solvent like toluene.[6]

• The isocyanate is not isolated but is directly trapped in situ. For the synthesis of the primary amine, the isocyanate is hydrolyzed with aqueous acid.

Causality Behind Experimental Choices:

• Boc Protection: The use of the Boc protecting group is crucial as it is stable under the basic conditions of the alkylation step but can be easily removed under acidic conditions without affecting other functional groups.[7]

• LDA as a Base: LDA is a strong, non-nucleophilic base, which is ideal for the deprotonation of the α-carbon to the carboxylate without competing nucleophilic attack at the carbonyl carbon.

• Curtius Rearrangement: This reaction is chosen for its efficiency in converting a carboxylic acid to an amine with one less carbon atom (in this case, the carboxyl carbon is lost as CO₂ during hydrolysis of the isocyanate). It proceeds through a concerted mechanism, which ensures the retention of the stereochemistry of the migrating group.[6][8]

Caption: Synthetic workflow for the target molecule.

Applications in Drug Discovery and Development

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a valuable building block for the synthesis of a variety of biologically active molecules. Its utility has been demonstrated in the development of potent inhibitors for therapeutic targets in several disease areas.

CCR5 Antagonists for HIV-1 Therapy

The C-C chemokine receptor type 5 (CCR5) is a co-receptor used by the most common strains of HIV-1 to enter host cells. Antagonists of this receptor can effectively block viral entry and are a validated therapeutic strategy for the treatment of HIV-1 infection.[9] The 4-amino-4-methylpiperidine scaffold is a key structural motif in a number of potent CCR5 antagonists.[5][10] The synthesis of these antagonists often involves the coupling of the deprotected 4-amino-4-methylpiperidine with a suitable heterocyclic core. The concise synthesis of the potent CCR5 antagonist Sch-350634 was accomplished using N'-Boc-4-methyl-4-aminopiperidine as a key building block.[5]

Kinase Inhibitors in Oncology

Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many cancers. The development of small molecule kinase inhibitors has revolutionized cancer therapy. The piperidine moiety is a common feature in many kinase inhibitors, where it can improve solubility, cell permeability, and pharmacokinetic properties.[11] For example, derivatives of tert-butyl 4-aminopiperidine have been utilized in the synthesis of potent inhibitors of Cyclin-Dependent Kinase 9 (CDK9), a critical regulator of transcriptional elongation and a validated therapeutic target in oncology.[11]

Other Therapeutic Areas

The versatility of the tert-butyl 4-amino-4-methylpiperidine-1-carboxylate scaffold extends beyond HIV and cancer. Its derivatives have been explored for their potential in treating a range of other conditions, including neurodegenerative diseases.[1]

Characterization and Quality Control

Ensuring the purity and structural integrity of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is paramount for its successful application in multi-step syntheses. A combination of analytical techniques is employed for its characterization.

Property	Value	Reference
Molecular Formula	C₁₁H₂₂N₂O₂	[12]
Molecular Weight	214.30 g/mol	[12]
Appearance	White to off-white solid
CAS Number	343788-69-2	[12]

Table 1: Physical and Chemical Properties.

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the tert-butyl group (a singlet at ~1.4 ppm), the methyl group (a singlet), and the piperidine ring protons (multiplets in the aliphatic region).[13]

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon of the Boc group, the quaternary carbon of the Boc group, the carbons of the piperidine ring, and the methyl group.[13]

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+) or a protonated molecular ion peak ([M+H]+) corresponding to the molecular weight of the compound.[14][15]

Conclusion

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a strategically important building block in medicinal chemistry, offering a versatile platform for the synthesis of a wide range of bioactive molecules. The synthetic route via a Curtius rearrangement of a 4-carboxy-4-methylpiperidine precursor provides an efficient and reliable method for its preparation. Its demonstrated utility in the development of CCR5 antagonists and kinase inhibitors underscores its value to the drug discovery and development community. This guide provides a comprehensive overview of its synthesis and applications, serving as a valuable resource for researchers in the field.

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Protocols & Analytical Methods

Application Notes and Protocols for Amide Coupling with Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Introduction

The formation of the amide bond is arguably the most critical and frequently executed transformation in medicinal chemistry and the synthesis of pharmaceuticals.[1][2] Its prevalence stems from the stability of the amide linkage and its presence as a core structural motif in countless biologically active molecules, including peptides and small-molecule drugs. The coupling of a carboxylic acid and an amine to form an amide, while thermodynamically favorable, is kinetically slow and requires the activation of the carboxylic acid.[3] This necessity has driven the development of a vast arsenal of coupling reagents, each with its own mechanistic nuances, advantages, and limitations.[1][4][5]

This guide focuses on the practical application of amide coupling protocols specifically involving Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, a valuable building block in drug discovery. The presence of a sterically hindered secondary amine in this scaffold presents unique challenges that necessitate careful selection of coupling reagents and optimization of reaction conditions to achieve high yields and purity while avoiding common side reactions.[6][7]

This document provides an in-depth analysis of several robust coupling methodologies, explaining the mechanistic rationale behind each and offering detailed, field-proven protocols for their successful implementation.

The Challenge: Coupling with Sterically Hindered Amines

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate features a secondary amine at a quaternary carbon center. This steric bulk significantly reduces the nucleophilicity of the amine, making it a challenging coupling partner.[6][7] Standard coupling conditions that are effective for primary or less hindered secondary amines often result in low or no product yield with such substrates.[7] Key challenges include:

• Slow Reaction Kinetics: The steric hindrance around the nitrogen atom impedes the approach of the activated carboxylic acid, leading to slow reaction rates.[6]

• Side Reactions of the Activated Intermediate: If the desired reaction with the hindered amine is slow, the highly reactive activated carboxylic acid intermediate can decompose or undergo side reactions. For instance, with carbodiimide reagents, the O-acylisourea intermediate can rearrange to a stable N-acylurea, terminating the desired reaction pathway.[7]

• Reagent-Amine Side Reactions: With uronium-based reagents like HATU, the hindered amine may react with the coupling reagent itself, forming a guanidinium byproduct.[7]

To overcome these challenges, the choice of coupling reagent and the reaction protocol must be carefully considered to maximize the reactivity of the activated species and minimize competing side reactions.

Selecting the Right Coupling Reagent: A Comparative Overview

The success of an amide coupling reaction with a hindered amine hinges on the selection of an appropriate activating agent. Below is a comparative analysis of commonly used coupling reagents, highlighting their suitability for this specific application.

Coupling Reagent	Class	Advantages for Hindered Amines	Potential Drawbacks
HATU	Uronium Salt	Highly reactive OAt-active ester minimizes racemization.[2][3] Often effective where other reagents fail.[7]	Can react with the amine to form a guanidinium byproduct.[7] Higher cost.
EDC/HOBt	Carbodiimide	Water-soluble urea byproduct simplifies workup.[3][8] Cost-effective.	The O-acylisourea intermediate is less reactive than OAt-esters and can rearrange to an N-acylurea.[3][7] May be less effective for highly hindered systems.
T3P®	Phosphonic Anhydride	Excellent safety profile and water-soluble byproducts for easy purification.[9][10] Often shows low epimerization.[9][11]	Requires stoichiometric amounts of base.[9]

Mechanistic Considerations

A fundamental understanding of the reaction mechanisms is crucial for troubleshooting and optimizing amide coupling reactions.

HATU-Mediated Coupling

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient uronium-based coupling reagent. In the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA), the carboxylic acid is deprotonated. The resulting carboxylate attacks HATU to form a highly reactive OAt-active ester, which is then readily attacked by the amine to form the desired amide.[3]

Caption: HATU-mediated amide coupling mechanism.

EDC/HOBt-Mediated Coupling

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is a water-soluble carbodiimide. The carboxylic acid first adds to EDC to form an unstable O-acylisourea intermediate. This intermediate is susceptible to racemization and rearrangement. The addition of HOBt (Hydroxybenzotriazole) intercepts this intermediate to form a more stable and less racemization-prone HOBt-ester, which is then aminolyzed to the amide.[3]

Caption: EDC/HOBt-mediated amide coupling mechanism.

Experimental Protocols

The following protocols are designed as a starting point and may require optimization based on the specific carboxylic acid substrate. Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE). The use of anhydrous solvents is critical to prevent hydrolysis of activated intermediates.[6]

Protocol 1: HATU-Mediated Coupling

This protocol is often the most effective for sterically demanding couplings.[7] The pre-activation of the carboxylic acid is a critical step to ensure the activated species is formed before the addition of the hindered amine, minimizing potential side reactions.[7]

Materials:

• Carboxylic acid (1.0 equiv)

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.1 equiv)

• HATU (1.1 equiv)

• Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Standard workup reagents (e.g., ethyl acetate, saturated aqueous NaHCO₃, brine)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the carboxylic acid (1.0 equiv) and HATU (1.1 equiv).

• Add anhydrous DMF to dissolve the solids (concentration typically 0.1-0.5 M).

• Cool the solution to 0 °C using an ice bath.

• Add DIPEA (3.0 equiv) dropwise to the stirred solution.

• Allow the mixture to stir at 0 °C for 15-30 minutes for pre-activation.[3]

• Add the Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.1 equiv), either neat or as a solution in a small amount of anhydrous DMF.

• Allow the reaction to warm to room temperature and stir for 4 to 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer successively with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure amide.

Protocol 2: T3P®-Mediated Coupling

Propanephosphonic acid anhydride (T3P®) is a mild and efficient coupling reagent with the significant advantage of producing water-soluble byproducts, which greatly simplifies purification.[9][10]

Materials:

• Carboxylic acid (1.0 equiv)

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.1 equiv)

• T3P® (50% solution in EtOAc or DMF, 1.5 equiv)

• Pyridine or DIPEA (3.0 equiv)

• Anhydrous Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Standard workup reagents (e.g., 10% citric acid, saturated aqueous NaHCO₃, brine)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 equiv) and Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.1 equiv) in anhydrous DCM or EtOAc (to a concentration of 0.1-0.5 M).

• Add the base (Pyridine or DIPEA, 3.0 equiv). Using pyridine as a base has been shown to be particularly effective in minimizing epimerization.[11]

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the T3P® solution (1.5 equiv) dropwise over 15-30 minutes. An exothermic reaction may be observed.[12]

• Allow the reaction to warm to room temperature and stir for 2 to 18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with the reaction solvent.

• Wash the organic layer successively with 10% aqueous citric acid, water, saturated aqueous NaHCO₃ solution, and brine.[12] This aqueous workup effectively removes the phosphonic acid byproducts.[9]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Protocol 3: EDC/HOBt-Mediated Coupling with DMAP

For particularly challenging or electron-deficient substrates where standard EDC/HOBt protocols may be sluggish, the addition of a catalytic or stoichiometric amount of 4-Dimethylaminopyridine (DMAP) can significantly improve reaction rates.[13] DMAP acts as a highly effective acyl transfer agent.[13]

Materials:

• Carboxylic acid (1.0 equiv)

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.2 equiv)

• EDC·HCl (1.5 equiv)

• HOBt (0.1 - 1.0 equiv)

• DMAP (1.0 equiv)

• DIPEA (2.5 equiv)

• Anhydrous DMF or DCM

• Standard workup reagents

Procedure:

• In a dry round-bottom flask, dissolve the carboxylic acid (1.0 equiv), Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.2 equiv), HOBt (a catalytic amount of 0.1 equiv is often sufficient), and DMAP (1.0 equiv) in anhydrous DMF or DCM.[13]

• Cool the mixture to 0 °C in an ice bath with stirring.

• Add EDC·HCl (1.5 equiv) portion-wise to the reaction mixture.

• Add DIPEA (2.5 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 to 48 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute with an organic solvent like ethyl acetate and wash with water and brine to remove the water-soluble urea byproduct and excess reagents.[8]

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Troubleshooting and Optimization

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Application Notes and Protocols for Reductive Amination Using Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Introduction: The Strategic Value of the 4-Amino-4-methylpiperidine Scaffold in Medicinal Chemistry

The piperidine moiety is a cornerstone of modern drug discovery, prized for its favorable physicochemical properties and metabolic stability. Within this structural class, tert-butyl 4-amino-4-methylpiperidine-1-carboxylate stands out as a particularly valuable building block. The presence of a gem-dimethyl group at the C4 position introduces steric hindrance that can significantly influence the conformation of the piperidine ring and the presentation of substituents, offering a unique tool for modulating target engagement and pharmacokinetic profiles. The Boc-protected nitrogen at the 1-position ensures stability during synthetic manipulations and allows for facile deprotection under acidic conditions for further derivatization.

This document provides a comprehensive guide to the application of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate in reductive amination reactions, a robust and versatile method for the synthesis of secondary and tertiary amines.[1] We will delve into the mechanistic underpinnings of this transformation, offer a detailed, field-proven protocol, and discuss its application in the synthesis of molecules with therapeutic potential.

The Mechanism and Rationale of Reductive Amination

Reductive amination is a powerful C-N bond-forming reaction that proceeds via a two-step, one-pot sequence: the formation of an imine or iminium ion intermediate from the condensation of an amine and a carbonyl compound (an aldehyde or ketone), followed by its immediate reduction to the corresponding amine.[1]

The reaction is typically carried out under mildly acidic conditions, which serve to protonate the carbonyl oxygen, thereby activating the carbonyl carbon for nucleophilic attack by the amine. The resulting hemiaminal intermediate then dehydrates to form the imine. The choice of reducing agent is critical for the success of a one-pot reductive amination. The ideal reagent should selectively reduce the iminium ion in the presence of the starting carbonyl compound.

Diagram of the Reductive Amination Mechanism

Caption: General mechanism of one-pot reductive amination.

Application Note 1: Synthesis of a Novel Kinase Inhibitor Scaffold

The 4-amino-4-methylpiperidine scaffold can be utilized to synthesize novel kinase inhibitors. The methyl group can probe specific hydrophobic pockets within the ATP-binding site of a kinase, while the newly formed secondary or tertiary amine can be further functionalized to interact with the hinge region or solvent-exposed areas.

Application Note 2: Development of CNS-Active Agents

The lipophilicity and basicity of the piperidine ring are key determinants of blood-brain barrier permeability. The introduction of the 4-methyl group can fine-tune these properties. Reductive amination allows for the facile introduction of various aryl and heteroaryl moieties, which are common features in CNS-active drugs.

Experimental Protocol: Reductive Amination of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate with a Representative Aldehyde

This protocol details a representative procedure for the reductive amination of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate with 4-fluorobenzaldehyde.

Materials and Reagents

Reagent	Supplier	Purity
tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate	Sigma-Aldrich	≥95%
4-Fluorobenzaldehyde	Acros Organics	99%
Sodium triacetoxyborohydride (STAB)	Oakwood	97%
1,2-Dichloroethane (DCE), anhydrous	Fisher	≥99.8%
Acetic Acid, glacial	J.T. Baker	99.7%
Saturated aqueous sodium bicarbonate (NaHCO₃)	LabChem
Brine	VWR
Anhydrous magnesium sulfate (MgSO₄)	EMD
Dichloromethane (DCM)	Macron
Ethyl acetate	BDH
Hexanes	Pharmco

Step-by-Step Procedure

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.00 g, 4.67 mmol, 1.0 equiv).

• Solvent Addition: Add anhydrous 1,2-dichloroethane (25 mL). Stir the mixture until the amine has completely dissolved.

• Aldehyde Addition: Add 4-fluorobenzaldehyde (0.50 mL, 4.67 mmol, 1.0 equiv) to the solution.

• Catalyst Addition: Add glacial acetic acid (0.27 mL, 4.67 mmol, 1.0 equiv). The addition of a stoichiometric amount of acetic acid is often beneficial for promoting imine formation, especially with sterically hindered amines.

• Imine Formation: Stir the reaction mixture at room temperature for 1 hour. The steric hindrance from the gem-dimethyl group may slow the rate of imine formation; therefore, allowing sufficient time for this step is crucial.

• Reducing Agent Addition: Carefully add sodium triacetoxyborohydride (1.48 g, 7.00 mmol, 1.5 equiv) portion-wise over 5 minutes. The choice of STAB is deliberate; it is a mild and selective reducing agent that is particularly effective for reductive aminations and is less likely to reduce the starting aldehyde compared to stronger reducing agents like sodium borohydride.[2]

• Reaction Monitoring: Stir the reaction at room temperature for 12-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up:

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (30 mL).

  • Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 30 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired product, tert-butyl 4-((4-fluorobenzyl)amino)-4-methylpiperidine-1-carboxylate.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the reductive amination protocol.

Troubleshooting and Scientific Insights

• Low Yield: If the reaction shows low conversion, consider increasing the reaction time for imine formation before the addition of the reducing agent. For particularly unreactive carbonyl partners, the use of a dehydrating agent such as anhydrous magnesium sulfate or molecular sieves during the imine formation step can drive the equilibrium forward.[2]

• Side Product Formation: The primary side product is often the alcohol resulting from the reduction of the starting aldehyde. This is minimized by using the selective reducing agent STAB. If alcohol formation is still significant, ensure that the STAB is of high purity and added portion-wise to a well-stirred solution.

• Over-alkylation: While less common with this sterically hindered amine, if a primary amine is used as the starting material (not the case here), over-alkylation to the tertiary amine can occur. This can be mitigated by using a slight excess of the primary amine.

Conclusion

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a versatile and strategically important building block in drug discovery. The reductive amination protocol detailed herein provides a reliable and efficient method for its elaboration into a diverse range of secondary and tertiary amines. The careful consideration of reaction parameters, particularly the choice of a mild and selective reducing agent and adequate time for imine formation, is key to the successful synthesis of novel chemical entities with therapeutic potential.

References

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. J. Org. Chem.1996 , 61 (11), 3849–3862. [Link]

• Borch, R. F.; Bernstein, M. D.; Durst, H. D. The Cyanohydridoborate Anion as a Selective Reducing Agent. J. Am. Chem. Soc.1971 , 93 (12), 2897–2904. [Link]

• Organic Chemistry Portal. Reductive Amination. [Link]

• Wikipedia. Reductive amination. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]

N-Alkylation of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: A Detailed Guide for Synthetic Chemists

Introduction: The Strategic Importance of N-Alkylated 4-Amino-4-methylpiperidine Scaffolds

The tert-butyl 4-amino-4-methylpiperidine-1-carboxylate scaffold is a cornerstone in modern medicinal chemistry. Its inherent structural features—a sterically hindered primary amine at a quaternary center, embedded within a conformationally well-defined piperidine ring, and a Boc-protected nitrogen—make it a highly valuable building block for generating diverse libraries of compounds. N-alkylation of the primary amino group is a critical transformation that allows for the introduction of a vast array of substituents, profoundly influencing the pharmacological profile of the resulting molecules. These derivatives are integral to the synthesis of a range of biologically active compounds, notably as key intermediates for CCR5 antagonists used in HIV therapy.[1]

This technical guide provides a comprehensive overview of the N-alkylation of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, detailing field-proven protocols, the rationale behind experimental choices, and critical insights for troubleshooting and optimization.

Chemical Principles and Mechanistic Considerations

The N-alkylation of the primary amine in tert-butyl 4-amino-4-methylpiperidine-1-carboxylate can be primarily achieved through two robust synthetic strategies: reductive amination and direct alkylation with alkyl halides . The choice between these methods is dictated by the desired alkyl substituent, the availability of starting materials, and the desired level of control over the reaction.

The Boc (tert-butyloxycarbonyl) protecting group on the piperidine nitrogen is crucial for the success of these transformations. It deactivates the piperidine nitrogen, preventing its participation in undesired side reactions such as competing N-alkylation, and allows for selective functionalization of the 4-amino group. This protecting group is stable under a wide range of reaction conditions but can be readily removed under mild acidic conditions, providing a strategic advantage in multi-step syntheses.

Reductive Amination: A Versatile and Controlled Approach

Reductive amination is a highly efficient and versatile method for forming C-N bonds and is often the preferred method for the N-alkylation of this substrate. The reaction proceeds in two stages: the initial formation of an imine or enamine intermediate from the condensation of the primary amine with a carbonyl compound (aldehyde or ketone), followed by the in-situ reduction of this intermediate to the corresponding secondary or tertiary amine.

A key advantage of this method is the ability to control the degree of alkylation. By carefully selecting the stoichiometry of the reagents and the reducing agent, selective mono-alkylation can be achieved, minimizing the formation of over-alkylated byproducts.

Visualizing the Synthetic Pathways

Caption: Comparison of Reductive Amination and Direct Alkylation pathways.

Detailed Experimental Protocols

The following protocols are designed to be self-validating systems, with clear steps for execution, monitoring, and purification.

Protocol 1: Mono-N-Alkylation via Reductive Amination

This protocol details the mono-N-benzylation of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate as a representative example.

Materials:

• tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate

• Benzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM), anhydrous

• Glacial Acetic Acid (optional, for less reactive aldehydes)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 eq).

• Solvent Addition: Dissolve the amine in anhydrous DCE or DCM to a concentration of 0.1-0.2 M.

• Aldehyde Addition: Add benzaldehyde (1.0-1.2 eq) to the stirred solution. For less reactive aldehydes, 1-2 equivalents of glacial acetic acid can be added to catalyze imine formation.

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate.

• Reducing Agent Addition: Carefully add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise. Be cautious of potential gas evolution.

• Reaction Monitoring: Stir the reaction at room temperature for 4-24 hours. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up:

  • Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer three times with DCM.

  • Combine the organic layers and wash with brine.

  • Dry the combined organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure tert-butyl 4-(benzylamino)-4-methylpiperidine-1-carboxylate.

Parameter	Recommended Condition	Rationale
Reducing Agent	Sodium triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective for the reduction of the iminium ion in the presence of the aldehyde, minimizing the formation of alcohol byproducts.[2]
Solvent	Anhydrous DCE or DCM	Aprotic solvents that do not react with the reducing agent.
Stoichiometry	Slight excess of aldehyde (1.0-1.2 eq)	Drives the reaction towards completion.
Additive	Glacial Acetic Acid (optional)	Catalyzes the formation of the imine, especially with less reactive carbonyl compounds.
Work-up	Quench with NaHCO₃	Neutralizes any remaining acid and quenches the excess reducing agent.
Purification	Silica Gel Chromatography	Effective for separating the desired product from starting materials and byproducts.

Protocol 2: N-Arylation via Buchwald-Hartwig Amination

For the synthesis of N-aryl derivatives, the Buchwald-Hartwig amination offers a powerful and versatile palladium-catalyzed cross-coupling approach.[3]

Materials:

• tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate

• Aryl halide (e.g., aryl bromide)

• Palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, SPhos, or BINAP)

• Base (e.g., Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃))

• Anhydrous, deoxygenated solvent (e.g., Toluene or Dioxane)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere, combine the palladium catalyst, phosphine ligand, and base in a dry Schlenk tube or sealed vial.

• Reagent Addition: Add the aryl halide and tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

• Solvent Addition: Add the anhydrous, deoxygenated solvent via syringe.

• Reaction: Seal the vessel and heat the mixture with vigorous stirring to the desired temperature (typically 80-110 °C).

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Cool the reaction to room temperature and dilute with an organic solvent such as ethyl acetate.

  • Filter the mixture through a pad of Celite® to remove palladium residues.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Parameter	Recommended Condition	Rationale
Catalyst	Pd₂(dba)₃ or Pd(OAc)₂ with a phosphine ligand	Forms the active Pd(0) species required for the catalytic cycle.[3]
Ligand	Bulky, electron-rich phosphine ligands (e.g., XPhos)	Facilitates oxidative addition and reductive elimination steps.[3]
Base	NaOtBu or Cs₂CO₃	A strong, non-nucleophilic base is required for the deprotonation of the amine.
Solvent	Anhydrous, deoxygenated Toluene or Dioxane	Aprotic and high-boiling solvents are typically used. Oxygen can deactivate the catalyst.
Atmosphere	Inert (Nitrogen or Argon)	The palladium catalyst and phosphine ligands are often air-sensitive.

Application Notes: Field-Proven Insights and Troubleshooting

Controlling Over-Alkylation in Reductive Amination

A common challenge when using a primary amine is the potential for the newly formed secondary amine to react further with the aldehyde, leading to a tertiary amine byproduct. To minimize this:

• Stoichiometry Control: Use a slight excess of the amine relative to the aldehyde.

• Stepwise Procedure: Form the imine first by stirring the amine and aldehyde together for an extended period before adding the reducing agent.

• Choice of Reducing Agent: Milder reducing agents like NaBH(OAc)₃ are less prone to promoting over-alkylation compared to stronger reagents.

Challenges with Direct Alkylation

Direct alkylation with alkyl halides can be less selective than reductive amination. The product secondary amine is often more nucleophilic than the starting primary amine, leading to a higher propensity for di-alkylation. To favor mono-alkylation:

• Use a large excess of the starting amine.

• Add the alkyl halide slowly to maintain a low concentration.

• Use a hindered base to deprotonate the resulting ammonium salt without competing as a nucleophile.

Purification Strategies

The purification of N-alkylated products often involves standard silica gel column chromatography. The polarity of the eluent system (typically a mixture of hexanes and ethyl acetate) will need to be optimized based on the polarity of the introduced alkyl group. In some cases, an acidic wash during the work-up can help remove unreacted starting amine by forming a water-soluble salt, though this may not be effective if the product amine is also basic.

Workflow for Selecting an N-Alkylation Strategy

Caption: Decision workflow for choosing an appropriate N-alkylation method.

Conclusion

The N-alkylation of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a pivotal transformation in the synthesis of numerous pharmacologically important molecules. A thorough understanding of the principles of reductive amination and direct alkylation, coupled with careful selection of reagents and reaction conditions, is paramount for achieving high yields and purity. The protocols and insights provided in this guide offer a robust framework for researchers to successfully navigate the synthesis of diverse N-alkylated piperidine derivatives, enabling the advancement of drug discovery and development programs.

References

• Jiang, X.-H., Song, Y.-L., & Long, Y.-Q. (2004). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Bioorganic & Medicinal Chemistry Letters, 14(13), 3443–3446. [Link]

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• 1. Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Leveraging Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate for Accelerated Drug Discovery via Parallel Synthesis

Abstract

In the landscape of modern medicinal chemistry, the demand for structurally diverse and three-dimensional (3D) compound libraries is paramount for identifying novel therapeutic agents. Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate stands out as a strategic building block for this purpose. Its unique architecture, featuring a piperidine core, a sterically hindered primary amine at a quaternary center, and an orthogonally protected secondary amine, offers multiple vectors for diversification. This guide provides an in-depth analysis of its strategic application in parallel synthesis, detailing robust protocols for amide library generation, reductive amination, and late-stage functionalization to accelerate drug discovery workflows.

The Strategic Advantage of the 4-Amino-4-methylpiperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, frequently found in approved drugs due to its favorable physicochemical properties and metabolic stability.[1] Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a particularly valuable derivative for several reasons:

• Orthogonal Protection: The secondary amine of the piperidine ring is protected with a tert-butyloxycarbonyl (Boc) group, while the primary amine at the C4 position is free. This allows for selective functionalization of the primary amine, with the option to deprotect and modify the secondary amine in a later step.[2][3]

• Steric Hindrance & Quaternary Center: The primary amine is positioned on a quaternary carbon, flanked by a methyl group. This steric hindrance presents a synthetic challenge but also a strategic advantage, as it can influence the conformation of the final molecule and improve metabolic stability by preventing enzymatic degradation at that position.

• Three-Dimensionality: Unlike flat aromatic scaffolds, the saturated piperidine ring provides a 3D geometry that allows for better exploration of the often-complex binding pockets of biological targets.[4][5][6] This is a critical aspect of modern drug design, moving beyond traditional 2D cell culture models to more physiologically relevant 3D scaffold-based screening.[7][8]

These features make the scaffold an ideal starting point for creating focused libraries aimed at a wide range of biological targets, including enzymes and receptors implicated in neurodegenerative diseases, cancer, and viral infections.[1]

Core Synthetic Strategies for Parallel Library Generation

The dual functionality of the scaffold lends itself to a multi-stage diversification strategy. A typical workflow involves initial derivatization at the primary amine, followed by optional Boc deprotection and subsequent functionalization of the piperidine nitrogen.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Biological Scaffolds in 3D Cell Models: Driving Innovation in Drug Discovery | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Advancement of Scaffold-Based 3D Cellular Models in Cancer Tissue Engineering: An Update [frontiersin.org]
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• 8. benthamdirect.com [benthamdirect.com]

Application Notes and Protocols for High-Throughput Screening with Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate Derivatives

Abstract

The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous approved therapeutics.[1][2][3][4][5] Its prevalence is a testament to its favorable physicochemical properties and its ability to present substituents in a well-defined three-dimensional orientation, facilitating precise interactions with biological targets. This guide focuses on the strategic application of derivatives built from Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, a versatile chemical building block, in the context of high-throughput screening (HTS) for novel drug candidates. We will explore the rationale behind using this scaffold and provide detailed protocols for its application in screening campaigns targeting major drug classes, including G-protein coupled receptors (GPCRs), ion channels, and kinases.

Introduction: The Strategic Value of the Piperidine Scaffold

The piperidine heterocycle is a privileged structure in drug discovery, frequently found in pharmaceuticals targeting a wide range of conditions, from neurological disorders to cardiovascular diseases.[1][2] Its chair-like conformation allows for the precise spatial arrangement of functional groups, which is critical for optimizing interactions with protein binding sites.

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (CAS 343788-69-2) is a particularly valuable starting material for constructing compound libraries for HTS.[6] The tert-butyloxycarbonyl (Boc) group serves as a protecting group for the piperidine nitrogen, preventing its unwanted reactivity while allowing for selective modification of the primary amino group at the 4-position.[7][8][9][10] This enables the straightforward synthesis of a diverse library of derivatives, where a wide array of chemical moieties can be attached to the primary amine, creating a collection of molecules with varied pharmacological properties ready for screening.

Core Principles of High-Throughput Screening (HTS)

HTS is a cornerstone of modern drug discovery, enabling the rapid testing of millions of chemical compounds for their ability to modulate a specific biological target.[11] The process relies on automation, miniaturization, and sensitive detection methods to identify "hits" – compounds that exhibit a desired activity.[11] These hits serve as the starting point for further optimization in the drug development pipeline.

Key considerations in HTS include:

• Assay Robustness: Assays must be reproducible and have a large enough signal window to reliably distinguish between active and inactive compounds.[12]

• Automation and Miniaturization: The use of robotics and low-volume multi-well plates (e.g., 384- or 1536-well) is essential for screening large compound libraries efficiently.[11]

• Data Analysis: Sophisticated data analysis pipelines are required to handle the vast amounts of data generated, identify hits, and avoid false positives and negatives.[12][13][14][15]

Application in GPCR Screening

G-protein coupled receptors (GPCRs) are the largest family of cell surface receptors and are the target of over 30% of all FDA-approved drugs.[16] This makes them a primary focus for HTS campaigns.[16][17][18] Derivatives of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate can be screened for their ability to act as agonists or antagonists of specific GPCRs.

Signaling Pathway Overview: Gq-Coupled GPCRs

Caption: Workflow for Gq-coupled GPCR signaling pathway.

Protocol: High-Throughput Calcium Flux Assay for Gq-Coupled GPCRs

This assay measures the release of intracellular calcium, a hallmark of Gq-coupled GPCR activation.[19][20]

Materials:

• HEK293 cells stably expressing the target Gq-coupled GPCR.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Pluronic F-127.

• Probenecid.

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• 384-well black, clear-bottom assay plates.

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate derivative library.

Procedure:

• Cell Plating: Seed the engineered HEK293 cells into 384-well plates at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight at 37°C, 5% CO₂.

• Dye Loading:

  • Prepare a dye loading solution containing Fluo-4 AM (final concentration 2 µM), Pluronic F-127 (0.02%), and Probenecid (2.5 mM) in Assay Buffer.[21]

  • Remove the cell culture medium from the plates and add the dye loading solution to each well.

  • Incubate for 45-60 minutes at 37°C in the dark.[21]

• Compound Addition:

  • Wash the cells twice with Assay Buffer containing 2.5 mM Probenecid to remove excess dye.[21]

  • Using an automated liquid handler, add the piperidine derivatives from the compound library to the wells. Include appropriate controls (vehicle and a known agonist/antagonist).

• Signal Measurement:

  • Place the plate in a fluorescent plate reader equipped with an automated injector (e.g., FLIPR).

  • Measure baseline fluorescence for 10-20 seconds.[21]

  • Inject a known agonist to stimulate the receptor (for antagonist screening) or measure the direct effect of the library compounds (for agonist screening).

  • Immediately begin measuring fluorescence intensity kinetically for 2-3 minutes to capture the calcium flux.[21]

Data Analysis:

• The response is measured as the peak fluorescence intensity minus the baseline.

• For agonist screening, calculate the % activation relative to a known reference agonist.

• For antagonist screening, calculate the % inhibition of the response to a known agonist.

• Determine AC₅₀ (for agonists) or IC₅₀ (for antagonists) values for active compounds by fitting the data to a four-parameter logistic curve.[13]

Parameter	Agonist Screening	Antagonist Screening
Primary Measurement	Increase in intracellular [Ca²⁺]	Inhibition of agonist-induced [Ca²⁺] increase
Positive Control	Known potent agonist	Known potent antagonist
Negative Control	Vehicle (e.g., DMSO)	Vehicle + Agonist
Calculated Value	AC₅₀ / EC₅₀	IC₅₀

Application in Ion Channel Screening

Ion channels are critical for a multitude of physiological processes, and their dysfunction is implicated in numerous diseases, making them important drug targets.[22] HTS assays for ion channels have evolved significantly, moving from low-throughput patch-clamp techniques to more rapid, automated methods.[23][24]

Protocol: High-Throughput Fluorescent Membrane Potential Assay for Voltage-Gated Ion Channels

This assay uses a voltage-sensitive dye to detect changes in membrane potential caused by the opening or closing of ion channels.

Materials:

• CHO or HEK293 cells stably expressing the target voltage-gated ion channel (e.g., a sodium or potassium channel).

• Membrane potential-sensitive fluorescent dye kit (e.g., FLIPR Membrane Potential Assay Kit).

• Assay Buffer.

• 384-well black, clear-bottom assay plates.

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate derivative library.

• Stimulus solution (e.g., high potassium solution to depolarize the membrane).

Procedure:

• Cell Plating: Plate the cells in 384-well plates and incubate overnight as described for the GPCR assay.

• Dye Loading: Prepare and add the membrane potential dye to the cells according to the manufacturer's instructions. Incubate for 30-60 minutes at room temperature.

• Compound Addition: Add the piperidine derivatives and controls to the appropriate wells using an automated liquid handler. Incubate for 15-30 minutes at room temperature.

• Signal Measurement:

  • Place the plate in a fluorescent plate reader (e.g., FLIPR).

  • Measure baseline fluorescence.

  • Add the stimulus solution to all wells to activate the ion channels.

  • Immediately record the change in fluorescence over time.

Data Analysis:

• The change in fluorescence intensity reflects the change in membrane potential.

• Calculate the % inhibition or activation for each compound relative to controls.

• Determine IC₅₀ or EC₅₀ values for active compounds.

Caption: A generalized HTS workflow for cell-based assays.

Application in Kinase Screening

Kinases are a large family of enzymes that play a central role in cell signaling, and their dysregulation is a common feature of cancer and other diseases.[25] Consequently, kinase inhibitors are a major class of therapeutic agents.[25]

Protocol: Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

HTRF is a robust technology for HTS that measures the interaction between two molecules labeled with donor and acceptor fluorophores.[26] In a kinase assay, this is typically used to detect the phosphorylation of a substrate.

Materials:

• Purified recombinant kinase.

• Biotinylated peptide substrate for the kinase.

• ATP.

• Kinase reaction buffer.

• HTRF detection reagents: Europium cryptate-labeled anti-phospho-substrate antibody (donor) and streptavidin-XL665 (acceptor).

• HTRF detection buffer.

• 384-well low-volume white assay plates.

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate derivative library.

Procedure:

• Kinase Reaction:

  • Dispense the piperidine derivative library compounds and controls into the assay plate.

  • Add the kinase, biotinylated substrate, and ATP to initiate the reaction. The final ATP concentration should be at or near the Km for the kinase.

  • Incubate the plate at room temperature for 60 minutes.[27]

• Detection:

  • Add a mixture of the HTRF detection reagents in detection buffer to each well to stop the reaction.

  • Incubate for 60 minutes at room temperature to allow for the binding of the detection antibodies.

• Signal Measurement:

  • Read the plate on an HTRF-compatible plate reader, measuring emission at 620 nm (donor) and 665 nm (acceptor).

Data Analysis:

• Calculate the HTRF ratio (665nm/620nm * 10,000).[27]

• A decrease in the HTRF signal indicates inhibition of the kinase.

• Normalize the data to high (DMSO) and low (potent inhibitor) controls.

• Calculate the percent inhibition and determine IC₅₀ values for active compounds.

Assay Technology	Principle	Advantages	Target Class Example
Calcium Flux	Measures changes in intracellular Ca²⁺ using fluorescent dyes.	High-throughput, functional data.	GPCRs, Ion Channels
Membrane Potential	Uses voltage-sensitive dyes to detect changes in cell membrane potential.	Direct measure of ion channel activity.	Ion Channels
HTRF	TR-FRET based detection of molecular interactions (e.g., phosphorylation).	Homogeneous, robust, low background.	Kinases, GPCRs
Luminescence	Measures light production from a chemical reaction (e.g., ATP consumption).[25]	High sensitivity, broad dynamic range.	Kinases

Conclusion

Derivatives of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate represent a valuable starting point for the construction of diverse chemical libraries for high-throughput screening. The inherent properties of the piperidine scaffold, combined with the flexibility of derivatization at the 4-amino position, allow for the exploration of a vast chemical space. By applying the robust HTS protocols outlined in this guide, researchers can effectively screen these libraries against key drug target classes, paving the way for the discovery of novel therapeutic agents.

References

• Cao, L., Wang, M., & Sun, T. (2016). High throughput screening technologies for ion channels. Acta Pharmacologica Sinica, 37(1), 34–43. [Link]

• Hauser, A. S., Chavali, S., Masuho, I., Jahn, L. J., Martemyanov, K. A., Gloriam, D. E., & Babu, M. M. (2018). Advances in G Protein-Coupled Receptor High-throughput Screening. Trends in Pharmacological Sciences, 39(3), 254-273. [Link]

• Aurora Biomed. (2024). Ion Channel Research: Advancing High Throughput Screening Techniques. [Link]

• Celtarys. (n.d.). High-Throughput Screening of GPCRs for Drug Discovery. [Link]

• Reaction Biology. (n.d.). Kinase Screening Assay Services. [Link]

• Agilent. (2021). High-Throughput GPCR Assay Development. [Link]

• An, S. S. (2007). An Overview of High Throughput Screening at G Protein Coupled Receptors. Current Pharmaceutical Analysis, 3(2), 107-113. [Link]

• Zheng, W., Spencer, R. H., & Kiss, L. (2004). High-throughput assay technologies for ion channel drug discovery. Assay and Drug Development Technologies, 2(5), 543-552. [Link]

• An, S. S. (2007). An Overview of High Throughput Screening at G Protein Coupled Receptors. ResearchGate. [Link]

• Aurora Biomed. (n.d.). High Throughput Screening Flux Assays. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of Piperidine Derivatives in Modern Drug Discovery. [Link]

• Abdelshaheed, M., et al. (2020). Piperidine nucleus in the field of drug discovery. Future Journal of Pharmaceutical Sciences, 6(1), 1-11. [Link]

• Qian, Z., & Ge, Y. (2007). High-throughput kinase assays with protein substrates using fluorescent polymer superquenching. Journal of Biomedical Science, 14(3), 349-359. [Link]

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Application Notes and Protocols: Facile and Efficient Boc Deprotection of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Introduction: The Critical Role of Amine Deprotection in Synthesis

In the landscape of modern organic synthesis, particularly in the realms of pharmaceutical and agrochemical development, the use of protecting groups is a cornerstone of strategy. The tert-butyloxycarbonyl (Boc) group is arguably the most ubiquitous protecting group for amines, prized for its stability across a wide array of reaction conditions and its facile, predictable cleavage under acidic conditions.[1][2] The molecule of interest, tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, presents a common yet crucial synthetic intermediate. Its structure contains a Boc-protected secondary amine on the piperidine ring and a free primary amine at the 4-position. This application note provides a detailed guide to the selective deprotection of the Boc group, yielding 4-methylpiperidine-4-amine, a valuable scaffold for further chemical elaboration.

This guide is designed for researchers, scientists, and drug development professionals, offering not just protocols but a deeper understanding of the mechanistic underpinnings and practical considerations for successful and reproducible Boc deprotection.

Mechanistic Insight: The Chemistry of Acid-Catalyzed Boc Cleavage

The removal of the Boc group is fundamentally an acid-catalyzed hydrolysis of a carbamate.[3] The most commonly employed reagents for this transformation are strong acids such as trifluoroacetic acid (TFA) and hydrochloric acid (HCl).[4] While the outcome is the same—the liberation of the free amine—the choice of acid can have implications for workup and the final salt form of the product.

The mechanism proceeds through a well-established pathway:

• Protonation: The process initiates with the protonation of the carbonyl oxygen of the Boc group by the acid (TFA or HCl). This initial step activates the carbamate for cleavage.[5][6]

• Formation of a Tert-butyl Cation: The protonated Boc group becomes unstable, leading to the cleavage of the tert-butyl-oxygen bond. This results in the formation of a stable tertiary carbocation (the tert-butyl cation) and an unstable carbamic acid intermediate.[5][7]

• Decarboxylation: The carbamic acid intermediate rapidly decarboxylates, releasing carbon dioxide gas. This is an irreversible step that drives the reaction to completion.[6][8]

• Amine Salt Formation: The newly liberated amine is then protonated by the excess acid in the reaction medium, yielding the corresponding amine salt (trifluoroacetate or hydrochloride).[5][6]

It is critical to perform this reaction in a well-ventilated fume hood and not in a sealed vessel, as the evolution of carbon dioxide can lead to a dangerous buildup of pressure.[6]

Visualizing the Deprotection Pathway

The following diagram illustrates the stepwise mechanism of acid-catalyzed Boc deprotection.

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Application Notes and Protocols: Purification of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate Derivatives by Column Chromatography

Abstract

This comprehensive guide provides a detailed framework for the purification of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate and its derivatives using column chromatography. These compounds are pivotal building blocks in modern drug discovery, forming the core of numerous therapeutic agents. However, their inherent structural features—namely the presence of a basic amino group and an acid-labile tert-butyloxycarbonyl (Boc) protecting group—present unique challenges during silica gel chromatography. This document outlines the underlying chemical principles, offers a step-by-step protocol, and provides robust troubleshooting strategies to enable researchers, scientists, and drug development professionals to achieve high-purity compounds essential for downstream applications.

Introduction: The Significance and Challenges of Purifying Boc-Protected Aminopiperidines

The piperidine ring is a ubiquitous scaffold in a vast array of pharmaceuticals.[1] The introduction of a geminal amino-methyl group at the 4-position, combined with the versatile Boc protecting group on the ring nitrogen, creates a highly valuable synthetic intermediate. The Boc group's stability in various reaction conditions and its facile removal under acidic conditions make it a cornerstone of modern organic synthesis.[2]

However, the purification of these derivatives is not trivial. The primary challenges stem from the dual functionality of the molecule:

• Basicity of the Amino Group: The free amino group can interact strongly with the acidic silanol groups on the surface of standard silica gel. This interaction often leads to significant peak tailing, poor separation, and in some cases, irreversible adsorption of the compound onto the stationary phase.[3]

• Acid Lability of the Boc Group: Silica gel is inherently slightly acidic.[3][4] Prolonged exposure of the Boc-protected compound to the silica gel surface during chromatography can lead to partial or complete cleavage of the protecting group, resulting in the formation of impurities and a lower yield of the desired product.[3][4]

This guide addresses these challenges by providing a systematic approach to method development and execution, ensuring the integrity of the target molecule is maintained throughout the purification process.

Pre-Chromatography Essentials: Setting the Stage for Success

Before commencing with column chromatography, several preliminary steps are crucial to developing a robust and efficient purification method.

Stability Assessment on Silica Gel

It is imperative to first assess the stability of the target compound on silica gel.[3] This can be quickly evaluated using thin-layer chromatography (TLC).

Protocol 1: TLC Stability Test

• Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the solution onto a silica gel TLC plate.

• Allow the spot to remain on the plate for 1-2 hours at room temperature.[3]

• Develop the TLC plate in an appropriate solvent system.

• Visualize the plate under UV light and/or with a suitable stain (e.g., ninhydrin for the free amine).

• Analysis: The appearance of new spots, particularly a baseline spot corresponding to the unprotected amine, indicates compound degradation on silica gel.

Developing the Optimal Mobile Phase

The selection of an appropriate mobile phase (eluent) is critical for achieving good separation. The goal is to find a solvent system that provides a retention factor (Rf) of approximately 0.2-0.4 for the target compound on TLC.[3] This Rf value typically translates to an optimal elution volume in column chromatography.

Commonly used solvent systems for compounds of this polarity include mixtures of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate). For more polar derivatives, dichloromethane and methanol may be employed.[5][6]

Key Consideration: Tailing Reduction

If tailing is observed on the TLC plate, it is a strong indicator of the basic amine's interaction with the acidic silica.[3] To counteract this, a small amount of a volatile base, such as triethylamine (Et3N), should be added to the mobile phase. Typically, a concentration of 0.1-1% (v/v) triethylamine is sufficient to neutralize the acidic sites on the silica gel and produce sharp, well-defined spots.[3]

The Column Chromatography Workflow: A Detailed Protocol

This section provides a step-by-step protocol for the purification of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate derivatives.

Materials and Reagents

Reagent/Material	Grade	Purpose
Silica Gel	Flash Chromatography Grade (40-63 µm)	Stationary Phase
Solvents (Hexanes, Ethyl Acetate, etc.)	HPLC Grade or Distilled	Mobile Phase
Triethylamine (Et3N)	Reagent Grade	Mobile Phase Additive
Anhydrous Sodium Sulfate (Na2SO4)	Reagent Grade	Drying Agent
Crude Product	N/A	Sample to be Purified
Glass Chromatography Column	Appropriate Size	Separation Apparatus
TLC Plates	Silica Gel 60 F254	Reaction/Fraction Monitoring
Collection Tubes	Appropriate Size	Fraction Collection
Rotary Evaporator	N/A	Solvent Removal

Visualizing the Workflow

The general workflow for the purification process is illustrated below.

Caption: General workflow for purification by column chromatography.

Step-by-Step Purification Protocol

Step 1: Column Packing

• Select a glass column of an appropriate size for the amount of crude material (a general rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude product by weight).

• Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., Hexanes/Ethyl Acetate 9:1).

• Pour the slurry into the column and use gentle air pressure or a pump to pack the silica bed, ensuring a flat, stable surface.

Step 2: Sample Loading

There are two primary methods for loading the sample onto the column:

• Wet Loading: Dissolve the crude product in a minimum amount of the mobile phase (or a slightly more polar solvent if necessary for solubility).[7] Carefully pipette the solution onto the top of the silica bed.[7] This method is quick but can lead to band broadening if too much solvent is used.

• Dry Loading: Dissolve the crude product in a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel (approximately 2-3 times the mass of the crude product) to the solution.[7] Evaporate the solvent using a rotary evaporator until a free-flowing powder is obtained.[7] Carefully add this powder to the top of the packed column. This method is preferred for samples with poor solubility in the mobile phase and often results in better separation.

Step 3: Elution and Fraction Collection

• Carefully add the optimized mobile phase (containing 0.1-1% Et3N) to the top of the column, taking care not to disturb the silica bed.

• Begin eluting the column, collecting fractions of a suitable volume in test tubes or vials. The flow rate can be increased using gentle air pressure (flash chromatography), which is generally preferred to minimize the time the compound spends on the column.[3]

• If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute more polar compounds.

Step 4: Fraction Analysis and Product Isolation

• Analyze the collected fractions by TLC to identify those containing the pure product.

• Combine the fractions that contain only the desired product.

• Remove the solvent and triethylamine under reduced pressure using a rotary evaporator to yield the purified tert-butyl 4-amino-4-methylpiperidine-1-carboxylate derivative.

Troubleshooting Common Purification Problems

Even with a well-defined protocol, issues can arise. The following decision tree and table provide guidance on resolving common problems.

Caption: Decision tree for troubleshooting common purification problems.

Problem	Potential Cause(s)	Recommended Solution(s)
Product Tailing	Interaction between the basic amine and acidic silica gel.[3]	Add 0.1-1% triethylamine or another volatile base to the eluent to neutralize the silica.[3]
Boc Deprotection	The compound is sensitive to the acidic nature of silica gel.[3][4] Prolonged exposure on the column.	Use flash chromatography to minimize the time the compound is in contact with the silica.[3] Consider using deactivated (neutral) silica gel. Avoid chlorinated solvents like dichloromethane which can contain traces of HCl.[3]
Poor Separation	The chosen solvent system has insufficient selectivity for the compound and its impurities. The sample band was too broad upon loading.	Re-evaluate the mobile phase using TLC with different solvent combinations. Ensure the sample is loaded in a minimal volume of solvent (wet loading) or use the dry loading technique for a sharper initial band.[7]
No Product Elutes	The compound has irreversibly adsorbed to the silica gel. The mobile phase is not polar enough.	If tailing was severe, the compound may be stuck. Try eluting with a highly polar solvent system containing a base (e.g., 5-10% Methanol in DCM with 1% Et3N). If this fails, the purification may require an alternative stationary phase (e.g., alumina, C18).

Conclusion

The successful purification of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate derivatives by column chromatography is readily achievable with careful planning and an understanding of the underlying chemical challenges. By performing preliminary stability tests, optimizing the mobile phase with a basic additive to mitigate tailing, and working efficiently to minimize contact time with the silica gel, researchers can consistently obtain high-purity materials. The protocols and troubleshooting guides presented herein provide a robust framework for navigating the purification of this important class of pharmaceutical building blocks, ensuring the integrity and quality required for their application in drug discovery and development.

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• BenchChem. (2025). Technical Support Center: Overcoming Challenges in Piperidine Synthesis. BenchChem.
• Baran, P. S., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry.
• Kamal, A., et al. (2013). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. International Journal of Organic Chemistry. NIH.
• BenchChem. (2025). A Comparative Guide to Reagents for Boc Protection of Amines. BenchChem.
• Google Patents. (2014). The HPLC analytical approach of 3-amino piperidine.
• ResearchGate. Detailed Information of the selected polar stationary phases.
• BenchChem. (2025). Technical Support Center: Troubleshooting Boc Deprotection Side Reactions. BenchChem.
• El-Gazzar, A. B. A., et al. (2011). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Journal of the Serbian Chemical Society. SciSpace.
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• ChemistryViews. (2012).

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Recrystallization techniques for Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

An in-depth guide to the purification of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, a key building block in contemporary pharmaceutical synthesis, through recrystallization. This document provides a first-principles approach to developing robust crystallization protocols, supported by detailed methodologies for solvent selection, execution, and final product analysis.

Introduction: The Critical Role of Purity

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a substituted piperidine derivative of significant interest in drug development. As a bifunctional molecule containing both a protected secondary amine (Boc-carbamate) and a primary amine, it serves as a versatile scaffold for constructing complex molecular architectures. The purity of this intermediate is paramount, as impurities can interfere with subsequent synthetic transformations, leading to lower yields, complex purification challenges, and the potential for introducing undesirable side products into an active pharmaceutical ingredient (API).[1][2]

Recrystallization is a powerful and economical technique for purifying solid organic compounds.[3] It leverages the differential solubility of the target compound and its impurities in a chosen solvent system. By dissolving the impure solid in a hot, saturated solution and allowing it to cool, the target compound selectively crystallizes out, leaving impurities behind in the solvent.[4] This guide details the theoretical principles and practical protocols for developing an effective recrystallization procedure for Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Physicochemical Profile of the Target Compound

A thorough understanding of the compound's properties is the foundation for developing a logical purification strategy.

Property	Value	Source
Molecular Formula	C₁₁H₂₂N₂O₂	[5]
Molecular Weight	214.30 g/mol	[5]
Appearance	White to light yellow powder or solid	[6]
XLogP3-AA	0.9	[5]
Hydrogen Bond Donors	1	[5]
Hydrogen Bond Acceptors	3	[5]

The presence of both amine and carbamate functional groups, along with a non-polar tert-butyl group, gives the molecule a moderate polarity. This suggests it will have varied solubility across a range of common organic solvents, making it an excellent candidate for purification by recrystallization.

The Science of Recrystallization: A First-Principles Approach

Successful recrystallization is governed by a series of interdependent mechanisms, including supersaturation, nucleation, and crystal growth.[1][3][7] Controlling these processes is key to achieving high purity and yield.

• Supersaturation : This is the essential driving force for crystallization. A supersaturated solution contains more dissolved solute than it would under normal equilibrium conditions.[2] This state can be achieved by cooling a saturated solution, evaporating the solvent, or adding an anti-solvent.[3] For this compound, cooling crystallization is the most common and practical approach.

• Nucleation : This is the initial formation of small, ordered crystal embryos from the supersaturated solution.[8] Nucleation can be spontaneous (primary nucleation) or induced by the presence of existing crystals (secondary nucleation or "seeding").[9] The rate of cooling significantly impacts nucleation; rapid cooling often leads to the rapid formation of many small, less pure crystals, while slow cooling encourages the growth of fewer, larger, and purer crystals.[9]

• Crystal Growth : Once stable nuclei have formed, they grow by the progressive addition of more solute molecules onto their existing crystal lattice.[8] This process tends to be highly selective, excluding impurity molecules that do not fit well into the growing lattice structure.[2]

Workflow for Recrystallization Protocol Development

The following diagram outlines the logical flow for developing and executing a recrystallization protocol, from initial solvent screening to final product analysis.

Caption: General workflow for purification via recrystallization.

PART 1: Protocol for Solvent System Selection

The choice of solvent is the most critical factor in recrystallization.[10] The ideal solvent will dissolve the compound sparingly at room temperature but completely at its boiling point.[4][11]

Objective: To empirically identify a suitable single-solvent or two-solvent system.

Materials:

• Crude Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

• Test tubes or small Erlenmeyer flasks

• A selection of solvents (see table below)

• Heating source (hot plate or water bath)

• Glass stirring rod

Procedure:

• Place approximately 10-20 mg of the crude solid into several separate test tubes.

• To each tube, add a different test solvent dropwise (0.5 mL at a time) at room temperature. Agitate the mixture after each addition.

• Record the solubility of the compound in each solvent at room temperature. A solvent that dissolves the compound completely at this stage is unsuitable for single-solvent recrystallization.[10]

• For solvents in which the compound is poorly soluble at room temperature, gently heat the mixture to the solvent's boiling point.[12]

• Continue adding the hot solvent dropwise until the solid just dissolves. Do not add more than 3 mL. If the solid does not dissolve, the solvent is likely too "poor".

• Allow the hot, clear solutions to cool slowly to room temperature, and then cool further in an ice-water bath.

• Observe for the formation of crystals. The most suitable solvent will produce a good quantity of crystals upon cooling.[12]

Solvent Selection Decision Tree

Caption: Decision-making process for selecting a recrystallization solvent.

Suggested Solvents for Screening

Solvent	Polarity	Boiling Point (°C)	Rationale & Notes
Hexanes/Heptane	Non-polar	69 / 98	Likely a poor solvent; may be useful as an anti-solvent.
Toluene	Non-polar	111	Good for moderately polar compounds; high boiling point allows for a large solubility differential.[4]
Ethyl Acetate	Polar aprotic	77	A versatile solvent often effective for compounds with moderate polarity.
Acetone	Polar aprotic	56	Can be a good solvent, but its low boiling point may limit the solubility gradient.[13]
Isopropanol (IPA)	Polar protic	82	Often a good choice for compounds with hydrogen bonding capability.
Ethanol	Polar protic	78	Similar to IPA, a very common and effective recrystallization solvent.[13]
Methanol	Polar protic	65	The most polar alcohol; may be too strong a solvent at room temperature.
Acetonitrile	Polar aprotic	82	Can be effective for moderately polar compounds.
Water	Polar protic	100	The compound may have some water solubility due to the amine groups, but the Boc and methyl groups reduce it. Could be a good anti-solvent with alcohols.[13]

PART 2: Protocol for Single-Solvent Recrystallization

This is the preferred method if a suitable single solvent is identified.

Procedure:

• Dissolution: Place the crude solid in an appropriately sized Erlenmeyer flask. Add a boiling stick or magnetic stir bar. Add the chosen solvent to just cover the solid. Heat the mixture to a gentle boil.[10]

• Achieve Saturation: Continue adding small portions of the hot solvent until the solid completely dissolves. Causality: It is crucial to use the minimum amount of hot solvent required; excess solvent will reduce the overall yield as more product will remain dissolved upon cooling.[4][12]

• Decolorization (Optional): If the solution is colored by impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if insoluble impurities are present, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask. Causality: Pre-warming the glassware prevents premature crystallization of the product on the funnel or filter paper.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Causality: Slow cooling promotes the formation of larger, purer crystals. Rapid cooling can trap impurities within the crystal lattice. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: With the vacuum off, add a small amount of ice-cold recrystallization solvent to the funnel to wash the crystals. Causality: Using cold solvent washes away residual soluble impurities without significantly dissolving the purified product crystals.[12]

• Drying: Continue to draw air through the crystals on the funnel to partially dry them. Transfer the crystals to a watch glass and dry to a constant weight, preferably in a vacuum oven.

PART 3: Protocol for Two-Solvent (Anti-Solvent) Recrystallization

This method is employed when no single solvent has the ideal solubility characteristics. It requires a "good" solvent that dissolves the compound well at all temperatures and a miscible "poor" solvent (anti-solvent) in which the compound is insoluble.[4][12]

Procedure:

• Dissolution: Dissolve the crude solid in a minimum amount of the "good" solvent at room temperature or with gentle warming.

• Addition of Anti-Solvent: While stirring, add the "poor" solvent (anti-solvent) dropwise until the solution becomes persistently cloudy (turbid). This indicates the point of saturation has been reached.

• Clarification: Gently heat the mixture until the solution becomes clear again. If necessary, add a few drops of the "good" solvent to aid clarification.

• Crystallization, Isolation, and Drying: Follow steps 5-8 from the Single-Solvent Recrystallization protocol.

PART 4: Purity Assessment and Crystal Characterization

Post-purification analysis is essential to validate the success of the recrystallization.

Technique	Purpose	Expected Outcome for a Pure Sample
High-Performance Liquid Chromatography (HPLC)	To determine the chemical purity of the compound.	A single major peak corresponding to the product, with impurity peaks significantly reduced or eliminated. Purity should typically exceed 99%.[14]
Melting Point Analysis	To assess purity and for identification.	A sharp melting point range (typically < 2 °C). Impurities tend to depress and broaden the melting point range.
Differential Scanning Calorimetry (DSC)	To determine thermal properties, including melting point and to detect different crystalline forms (polymorphs).[15]	A sharp endotherm corresponding to the melting point. The absence of other thermal events can indicate a single, stable crystalline form under the tested conditions.[16]
Powder X-Ray Diffraction (PXRD)	To identify the crystalline phase and analyze the crystal structure.[17][18]	A characteristic diffraction pattern that serves as a "fingerprint" for the specific crystalline form.[18] This is crucial for pharmaceutical applications where control of polymorphism is required.[7]

General HPLC Protocol for Purity Analysis

While the exact method must be optimized, a typical reversed-phase HPLC method for an amine-containing compound would be as follows:

• Column: C18 (e.g., 150 mm x 4.6 mm, 5 µm)[19]

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid or ammonium acetate in water) and an organic modifier (e.g., acetonitrile or methanol).

• Detection: UV detection at a low wavelength (e.g., 210-220 nm) due to the lack of a strong chromophore, or Evaporative Light Scattering Detector (ELSD).[20]

• Sample Preparation: Dissolve an accurately weighed sample in the mobile phase or a suitable solvent to a concentration of ~1 mg/mL.[19]

Conclusion

The recrystallization of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a highly effective purification strategy that can be rationally developed through systematic solvent screening and careful control of thermodynamic and kinetic parameters. By applying the principles and protocols outlined in this guide, researchers can consistently obtain high-purity material essential for the rigorous demands of drug discovery and development. The final characterization by HPLC, melting point, DSC, and XRD provides a self-validating system to ensure the quality and crystalline integrity of the final product.[15][17]

References

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LC-MS Analysis of Reactions with Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: A Protocol for In-Process Monitoring

An Application Note for Drug Discovery Professionals

Abstract

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a pivotal building block in medicinal chemistry, frequently utilized in the synthesis of novel therapeutics.[1][2][3] Its unique structure, featuring a polar primary amine and a labile tert-butyloxycarbonyl (Boc) protecting group, presents significant analytical challenges for reaction monitoring. Standard reversed-phase liquid chromatography (RPLC) methods often fail to provide adequate retention for this and related polar molecules, while the energetic conditions of mass spectrometry can induce premature fragmentation of the Boc group, complicating data interpretation.[4][5] This application note provides a comprehensive guide and robust protocols for the reliable LC-MS analysis of reactions involving this key intermediate. We present an optimized Hydrophilic Interaction Liquid Chromatography (HILIC) method that overcomes the retention challenges associated with polar analytes and detail the mass spectrometric conditions required to control and interpret the characteristic fragmentation patterns, ensuring accurate in-process analysis for researchers in drug development.

Introduction: The Analytical Challenge

The piperidine scaffold is a cornerstone of modern drug design, appearing in numerous pharmaceutical agents.[1] Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate serves as a versatile synthon, enabling the introduction of a substituted piperidine ring into a target molecule. The successful synthesis and subsequent reactions of this compound require rigorous analytical oversight to confirm conversions, identify byproducts, and ensure purity.

The primary analytical hurdles stem from its physicochemical properties:

• High Polarity: The free primary amine at the C4 position imparts significant polarity, leading to poor retention on traditional nonpolar stationary phases like C18.[6][7] Without sufficient retention, analytes elute near the void volume, resulting in poor separation from the solvent front and other reaction components, and increased susceptibility to matrix effects like ion suppression.[5][8]

• Lability of the Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is notoriously labile and can fragment under thermal stress or energetic ionization conditions.[4][9] This "in-source decay" can lead to the observation of both the intact molecule and the deprotected species in the initial mass spectrum (MS1), complicating mass balance calculations and accurate identification.[4][10]

This guide explains the causality behind these challenges and provides field-proven protocols to mitigate them, enabling trustworthy and reproducible LC-MS analysis.

Chromatographic Strategy: HILIC as the Superior Choice

While reversed-phase chromatography is a workhorse in many labs, its mechanism, which relies on hydrophobic interactions, is ill-suited for retaining highly polar compounds.[5][11] To achieve reliable separation of the title compound and its potential reaction products, Hydrophilic Interaction Liquid Chromatography (HILIC) is the recommended approach.[12][13]

Why HILIC is Effective: HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or diol) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[14] The aqueous portion of the mobile phase forms a water-rich layer on the surface of the stationary phase. Polar analytes, like our piperidine derivative, can partition into this layer and are retained. Elution is achieved by increasing the polarity of the mobile phase (i.e., increasing the water content).[14][15] This mechanism is ideal for retaining and separating polar compounds that are unretained in RPLC.[5][13]

The following protocols outline starting conditions for both a standard RPLC method (for comparison) and the recommended HILIC method.

Parameter	Protocol 1: Reversed-Phase (RPLC)	Protocol 2: HILIC (Recommended)	Rationale & Expertise
LC Column	C18, end-capped (e.g., 2.1 x 100 mm, 1.8 µm)	BEH Amide or Silica (e.g., 2.1 x 100 mm, 1.7 µm)	An amide phase in HILIC offers excellent retention and peak shape for polar bases. End-capped C18 columns are used in RPLC to minimize secondary interactions with residual silanols, which cause peak tailing for basic compounds.[6]
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Formate in 90:10 Acetonitrile:Water	Formic acid is a volatile MS-compatible modifier that protonates basic analytes and silanols, improving peak shape in RPLC.[6][16] Ammonium formate in the HILIC mobile phase provides ionic strength, which improves peak shape and retention reproducibility.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	10 mM Ammonium Formate in 50:50 Acetonitrile:Water	Acetonitrile is the weak solvent in HILIC and the strong solvent in RPLC. The high organic content at the start of the HILIC gradient is critical for retaining polar analytes.[6]
Flow Rate	0.4 mL/min	0.4 mL/min	A standard flow rate for 2.1 mm ID columns, balancing analysis time and efficiency.
Column Temp.	40 °C	40 °C	Elevated temperature reduces mobile phase viscosity and can improve peak shape.
Injection Vol.	2 µL	2 µL	Small injection volumes are crucial to prevent peak distortion.
Sample Diluent	50:50 Acetonitrile:Water	90:10 Acetonitrile:Water	CRITICAL: The sample diluent should match the initial mobile phase conditions as closely as possible to ensure good peak shape, especially in HILIC.[6] Mismatch can cause peak splitting or broadening.
Gradient	5% B to 95% B over 7 min, hold 2 min, re-equilibrate	100% A to 100% B over 7 min, hold 2 min, re-equilibrate	The RPLC gradient moves from high aqueous to high organic. The HILIC gradient is the opposite, moving from high organic to higher aqueous content to elute the polar compounds.[6][15]

Mass Spectrometric Characterization

Accurate mass data is essential for confirming the identity of reactants, intermediates, and products. Electrospray Ionization (ESI) in positive ion mode is the ideal technique due to the presence of basic nitrogen atoms in the piperidine ring and the primary amine, which are readily protonated.[17][18]

A key aspect of analyzing this molecule is understanding the behavior of the Boc group. Under Collision-Induced Dissociation (CID) in MS/MS experiments, the protonated molecule ([M+H]⁺) undergoes characteristic neutral losses.[10]

• Loss of Isobutylene (-56 Da): This is a primary and often dominant fragmentation pathway, resulting from a McLafferty-like rearrangement.[19][20][21]

• Loss of the entire Boc group (-100 Da): This cleavage yields the deprotected piperidine cation.[10]

• Loss of tert-butanol (-74 Da): This can also be observed, though often less intensely than the -56 Da loss.[4][20]

These predictable losses are diagnostic tools. If an unknown peak in a reaction mixture shows these same neutral losses from its molecular ion, it strongly suggests that the Boc-piperidine core remains intact.

Characteristic MS/MS fragmentation of the parent compound.

Parameter	Setting	Rationale & Expertise
Ionization Mode	ESI Positive	The basic nitrogens are readily protonated to form positive ions.[17]
Capillary Voltage	3.5 - 4.5 kV	Optimized to achieve stable spray and maximize ion signal.
Source Temp.	120 °C	Kept relatively low to minimize in-source decay (thermal degradation) of the Boc group before MS analysis.[9]
Desolvation Temp.	350 - 450 °C	Sufficient to desolvate ions without causing excessive thermal fragmentation.
Scan Mode 1	Full Scan (e.g., m/z 100-1000)	Used to detect all ions in the reaction mixture, including the parent, product, and potential byproducts.[17]
Scan Mode 2	Product Ion Scan (MS/MS)	Target the [M+H]⁺ of the starting material and expected products to confirm their structure via fragmentation patterns.[17][22]
Collision Energy	10-30 eV (Ramped)	A range of collision energies should be tested to observe both the primary fragments (e.g., -56 Da) and deeper structural fragments.[17]

Expected Ions for Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate:

Ion Species	Formula	Calculated m/z
[M+H]⁺	C11H23N2O2⁺	215.1754
[M+Na]⁺	C11H22N2O2Na⁺	237.1573
[M+H - C4H8]⁺	C7H15N2O2⁺	159.1128
[M+H - C5H8O2]⁺	C6H15N2⁺	115.1230

Application Protocol: In-Process Reaction Monitoring

This section provides a self-validating workflow for monitoring the progress of a reaction, such as an amide coupling or reductive amination, involving the title compound.

Workflow for LC-MS reaction monitoring.

• Sample Preparation:

  • At designated time points, carefully withdraw a small aliquot (5-10 µL) from the reaction vessel.

  • Immediately quench the reaction by diluting the aliquot into a larger volume (e.g., 500 µL) of a suitable solvent like acetonitrile.[16] This stops the reaction and precipitates many salts or catalysts.

  • Perform a second dilution into the sample diluent specified in the HILIC protocol (e.g., 90% acetonitrile with 10% water/buffer) to a final concentration of approximately 1-10 µg/mL.[4][16]

  • If the solution is cloudy, centrifuge and transfer the supernatant to an LC-MS vial.

• LC-MS Acquisition:

  • Equilibrate the HILIC column with the initial mobile phase conditions for at least 10-15 column volumes. HILIC columns may require longer equilibration times than RPLC columns.[6]

  • Inject the prepared sample.

  • Acquire data using both a Full Scan method to survey all species and a data-dependent MS/MS method to automatically fragment the most intense peaks.

• Data Analysis & Interpretation:

  • Identify the Reactant: Extract the ion chromatogram for the exact mass of the protonated starting material (m/z 215.1754). Verify its identity by confirming its retention time and the presence of characteristic fragments (m/z 159.11 and 115.12) in the MS/MS spectrum.

  • Identify the Product: Calculate the exact mass of the expected product. Extract the corresponding ion chromatogram. The product should appear as a new peak with a different retention time.

  • Confirm the Product: Examine the MS/MS spectrum of the putative product peak. If the reaction modified the primary amine, the Boc group should still be intact. Therefore, the product's MS/MS spectrum should exhibit the same characteristic neutral losses of 56 Da and 100 Da from the new product mass. This is a powerful confirmatory tool.

  • Assess Progress: Compare the peak area of the starting material to the product peak area over time to qualitatively assess the reaction's conversion rate.

References

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• Madhusudanan, K. P., et al. (2013). Concentration dependent Electrospray Ionisation Mass Spectrometry and Tandem Mass Spectrometry (MS/MS ) studies on (E,E)-1-[5-(1,3-benzodioxol-5yl)-1-oxo-2,4-pentadienyl]- piperidine (Piperine) and its analogues. Journal of Mass Spectrometry, 48(8), 883-890.

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• de Souza, M. V. N., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Rapid Communications in Mass Spectrometry, 32(15), 1277-1284.

• BenchChem. (2025). A Comparative Guide to Analytical Methods for Confirming Successful Boc Deprotection of Aminopropyl Groups. BenchChem Scientific Resources.

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• Lasota, J., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(18), 5646.

• Khan, H., et al. (2022). Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. Polycyclic Aromatic Compounds.

• Gil, L. F., et al. (2012). Synthesis of cis-3-methyl-4-aminopiperidine Derivatives. Synthetic Communications, 42(14), 2126-2136.

• Nalazek-Rudnicka, K., & Wasik, A. (2017). Development and validation of an LC-MS/MS method for the determination of biogenic amines in wines and beers. Monatshefte für Chemie - Chemical Monthly, 148(9), 1685-1696.

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• The Royal Society of Chemistry. (2019). Supplementary information. RSC Publishing.

• Policija. (2020). ANALYTICAL REPORT - 4-Anilino-1-Boc-piperidine (C16H24N2O2). National Forensic Laboratory, Slovenia.

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Application Notes and Protocols for the NMR Characterization of Products Derived from Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Introduction: The Versatility of a Privileged Scaffold in Medicinal Chemistry

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a cornerstone building block for drug discovery and development professionals. Its rigid piperidine core, coupled with a strategically placed quaternary amino group and an N-Boc protecting group, offers a versatile platform for the synthesis of a diverse array of molecules with significant therapeutic potential. The piperidine motif is a privileged scaffold, frequently found in FDA-approved drugs, and its derivatives are actively investigated for a wide range of biological targets.[1] The N-Boc (tert-butoxycarbonyl) group provides a stable yet readily cleavable protecting group, allowing for selective functionalization of the primary amino group at the C4 position. This enables the introduction of various substituents, leading to the generation of libraries of compounds for screening and lead optimization.

Given the critical role of this scaffold, the unambiguous structural characterization of its derivatives is paramount to ensure the integrity of downstream biological and pharmacological studies. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and indispensable analytical technique for the complete structural elucidation of these novel chemical entities in solution.[2][3] This comprehensive technical guide provides in-depth protocols and expert insights into the NMR characterization of products derived from Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, focusing on 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR techniques.

Core Principles of NMR for Structural Elucidation

The power of NMR spectroscopy lies in its ability to probe the chemical environment of individual atomic nuclei, primarily ¹H and ¹³C, within a molecule.[4] By analyzing key NMR parameters such as chemical shifts (δ), coupling constants (J), and signal intensities, researchers can piece together the molecular structure with atomic-level precision.

Chemical Shift (δ): The chemical shift of a nucleus is highly sensitive to its local electronic environment. Electron-withdrawing groups deshield a nucleus, causing its signal to appear at a higher chemical shift (downfield), while electron-donating groups cause an upfield shift. Derivatization of the 4-amino group of our core scaffold will induce predictable changes in the chemical shifts of the neighboring protons and carbons, providing direct evidence of a successful reaction.

Coupling Constants (J): Through-bond scalar coupling between neighboring nuclei results in the splitting of NMR signals into multiplets. The magnitude of the coupling constant, measured in Hertz (Hz), provides valuable information about the number of bonds separating the coupled nuclei and the dihedral angle between them, which is particularly insightful for determining the stereochemistry and conformation of the piperidine ring.[5]

2D NMR Spectroscopy: While 1D NMR provides a foundational understanding of the structure, 2D NMR techniques are often essential for unambiguous assignments, especially for complex derivatives.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded ¹H and ¹³C nuclei.

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals long-range correlations between ¹H and ¹³C nuclei, typically over two or three bonds, which is crucial for identifying quaternary carbons and piecing together molecular fragments.

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

The quality of the NMR spectrum is directly dependent on the quality of the sample. Following a meticulous sample preparation protocol is crucial for obtaining high-resolution data.

Materials:

• Synthesized derivative of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (5-10 mg for ¹H NMR, 20-50 mg for ¹³C and 2D NMR)

• High-purity deuterated solvent (e.g., Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆))

• Internal standard (e.g., Tetramethylsilane (TMS), optional)

• High-quality 5 mm NMR tubes

• Glass Pasteur pipettes and bulbs

• Vortex mixer

Procedure:

• Weighing the Sample: Accurately weigh the desired amount of the purified, dry compound directly into a clean, dry vial.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample and has minimal overlapping signals with the analyte. CDCl₃ is a common first choice for many organic molecules.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial containing the sample.

• Mixing: Gently vortex the vial to ensure complete dissolution of the sample. Visually inspect for any suspended particles. If solids remain, filter the solution through a small plug of glass wool in a Pasteur pipette into the NMR tube.

• Transfer to NMR Tube: Carefully transfer the clear solution into a clean, unscratched 5 mm NMR tube.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

Protocol 2: NMR Data Acquisition

The following are general acquisition parameters that can be adapted based on the specific instrument and sample concentration.

Instrumentation:

• 400 MHz (or higher field) NMR spectrometer

¹H NMR Acquisition:

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30')

• Spectral Width: 12-16 ppm

• Number of Scans: 8-16 (adjust for sample concentration)

• Relaxation Delay (d1): 1-2 seconds

• Acquisition Time: 2-4 seconds

¹³C NMR Acquisition:

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30')

• Spectral Width: 220-240 ppm

• Number of Scans: 1024 or more (dependent on concentration)

• Relaxation Delay (d1): 2 seconds

2D NMR Acquisition (COSY, HSQC, HMBC):

• Utilize standard, pre-defined parameter sets available on the spectrometer's software (e.g., 'cosygpmf', 'hsqcedetgpsisp2.3', 'hmbcgplpndqf').

• Adjust the number of increments in the indirect dimension and the number of scans to achieve adequate resolution and signal-to-noise within a reasonable experiment time.

Data Analysis and Interpretation: A Case Study of N-Acetylation

To illustrate the power of NMR in characterizing derivatives, let's consider the product of N-acetylation of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, which is N-(1-(tert-butoxycarbonyl)-4-methylpiperidin-4-yl)acetamide.

Expected ¹H and ¹³C NMR Data

The following table summarizes the predicted chemical shifts for the N-acetyl derivative, based on data from structurally similar compounds and the principles of substituent effects.[3][4][6]

Assignment	Structure	Predicted ¹H Chemical Shift (δ, ppm)	Predicted ¹³C Chemical Shift (δ, ppm)	Key Correlations
C(CH₃)₃	(CH₃)₃C-	~1.45 (s, 9H)	~28.5	HMBC to C(CH₃)₃ and Boc C=O
C(CH₃)₃	(CH₃)₃C -	-	~79.5	HSQC with no attached protons
Boc C=O	-C=O	-	~154.8	HMBC to C(CH₃)₃ protons
Piperidine H2, H6	N-CH₂-	~3.6-3.8 (m, 2H), ~2.9-3.1 (m, 2H)	~40.0	COSY to H3, H5; HSQC to C2, C6; HMBC to C4
Piperidine H3, H5	-CH₂-C-	~1.6-1.8 (m, 4H)	~35.0	COSY to H2, H6; HSQC to C3, C5; HMBC to C4-CH₃
C4-CH₃	C-CH₃	~1.25 (s, 3H)	~25.0	HMBC to C3, C5 and C4
C4	-C(CH₃)(NH)-	-	~55.0	HMBC to C4-CH₃, H2, H6, H3, H5, and NH proton
NH	-NH-	~5.5-6.0 (br s, 1H)	-	HMBC to C4 and acetyl C=O
Acetyl CH₃	-CO-CH₃	~1.95 (s, 3H)	~24.0	HMBC to acetyl C=O
Acetyl C=O	-C=O	-	~170.0	HMBC to acetyl CH₃ and NH proton

Interpreting the Spectra

• ¹H NMR: The spectrum will show characteristic signals for the tert-butyl group as a large singlet around 1.45 ppm. The piperidine ring protons will appear as complex multiplets due to chair-to-chair interconversion and coupling between axial and equatorial protons. The methyl group at C4 will be a singlet, as will the acetyl methyl group. The amide proton (NH) will likely be a broad singlet.

• ¹³C NMR: The spectrum will show distinct signals for all carbon atoms. The quaternary carbons (C4, Boc C=O, and acetyl C=O) will be readily identifiable. The chemical shifts of the piperidine ring carbons will be indicative of the chair conformation.

• 2D NMR for Unambiguous Assignment:

  • COSY: Will reveal the coupling network of the piperidine ring protons (H2/H6 coupled to H3/H5).

  • HSQC: Will directly link each proton signal to its attached carbon, confirming the assignments of the CH, CH₂, and CH₃ groups.

  • HMBC: This is the key experiment for connecting the different fragments of the molecule. For example, a correlation between the C4-methyl protons and the C4 carbon will confirm the position of the methyl group. A correlation from the acetyl methyl protons to the acetyl carbonyl carbon will confirm the acetyl group. Crucially, a correlation from the amide proton (NH) to the C4 carbon will definitively prove that the acetylation occurred at the 4-amino position.

Visualizing the Workflow and Structural Relationships

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and NMR characterization of a derivative of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Figure 2: Crucial HMBC correlations for structural verification.

Conclusion: Ensuring Scientific Integrity through Rigorous Characterization

The robust and unambiguous characterization of novel compounds is a non-negotiable aspect of high-quality research in drug discovery. NMR spectroscopy provides an unparalleled level of structural detail, enabling scientists to confirm the identity and purity of their synthesized molecules with confidence. The protocols and interpretive guidelines presented in this application note offer a comprehensive framework for the NMR analysis of derivatives of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. By systematically applying 1D and 2D NMR techniques, researchers can ensure the scientific integrity of their work and accelerate the journey from a promising molecular scaffold to a potential therapeutic agent.

References

• Silva, A. M. S., et al. (2011). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 15(21), 3649-3694.

• Macmillan Group, Princeton University. (n.d.). Supplementary Information. Retrieved from [Link]

• The Royal Society of Chemistry. (2019). Electronic Supplementary Material (ESI) for ChemComm. Retrieved from [Link]

• Parella, T., & Saurí, J. (2014). Simultaneous measurement of J(HH) and two different n J(CH) coupling constants from a single multiple-edited HSQC experiment. Magnetic Resonance in Chemistry, 52(8), 423-428.

• Reich, H. J. (2021). NMR Spectroscopy: 1H NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• Wikipedia. (n.d.). J-coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023). J-Coupling (Scalar). Retrieved from [Link]

• Auremn. (n.d.). NMR Spectroscopy: a Tool for Conformational Analysis. Retrieved from [Link]

• Goudreau, N., Weng, J. H., & Roques, B. P. (1994). Conformational analysis of CCK-B agonists using 1H-NMR and restrained molecular dynamics: comparison of biologically active Boc-Trp-(N-Me)Nle-Asp-Phe-NH2 and inactive Boc-Trp-(N-Me)Phe-Asp-Phe-NH2. Biopolymers, 34(2), 155-169.
• Tarawneh, M. A., et al. (2018). Synthesis and Spectral, Studies of Some New Piperidin-4-one Derivatives. Journal of Al-Nahrain University, 21(2), 64-72.

• PubChem. (n.d.). tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-1-Boc-piperidine. Retrieved from [Link]

• PubChem. (n.d.). 1-tert-Butyl 4-methyl 4-(((benzyloxy)carbonyl)amino)piperidine-1,4-dicarboxylate. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-1-methylpiperidine. Retrieved from [Link]

• MDPI. (2016). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]

• JenaLib. (n.d.). Structure Determination by NMR Spectroscopy #3.4-1 3.4. Conformational Analysis With Geometric & Experimental Constraints. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). 5.3 Spin-Spin Splitting: J-Coupling. Retrieved from [Link]

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Application Notes and Protocols for the Scale-up Synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate Derivatives

Introduction: The Significance of 4-Amino-4-methylpiperidine Scaffolds in Medicinal Chemistry

The tert-butyl 4-amino-4-methylpiperidine-1-carboxylate scaffold is a cornerstone in modern drug discovery and development. Its rigid piperidine core, coupled with a strategically positioned quaternary amino group and a versatile Boc-protecting group, makes it an invaluable building block for synthesizing a diverse array of bioactive molecules. This structural motif is prevalent in numerous therapeutic agents, including kinase inhibitors, GPCR modulators, and central nervous system-targeted compounds. The 4-methyl substituent can enhance metabolic stability and binding affinity by introducing a conformational constraint on the piperidine ring.

The Boc (tert-butyloxycarbonyl) protecting group is crucial for regioselective functionalization, allowing for modifications at the 4-amino position without interference from the piperidine nitrogen. This protecting group can be efficiently removed under acidic conditions, revealing the secondary amine for further synthetic transformations. The scale-up synthesis of this key intermediate is therefore of paramount importance for the pharmaceutical industry to ensure a reliable and cost-effective supply chain for the production of life-saving medicines.

This comprehensive guide provides a detailed protocol for the multi-kilogram scale synthesis of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, focusing on a robust and scalable two-step process from commercially available N-Boc-4-piperidone. We will delve into the causality behind experimental choices, provide self-validating protocols, and offer insights into process safety and optimization.

Synthetic Strategy: A Two-Step Approach from N-Boc-4-piperidone

The most efficient and scalable synthetic route to tert-butyl 4-amino-4-methylpiperidine-1-carboxylate commences with the readily available and cost-effective N-Boc-4-piperidone. The strategy involves two key transformations:

• Grignard Reaction: Introduction of the methyl group at the 4-position via a Grignard reaction with methylmagnesium bromide to form the tertiary alcohol intermediate, tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate.

• Ritter Reaction: Conversion of the tertiary alcohol to the corresponding amine using the Ritter reaction with acetonitrile in the presence of a strong acid.[1][2]

This approach is favored for its high yields, operational simplicity, and the use of readily available and relatively inexpensive reagents, making it amenable to industrial-scale production.

Visualizing the Synthetic Workflow

Sources

• 1. Ritter reaction - Wikipedia [en.wikipedia.org]
• 2. Ritter Reaction [organic-chemistry.org]

Application Notes & Protocols: A Guide to the Design, Synthesis, and Characterization of GPCR Ligands Based on a Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate Scaffold

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of the 4-Amino-4-Methylpiperidine Scaffold for GPCR Drug Discovery

G-Protein Coupled Receptors (GPCRs) represent the largest and most diverse family of cell surface receptors in the human genome, making them a cornerstone of modern pharmacology and drug discovery.[1] These receptors are integral to a vast array of physiological processes and are the targets for approximately 30-50% of all approved drugs.[2] The design of novel ligands with tailored affinity, selectivity, and functional activity for specific GPCRs is a paramount objective in medicinal chemistry.

A key strategy in this endeavor is the use of "privileged scaffolds"—molecular frameworks that are capable of providing high-affinity ligands for multiple biological targets. The piperidine ring is one such scaffold, found in numerous approved therapeutic agents.[3] This guide focuses on a specific, highly versatile derivative: tert-butyl 4-amino-4-methylpiperidine-1-carboxylate .

This scaffold offers several strategic advantages:

• Orthogonal Protection: The tert-butyloxycarbonyl (Boc) group on the piperidine nitrogen allows for selective chemical modification at the 4-amino position without interference. This Boc group can be subsequently removed under acidic conditions to allow for diversification at the piperidine nitrogen.[4][5]

• Stereochemical Rigidity: The gem-dimethyl group at the C4 position introduces a quaternary center, which can lock the conformation of the piperidine ring and may enhance metabolic stability by preventing enzymatic oxidation at that position.

• Vector for Diversification: The primary amino group at the 4-position serves as a versatile synthetic handle for introducing a wide range of substituents, enabling extensive exploration of the structure-activity relationship (SAR).

This document provides a comprehensive, experience-driven guide to leveraging this scaffold, covering rational ligand design, detailed synthetic protocols, a cascade of in vitro characterization assays, and the principles of SAR analysis.

Part 1: Rational Ligand Design Strategy

The design of novel GPCR ligands is a multi-faceted process that integrates computational and medicinal chemistry principles. The goal is to systematically modify the core scaffold to optimize interactions with the target receptor.

Scaffold Analysis and Diversification Strategy

Our core scaffold presents two primary vectors for chemical modification, designated as R¹ and R²:

• R¹ (Modification at the 4-Amino Group): This is the initial point of diversification. By attaching various moieties (e.g., alkyl chains, aryl groups, amides, sulfonamides) to the primary amine, we can probe the binding pocket of the target GPCR to identify key interactions (hydrophobic, hydrogen bonding, electrostatic) that drive affinity and efficacy.

• R² (Modification at the Piperidine Nitrogen): Following the removal of the Boc protecting group, the secondary amine of the piperidine ring becomes available for substitution. Modifications at this position can influence the ligand's orientation within the binding pocket and significantly impact its pharmacokinetic properties.[6]

The overall design strategy is an iterative cycle of designing, synthesizing, and testing small, focused libraries of compounds to build a comprehensive SAR.

Caption: A rational design workflow for GPCR ligands.

Computational Approaches

When the three-dimensional structure of the target GPCR is known, structure-based drug design (SBDD) is a powerful tool. Molecular docking simulations can predict the binding poses of designed analogs within the receptor's binding site, helping to prioritize compounds for synthesis.[7][8] For orphan GPCRs or those without a solved structure, ligand-based approaches such as pharmacophore modeling can be employed, using the structures of known active ligands to guide the design of new ones.[1]

Part 2: Chemical Synthesis Protocols

The following protocols provide robust, field-proven methodologies for the synthesis and diversification of the target scaffold. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 2.1: Derivatization of the 4-Amino Group (R¹) via Reductive Amination

Reductive amination is a highly effective method for forming C-N bonds by reacting an amine with a carbonyl compound (aldehyde or ketone) in the presence of a reducing agent.[9][10] Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reagent as it is mild, selective for the iminium ion intermediate, and does not reduce the starting aldehyde or ketone.[11]

Objective: To synthesize a library of N-substituted analogs by reacting the primary amine of the scaffold with various aldehydes.

Materials:

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

• Aldehyde of choice (1.1 equivalents)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine, Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), add tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 equiv.).

• Dissolution: Dissolve the amine in anhydrous DCM to a concentration of approximately 0.1 M.

• Aldehyde Addition: Add the desired aldehyde (1.1 equiv.) to the solution and stir the mixture at room temperature for 30-60 minutes to allow for the formation of the imine/iminium intermediate.

• Reduction: Carefully add NaBH(OAc)₃ (1.5 equiv.) in portions. The reaction may be mildly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-24 hours).[9]

• Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Stir until gas evolution ceases. Transfer the mixture to a separatory funnel and extract three times with DCM.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to obtain the pure N-substituted (R¹) product.

Protocol 2.2: Boc Deprotection of the Piperidine Nitrogen

The Boc group is reliably removed under acidic conditions, most commonly with trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in an organic solvent.[4][5][12]

Objective: To remove the Boc protecting group to expose the piperidine nitrogen for further functionalization.

Materials:

• N-Boc, N-R¹ substituted piperidine derivative (from Protocol 2.1)

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Step-by-Step Procedure:

• Reaction Setup: Dissolve the Boc-protected piperidine (1.0 equiv.) in anhydrous DCM (0.1-0.2 M) in a round-bottom flask.

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add TFA (5-10 equivalents) to the stirred solution.[12]

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours, monitoring by TLC or LC-MS.

• Solvent Removal: Once the reaction is complete, remove the DCM and excess TFA under reduced pressure.

• Neutralization & Extraction: Carefully add saturated aqueous NaHCO₃ to the residue to neutralize the acid (pH > 8). Extract the aqueous layer three times with DCM.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected piperidine. The product can then be carried forward to synthesize R² analogs.

Caption: A generalized synthetic pathway for library generation.

Part 3: In Vitro Pharmacological Characterization

Once a library of compounds has been synthesized, a systematic screening cascade is required to determine their biological activity.

Protocol 3.1: Primary Screening - Radioligand Competition Binding Assay

This assay is the gold standard for determining the affinity of a test compound for a target receptor.[13][14] It measures the ability of an unlabeled test compound to displace a known, radioactively labeled ligand ("radioligand") from the receptor.

Objective: To determine the equilibrium dissociation constant (Kᵢ) of synthesized compounds for the target GPCR.

Materials:

• Cell membranes prepared from cells expressing the target GPCR.

• Radioligand specific for the target GPCR (e.g., ³H-labeled).

• Test compounds and a known non-labeled reference ligand.

• Assay Buffer (e.g., 50 mM Tris, 5 mM MgCl₂, pH 7.4).

• 96-well plates and glass fiber filter mats.

• Scintillation fluid and a scintillation counter (e.g., MicroBeta counter).

Step-by-Step Procedure:

• Plate Setup: In a 96-well plate, set up wells for total binding (radioligand + membranes), non-specific binding (radioligand + membranes + excess unlabeled reference ligand), and competition binding (radioligand + membranes + varying concentrations of test compound).

• Reagent Addition: To each well, add cell membranes (e.g., 10-20 µg protein/well), the test compound dilution series, and finally the radioligand at a concentration near its Kₔ. The final assay volume is typically 200-250 µL.[15]

• Incubation: Incubate the plate at a set temperature (e.g., 30 °C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes), often with gentle agitation.[15]

• Harvesting: Terminate the binding reaction by rapid vacuum filtration through a glass fiber filter mat, which traps the membranes with bound radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Counting: Dry the filter mat, add scintillation cocktail, and count the radioactivity in a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percent specific binding against the log concentration of the test compound. Fit the data to a one-site competition model to determine the IC₅₀ (the concentration of test compound that displaces 50% of the radioligand). Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.

Protocol 3.2: Functional Characterization - HTRF cAMP Assay

This assay determines whether a ligand acts as an agonist (stimulates a response) or an antagonist (blocks an agonist's response) by measuring changes in the intracellular second messenger cyclic AMP (cAMP).[16] This protocol is for GPCRs that couple to Gₛ (stimulatory) or Gᵢ (inhibitory) G-proteins. Homogeneous Time-Resolved Fluorescence (HTRF) is a common, robust method.[17]

Objective: To determine the functional activity (EC₅₀ for agonists, IC₅₀ for antagonists) of compounds at the target GPCR.

Materials:

• Whole cells expressing the target GPCR.

• HTRF cAMP Assay Kit (contains d2-labeled cAMP and a cryptate-labeled anti-cAMP antibody).

• Test compounds and a known reference agonist/antagonist.

• Cell stimulation buffer.

• 384-well low-volume plates.

• HTRF-compatible plate reader.

Step-by-Step Procedure:

• Cell Plating: Dispense cells into a 384-well plate (e.g., 5 µL/well).[18]

• Compound Addition:

  • Agonist Mode: Add the test compound dilution series (e.g., 5 µL/well).

  • Antagonist Mode: Add the test compound dilution series, followed by the addition of a known agonist at its EC₈₀ concentration.

• Incubation: Seal the plate and incubate at room temperature for 30 minutes.[18][19]

• Detection Reagent Addition: Add the HTRF detection reagents (d2-labeled cAMP followed by cryptate-labeled anti-cAMP antibody) to all wells.[19]

• Final Incubation: Incubate the plate for 60 minutes at room temperature.[17][19]

• Plate Reading: Read the plate on an HTRF-compatible reader, measuring fluorescence emission at 665 nm and 615 nm.

• Data Analysis: Calculate the HTRF ratio (Emission 665nm / Emission 615nm). For agonist mode, plot the ratio against the log concentration of the test compound to determine the EC₅₀ and maximal effect (Eₘₐₓ). For antagonist mode, plot the ratio against the log concentration of the test compound to determine the IC₅₀.

Sources

• 1. Discovery of GPCR ligands for probing signal transduction pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Investigating Small-Molecule Ligand Binding to G Protein-Coupled Receptors with Biased or Unbiased Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. multispaninc.com [multispaninc.com]
• 14. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. researchgate.net [researchgate.net]
• 17. Detect GPCR activity with the cAMP-Gs HiRange HTRF Assay [moleculardevices.com]
• 18. youtube.com [youtube.com]
• 19. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporation of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate into Peptide Mimics

Introduction: Engineering Peptides with Conformational Rigidity

The rational design of peptide mimics with enhanced biological activity, stability, and cell permeability is a cornerstone of modern drug discovery.[1] The incorporation of non-natural, sterically constrained amino acids is a powerful strategy to modulate the physicochemical properties and pharmacological profiles of peptides.[1] Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, a cyclic α,α-disubstituted amino acid, offers a unique scaffold to introduce conformational rigidity into peptide backbones. Its piperidine ring can influence the secondary structure of peptides, potentially inducing helical or turn conformations, while the gem-dimethyl group at the α-carbon provides a significant steric shield, which can enhance resistance to enzymatic degradation.[2][3] This guide provides a comprehensive overview of the synthesis of this valuable building block and its efficient incorporation into peptide sequences using solid-phase peptide synthesis (SPPS).

Synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Proposed Synthetic Pathway

Caption: Proposed synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Detailed Protocol: Synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Step 1: Synthesis of Tert-butyl 4-cyano-4-methylpiperidine-1-carboxylate

• Cyanosilylation: To a solution of 1-Boc-4-piperidone (1 equivalent) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere, add trimethylsilyl cyanide (TMSCN, 1.2 equivalents) followed by a catalytic amount of zinc iodide (ZnI2, 0.1 equivalents).

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude silylcyohydrin.

• Methylation: Dissolve the crude silylcyohydrin in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere.

• In a separate flask, prepare a solution of methylmagnesium bromide (MeMgBr, 2.0 equivalents) in THF.

• Add copper(I) iodide (CuI, 0.2 equivalents) to the MeMgBr solution and stir for 15 minutes at -40 °C to form the Gilman reagent.

• Cool the Gilman reagent to -78 °C and add the silylcyohydrin solution dropwise.

• Stir the reaction at -78 °C for 2 hours, then allow it to slowly warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain Tert-butyl 4-cyano-4-methylpiperidine-1-carboxylate.

Step 2: Reduction of the Nitrile to the Amine

• Hydrogenation (Method A): Dissolve Tert-butyl 4-cyano-4-methylpiperidine-1-carboxylate (1 equivalent) in methanol saturated with ammonia.

• Add a catalytic amount of Raney Nickel (approximately 10% by weight).

• Hydrogenate the mixture in a Parr apparatus under a hydrogen atmosphere (50 psi) at room temperature for 24 hours.

• Carefully filter the catalyst through a pad of Celite and wash with methanol.

• Concentrate the filtrate under reduced pressure to yield Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

• Hydride Reduction (Method B): Alternatively, dissolve Tert-butyl 4-cyano-4-methylpiperidine-1-carboxylate (1 equivalent) in anhydrous THF and add it dropwise to a stirred suspension of lithium aluminum hydride (LiAlH4, 2.0 equivalents) in anhydrous THF at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then reflux for 4 hours.

• Cool the reaction to 0 °C and quench sequentially by the careful addition of water, 15% aqueous NaOH, and then water again (Fieser workup).

• Filter the resulting precipitate and wash with THF.

• Dry the filtrate over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the desired product.

Incorporation into Peptide Mimics via Solid-Phase Peptide Synthesis (SPPS)

The incorporation of sterically hindered α,α-disubstituted amino acids like Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate into a growing peptide chain presents a significant synthetic challenge due to steric hindrance.[4] Standard coupling reagents are often inefficient, leading to incomplete reactions and deletion sequences.[4] The use of highly reactive uronium/aminium salt-based coupling reagents, such as HATU or COMU, is crucial for achieving high coupling efficiencies.[5][6]

Workflow for SPPS Incorporation

Caption: General workflow for solid-phase peptide synthesis (SPPS).

Protocol: Boc-SPPS Incorporation of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

This protocol outlines the manual solid-phase synthesis of a peptide incorporating the title compound using a Boc/Bzl protection strategy on a Merrifield or PAM resin.

Materials:

• Boc-protected peptide-resin

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU ((1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Isopropyl alcohol (IPA)

1. Resin Swelling:

• Swell the Boc-protected peptide-resin in DCM for 30 minutes in a reaction vessel.

• Drain the DCM.

2. Boc Deprotection:

• Add a solution of 50% TFA in DCM to the resin (10 mL per gram of resin).

• Gently agitate the mixture for 2 minutes.

• Drain the solution.

• Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.

• Drain the deprotection solution.

3. Washing:

• Wash the resin sequentially with DCM (3x), IPA (2x), and DCM (3x) to remove residual TFA.

4. Neutralization:

• Wash the resin with a 10% solution of DIPEA in DCM (2x, 5 minutes each) to neutralize the trifluoroacetate salt of the N-terminal amine.

• Wash the resin with DCM (3x) to remove excess DIPEA.

5. Coupling of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate:

• Pre-activation: In a separate vial, dissolve Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (3-5 equivalents relative to resin loading) and HATU or COMU (2.9-4.9 equivalents) in DMF. Add DIPEA (6-10 equivalents) to the solution. Allow the mixture to pre-activate for 1-5 minutes at room temperature.

• Coupling: Immediately add the activated amino acid solution to the deprotected peptide-resin.

• Agitate the reaction mixture for 2-4 hours at room temperature. For this sterically demanding coupling, a longer reaction time is recommended.[4]

• Monitoring the Coupling: Perform a Kaiser test on a small sample of resin beads. A negative result (yellow beads) indicates complete coupling. If the test is positive (blue beads), a second coupling (double coupling) with a fresh solution of activated amino acid is recommended.

6. Washing:

• Drain the coupling solution and wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents and byproducts.

7. Repeat Cycle:

• Repeat steps 2-6 for the subsequent amino acid couplings until the desired peptide sequence is assembled.

8. Cleavage and Final Deprotection:

• After the final coupling and N-terminal Boc deprotection, wash the peptide-resin with DCM and dry it under vacuum.

• Cleave the peptide from the resin and remove the side-chain protecting groups using a suitable cleavage cocktail, such as HF/anisole or TFMSA/TFA/thioanisole, depending on the resin and the protecting groups used.

Characterization of the Final Peptide

The purity and identity of the synthesized peptide should be confirmed by analytical techniques such as:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): To assess the purity of the crude and purified peptide.

• Mass Spectrometry (e.g., ESI-MS or MALDI-TOF): To confirm the molecular weight of the desired peptide.

Quantitative Data Summary

Parameter	Recommended Value	Rationale
Amino Acid Equivalents	3-5	To drive the reaction to completion for a sterically hindered coupling.
Coupling Reagent Equivalents	2.9-4.9	To ensure efficient activation of the carboxylic acid.
Base (DIPEA) Equivalents	6-10	To facilitate the activation and coupling reactions.
Coupling Time	2-4 hours	Extended reaction time is necessary to overcome steric hindrance.
Double Coupling	Recommended if Kaiser test is positive	To ensure complete incorporation of the hindered amino acid.

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Incomplete Coupling (Positive Kaiser Test)	Insufficient coupling time or reagent equivalents. Steric hindrance.	Perform a double coupling. Increase the equivalents of amino acid and coupling reagent. Switch to a more potent coupling reagent like COMU if using a less reactive one.
Low Yield	Incomplete coupling at one or more steps. Premature cleavage of the peptide from the resin.	Optimize coupling conditions for each amino acid. Ensure the appropriate resin and cleavage conditions are used.
Side Product Formation	Racemization during coupling. Incomplete deprotection.	Use a less hindered base or perform the coupling at a lower temperature. Ensure deprotection steps are complete.

Conclusion

The successful incorporation of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate into peptide mimics provides a valuable tool for medicinal chemists to create novel therapeutics with improved properties. While the synthesis of this building block requires a multi-step process, its incorporation into peptides can be achieved with high efficiency using optimized solid-phase synthesis protocols. The key to success lies in the use of potent coupling reagents, such as HATU or COMU, and extended reaction times to overcome the steric challenges posed by this α,α-disubstituted amino acid. The methodologies and protocols detailed in this guide offer a solid foundation for researchers to explore the potential of this and other sterically constrained amino acids in the design of next-generation peptide-based drugs.

References

• Sterically hindered C(alpha, alpha)-disubstituted alpha-amino acids: synthesis from alpha-nitroacetate and incorporation into peptides. PubMed. [Link]

• Design and Synthesis of Chiral α,α-Disubstituted Amino Acids and Conformational Study of Their Oligopeptides. J-Stage. [Link]

• Preparation method of (3S, 4R)-3-amido-4-methyl piperidine-1-tertiary butyl carboxylate.

• 1,4-Piperidinedicarboxylic acid, 4-[[(9H-fluoren-9-ylmethyloxy)carbonyl]amino]-, (1,1-dimethylethyl) ester. Organic Syntheses Procedure. [Link]

• Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides. PubMed. [Link]

• Synthesis of aminomethylated 4-fluoropiperidines and 3- fluoropyrrolidines. Ghent University. [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications. [Link]

• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. PMC - PubMed Central. [Link]

• COMU: Scope and limitations of the latest innovation in peptide acyl transfer reagents. ResearchGate. [Link]

• Synthesis of tert-butyl- 4-methyl-3-oxopiperidine-1-carboxylate. ResearchGate. [Link]

• COMU: A third generation of uronium-type coupling reagents. ResearchGate. [Link]

• Approaches to the synthesis of cyclic peptides with inhibitory activity. IRIS UPO. [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. [Link]

• COMU: A third generation of uronium-type coupling reagents. Luxembourg Bio Technologies. [Link]

• Design and conformation of peptides containing alpha,alpha-disubstituted alpha-amino acids. ResearchGate. [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate. [Link]

• Peptide Coupling Reagents, More than a Letter Soup. ACS Publications. [Link]

• Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. Alma Mater Studiorum Università di Bologna Archivio istituzionale della ricerca. [Link]

• Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. PMC - PubMed Central. [Link]

Sources

• 1. Design and Synthesis of Chiral α,α-Disubstituted Amino Acids and Conformational Study of Their Oligopeptides [jstage.jst.go.jp]
• 2. Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bachem.com [bachem.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. chempep.com [chempep.com]

Technical Notes & Optimization

Common side reactions in the synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Technical Support Center: Synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this valuable building block. My objective is to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis strategy for Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Q1: What is the most common and effective synthetic route for Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate?

A1: The most robust and widely applicable method is a modified, two-step Strecker synthesis.[1][2] This process begins with the one-pot, three-component reaction of N-Boc-4-piperidone, an ammonia source (like ammonium chloride), and a cyanide source (like potassium or sodium cyanide) to form the key intermediate, Tert-butyl 4-amino-4-methylpiperidine-1-carbonitrile. This is followed by the chemical reduction of the nitrile group to the primary amine to yield the final product.

Q2: Why is the Strecker synthesis preferred for creating the C4-substituted aminopiperidine structure?

A2: The Strecker synthesis is exceptionally well-suited for this target molecule because it efficiently constructs the challenging Cα,Cα-disubstituted (quaternary) amine center.[1] Starting from a ketone, this method simultaneously installs both the amino group and a carbon-based functional group (the nitrile, which is a precursor to the methyl group) onto the same carbon atom. Alternative methods, such as direct amination of a tertiary alcohol, are often lower-yielding and require harsher conditions.

Q3: What are the most critical parameters to control during the Strecker reaction step?

A3: Success hinges on carefully managing the equilibrium between the starting ketone and the in-situ formed imine. The most critical parameters are:

• pH Control: The reaction is typically acid-catalyzed, but a pH that is too low will protonate the ammonia, rendering it non-nucleophilic and halting imine formation.[3] A weakly acidic to neutral medium (pH ~6-8) is often optimal to facilitate imine formation without passivating the amine.

• Reagent Stoichiometry and Addition Order: The relative timing of cyanide addition is crucial. Ideally, the imine should be allowed to form before the cyanide ion is introduced to minimize the formation of the cyanohydrin byproduct.[4]

• Temperature: The reaction is typically run at or below room temperature to manage exotherms and minimize side reactions.

Part 2: Troubleshooting Guide for Common Side Reactions

This guide addresses specific experimental issues in a problem-solution format.

Issue 1: Low yield of the α-aminonitrile intermediate, with significant recovery of starting N-Boc-4-piperidone.

• Symptom: TLC or LC-MS analysis of the crude reaction mixture after the first step shows a dominant spot corresponding to the starting ketone.

• Probable Cause: Inefficient imine formation is the most likely culprit. The equilibrium between the ketone and the imine may heavily favor the ketone side. This can be due to an inappropriate pH, insufficient concentration of the ammonia source, or the presence of excessive water which can hydrolyze the imine back to the ketone.[4]

• Corrective Actions:

  • Optimize pH: Buffer the reaction mixture or add a catalytic amount of a weak acid like acetic acid to promote imine formation.[3] Ensure the pH is not driven too low.

  • Increase Ammonia Concentration: Use a higher concentration of the ammonium salt (e.g., saturated ammonium chloride solution) to push the equilibrium towards the imine.

  • Pre-formation of Imine: Consider stirring the N-Boc-4-piperidone and the ammonia source for a period (e.g., 30-60 minutes) before adding the cyanide source to allow the imine concentration to build.

Issue 2: A major byproduct is identified as Tert-butyl 4-cyano-4-hydroxypiperidine-1-carboxylate (the cyanohydrin).

• Symptom: Mass spectrometry reveals a significant peak with a molecular weight corresponding to the cyanohydrin byproduct.

• Probable Cause: This occurs when the cyanide ion attacks the carbonyl carbon of the starting ketone directly, rather than the imine carbon. This pathway competes directly with the desired Strecker reaction.[4] It is favored if the concentration of the imine is low or if the cyanide is added too early.

• Corrective Actions:

  • Control Reagent Addition: As mentioned above, allow the imine to form before introducing the cyanide. Add the cyanide solution slowly (dropwise) to the reaction mixture to maintain a low instantaneous concentration, favoring the reaction with the more electrophilic imine.

  • Solvent Choice: Using a less polar solvent system can sometimes disfavor the formation of the cyanohydrin.

Issue 3: Incomplete reduction of the aminonitrile to the final amine product.

• Symptom: Analysis of the final crude product shows the presence of both the desired product and the α-aminonitrile intermediate.

• Probable Cause: The reducing agent was not sufficiently reactive, was used in a substoichiometric amount, or the reaction time was too short. Strong reducing agents like Lithium Aluminum Hydride (LiAlH₄) or catalytic hydrogenation are required to reduce the nitrile.

• Corrective Actions:

  • Verify Reagent Activity: Ensure the LiAlH₄ is fresh and has not been deactivated by atmospheric moisture. If using catalytic hydrogenation, ensure the catalyst (e.g., Pd/C, Raney Nickel) is active and the system is free of catalyst poisons.

  • Increase Reagent Stoichiometry: Increase the equivalents of the reducing agent (e.g., from 2.0 to 3.0 eq of LiAlH₄).

  • Extend Reaction Time/Increase Temperature: Monitor the reaction by TLC or LC-MS until the aminonitrile intermediate is fully consumed. Gentle heating may be required for some catalytic hydrogenations.

Issue 4: Partial or complete loss of the Boc protecting group during the synthesis.

• Symptom: The final product is contaminated with piperidine-based impurities lacking the Boc group. This is often observed during workup or purification.

• Probable Cause: The Boc group is notoriously labile under acidic conditions.[5] Exposure to strong acids, even briefly during an aqueous workup or during purification on silica gel, can cause deprotection. The acidic workup often required after a LiAlH₄ reduction is a common point of failure.

• Corrective Actions:

  • Careful Workup: After LiAlH₄ reduction, use a Fieser workup (sequential addition of water, then 15% NaOH, then more water) which maintains basic conditions. Avoid acidic quenches or washes if possible.

  • Buffered Chromatography: If column chromatography is necessary, consider pre-treating the silica gel with a small amount of triethylamine (e.g., 1% in the eluent) to neutralize acidic sites on the stationary phase.[6]

  • Alternative Reducing Agents: Consider using Borane (BH₃) complexes or catalytic hydrogenation, which often have milder workup procedures.

Summary Troubleshooting Table

Observed Issue	Probable Cause	Recommended Action
High Starting Ketone	Inefficient imine formation	Optimize pH; increase ammonia concentration; pre-form imine.
Cyanohydrin Byproduct	Premature or rapid cyanide addition	Allow imine to pre-form; add cyanide source dropwise.
Incomplete Nitrile Reduction	Insufficient reducing agent/time	Increase equivalents of reducing agent; extend reaction time.
Loss of Boc Group	Exposure to acidic conditions	Use basic workup (Fieser); neutralize silica gel for chromatography.

Part 3: Visualization of Synthetic Pathways

Overall Synthetic Workflow

The diagram below illustrates the two-step synthesis from the starting ketone to the final product.

Caption: High-level workflow for the synthesis.

Competing Reaction Pathways at Step 1

This diagram shows the critical competition between the desired Strecker reaction and the formation of the cyanohydrin side product.

Caption: Competing cyanide addition pathways.

Part 4: Key Experimental Protocols

Disclaimer: These protocols are intended as a guide. All procedures should be performed by trained personnel in a suitable chemical laboratory with appropriate safety precautions.

Protocol 1: Synthesis of Tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add N-Boc-4-piperidone (1.0 eq) and dissolve it in methanol (5 mL per gram of ketone).

• Imine Formation: Add a saturated aqueous solution of ammonium chloride (NH₄Cl) (3.0 eq). Stir the mixture vigorously at room temperature for 30 minutes.

• Cyanide Addition: In a separate flask, dissolve potassium cyanide (KCN) (1.5 eq) in a minimum amount of water. Caution: KCN is highly toxic. Cool the primary reaction flask to 0 °C in an ice bath. Slowly add the KCN solution dropwise over 20-30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 16-24 hours. Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Workup: Pour the reaction mixture into water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude α-aminonitrile, which can be used in the next step without further purification.

Protocol 2: Reduction of Tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate

• Reaction Setup: To a flame-dried, three-neck flask under an inert atmosphere (Argon or Nitrogen), add Lithium Aluminum Hydride (LiAlH₄) (3.0 eq). Add anhydrous tetrahydrofuran (THF) to create a slurry. Cool the flask to 0 °C.

• Substrate Addition: Dissolve the crude α-aminonitrile from the previous step in anhydrous THF. Add this solution dropwise to the LiAlH₄ slurry, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours, then gently reflux for 2 hours to ensure complete reduction. Monitor by TLC or LC-MS.

• Workup (Fieser Method): Cool the reaction back to 0 °C. Cautiously and sequentially add the following dropwise:

  • 'X' mL of water (where X = grams of LiAlH₄ used).

  • 'X' mL of 15% (w/v) aqueous NaOH.

  • '3X' mL of water.

• Isolation: Stir the resulting white granular precipitate for 30 minutes, then filter it off through a pad of Celite. Wash the filter cake thoroughly with THF or ethyl acetate. Combine the filtrates and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel, using a gradient eluent system of dichloromethane and methanol. To prevent Boc deprotection, it is advisable to use a mobile phase containing 0.5-1% triethylamine.[6]

References

• BenchChem. (n.d.). Common side products in the synthesis of tert-butyl 4-(methylamino)piperidine-1-carboxylate.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry of Tert-Butyl 4-((Methylamino)methyl)piperidine-1-carboxylate: Synthesis and Purity.
• BenchChem. (n.d.). Technical Support Center: Optimizing Yield for ortho-methyl 4-Anilino-1-Boc-piperidine Synthesis.
• Gao, Y., et al. (2004). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Bioorganic & Medicinal Chemistry Letters, 14(13), 3435-3439.
• BenchChem. (n.d.). Troubleshooting incomplete Boc deprotection of aminopiperidines.
• Wikipedia. (n.d.). Strecker amino acid synthesis.
• Master Organic Chemistry. (n.d.). Strecker Synthesis.
• Chemeurope.com. (n.d.). Strecker amino acid synthesis.

Sources

• 1. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 2. Strecker_amino_acid_synthesis [chemeurope.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. nbinno.com [nbinno.com]

Technical Support Center: Synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Welcome to the technical support center for the synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (CAS 161493-27-2). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this key building block. Here, we provide in-depth troubleshooting guides and frequently asked questions to help you improve your yield and purity.

Introduction: Synthetic Strategies

The synthesis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, a valuable piperidine derivative in medicinal chemistry, can be approached through several synthetic routes. The most common strategies commence from N-Boc-4-piperidone and introduce the C4-methyl and amino groups. Key transformations include the Ritter and Strecker-type syntheses. The efficiency of these routes is highly dependent on precise control of reaction conditions to maximize yield and minimize impurity formation.

This guide will focus on troubleshooting two primary synthetic pathways:

• Ritter-type Synthesis: Involving the reaction of an alcohol with a nitrile in the presence of a strong acid.

• Strecker-type Synthesis: A method to synthesize α-amino nitriles from a ketone, which can then be further processed.

Troubleshooting Guide 1: Ritter-Type Synthesis from N-Boc-4-methyl-4-hydroxypiperidine

This pathway involves the formation of a tertiary alcohol intermediate, N-Boc-4-methyl-4-hydroxypiperidine, from N-Boc-4-piperidone, followed by a Ritter reaction with a nitrile source.

Diagram: Ritter-Type Synthesis Workflow

Caption: Workflow for Ritter-Type Synthesis.

Common Issues and Solutions

Question 1: My yield for the Grignard reaction to form N-Boc-4-methyl-4-hydroxypiperidine is low. What could be the cause?

Answer:

Low yields in this step are often due to issues with the Grignard reagent or reaction conditions.

• Cause: Inactive Grignard reagent.

  • Explanation: Methylmagnesium bromide (MeMgBr) is highly sensitive to moisture and air. Exposure will quench the reagent, reducing its effective concentration.

  • Solution:

    • Use freshly prepared or recently titrated Grignard reagent.

    • Ensure all glassware is rigorously dried (oven-dried or flame-dried under an inert atmosphere).

    • Perform the reaction under a dry, inert atmosphere (e.g., nitrogen or argon). Anhydrous ether or THF are suitable solvents.[1]

• Cause: Sub-optimal reaction temperature.

  • Explanation: The addition of the Grignard reagent to the ketone is exothermic. If the temperature is too high, side reactions can occur. If it's too low, the reaction may be sluggish.

  • Solution: Add the Grignard reagent dropwise at a low temperature (e.g., -10°C to 0°C) to control the exotherm, then allow the reaction to slowly warm to room temperature to ensure completion.[1]

• Cause: Incomplete reaction.

  • Explanation: Insufficient reaction time can lead to unreacted starting material.

  • Solution: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Stirring for 2 hours at room temperature after addition is a good starting point.[1]

Question 2: The Ritter reaction is not proceeding to completion, or I'm observing significant side products. How can I optimize this step?

Answer:

The Ritter reaction is sensitive to acid concentration and temperature.[2][3]

• Cause: Inappropriate acid strength or concentration.

  • Explanation: The reaction relies on the formation of a stable carbocation from the tertiary alcohol.[3] Insufficiently strong acid will not promote carbocation formation efficiently. Conversely, excessively harsh acidic conditions can lead to decomposition or removal of the Boc protecting group.[4][5]

  • Solution:

    • Use a strong acid like concentrated sulfuric acid.

    • Carefully control the stoichiometry of the acid. Start with a catalytic amount and incrementally increase if the reaction is slow.

    • Consider a modified Ritter reaction using tert-butyl acetate and a catalytic amount of sulfuric acid, which can provide excellent yields.[6]

• Cause: Low reaction temperature.

  • Explanation: Carbocation formation is an energy-intensive step.

  • Solution: While the initial mixing might be done at a lower temperature to control the exotherm, the reaction often requires heating to proceed at a reasonable rate. A temperature of around 40-50°C is a good starting point.[6]

• Cause: Side reactions due to the tert-butyl cation.

  • Explanation: The Boc group can be cleaved under strongly acidic conditions, generating a tert-butyl cation which can lead to unwanted byproducts.[4]

  • Solution: Use the minimum effective amount of acid and monitor the reaction closely to avoid prolonged reaction times.

Table 1: Recommended Conditions for Ritter-Type Synthesis

Step	Reagents & Solvents	Temperature	Typical Time	Key Considerations
Grignard Reaction	N-Boc-4-piperidone, MeMgBr, Anhydrous THF/Ether	-10°C to Room Temp.	2-3 hours	Strictly anhydrous conditions are crucial.[1]
Ritter Reaction	N-Boc-4-methyl-4-hydroxypiperidine, Acetonitrile, H₂SO₄	0°C to 40-50°C	2-6 hours	Careful control of acid concentration and temperature is key.[6]
Hydrolysis	Intermediate Amide, Aq. HCl or NaOH	Reflux	4-12 hours	Choice of acid or base depends on substrate stability.

Troubleshooting Guide 2: Strecker-Type Synthesis from N-Boc-4-piperidone

This route involves the formation of an α-aminonitrile from N-Boc-4-piperidone, which is then converted to the target amine.

Diagram: Strecker-Type Synthesis Troubleshooting

Caption: Troubleshooting workflow for Strecker-type synthesis.

Common Issues and Solutions

Question 3: The formation of the α-aminonitrile is slow and gives a low yield. How can this be improved?

Answer:

The Strecker synthesis is an equilibrium-driven process, and its efficiency depends on several factors.[7][8]

• Cause: Suboptimal pH.

  • Explanation: The reaction involves the formation of an iminium ion, which is favored under mildly acidic conditions.[8] If the solution is too basic, imine formation is slow. If it's too acidic, the cyanide nucleophile (HCN pKa ~9.2) will be fully protonated and non-nucleophilic.

  • Solution: Use a buffered system or a salt like ammonium chloride (NH₄Cl), which serves as both an ammonia source and a mild acid to maintain a suitable pH.[8][9]

• Cause: Inefficient imine formation.

  • Explanation: The initial condensation between the ketone and the ammonia source to form an imine is a reversible reaction where water is a byproduct.

  • Solution:

    • Use a solvent system that allows for the removal of water, or add a dehydrating agent like magnesium sulfate (MgSO₄) to drive the equilibrium towards the imine.[9]

    • Ensure an adequate concentration of the ammonia source.

Question 4: I am observing the formation of cyanohydrin as a major byproduct. How can this be prevented?

Answer:

Cyanohydrin formation occurs when the cyanide ion directly attacks the ketone carbonyl group instead of the imine.

• Cause: Slow imine formation relative to cyanide addition.

  • Explanation: If the rate of imine formation is slow, the cyanide will react with the more abundant starting ketone.

  • Solution:

    • Optimize conditions to favor imine formation as described above (adjust pH, remove water).

    • Alter the order of addition. Premixing the ketone and the ammonia source to allow for imine formation before the addition of the cyanide source can be beneficial.

Frequently Asked Questions (FAQs)

Q1: What is the best method for Boc protection of the piperidine nitrogen if I start with 4-amino-4-methylpiperidine?

A1: The most common and effective method is to use di-tert-butyl dicarbonate (Boc)₂O in the presence of a base. A standard procedure involves dissolving the amine in a solvent like dichloromethane (DCM) or a mixture of dioxane and water, followed by the addition of a base like triethylamine (Et₃N) or sodium hydroxide (NaOH), and then (Boc)₂O. The reaction is typically fast and clean.[10][11]

Q2: My final product is difficult to purify by column chromatography. Are there any alternative purification methods?

A2: Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is quite polar, which can make chromatography challenging.

• Acid-Base Extraction: As the product has a basic amino group, you can perform an acid-base extraction. Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and wash with a dilute acid (e.g., 1M HCl). The protonated product will move to the aqueous layer, leaving non-basic impurities behind. Then, basify the aqueous layer (e.g., with NaOH) and extract the purified product back into an organic solvent.

• Crystallization/Salt Formation: You may be able to form a crystalline salt (e.g., hydrochloride or tartrate) of your product, which can often be purified by recrystallization. The free base can then be regenerated if needed.

Q3: I suspect I have a di-Boc protected impurity. How can I confirm this and prevent its formation?

A3: A di-Boc impurity, where a second Boc group attaches to the C4-amino group, is a potential byproduct if the reaction conditions for N-Boc protection are too harsh or if an excess of (Boc)₂O is used with a strong activating agent.

• Confirmation: This impurity will have a higher molecular weight, which can be easily identified by LC-MS.

• Prevention:

  • Use a stoichiometric amount of (Boc)₂O (e.g., 1.05-1.1 equivalents).

  • Avoid overly strong bases or catalysts that might deprotonate and activate the C4-amino group.

  • Perform the reaction at room temperature or below to improve selectivity.

Q4: Can I use reductive amination to synthesize this compound?

A4: Yes, reductive amination is a viable, though likely multi-step, alternative. One could envision a route starting from a precursor like tert-butyl 4-acetyl-4-hydroxypiperidine-1-carboxylate. This would involve converting the acetyl group to an amine, for instance, through an oxime formation followed by reduction. However, direct reductive amination of N-Boc-4-oxopiperidine with ammonia and a methyl nucleophile is not straightforward. A more common reductive amination approach in piperidine synthesis involves reacting a piperidone with an amine in the presence of a reducing agent like sodium triacetoxyborohydride (STAB).[12][13]

References

• Ningbo Innopharmchem Co., Ltd. The Chemistry of Tert-Butyl 4-((Methylamino)methyl)piperidine-1-carboxylate: Synthesis and Purity.
• ChemicalBook. N-BOC-4-METHYL-4-HYDROXY PIPERIDINE synthesis.
• BenchChem. Technical Support Center: Optimizing Reductive Amination for Piperidine Synthesis.
• BenchChem. Troubleshooting incomplete Boc deprotection of aminopiperidines.
• Matassini, C., Clemente, F., & Goti, A. The Double Reductive Amination Approach to the Synthesis of Polyhydroxypiperidines. Arkivoc.
• BenchChem. Technical Support Center: Overcoming Challenges in Piperidine Synthesis.
• ResearchGate. Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor.
• Organic Chemistry Portal. Hitchhiker's guide to reductive amination.
• BenchChem. Technical Support Center: Characterization of Impurities in (S)-1-Boc-3-aminopiperidine.
• Wikipedia. Ritter reaction.
• Organic Chemistry Portal. Ritter Reaction.
• Wikipedia. Strecker amino acid synthesis.
• Master Organic Chemistry. The Strecker Synthesis of Amino Acids.
• Master Organic Chemistry. Strecker Synthesis.
• Organic Chemistry Portal. An efficient method for the conversion of aromatic and aliphatic nitriles to the corresponding N-tert-butyl amides: a modified Ritter reaction.
• Walz, A. J., & Bae, S. Y. Fentanyl Synthesis Using N-BOC-4-Piperidinone.
• Organic Chemistry Portal. Boc-Protected Amino Groups.

Sources

• 1. N-BOC-4-METHYL-4-HYDROXY PIPERIDINE synthesis - chemicalbook [chemicalbook.com]
• 2. Ritter reaction - Wikipedia [en.wikipedia.org]
• 3. Ritter Reaction [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. An efficient method for the conversion of aromatic and aliphatic nitriles to the corresponding N-tert-butyl amides: a modified Ritter reaction [organic-chemistry.org]
• 7. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. nbinno.com [nbinno.com]
• 11. Boc-Protected Amino Groups [organic-chemistry.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. apps.dtic.mil [apps.dtic.mil]

Technical Support Center: Troubleshooting Incomplete Boc Protection of 4-Amino-4-methylpiperidine

Welcome to the technical support center for navigating the nuances of synthetic organic chemistry. This guide is specifically designed for researchers, scientists, and drug development professionals who are encountering challenges with the tert-butyloxycarbonyl (Boc) protection of 4-amino-4-methylpiperidine. The unique structural features of this substrate, namely the presence of a sterically hindered tertiary amine and a primary amine on a quaternary carbon, can lead to incomplete reactions and the formation of undesired byproducts. This document provides in-depth troubleshooting strategies and frequently asked questions to help you achieve high-yielding and clean reactions.

Troubleshooting Guide: Overcoming Incomplete Reactions

The incomplete Boc protection of 4-amino-4-methylpiperidine is a common hurdle. This section addresses the most frequent issues and provides actionable solutions based on established chemical principles.

Question: Why is my Boc protection of 4-amino-4-methylpiperidine resulting in low yields and a significant amount of starting material recovery?

Answer:

Incomplete conversion during the Boc protection of 4-amino-4-methylpiperidine is often a result of the steric hindrance around the primary amino group. The methyl group at the C4 position creates a congested environment, which can slow down the rate of reaction with the bulky di-tert-butyl dicarbonate (Boc₂O) reagent.[1][2] Several factors can contribute to this issue:

• Insufficiently Reactive Conditions: Standard Boc protection protocols may not be vigorous enough to overcome the steric barrier presented by the substrate.

• Suboptimal Base Selection: The choice and amount of base are critical for activating the primary amine and neutralizing the acidic byproducts of the reaction.

• Poor Reagent Quality: The stability of di-tert-butyl dicarbonate can be a concern, as it can slowly decompose, especially in the presence of moisture.[3][4]

Troubleshooting Workflow

Caption: Troubleshooting workflow for incomplete Boc protection.

Question: I am observing the formation of multiple products. What are the likely side reactions and how can I suppress them?

Answer:

The formation of multiple products is a common issue, primarily due to the presence of two amino groups with different reactivities. The most common side reactions include:

• Di-Boc Protection: Both the primary and the tertiary amine can be protected, leading to the formation of a di-Boc product. This is more likely to occur with prolonged reaction times or a large excess of Boc₂O.[5]

• Urea Formation: The reaction of the initially formed Boc-protected amine with another molecule of the starting material can lead to the formation of a urea byproduct, especially in the presence of certain catalysts like 4-dimethylaminopyridine (DMAP).[6]

• Over-alkylation of the Tertiary Amine: While less common, the tertiary amine can react with byproducts or impurities, leading to undesired quaternization.

Strategies to Minimize Side Reactions

Strategy	Rationale
Control Stoichiometry	Use a slight excess (1.1-1.2 equivalents) of Boc₂O to favor mono-protection.
Slow Addition of Boc₂O	Adding the Boc anhydride solution dropwise can help maintain a low local concentration, reducing the likelihood of di-protection.[5]
Optimize Reaction Time	Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed to prevent the formation of byproducts.
Careful Use of Catalysts	While DMAP can accelerate the reaction, it can also promote side reactions.[6] Use it in catalytic amounts (0.05-0.1 equivalents) and at lower temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the optimal starting conditions for the Boc protection of 4-amino-4-methylpiperidine?

For a starting point, the following conditions are recommended:

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) are good choices due to their aprotic nature and ability to dissolve both the starting material and the reagent.[7]

• Base: A non-nucleophilic organic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) is preferred. Use 1.5 to 2.0 equivalents to ensure the primary amine is sufficiently deprotonated and to neutralize the generated acid.

• Temperature: Start the reaction at 0 °C and allow it to slowly warm to room temperature. This helps to control the initial exotherm and can improve selectivity.

• Reagent: Use 1.1 to 1.2 equivalents of di-tert-butyl dicarbonate.

Q2: How can I effectively monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction. The Boc-protected product will have a higher Rf value than the more polar starting material. Staining with ninhydrin is particularly useful as it will stain the primary amine of the starting material but not the protected product.[8] For more precise monitoring, especially when optimizing reaction times to minimize byproducts, LC-MS is the preferred method.[9]

Q3: What is the best workup and purification procedure for the Boc-protected product?

A standard aqueous workup is typically sufficient. After the reaction is complete, the mixture can be diluted with the reaction solvent and washed with a mild aqueous acid (e.g., 1M HCl) to remove the excess base and any unreacted starting material. This is followed by a wash with saturated aqueous sodium bicarbonate to remove any acidic byproducts, and finally with brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

Purification is often achieved by column chromatography on silica gel. A gradient elution with a mixture of ethyl acetate and hexanes is typically effective for separating the desired product from any nonpolar byproducts.

Q4: Are there alternative reagents for Boc protection if Boc₂O is proving problematic?

Yes, if di-tert-butyl dicarbonate is consistently giving poor results, you can consider alternative reagents such as:

• 2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON): This reagent can be more reactive than Boc₂O and may be effective for sterically hindered amines.

• 1-(tert-Butoxycarbonyl)imidazole: This can be prepared in situ and is a milder reagent.

It is important to note that these reagents may require different reaction conditions and should be investigated on a small scale first.

Q5: Could the tertiary amine of the piperidine ring interfere with the reaction?

The tertiary amine in the piperidine ring is generally less nucleophilic than the primary amine and is also sterically hindered. Under standard Boc protection conditions, it is less likely to react. However, under forcing conditions (e.g., high temperatures, prolonged reaction times, or with highly reactive electrophiles), reaction at the tertiary amine can occur. Careful control of the reaction conditions is key to achieving selective protection of the primary amine.

Experimental Protocols

Standard Protocol for Mono-Boc Protection of 4-Amino-4-methylpiperidine

• Dissolution: Dissolve 4-amino-4-methylpiperidine (1.0 eq.) in anhydrous dichloromethane (DCM) (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon).

• Base Addition: Add triethylamine (1.5 eq.) to the solution.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Boc₂O Addition: In a separate flask, dissolve di-tert-butyl dicarbonate (1.1 eq.) in a small amount of DCM. Add this solution dropwise to the cooled reaction mixture over 15-20 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., 10% Methanol in DCM, stained with ninhydrin).

• Workup: Once the starting material is consumed, quench the reaction with water. Separate the organic layer and wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Caption: Experimental workflow for Boc protection.

References

• Pope, B. M., & Tarbell, D. S. (1972). DI-tert-BUTYL DICARBONATE. Organic Syntheses, 52, 40. doi:10.15227/orgsyn.052.0040

• Wikipedia. (2023, November 29). Di-tert-butyl dicarbonate. Retrieved from [Link]

• Google Patents. (2003). US6555713B1 - Protection of di-t-butyl dicarbonate against decomposition.

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Basu, B., & Das, S. (2004). Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols. The Journal of Organic Chemistry, 69(17), 5712–5715. doi:10.1021/jo0496224

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Retrieved from [Link]

• El-Faham, A., & Al-Obeidi, F. (2011). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. International Journal of Organic Chemistry, 1(4), 209-215. doi:10.4236/ijoc.2011.14030
• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. Organic & Biomolecular Chemistry, 11(38), 6469-6480. doi:10.1039/C3OB41243A

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 4. US6555713B1 - Protection of di-t-butyl dicarbonate against decomposition - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Amine Protection / Deprotection [fishersci.co.uk]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Preventing di-Boc formation during the protection of 4-amino-4-methylpiperidine.

Topic: Strategic Mono-Protection of 4-Amino-4-Methylpiperidine: A Guide to Preventing Di-Boc and Bis-Boc Formation

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for the selective N-Boc protection of 4-amino-4-methylpiperidine, a common building block in medicinal chemistry. We will address the primary challenge of preventing undesired side reactions, namely di-Boc formation on the primary amine and bis-protection across both nitrogen atoms. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize this crucial transformation.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the Boc protection of 4-amino-4-methylpiperidine, and what do "di-Boc" and "bis-protection" refer to?

When protecting 4-amino-4-methylpiperidine, you are working with a molecule containing two distinct nucleophilic centers: a primary exocyclic amine (-NH₂) and a secondary endocyclic amine (the piperidine -NH-). The goal is typically to protect one of these sites selectively.

The main challenges and side reactions are:

• Mono-Boc Protection (Desired): The addition of a single tert-butoxycarbonyl (Boc) group to either the primary or the secondary amine. Selectivity is key.

• Di-Boc Formation: The attachment of two Boc groups to the primary amine nitrogen, resulting in a bulky and often undesired N,N-di(tert-butoxycarbonyl)amino moiety.

• Bis-Protection: The protection of both the primary and secondary amines, with one Boc group on each nitrogen.

The formation of these byproducts complicates purification and reduces the yield of the desired mono-protected intermediate.

Q2: What is the mechanism of di-Boc formation, and why does it occur?

The formation of a di-Boc product is a sequential reaction. First, the primary amine acts as a nucleophile, attacking the electrophilic carbonyl of di-tert-butyl dicarbonate ((Boc)₂O) to form the mono-Boc protected carbamate.[1][2]

Crucially, this mono-Boc product still possesses a proton on the nitrogen (R-NH-Boc). In the presence of a sufficiently strong base, this proton can be abstracted.[3] This deprotonation generates a highly nucleophilic amide anion, which can then attack a second molecule of (Boc)₂O to form the di-Boc product.[3]

// Nodes amine [label="Primary Amine\n(R-NH₂)"]; boc2o1 [label="(Boc)₂O"]; mono_boc [label="Mono-Boc Product\n(R-NH-Boc)"]; base [label="Base (e.g., Et₃N)"]; anion [label="Amide Anion\n(R-N⁻-Boc)"]; boc2o2 [label="(Boc)₂O"]; di_boc [label="Di-Boc Product\n(R-N(Boc)₂)"];

// Styling amine [fillcolor="#F1F3F4", fontcolor="#202124"]; boc2o1 [fillcolor="#F1F3F4", fontcolor="#202124"]; mono_boc [fillcolor="#34A853", fontcolor="#FFFFFF", shape=Mdiamond]; base [fillcolor="#EA4335", fontcolor="#FFFFFF"]; anion [fillcolor="#FBBC05", fontcolor="#202124"]; boc2o2 [fillcolor="#F1F3F4", fontcolor="#202124"]; di_boc [fillcolor="#EA4335", fontcolor="#FFFFFF", shape=Mdiamond];

// Edges amine -> mono_boc [label=" 1. Nucleophilic Attack"]; boc2o1 -> mono_boc [style=invis]; mono_boc -> anion [label=" 2. Deprotonation"]; base -> anion [style=invis]; anion -> di_boc [label=" 3. Second Attack"]; boc2o2 -> di_boc [style=invis]; } dot Caption: Mechanism of undesired di-Boc formation.

Q3: Which factors promote the formation of di-Boc and bis-protected side products?

Several experimental parameters can inadvertently favor the formation of undesired products. Understanding these is the first step toward effective troubleshooting.

Parameter	Impact on Side Product Formation	Rationale
(Boc)₂O Stoichiometry	Using a significant excess (>1.2 eq) strongly promotes both di-Boc and bis-protection.	A higher concentration of the protecting agent increases the probability of a second reaction occurring after the initial mono-protection.[4]
Base Strength & Stoichiometry	Strong bases (e.g., Et₃N, DMAP) and excess base facilitate di-Boc formation.	Strong bases are more effective at deprotonating the mono-Boc intermediate, activating it for the second addition.[3][5]
Reaction Temperature	Higher temperatures (e.g., >40 °C) can provide the necessary energy to overcome the steric hindrance of the second Boc addition.[4]	The second protection step is generally slower and more sterically demanding; heat accelerates this undesired pathway.
Reaction Time	Prolonged reaction times can lead to a gradual increase in side products.	Even if the side reactions are slow, they will proceed over time if the conditions allow. Monitoring the reaction is critical.[6]

Q4: How can I achieve selective mono-protection of the primary amine?

The most robust strategy for selective mono-protection of a diamine is to differentiate the two amine groups by exploiting their basicity. The secondary amine of the piperidine ring is generally more basic than the exocyclic primary amine. By adding one equivalent of a strong acid, you can selectively protonate the more basic piperidine nitrogen.

This in situ protection renders the secondary amine non-nucleophilic, directing the (Boc)₂O to react exclusively with the available primary amine.[7][8][9] This method is superior to simply controlling stoichiometry as it provides a clear chemical bias for the desired reaction.

// Styling start [fillcolor="#FFFFFF", fontcolor="#202124"]; hcl [fillcolor="#FFFFFF", fontcolor="#202124"]; salt [fillcolor="#FBBC05", fontcolor="#202124"]; boc2o [fillcolor="#FFFFFF", fontcolor="#202124"]; product [fillcolor="#34A853", fontcolor="#FFFFFF", shape=Mdiamond]; base_workup [fillcolor="#FFFFFF", fontcolor="#202124"]; final_product [fillcolor="#4285F4", fontcolor="#FFFFFF", shape=Mdiamond]; } dot Caption: Workflow for selective acid-mediated mono-protection.

Q5: What are the best analytical methods to monitor the reaction and confirm the product structure?

A combination of techniques is essential for unambiguous results:

• Thin-Layer Chromatography (TLC): Ideal for real-time reaction monitoring to observe the consumption of starting material and the appearance of new spots.[4] A polar solvent system (e.g., DCM/MeOH with a small amount of NH₄OH) is often required to move the basic amines up the plate.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The preferred method for confirming reaction completion and identifying products. It allows you to clearly distinguish between the starting material, mono-Boc, di-Boc, and bis-Boc products based on their distinct mass-to-charge ratios.[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for final structure confirmation. Key signals to look for in the mono-Boc product (on the primary amine) include a large singlet at ~1.45 ppm in the ¹H NMR integrating to 9 protons (the tert-butyl group) and new signals around 155 ppm (carbamate C=O) and 80 ppm (quaternary carbon of the tert-butyl group) in the ¹³C NMR.

Troubleshooting Guide

Symptom	Possible Cause(s)	Recommended Solution(s)
Significant amount of di-Boc or bis-Boc product by LC-MS.	1. Excess (Boc)₂O used.2. Reaction temperature is too high.3. A strong base was used, promoting the second addition.	1. Reduce (Boc)₂O to 1.0-1.1 equivalents.[4]2. Perform the reaction at 0 °C to room temperature.3. Switch to the acid-mediated protocol where no external base is needed during the protection step.[7]
Reaction is incomplete; starting material remains.	1. Insufficient (Boc)₂O.2. Poor solubility of the starting material or its salt.3. Reaction time is too short.	1. Ensure at least 1.0 equivalent of high-purity (Boc)₂O is used.2. Use a co-solvent like THF or ensure vigorous stirring if a slurry is present.3. Allow the reaction to stir longer at room temperature, monitoring by TLC/LC-MS until the starting material is consumed.[6]
A mixture of two different mono-Boc products is formed.	The reaction conditions did not provide sufficient selectivity between the primary and secondary amines.	Adopt the acid-mediated protocol. This is the most reliable method to ensure the reaction occurs exclusively at the primary amine.[8][9]

Detailed Experimental Protocol: Selective Mono-Boc Protection via Acid Mediation

This protocol is adapted from established methods for the selective mono-protection of diamines.[7][8] It utilizes chlorotrimethylsilane (Me₃SiCl) and methanol to generate a precise equivalent of HCl in situ, avoiding the use of corrosive HCl gas.

Materials:

• 4-Amino-4-methylpiperidine (1.0 eq.)

• Anhydrous Methanol (MeOH)

• Chlorotrimethylsilane (Me₃SiCl) (1.0 eq.)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.05 eq.)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Salt Formation:

  • Dissolve 4-amino-4-methylpiperidine (1.0 eq.) in anhydrous MeOH in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add Me₃SiCl (1.0 eq.) dropwise to the stirred solution. A precipitate of the hydrochloride salt may form.

  • Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete salt formation.

• Boc Protection:

  • To the resulting suspension, add a solution of (Boc)₂O (1.05 eq.) in a small amount of MeOH or THF.

  • Stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction progress by LC-MS or TLC (staining with ninhydrin) until the starting material is fully consumed (typically 2-4 hours).

• Work-up and Isolation:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the methanol.

  • Partition the residue between DCM (or EtOAc) and water.

  • Carefully adjust the pH of the aqueous layer to >10 by adding a saturated NaHCO₃ solution or dilute NaOH. This deprotonates the piperidinium salt and neutralizes any acidic byproducts.

  • Separate the organic layer. Extract the aqueous layer two more times with the organic solvent.

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

• Purification:

  • The crude product is often of high purity. If necessary, it can be further purified by flash column chromatography on silica gel using a gradient of DCM/MeOH, often with 1-2% triethylamine or ammonium hydroxide added to the mobile phase to prevent streaking.

References

• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Navigating Steric Hindrance in N-Boc Protected Compounds.
• BenchChem. (2025). Troubleshooting incomplete Boc deprotection of aminopiperidines.
• BenchChem. (2025).
• BenchChem. (2025). Alternative reagents for the introduction of the Boc protecting group.
• BenchChem. (2025).
• WuXi Biology. (n.d.). Alcohol Speed up Boc Protection of Primary Amines.
• National Institutes of Health. (n.d.). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines.
• BenchChem. (2025).
• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O + Base).
• Chemistry Steps. (n.d.). Boc Protecting Group for Amines.
• Study.com. (n.d.).
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• Servín, F. A., et al. (2017). General Method for Selective Mono-Boc Protection of Diamines and Thereof. SciELO México.
• BenchChem. (2025). A Comparative Guide to Analytical Methods for Purity Assessment of N-Boc-2-aminophenol.
• Redalyc. (2017). General Method for Selective Mono-Boc Protection of Diamines and Thereof.
• Semantic Scholar. (n.d.). Efficient solventless technique for Boc-protection of hydrazines and amines.
• ResearchGate. (2007). Selective Mono‐BOC Protection of Diamines.

Sources

• 1. Boc Protection Mechanism (Boc2O + Base) [commonorganicchemistry.com]
• 2. homework.study.com [homework.study.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 8. redalyc.org [redalyc.org]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Boc-Protected Piperidines

Welcome to the Technical Support Center for challenges in the purification of Boc-protected piperidines. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical troubleshooting for common purification hurdles. The tert-butyloxycarbonyl (Boc) protecting group is invaluable in modern organic synthesis, yet its application to the piperidine scaffold is not without its challenges, particularly during purification.[1] This resource consolidates field-proven advice, detailed protocols, and the scientific rationale behind them to empower you to overcome these obstacles efficiently.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions encountered when purifying Boc-protected piperidines.

Q1: Why is my Boc-protected piperidine streaking or tailing on the silica gel column?

A1: Peak tailing is a frequent issue when purifying nitrogen-containing compounds like piperidines on silica gel.[2] This is often due to secondary interactions between the basic nitrogen of the piperidine and acidic silanol groups on the silica surface. Even with the Boc group, the piperidine nitrogen can retain some basicity. To mitigate this, consider adding a basic modifier, such as 0.1-1% triethylamine (TEA) or pyridine, to your eluent system.[2] This competitively binds to the acidic sites on the silica, allowing your compound to elute more symmetrically.

Q2: I see a new, more polar spot on my TLC after leaving my crude product on silica gel for too long. What is it?

A2: This is a classic sign of Boc deprotection. Silica gel is inherently acidic and can catalyze the removal of the acid-labile Boc group, especially with prolonged exposure.[3][4][5][6] The resulting free amine is significantly more polar and will have a much lower Rf value on TLC.[7] To avoid this, minimize the time your compound spends on the silica gel by using flash chromatography rather than gravity chromatography and consider deactivating the silica gel with a base like triethylamine.

Q3: Can I use an acid-base extraction to purify my crude Boc-protected piperidine?

A3: This approach should be handled with extreme caution. While a carefully controlled dilute acid wash can potentially remove non-basic impurities, the Boc group's lability to acid makes this a risky procedure.[8] Using strong acids will almost certainly lead to significant deprotection.[8] If you must attempt this, use a very dilute acid (e.g., cautiously with 1 M HCl) and monitor the integrity of your product carefully by TLC or LC-MS.[8]

Q4: My Boc-protected piperidine product is an oil and won't crystallize. What can I do?

A4: Many Boc-protected piperidines are oils at room temperature, which can be frustrating for purification and handling. If column chromatography is not providing sufficient purity, consider converting the product to a crystalline salt (e.g., a hydrochloride salt), if compatible with your downstream steps, which can then be recrystallized. Alternatively, if the issue is residual impurities preventing crystallization, re-purification by chromatography may be necessary.[8] Sometimes, impurities that are not UV-active, like triethylamine from a reaction, can inhibit crystallization.[9] A thorough workup to remove such impurities is crucial. Seeding the oil with a previously obtained solid sample can also induce crystallization.[10]

Troubleshooting Guides

This section provides in-depth solutions to more complex purification challenges.

Issue 1: Co-elution of Impurities During Flash Chromatography

You've run a column, but your fractions are still contaminated with an impurity of similar polarity.

Root Cause Analysis: The polarity of your target compound and the impurity are too similar for effective separation with the chosen solvent system. This can be due to byproducts from the reaction, such as over-alkylated products or constitutional isomers.

Troubleshooting Workflow:

Caption: Decision workflow for resolving co-eluting impurities.

Detailed Protocols & Explanations:

• Solvent System Optimization: Before resorting to more complex techniques, exhaust your options with solvent screening. The "selectivity" of the separation can be dramatically altered by changing the nature of the solvents, not just the polarity.

  • Principle: Different solvents interact with your compound and the silica stationary phase in unique ways (e.g., hydrogen bonding, dipole-dipole interactions). Switching from a common ethyl acetate/hexanes system to a dichloromethane/methanol system can change the elution order of closely related compounds.[11]

  • Protocol: Use TLC to test a variety of solvent systems. A good starting point is to try solvent families with different properties:

    • Protic: (e.g., small amounts of methanol or isopropanol)

    • Aprotic Polar: (e.g., acetone, ethyl acetate, acetonitrile)

    • Aprotic Nonpolar: (e.g., hexanes, toluene, dichloromethane)

• Orthogonal Chromatography: If normal phase (silica gel) chromatography fails, an orthogonal method like reverse-phase chromatography is an excellent alternative.

  • Principle: Reverse-phase chromatography separates compounds based on hydrophobicity rather than polarity. A C18-functionalized silica stationary phase is used with polar mobile phases (e.g., water/acetonitrile or water/methanol). This provides a completely different separation mechanism that can often resolve what normal phase cannot.

  • Typical HPLC Conditions: For analytical assessment and preparative purification, HPLC is a powerful tool.[12][13][14]

    Parameter	Typical Value
    Column	C18 (e.g., 5 µm, 4.6 x 150 mm for analytical)
    Mobile Phase A	0.1% Formic Acid or TFA in Water
    Mobile Phase B	0.1% Formic Acid or TFA in Acetonitrile/Methanol
    Gradient	5% to 95% B over 15-20 minutes
    Flow Rate	1.0 mL/min (analytical)

    | Detection | UV (if chromophore present), ELSD, or MS |

Issue 2: Unintended Boc Deprotection During Purification

You are losing a significant portion of your product to deprotection, resulting in low yields of the desired Boc-protected piperidine.

Root Cause Analysis: The Boc group is notoriously sensitive to acid.[15] The primary culprits during purification are acidic silica gel or acidic modifiers in the mobile phase (e.g., formic or acetic acid sometimes used to improve peak shape for other compounds).[3][4][6]

Mitigation Strategies:

• Use Deactivated Silica:

  • Principle: Neutralizing the acidic silanol groups on the silica surface minimizes acid-catalyzed deprotection.

  • Protocol: Prepare a slurry of your silica gel in the non-polar component of your eluent (e.g., hexanes) and add 1-2% triethylamine by volume. Mix thoroughly before packing the column. This pre-treatment "deactivates" the silica.[2]

• Switch to a Non-Acidic Stationary Phase:

  • Principle: Avoid the source of acidity altogether.

  • Options:

    • Alumina (Neutral or Basic): Alumina is a good alternative to silica gel for purifying basic compounds. Ensure you are using neutral or basic alumina, as acidic alumina will cause the same deprotection issue.

    • Florisil: A magnesium silicate-based adsorbent that is less acidic than silica.

• Recrystallization:

  • Principle: If your product is a solid and your impurities have different solubility profiles, recrystallization is an excellent, non-destructive purification method that avoids contact with acidic stationary phases.[11]

  • Protocol for Recrystallization:

    • Dissolve the crude product in the minimum amount of a hot solvent in which it is highly soluble (e.g., ethyl acetate, isopropanol).[11]

    • If the solution is colored, you can add a small amount of activated charcoal and filter the hot solution.[11]

    • Slowly cool the solution to room temperature. If no crystals form, place it in an ice bath or refrigerator.[8]

    • If crystallization still does not occur, add a non-polar "anti-solvent" (e.g., hexanes) dropwise to the cold solution until it becomes slightly turbid, then allow it to stand.[11]

    • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.[11]

Issue 3: Identifying and Removing Synthesis-Related Impurities

Purification is hampered by the presence of unreacted starting materials or byproducts from the Boc-protection reaction.

Common Impurities and Their Removal:

Impurity	Origin	Identification	Purification Strategy
Unreacted Piperidine	Incomplete reaction.[2]	Highly polar spot on TLC (stains with ninhydrin). LC-MS will show the mass of the starting material.	Water wash during workup if the piperidine is water-soluble. Can also be removed with a carefully controlled dilute acid wash (e.g., 1% citric acid), but monitor for Boc deprotection. Usually easily separated by silica gel chromatography due to the large polarity difference.
Di-tert-butyl dicarbonate (Boc₂O)	Excess reagent used.[2]	Less polar than the product. Can be visualized on TLC with a potassium permanganate stain.	Quench the reaction with a saturated aqueous solution of NH₄Cl.[2] During workup, wash the organic layer with a mild base like saturated NaHCO₃ solution to hydrolyze the excess Boc₂O.[2]
Di-Boc Protected Piperidine	Over-reaction, especially with excess Boc₂O or highly reactive amines.[2]	Non-polar impurity, often with an Rf close to Boc₂O. Confirm by LC-MS (mass will be product mass + 100).	Use a controlled amount of Boc₂O (1.0-1.1 equivalents) during the synthesis.[2] Can be separated from the mono-Boc product by careful flash chromatography, typically eluting first.
(R/S)-Enantiomer	If using a chiral piperidine, racemization may have occurred.[16]	Will appear as a single spot on standard achiral TLC/HPLC.	Requires chiral HPLC for separation and quantification.[16] This is a specialized technique and prevention during synthesis is the best approach.

Analytical Purity Assessment Workflow:

Caption: Standard workflow for assessing the purity of the final product.

The primary techniques for purity assessment are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), with Nuclear Magnetic Resonance (NMR) being essential for structural confirmation.[12][13] Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable for identifying unknown impurities.[12]

References

• Selective Removal of the N-BOC Protective Group using Silica Gel at Low Pressure. PDF. Available at: [Link]

• Acid-Base Extraction. Available at: [Link]

• Selective Deprotection of N-Boc Catalyzed by Silica Gel. Chemical Journal of Chinese Universities. Available at: [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Available at: [Link]

• Selective deprotection of N-Boc catalyzed by silica gel. ResearchGate. Available at: [Link]

• ANALYTICAL REPORT - 4-Anilino-1-Boc-piperidine (C16H24N2O2). Policija. Available at: [Link]

• BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd. Available at: [Link]

• N-Boc-3-aminopiperidine and synthesizing method of optical isomer thereof. Google Patents.

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. Available at: [Link]

• Acid-Base Extraction. Chemistry LibreTexts. Available at: [Link]

• Preparation method for 1-N-BOC-4-acetyl piperidine. Google Patents.

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC - PubMed Central. Available at: [Link]

• Liquid/liquid Extraction. Available at: [Link]

• How to remove excess 4-amino piperidine from reaction medium? ResearchGate. Available at: [Link]

• Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)-Sparteine Surrogate. White Rose eTheses Online. Available at: [Link]

• What are the best methods for Piperidine purification alternatives to distillation? ResearchGate. Available at: [Link]

• A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs). RSC Publishing. Available at: [Link]

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. PubMed Central. Available at: [Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. Available at: [Link]

• How to get (or crystallize) solid amino acids derivatives and peptides? ResearchGate. Available at: [Link]

• Crystallization method of Boc-amino acid. Google Patents.

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• 1. Boc-protected piperidine | Sigma-Aldrich [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Selective Deprotection of N-Boc Catalyzed by Silica Gel [cjcu.jlu.edu.cn]
• 5. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
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• 15. Boc-Protected Amino Groups [organic-chemistry.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Strategies for Overcoming Steric Hindrance in Amide Coupling with Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Welcome to the technical support guide for navigating the challenges of amide bond formation with the sterically demanding amine, Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter difficulties when coupling this and structurally similar hindered amines. The inherent steric bulk of this substrate often leads to low yields, slow reaction times, and the formation of unwanted byproducts when using standard amide coupling protocols.

This guide provides a structured approach to troubleshooting, offering detailed explanations of the underlying chemical principles, comparative data on reagent efficacy, and step-by-step protocols for the most effective methods.

Understanding the Challenge: The Impact of Steric Hindrance

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate presents a significant steric challenge due to the quaternary carbon atom adjacent to the primary amine. This structural feature physically obstructs the approach of an activated carboxylic acid, dramatically slowing down the rate of nucleophilic attack required for amide bond formation.[1] Standard coupling conditions, often optimized for less hindered primary or secondary amines, frequently fail or provide unsatisfactory yields.

Troubleshooting Guide: Question & Answer Format

Q1: My standard amide coupling reaction using HATU/DIPEA is giving very low to no yield. What is the likely cause?

A: The primary issue is the severe steric hindrance around the nitrogen atom of your amine.[1] The bulky tert-butyl and methyl groups on the adjacent carbon create a congested environment that impedes the approach of the activated carboxylic acid. While HATU is a powerful coupling reagent, the OAt-active ester it forms may still be too sterically demanding to react efficiently with your hindered amine.[2][3] Side reactions, such as the decomposition of the activated intermediate or reaction of the amine with the coupling reagent itself to form a guanidinium byproduct, can also become competitive when the desired reaction is slow.[2]

Q2: I can see the formation of my activated ester by LCMS, but the reaction with Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate does not proceed. What should I try next?

A: If the carboxylic acid is successfully activated but the coupling fails, the problem lies in overcoming the high activation energy of the nucleophilic attack by the hindered amine. Here are several strategies to consider:

• Increase the Reaction Temperature: For difficult couplings, increasing the temperature can provide the necessary energy to overcome the activation barrier.[2] Reactions can be heated, sometimes up to 80 °C or higher, but this should be done with caution to avoid decomposition of starting materials or products.[2]

• Switch to a More Reactive Coupling Reagent: Move from standard uronium reagents like HATU to more potent options.

  • Phosphonium Salt Reagents: Reagents like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) and PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) are known to be highly effective for hindered couplings.[2][3]

  • Acyl Fluoride Precursors: Converting the carboxylic acid to a small, highly reactive acyl fluoride in situ is an excellent strategy. Reagents like TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) or BTFFH have proven effective where other methods have failed.[2][4][5][6]

• Use a Catalytic Approach: Certain catalysts can facilitate the direct condensation of carboxylic acids and amines, often at elevated temperatures. Boronic acid catalysts, for instance, have been shown to be effective in forming amides under azeotropic conditions that remove water.[7]

Q3: What are the best practices for setting up a coupling reaction with a hindered, low-nucleophilicity amine like this one?

A: For challenging amines, the order of addition and choice of reagents are critical.

• Pre-activation: Always activate the carboxylic acid before introducing the amine. This involves mixing the carboxylic acid, coupling reagent, and a non-nucleophilic base (like DIPEA) for a short period (5-15 minutes) before adding the amine.[2] This ensures the activated species is formed and ready to react, minimizing side reactions.

• Solvent Choice: Use anhydrous aprotic polar solvents such as DMF, NMP, or acetonitrile.[8] Ensure all reactants are fully dissolved to maximize reaction rates.[2]

• Stoichiometry: While a 1:1 stoichiometry is ideal, a slight excess of the carboxylic acid and coupling reagent (1.1-1.2 equivalents) can sometimes help drive the reaction to completion.

Visualizing the Troubleshooting Workflow

The following diagram outlines a decision-making process for tackling difficult amide couplings with sterically hindered amines.

Caption: A troubleshooting decision tree for difficult amide couplings.

Comparative Data: Coupling Reagent Efficacy

The selection of the right coupling reagent is paramount. The table below summarizes the characteristics of various reagent classes for hindered couplings.

Reagent Class	Examples	Strengths for Hindered Couplings	Weaknesses/Considerations
Uronium/Aminium Salts	HATU, HBTU, HCTU, COMU	Generally high reactivity; COMU is a newer, highly reactive option.[2]	May be insufficient for severely hindered substrates; can form guanidinium byproducts.
Phosphonium Salts	PyBOP, PyAOP	Excellent for reducing racemization and coupling hindered partners.[2][3]	Can be more expensive than uronium salts.
Acyl Fluoride Precursors	TFFH, BTFFH	Forms a small, highly reactive acyl fluoride intermediate, minimizing steric clash.[4][6]	Requires specific protocols; BTFFH is noted for reducing byproducts.[6]
Carbodiimides	DCC, EDC (+ HOBt)	Cost-effective and widely available.	Generally inefficient for hindered couplings; can form N-acylurea byproducts.[2]

Experimental Protocols

Protocol 1: General Procedure using a Phosphonium Salt Reagent (PyBOP)

This protocol is a robust starting point for coupling with Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

• To a stirred solution of the carboxylic acid (1.0 equiv) in anhydrous DMF or DCM (0.1–0.5 M) under an inert atmosphere (N₂ or Ar), add PyBOP (1.1 equiv).

• Add a non-nucleophilic base, typically DIPEA (3.0 equiv).

• Stir the mixture at room temperature for 5-15 minutes to pre-activate the acid.

• Add Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.1 equiv) to the reaction mixture.

• Continue to stir at room temperature and monitor the reaction to completion (typically 2-24 hours) by TLC or LC-MS. If the reaction is sluggish, consider heating to 40-60 °C.

• Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., Ethyl Acetate) and wash sequentially with 5% aq. LiCl, saturated aq. NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Advanced Strategy using Acyl Fluoride Formation (BTFFH)

This protocol is recommended for particularly challenging cases where other methods have failed.[2][4][6]

• In a reaction vial under an inert atmosphere, dissolve the carboxylic acid (1.0 equiv) in an anhydrous solvent such as DCM or acetonitrile (0.1 M).

• Add BTFFH (1.2 equiv) followed by pyridine (3.0 equiv). Note: Pyridine acts as both the base and a catalyst.

• Stir the mixture at room temperature for 30 minutes to ensure the formation of the acyl fluoride.

• Add Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 equiv) to the mixture.

• Seal the vial and heat the reaction to 80 °C.

• Monitor the reaction progress over 12-24 hours.

• After cooling to room temperature, perform a standard aqueous workup as described in Protocol 1 to isolate and purify the desired amide.

Visualizing the Acyl Fluoride Mechanism

The use of BTFFH proceeds via a highly reactive, sterically small acyl fluoride intermediate.

Caption: In situ formation and reaction of the acyl fluoride intermediate.

Frequently Asked Questions (FAQs)

Q: Can I use a catalytic amount of DMAP to accelerate the reaction?

A: While DMAP is an effective acyl transfer catalyst, it can sometimes have a detrimental effect on couplings with highly hindered amines.[9] This is possibly due to the formation of a sterically demanding N-acyl-DMAP intermediate. It is generally recommended to first try more potent primary coupling reagents before resorting to additives like DMAP.

Q: Is it possible to use older methods like converting the carboxylic acid to an acyl chloride with thionyl chloride?

A: Yes, forming an acyl chloride with reagents like thionyl chloride or oxalyl chloride is a classic and potent activation method.[10] However, these reagents are harsh and can be incompatible with sensitive functional groups on either coupling partner.[11] This method should be considered when modern coupling reagents fail and the substrates are robust enough to tolerate the conditions.

Q: My reactants have poor solubility in common solvents. What can I do?

A: Poor solubility will significantly hinder reaction rates.[2] Try screening a range of anhydrous aprotic solvents, including DMF, NMP, DMAc, or THF. Gentle heating may also improve solubility. If solubility remains an issue, a solvent mixture might be effective.

Q: How long should I let the reaction run?

A: Sterically hindered couplings are often slow. It is not uncommon for these reactions to require 12-24 hours or even longer to reach completion. Always monitor the reaction progress by a suitable analytical method like LC-MS or TLC rather than relying on a fixed reaction time.

References

• Due-Hansen, M. E., Pandey, S. K., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]

• Corless, V. (2015). Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Organic & Biomolecular Chemistry Blog. [Link]

• BenchChem. (2025).

• Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. [Link]

• Bhatt, U., et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Journal of the Korean Chemical Society. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. HepatoChem. [Link]

• Williams, J. M., & Feringa, B. L. (Eds.). (2018). Catalytic Amide Bond Forming Methods. Royal Society of Chemistry. [Link]

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• 3. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. | Semantic Scholar [semanticscholar.org]
• 6. blogs.rsc.org [blogs.rsc.org]
• 7. books.rsc.org [books.rsc.org]
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• 9. researchgate.net [researchgate.net]
• 10. Amide Synthesis [fishersci.co.uk]
• 11. hepatochem.com [hepatochem.com]

Technical Support Center: Minimizing Byproducts in Reductive Amination with Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Welcome to the technical support center for optimizing the reductive amination of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize byproduct formation in this specific, yet common, synthetic transformation. The inherent steric hindrance of this gem-disubstituted piperidine derivative presents unique challenges that require careful consideration of reaction parameters to achieve high yields and purity.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a significant amount of the starting ketone/aldehyde in my crude product. What is causing this and how can I improve the conversion?

A1: Low conversion is a frequent issue, especially with sterically hindered amines like tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. The primary reason is often inefficient formation of the crucial imine or iminium ion intermediate.[1][2]

Troubleshooting Steps:

• pH Optimization: The formation of the imine is an equilibrium reaction that is highly pH-dependent.[3][4] The optimal pH is typically mildly acidic (pH 4-6).[1][4] This protonates the carbonyl group, making it more electrophilic, without fully protonating the amine, which would render it non-nucleophilic.[1][5] Consider adding a catalytic amount of acetic acid to your reaction mixture.[1]

• Water Removal: Imine formation releases a molecule of water.[1][6] According to Le Chatelier's principle, removing this water will drive the equilibrium towards the imine product. The use of a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves, can significantly improve the yield.[1]

• Pre-formation of the Imine: For sluggish reactions, consider pre-forming the imine by stirring the aldehyde/ketone and the amine together for an extended period (1-2 hours or even overnight) before adding the reducing agent.[7]

• Lewis Acid Catalysis: A catalytic amount of a mild Lewis acid, such as zinc chloride (ZnCl₂) or titanium(IV) isopropoxide (Ti(Oi-Pr)₄), can activate the carbonyl group, making it more susceptible to nucleophilic attack by the sterically hindered amine.[1]

Q2: My main byproduct is the alcohol corresponding to my starting carbonyl compound. How can I prevent this?

A2: The formation of the alcohol byproduct indicates that the reducing agent is reducing the starting aldehyde or ketone faster than the iminium ion.[7][8] This is a common problem when using less selective reducing agents.

Troubleshooting Steps:

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is the preferred reducing agent for reductive aminations because of its mildness and remarkable selectivity for the iminium ion over the carbonyl group.[9][10][11] The steric bulk and electron-withdrawing acetate groups temper its reactivity.[10] Avoid stronger, less selective reducing agents like sodium borohydride (NaBH₄) in a one-pot reaction, as they can readily reduce the starting aldehyde.[5][7]

• Reaction Temperature: If you are running the reaction at elevated temperatures, consider lowering it. Higher temperatures can sometimes favor the direct reduction of the carbonyl.

• Order of Addition: Ensure that the imine has sufficient time to form before the reducing agent is introduced. As mentioned in Q1, pre-forming the imine can be beneficial.[7]

Q3: I am using a primary amine and observing the formation of a tertiary amine (over-alkylation). How can this be minimized?

A3: Over-alkylation can occur if the newly formed secondary amine product is sufficiently nucleophilic to react with another molecule of the aldehyde, forming a new iminium ion that is subsequently reduced. While reductive amination is generally more controlled than direct alkylation with alkyl halides, this can still be an issue.[5]

Troubleshooting Steps:

• Stoichiometry Control: Carefully control the stoichiometry of your reactants. Using a slight excess of the primary amine (1.1-1.2 equivalents) can help to ensure the aldehyde is consumed before significant over-alkylation can occur.[7]

• Slow Addition of Aldehyde: If the problem persists, consider the slow addition of the aldehyde to the reaction mixture containing the amine and the reducing agent. This will keep the concentration of the aldehyde low at any given time, disfavoring the second alkylation.

Q4: The reaction seems to be very slow or stalls completely. What can I do to drive it to completion?

A4: The steric hindrance of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate can significantly slow down the rate of imine formation.

Troubleshooting Steps:

• Increase Reaction Temperature: Gentle heating can help overcome the activation energy barrier for imine formation.[1] However, this should be done cautiously while monitoring for potential byproduct formation or decomposition.

• Increase Reagent Concentration: Running the reaction at a higher concentration can increase the reaction rate.

• Extended Reaction Time: Reactions with sterically hindered substrates may simply require longer reaction times, sometimes up to several days.[1] Monitor the reaction progress by a suitable technique like TLC or LC-MS.[1]

Visualizing the Process

Reductive Amination Workflow and Byproduct Formation

Caption: Workflow of reductive amination and potential byproduct formation.

Troubleshooting Decision Tree

Caption: Troubleshooting decision tree for optimizing the synthesis.

Data Summary

Comparison of Common Reducing Agents

Reducing Agent	Formula	Selectivity for Imine/Iminium Ion	Common Solvents	Key Considerations
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)₃	High[9][10]	Aprotic (DCE, DCM, THF)[9]	Preferred for one-pot reactions; moisture sensitive.[7][9]
Sodium Cyanoborohydride	NaBH₃CN	Moderate to High[5][6]	Protic (MeOH, EtOH)	Effective at mildly acidic pH; produces toxic cyanide waste.[4][5]
Sodium Borohydride	NaBH₄	Low[5][6]	Protic (MeOH, EtOH)	Tends to reduce aldehydes/ketones; best for two-step procedures.[5]

Experimental Protocols

Optimized Protocol for Reductive Amination of a Ketone with Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Ketone (1.0 eq.)

• Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.1 eq.)

• Sodium triacetoxyborohydride (STAB) (1.5 eq.)

• Anhydrous 1,2-dichloroethane (DCE)

• Glacial Acetic Acid

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add the ketone (1.0 eq.) and tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.1 eq.).

• Dissolve the solids in anhydrous DCE to a concentration of approximately 0.2 M.

• Add glacial acetic acid (0.1-0.5 eq.) to catalyze imine formation.

• Stir the mixture at room temperature for 1-2 hours to facilitate iminium ion formation.

• Add STAB (1.5 eq.) portion-wise to the reaction mixture. Be cautious of potential gas evolution.

• Continue stirring at room temperature and monitor the reaction progress by TLC or LC-MS. The reaction may take several hours to days for highly hindered substrates.[1]

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Analytical Protocol for Byproduct Identification by LC-MS

Objective: To identify and semi-quantify the desired product and key byproducts (unreacted ketone, alcohol byproduct).

Method:

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., methanol or acetonitrile).

• LC Conditions (Typical):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B, and ramp up to elute more non-polar compounds.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 1-5 µL.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Range: m/z 100-1000.

• Data Analysis:

  • Identify the mass corresponding to the protonated molecular ion [M+H]⁺ of the expected product.

  • Search for the [M+H]⁺ of the unreacted ketone/aldehyde and the corresponding alcohol byproduct.

  • Compare the peak areas to estimate the relative abundance of each species.

References

• G. Z. T. de Gouveia, et al. (2014). pH-regulated formation of side products in the reductive amination approach for differential labeling of peptides in relative quantitative experiments. Electrophoresis, 35(9), 1259-67. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• Chem-Station. (2014). Borch Reductive Amination. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• ResearchGate. (2025). Reductive amination agents: comparison of Na(CN)BH3 and Si-CBH. [Link]

• The Organic Chemistry Tutor. (2016). Reductive Amination of Ketones & Aldehydes With NaBH3CN. YouTube. [Link]

• Chemistry Steps. (n.d.). Reductive Amination. [Link]

• Organic Chemistry Tutor. (n.d.). Reductive Amination. [Link]

• WordPress. (n.d.). Reductive Amination. [Link]

• Taylor & Francis. (n.d.). Reductive amination – Knowledge and References. [Link]

• Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product? [Link]

• Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product? [Link]

• PubMed. (2016). The Synthesis of Sterically Hindered Amines by a Direct Reductive Amination of Ketones. [Link]

• ACS Omega. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. [Link]

• PubMed Central. (n.d.). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. [Link]

• Myers, A. (n.d.). Myers Chem 115. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. [Link]

• ResearchGate. (2025). On the reductive amination of aldehydes and ketones catalyzed by homogeneous Rh(I) complexes. [Link]

• ResearchGate. (2025). Reductive amination with a scavenger: The most “combinatorial” of two-component reactions. [Link]

• Reddit. (2024). Does piperidine work in reductive amination like this? [Link]

• Matassini, C., et al. (n.d.). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. [Link]

Sources

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• 2. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pH-regulated formation of side products in the reductive amination approach for differential labeling of peptides in relative quantitative experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
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• 9. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
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• 11. nbinno.com [nbinno.com]

Stability issues of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate under acidic or basic conditions.

Technical Support Center: Stability and Handling of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Welcome to the technical support guide for tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (CAS: 343788-69-2). This document is designed for researchers, chemists, and drug development professionals who utilize this versatile building block in their synthetic workflows. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to help you anticipate and resolve stability issues, ensuring the integrity and success of your experiments.

This guide is structured into two main sections: a Troubleshooting Guide for immediate, problem-solving assistance and a Frequently Asked Questions (FAQ) section for a broader understanding of the compound's chemical behavior.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues you may encounter. Each question details the likely cause rooted in the compound's chemical properties and provides actionable, validated solutions.

Q1: I'm experiencing significantly low or no yield of my desired product after an acidic aqueous workup. What is happening to my compound?

Probable Cause: Unintentional Cleavage of the Boc Protecting Group.

This is the most common issue encountered when working with this reagent. The tert-butyloxycarbonyl (Boc) group is a carbamate that is inherently designed to be labile under acidic conditions.[1][2] Exposure to even moderately acidic environments (pH < 4) can initiate its removal, leading to the formation of the unprotected piperidine, which may have different solubility and reactivity, resulting in product loss during extraction.[3][4]

The mechanism is a classic acid-catalyzed hydrolysis. The carbonyl oxygen of the Boc group is protonated, which facilitates the cleavage of the tert-butyl-oxygen bond to form a highly stable tert-butyl carbocation and an unstable carbamic acid intermediate. This intermediate rapidly decomposes into carbon dioxide and the free secondary amine of the piperidine ring.[5]

digraph "Boc_Deprotection_Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Acid-catalyzed deprotection of the Boc group.

Solutions & Protocols:

To preserve the Boc group during workup, you must minimize exposure to strong acids and control the temperature.

• Controlled pH Adjustment: Instead of strong mineral acids (HCl, H₂SO₄), use milder organic acids like a saturated citric acid solution or dilute acetic acid to adjust the pH. Perform the neutralization at low temperatures (0-5 °C) to decrease the rate of hydrolysis.[3]

• Biphasic Hydrolysis: When hydrolyzing an enamine or imine, performing the reaction in a biphasic system (e.g., ether/water) with a dilute acid like phosphoric acid at 0°C can be effective.[3] The desired product is immediately extracted into the organic layer, minimizing its contact time with the acidic aqueous phase.

• Avoid Emulsions: During extraction, emulsions can prolong contact with the acidic layer. If an emulsion forms, adding brine can help break it.

Experimental Protocol: Gentle Acidic Workup

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a pre-chilled, saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 10% citric acid solution to quench the reaction and adjust the pH to ~7. Monitor the pH carefully with test strips.

• Once neutralized, immediately extract the product into a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Self-Validation: Monitor the workup process by TLC or LC-MS. The deprotected compound will appear as a significantly more polar spot/peak compared to the starting material. If you observe this new species, it confirms that your workup conditions are too harsh.

Q2: My NMR and Mass Spec data show an unexpected mass addition of +56 amu. What is this side product?

Probable Cause: Alkylation by the Tert-butyl Cation.

When the Boc group is cleaved, a tert-butyl carbocation is generated as a byproduct.[5] This cation is an aggressive electrophile and can alkylate any available nucleophile in the reaction mixture. Common targets include the primary amine of your molecule, solvent molecules (like acetonitrile), or even electron-rich aromatic rings. This results in the formation of a tert-butylated side product, corresponding to a mass increase of 57 (t-Bu) - 1 (H) = 56 amu.

Solutions & Protocols:

The most effective strategy is to trap the tert-butyl cation immediately upon its formation using a "scavenger."

• Use of Scavengers: If some acid exposure is unavoidable, include a scavenger in the reaction mixture. The scavenger is a nucleophile that is more reactive towards the tert-butyl cation than your substrate or product.

Scavenger	Typical Concentration (v/v)	Use Case & Mechanism
Triethylsilane (TES)	5-10%	Reduces the tert-butyl cation to isobutane. Highly effective and produces volatile byproducts.
Thioanisole	5-10%	An electron-rich aromatic that undergoes Friedel-Crafts alkylation, trapping the cation.
Anisole	5-10%	A less nucleophilic alternative to thioanisole, but still effective.
Water	>1%	Can act as a scavenger by reacting with the cation to form tert-butanol. Often present in workups.

Experimental Protocol: Deprotection with a Scavenger

• Dissolve the N-Boc protected piperidine in dichloromethane (DCM).

• Add triethylsilane (1.2 equivalents).

• Cool the mixture to 0 °C.

• Slowly add trifluoroacetic acid (TFA, 10 equivalents).

• Stir at room temperature and monitor the reaction by TLC until the starting material is consumed.

• Concentrate the mixture under reduced pressure to remove excess TFA and volatile byproducts. The product is typically obtained as a TFA salt.

Q3: My attempts to perform a substitution or coupling reaction on the primary amine are sluggish or failing.

Probable Cause: Protonation of the Primary Amine.

The C4-primary amine is the key nucleophilic center for further functionalization. However, if the reaction medium is even slightly acidic, this amine will be protonated to form an ammonium salt (R-NH₃⁺). This protonated form is no longer nucleophilic, effectively shutting down the desired reaction pathway. This can happen if, for example, you are attempting to couple a carboxylic acid without a sufficient amount of base, or if a prior step left residual acid in your starting material.

Solutions & Protocols:

• Ensure Basic or Neutral Conditions: The reaction must be run under neutral or basic conditions. Add a non-nucleophilic base to the reaction mixture to neutralize any adventitious acid and to scavenge the acid byproduct generated during the reaction (e.g., HCl from an acyl chloride).

• Choice of Base: Use a hindered organic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). These are strong enough to deprotonate any ammonium salt but are generally not nucleophilic enough to cause side reactions. They are also fully compatible with the Boc group.

digraph "Reaction_Pathway_Logic" { graph [rankdir="TB", splines=true, nodesep=0.5, ranksep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

}

Logical workflow for C4-amine reactivity.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the general pH stability range for tert-butyl 4-amino-4-methylpiperidine-1-carboxylate?

The stability of the compound is almost entirely dependent on the integrity of the Boc group.

• Stable Range (pH 7 - 14): The compound is highly stable in neutral to strongly basic conditions. The Boc group is resistant to a wide variety of nucleophiles and bases, which is why it's often used in orthogonal protection schemes with base-labile groups like Fmoc.[1][2]

• Caution Range (pH 4 - 6): In this range, the rate of hydrolysis is slow but not negligible, especially at room temperature or above over extended periods. Short exposure during a workup may be tolerated if cooled.

• Unstable Range (pH < 4): The compound is unstable and will undergo deprotection.[3] The rate is highly dependent on the specific acid, its concentration, the temperature, and the solvent.

pH Range	Temperature	Stability Assessment
> 7	0 - 50 °C	High Stability
4 - 6	0 - 5 °C	Moderately Stable (for short periods)
4 - 6	> 20 °C	Low Stability (risk of slow deprotection)
< 4	> 0 °C	Unstable (deprotection will occur)

Q2: What are the standard, reliable conditions for intentionally removing the Boc group?

When you need to deprotect the piperidine nitrogen, there are several robust and high-yielding methods. The choice depends on the presence of other acid-sensitive functional groups in your molecule.

Method 1: Trifluoroacetic Acid (TFA)

• Description: This is the most common and rapid method. It is highly efficient but non-selective if other acid-labile groups (e.g., t-butyl esters) are present.

• Protocol:

  • Dissolve the Boc-protected compound in dichloromethane (DCM) to a concentration of ~0.1 M.

  • Add TFA in a single portion (20-50% v/v, e.g., a 1:1 mixture of DCM:TFA).

  • Stir the reaction at room temperature for 30-60 minutes.

  • Monitor by TLC/LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA. The product is isolated as the TFA salt.

Method 2: Hydrochloric Acid (HCl) in an Organic Solvent

• Description: This is a slightly milder and often more convenient alternative, yielding the product as a hydrochloride salt, which is often a crystalline solid that can be easily filtered and washed.[5]

• Protocol:

  • Dissolve the Boc-protected compound in a minimal amount of methanol, 1,4-dioxane, or diethyl ether.

  • Add a solution of 4M HCl in 1,4-dioxane (5-10 equivalents).

  • Stir at room temperature for 1-4 hours. Often, the hydrochloride salt will precipitate from the solution.

  • Monitor by TLC/LC-MS.

  • If a precipitate forms, collect the product by filtration and wash with cold diethyl ether. Otherwise, concentrate under reduced pressure to obtain the crude salt.

Q3: How should I store this reagent for optimal long-term stability?

Proper storage is critical to maintain the purity and reactivity of the compound. Based on its structure and general principles for complex amines, the following conditions are recommended:

• Temperature: Store in a freezer at -20 °C.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent air oxidation of the primary amine.

• Moisture: Keep in a tightly sealed container in a dry environment. The compound can be hygroscopic.[6]

• Light: Protect from light by using an amber vial or storing it in a dark location.[6]

Q4: Can the Boc group be cleaved under any basic conditions?

Under standard synthetic conditions, the Boc group is exceptionally stable to bases.[2] It can withstand reagents like hydroxides, alkoxides, organometallics (e.g., Grignard, organolithium reagents), and amines. This stability is a cornerstone of its utility in modern organic synthesis.

Theoretically, extremely harsh conditions not typically employed in fine chemical synthesis, such as heating with very strong bases at high temperatures for prolonged periods, could potentially lead to degradation, but this is not a practical concern for researchers.

References

• The Chemistry of Tert-Butyl 4-((Methylamino)methyl)piperidine-1-carboxylate: Synthesis and Purity. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Boc and tBu ester pH stability during enamine hydrolysis. (2024). Reddit.
• Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid c
• Technical Support Center: Synthesis of N-Boc-Piperidine Deriv
• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal.
• Stability and Storage of tert-Butyl 4-formylpiperidine-1-carboxylate: A Technical Guide. (n.d.). Benchchem.
• Amino Protecting Groups Stability. (n.d.). Organic Chemistry Portal.
• BOC protects amino acids, which is stable in what acidic (pH =?) Environment is stable. (n.d.). ECHEMI.
• tert-Butyl 4-amino-4-methyl-1-piperidinecarboxyl
• tert-Butyl 4-amino-4-methylpiperidine-1-carboxyl
• The Reactivity of the N-Boc Protecting Group: An Underrated Feature. (2002).
• Application Notes and Protocols: Conditions for Boc Deprotection of Piperidine Deriv

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. reddit.com [reddit.com]
• 4. echemi.com [echemi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Removal of unreacted starting materials from Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate reactions.

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and practical guidance for the removal of unreacted starting materials from the synthesis of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. This guide is structured in a question-and-answer format to directly address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to tert-butyl 4-amino-4-methylpiperidine-1-carboxylate and what are the likely unreacted starting materials I need to remove?

The most prevalent synthetic route is the reductive amination of N-Boc-4-piperidone with an appropriate amine source. Other methods may include the Boc protection of 4-amino-4-methylpiperidine.

Common unreacted starting materials that may need to be removed from your crude product include:

• N-Boc-4-piperidone: A ketone that is the electrophilic precursor in the reductive amination.

• Amine Source (e.g., Methylamine): The nucleophile in the reductive amination. Due to its volatility, it is often removed during the initial work-up, but its salts may persist.

• Reducing Agents and their byproducts: Depending on the chosen reducing agent (e.g., sodium triacetoxyborohydride), byproducts may be present. These are typically removed during aqueous work-up.

• Di-tert-butyl dicarbonate (Boc anahydride) and its byproducts: If the synthesis involves the Boc protection of 4-amino-4-methylpiperidine, residual Boc anhydride and its breakdown products may be present.

Q2: How can I effectively remove unreacted N-Boc-4-piperidone from my product?

The key to separating your desired product, tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, from the starting ketone, N-Boc-4-piperidone, lies in exploiting the differences in their chemical properties, primarily the basicity of the amino group in your product.

Here are the recommended purification strategies:

• Acid-Base Extraction: This is often the most effective and straightforward method.

• Flash Column Chromatography: A versatile technique that separates compounds based on their polarity.

• Recrystallization: This method relies on differences in solubility between your product and the impurity in a given solvent system.

The following sections provide detailed troubleshooting and protocols for each of these techniques.

Troubleshooting and Detailed Protocols

Acid-Base Extraction: Leveraging Basicity for Separation

The Principle: Acid-base extraction is a liquid-liquid extraction technique that separates organic compounds based on their acidic or basic properties[1][2]. Your product, tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, has a basic amino group. By treating the crude mixture with an aqueous acid solution, you can protonate the amino group, forming a water-soluble salt. The unreacted N-Boc-4-piperidone, being a neutral ketone, will remain in the organic phase.

Troubleshooting Guide: Acid-Base Extraction

Problem	Possible Cause	Solution
Low recovery of product after extraction.	Incomplete protonation of the amine.	Ensure the pH of the aqueous acid wash is sufficiently low (pH ~2-3) to fully protonate the amine. Use a pH meter or pH paper to verify.
Emulsion formation during extraction.	Add a small amount of brine (saturated NaCl solution) to break up the emulsion.
Product is partially soluble in the organic solvent even in its salt form.	Perform multiple extractions with the aqueous acid to ensure complete removal of the product salt from the organic layer.
N-Boc-4-piperidone is still present in the final product.	Inefficient separation of layers.	Allow the layers to fully separate before draining. If the interface is difficult to see, hold the separatory funnel up to a light source.
Insufficient washing of the organic layer.	Increase the number of washes with the aqueous acid.

Step-by-Step Protocol: Acid-Base Extraction

• Dissolve the Crude Mixture: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate.

• Acidic Wash: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute aqueous acid solution (e.g., 1 M HCl).

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Separate the Layers: Allow the layers to separate. The aqueous layer (containing the protonated product) is typically the bottom layer when using DCM and the top layer with ethyl acetate. Drain and collect the aqueous layer.

• Repeat Extraction: Repeat the extraction of the organic layer with fresh aqueous acid solution at least two more times to ensure complete extraction of the product. Combine all aqueous layers.

• Wash the Organic Layer: The remaining organic layer, containing the N-Boc-4-piperidone, can be washed with brine, dried over anhydrous sodium sulfate, and concentrated to recover the starting material if desired.

• Basify the Aqueous Layer: Cool the combined aqueous layers in an ice bath and slowly add a base (e.g., 1 M NaOH) with stirring until the pH is basic (pH ~10-11). This will deprotonate your product, causing it to precipitate or form an oily layer.

• Back-Extract the Product: Extract the basified aqueous solution with fresh organic solvent (DCM or ethyl acetate) three times.

• Isolate the Pure Product: Combine the organic layers from the back-extraction, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the purified tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Diagram: Acid-Base Extraction Workflow

Caption: Workflow for acid-base extraction.

Flash Column Chromatography: Separation by Polarity

The Principle: Flash column chromatography is a purification technique that separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase (the eluent)[4][5]. Your product is more polar than the starting ketone due to the presence of the primary amine. This difference in polarity allows for their separation on a silica gel column.

Troubleshooting Guide: Flash Column Chromatography

Problem	Possible Cause	Solution
Poor separation of product and starting material.	Inappropriate solvent system.	Optimize the eluent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of ~0.2-0.3 for your product.
Column overloading.	Use an appropriate amount of silica gel relative to your crude material (typically a 30:1 to 50:1 ratio by weight).
Product is tailing or streaking on the column.	Interaction of the basic amine with the acidic silica gel.	Add a small amount of a basic modifier (e.g., 0.5-1% triethylamine) to your eluent to neutralize the acidic sites on the silica[6][7].
Product is not eluting from the column.	The eluent is not polar enough.	Gradually increase the polarity of your eluent (gradient elution). A common gradient for polar amines is from pure DCM to a mixture of DCM and methanol.

Step-by-Step Protocol: Flash Column Chromatography

• TLC Analysis: Develop a suitable eluent system using TLC. A good starting point is a mixture of dichloromethane (DCM) and methanol (MeOH). For Boc-protected amines, a gradient of ethyl acetate in hexanes can also be effective[8]. To combat tailing, add ~1% triethylamine to the eluent.

• Column Packing: Pack a flash column with silica gel using the chosen eluent.

• Sample Loading: Dissolve your crude product in a minimal amount of the initial eluent or a stronger solvent like DCM. If your compound is not very soluble, you can "dry load" it by adsorbing it onto a small amount of silica gel, evaporating the solvent, and then adding the solid to the top of the column.

• Elution: Begin eluting with the solvent system determined by TLC. If you are running a gradient, start with a less polar eluent and gradually increase the polarity by adding more of the more polar solvent (e.g., start with 100% DCM and gradually increase the percentage of MeOH).

• Fraction Collection: Collect fractions and monitor them by TLC to identify the fractions containing your pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain your purified product.

Diagram: Chromatography Decision Tree

Caption: Troubleshooting chromatography issues.

Recrystallization: Purification Based on Solubility

The Principle: Recrystallization is a purification technique for solid compounds that relies on the difference in solubility of the desired compound and its impurities in a particular solvent at different temperatures[9][10][11]. The ideal scenario is to find a solvent in which your product is highly soluble at an elevated temperature but poorly soluble at room temperature or below, while the unreacted starting material remains soluble at all temperatures.

Solubility Profile (Qualitative):

Compound	Common Solvents
tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate	Generally soluble in polar organic solvents like methanol and ethanol. Moderately soluble in dichloromethane and ethyl acetate. Sparingly soluble in non-polar solvents like hexanes.
N-Boc-4-piperidone	Soluble in a wide range of organic solvents including ethyl acetate, dichloromethane, and methanol[12].

Troubleshooting Guide: Recrystallization

Problem	Possible Cause	Solution
No crystals form upon cooling.	Too much solvent was used.	Boil off some of the solvent to concentrate the solution and then allow it to cool again.
The solution is not supersaturated.	Try scratching the inside of the flask with a glass rod to provide a nucleation site. Add a seed crystal of the pure product if available.
Oiling out instead of crystallization.	The boiling point of the solvent is higher than the melting point of the solute.	Choose a lower-boiling solvent.
The compound is precipitating too quickly.	Re-heat the solution to dissolve the oil, then allow it to cool more slowly.
Low recovery of the product.	The product is too soluble in the cold solvent.	Ensure the solution is cooled to a sufficiently low temperature (e.g., in an ice bath) before filtration. Use a minimal amount of cold solvent to wash the crystals.

Step-by-Step Protocol: Recrystallization

• Solvent Selection: Based on the solubility profile, a mixed solvent system is often ideal. A good starting point is a mixture of a solvent in which the product is soluble (e.g., ethyl acetate or DCM) and a solvent in which it is poorly soluble (e.g., hexanes).

• Dissolution: Dissolve the crude solid in a minimal amount of the hot "good" solvent in an Erlenmeyer flask.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Induce Crystallization: While the solution is still hot, slowly add the "bad" solvent (anti-solvent) dropwise until the solution becomes slightly cloudy. Then, add a few drops of the "good" solvent to redissolve the precipitate.

• Cooling: Allow the flask to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold solvent mixture.

• Drying: Dry the purified crystals under vacuum.

Summary of Physical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Melting Point (°C)
tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate	C₁₁H₂₂N₂O₂	214.31	Solid	Not widely reported
N-Boc-4-piperidone	C₁₀H₁₇NO₃	199.25	Solid	73-77

References

• University of York. (n.d.). Solvent Choice. Chemistry Teaching Labs. Retrieved January 11, 2026, from [Link]

• RSC Education. (2021, September). Finding the best solvent for recrystallisation student sheet. Retrieved January 11, 2026, from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved January 11, 2026, from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved January 11, 2026, from [Link]

• Science Learning Center. (n.d.). Experiment : Recrystallization – Part I: Solvent Selection. Retrieved January 11, 2026, from [Link]

• University of Rochester. (n.d.). Purification: Tips for Flash Column Chromatography. Department of Chemistry. Retrieved January 11, 2026, from [Link]

• Bouling Chemical Co., Limited. (n.d.). 4-N-Boc-Aminopiperidine Manufacturer & Supplier in China. Retrieved January 11, 2026, from [Link]

• LookChem. (n.d.). Cas 73874-95-0, 4-N-BOC-Aminopiperidine. Retrieved January 11, 2026, from [Link]

• Chemistry LibreTexts. (2021, March 5). 2.1: RECRYSTALLIZATION. Retrieved January 11, 2026, from [Link]

• Coconote. (2025, November 5). Recrystallization Guide Overview. Retrieved January 11, 2026, from [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved January 11, 2026, from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization - Single Solvent. Department of Chemistry. Retrieved January 11, 2026, from [Link]

• Wikipedia. (n.d.). Recrystallization (chemistry). Retrieved January 11, 2026, from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Chemistry Department. Retrieved January 11, 2026, from [Link]

• Wired Chemist. (n.d.). Recrystallization. Retrieved January 11, 2026, from [Link]

• Sorbent Technologies, Inc. (2025, August 11). Flash Chromatography Basics. Retrieved January 11, 2026, from [Link]

• PraxiLabs. (2022, November 7). Recrystallization Definition, Principle & Purpose. Retrieved January 11, 2026, from [Link]

• Teledyne LABS. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. Retrieved January 11, 2026, from [Link]

• Teledyne LABS. (n.d.). HILIC Purification Strategies for Flash Chromatography. Retrieved January 11, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC. Retrieved January 11, 2026, from [Link]

• Restek. (n.d.). Troubleshooting Guide. Retrieved January 11, 2026, from [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Department of Chemistry. Retrieved January 11, 2026, from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?. Retrieved January 11, 2026, from [Link]

• King Group. (n.d.). Successful Flash Chromatography. Retrieved January 11, 2026, from [Link]

• University of Rochester. (n.d.). Tips for Flash Column Chromatography. Department of Chemistry. Retrieved January 11, 2026, from [Link]

• University of California, Irvine. (n.d.). Acid-Base Extraction. Retrieved January 11, 2026, from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved January 11, 2026, from [Link]

• Taylor & Francis. (n.d.). Acid-base extraction – Knowledge and References. Retrieved January 11, 2026, from [Link]

• Fiveable. (n.d.). Acid-Base Extraction Definition. Organic Chemistry Key Term. Retrieved January 11, 2026, from [Link]

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved January 11, 2026, from [Link]

• Study.com. (n.d.). Video: Acid-Base Extraction | Purpose, Theory & Applications. Retrieved January 11, 2026, from [Link]

• Der Pharma Chemica. (2016). Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Retrieved January 11, 2026, from [Link]

• University of Rochester. (n.d.). Solvents and Polarity. Department of Chemistry. Retrieved January 11, 2026, from [Link]

• DTIC. (n.d.). Fentanyl Synthesis Using N-BOC-4-Piperidinone. Retrieved January 11, 2026, from [Link]

Sources

• 1. people.chem.umass.edu [people.chem.umass.edu]
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• 4. orgsyn.org [orgsyn.org]
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Technical Support Center: Impurity Identification in Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Welcome to the technical support guide for the analysis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. This document is designed for researchers, scientists, and drug development professionals to provide practical, in-depth guidance on identifying and characterizing impurities using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Our goal is to move beyond simple protocols and explain the causal logic behind experimental choices, empowering you to troubleshoot effectively.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: What are the expected ¹H NMR, ¹³C NMR, and MS spectral data for pure Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate?

Answer:

Establishing a baseline is the critical first step in any impurity analysis. Before you can identify what is wrong with your sample, you must have a definitive profile of what right looks like. The molecular structure of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (MW: 214.30 g/mol , Formula: C₁₁H₂₂N₂O₂) gives rise to a distinct set of signals in both NMR and MS.[1]

Expected ¹H and ¹³C NMR Data (in CDCl₃, shifts are approximate):

The symmetry of the piperidine ring is broken by the C4-substituents, but conformational ring flipping at room temperature can sometimes lead to broadened signals for the ring protons.

Assignment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Key Characteristics
C(CH₃)₃ (Boc)	~ 1.45 (s, 9H)	~ 28.5	Large, sharp singlet due to nine equivalent protons. A key indicator of the Boc protecting group.
-C(O)O- (Boc)	-	~ 155.0	Quaternary carbonyl carbon, typically a low-intensity signal.
-C (CH₃)₃ (Boc)	-	~ 79.5	Quaternary carbon of the tert-butyl group.
Piperidine CH₂ (axial & equatorial)	~ 3.0 - 3.8 (m, 4H) & ~1.5 - 1.7 (m, 4H)	~ 40-45	Complex multiplets. Protons adjacent to the nitrogen (positions 2 and 6) are deshielded (~3.0-3.8 ppm), while others (positions 3 and 5) are more upfield.
-NH₂	~ 1.3 (br s, 2H)	-	Broad singlet, exchangeable with D₂O. Its chemical shift can be highly variable depending on concentration and solvent.
C4-CH₃	~ 1.1 (s, 3H)	~ 25-30	Sharp singlet for the methyl group at the C4 position.
C4 (quaternary)	-	~ 50-55	Quaternary carbon bearing the amino and methyl groups.

Expected Mass Spectrometry Data (Electrospray Ionization, ESI+):

Mass spectrometry provides confirmation of the molecular weight and can reveal structural information through fragmentation analysis.

m/z Value	Assignment	Interpretation
215.18	[M+H]⁺	The protonated molecular ion, confirming the molecular weight of the parent compound.[1]
159.15	[M - C₄H₈ + H]⁺ or [M - 56 + H]⁺	Loss of isobutylene from the Boc group, a very common and diagnostic fragmentation pattern for Boc-protected amines.
115.12	[M - C₅H₉O₂ + H]⁺	Loss of the entire Boc group (100 Da). This fragment corresponds to the protonated 4-amino-4-methylpiperidine core.

FAQ 2: What are common process-related impurities and their characteristic signals?

Answer:

Impurities are often remnants of the synthetic process. Understanding the synthesis is key to predicting what impurities might be present.[2] A common route to this compound involves Boc protection of a piperidine precursor.[3][4]

Potential Impurity	Origin	Expected ¹H NMR Signals	Expected MS Signal [M+H]⁺
4-Amino-4-methylpiperidine	Incomplete Boc protection or premature deprotection.	Absence of the ~1.45 ppm Boc singlet. Signals for piperidine protons will be present.	115.12
Di-tert-butyl dicarbonate (Boc₂O)	Excess reagent from the Boc protection step.[4]	A sharp singlet around 1.5 ppm. Can overlap with the product's Boc signal but is often distinguishable.	219.13 (as [M+Na]⁺)
tert-Butanol	Hydrolysis of Boc anhydride.[5]	A singlet around 1.28 ppm.	75.08
Piperidin-4-one Precursor	Unreacted starting material from an upstream step.	Absence of C4-CH₃ and -NH₂ signals. Presence of a carbonyl signal in ¹³C NMR (~208 ppm).	Varies based on precursor.
Piperidine	Potential starting material or degradation product.	Characteristic piperidine signals in ¹H NMR.[6]	86.09[7]

FAQ 3: My ¹H NMR shows unexpected peaks. How can I determine if they are impurities or artifacts?

Answer:

Unexpected signals in an NMR spectrum can be alarming, but a systematic approach can quickly identify their source. The key is to differentiate between chemical impurities, residual solvents, and experimental artifacts.

• Check for Common Solvents: First, compare the unknown peaks to a standard table of NMR solvent impurities. Residual ethyl acetate, dichloromethane, or hexane are common.

• D₂O Exchange: Add a drop of deuterium oxide (D₂O) to your NMR tube, shake, and re-acquire the spectrum. Signals from exchangeable protons (-NH₂, -OH) will disappear or significantly diminish. The -NH₂ peak of your product at ~1.3 ppm should vanish, confirming its identity. If other unexpected peaks disappear, they likely correspond to water or other impurities with exchangeable protons.

• Check Integration: Integrate the unexpected signals relative to a known signal from your main compound (e.g., the 9H singlet of the Boc group). If the integration is very small (<1%), it's a minor impurity. If it's non-stoichiometric (e.g., 0.2H), it's almost certainly an impurity.

• Analyze Peak Shape: Are the peaks sharp singlets, or complex multiplets? Sharp singlets often correspond to symmetrical small molecules (like solvents or simple reagents). New multiplets suggest a structurally related impurity.

• Run a ¹³C NMR/DEPT: A full ¹³C spectrum, along with a DEPT-135 experiment, can confirm the presence of additional carbon environments. The DEPT-135 experiment is particularly useful as it differentiates between CH, CH₂, and CH₃ groups, helping to piece together the structure of an unknown.

• Consult MS Data: Cross-reference with your MS data. Does the mass spectrum show a corresponding m/z for a potential impurity that would explain the NMR signals?

Caption: Troubleshooting workflow for unexpected NMR signals.

FAQ 4: My MS data shows an unexpected m/z value. What is the workflow for identifying this unknown impurity?

Answer:

An unexpected mass is a direct clue to an unknown compound. High-Resolution Mass Spectrometry (HRMS) is your most powerful tool here, as it provides an accurate mass measurement that can be used to predict the elemental formula.[3]

• Acquire High-Resolution Data: If you haven't already, re-run the sample on an HRMS instrument (e.g., Q-TOF, Orbitrap). This will provide a mass measurement with high accuracy (typically < 5 ppm).

• Calculate Elemental Formula: Use the accurate mass to generate a list of possible elemental formulas. Most MS software has a built-in formula calculator. Constrain the search based on the elements you expect to be present (C, H, N, O).

• Check for Isotope Patterns: Look at the isotopic distribution of the unknown peak. The presence of chlorine (³⁵Cl/³⁷Cl in a ~3:1 ratio) or bromine (⁷⁹Br/⁸¹Br in a ~1:1 ratio) gives a highly characteristic pattern.

• Propose a Structure: Based on the elemental formula and knowledge of the reaction chemistry, propose a logical structure. For example, if the mass corresponds to the starting material plus an oxygen atom, an oxidation product is a likely culprit.

• Perform MS/MS Fragmentation: Isolate the unknown parent ion and fragment it (MS/MS or MS²). The fragmentation pattern provides a "fingerprint" of the molecule's structure.[8] Compare the fragments to those of your main compound. For instance, the loss of 56 Da (isobutylene) would strongly suggest the impurity contains a Boc group.

• Couple with Chromatography: Use LC-MS to separate the impurity from the main peak.[9] This confirms that the unknown mass is from a distinct chemical entity and not an in-source fragment. It also allows you to collect the impurity using preparative HPLC for further analysis by NMR.[10]

Caption: General workflow for identifying unknown impurities by MS.

FAQ 5: How can I definitively confirm the structure of a suspected impurity?

Answer:

Proposing a structure based on spectral data is one thing; proving it is another. Definitive confirmation, especially for regulatory filings, requires unambiguous evidence.[9]

• 2D NMR Spectroscopy: For complex structures, 2D NMR is essential.

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons). This helps you trace out the spin systems in the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon it is directly attached to. This is invaluable for assigning carbon signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons that are separated by 2-3 bonds. This is the key to piecing the fragments of a molecule together, especially across quaternary carbons.

• Isolation and Characterization: The "gold standard" for impurity identification involves isolating the pure impurity, typically using preparative HPLC or column chromatography. Once isolated, a full suite of characterization data (¹H NMR, ¹³C NMR, HRMS, IR) can be collected on the pure compound, leaving no doubt as to its structure.

• Synthesis and Comparison: The ultimate confirmation is to independently synthesize the proposed impurity structure via an unambiguous chemical route.[2] You can then run the identical set of analytical tests (NMR, MS, HPLC) on this synthetic reference standard. If the spectral data and chromatographic retention time perfectly match those of the unknown impurity in your sample, the identity is confirmed beyond doubt.

This multi-faceted approach, combining high-resolution spectral data with isolation or independent synthesis, provides the rigorous evidence required in the pharmaceutical industry.[11]

References

• NINGBO INNO PHARMCHEM CO.,LTD. The Chemistry of Tert-Butyl 4-((Methylamino)methyl)piperidine-1-carboxylate: Synthesis and Purity.
• National Institutes of Health (NIH). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates.

• PubChem. tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate. Available at: [Link]

• Organic Syntheses. A CONVENIENT PREPARATION OF AN ORTHOGONALLY PROTECTED Cα,Cα-DISUBSTITUTED AMINO ACID ANALOG OF LYSINE. Available at: [Link]

• ResearchGate. Synthesis of tert-butyl- 4-methyl-3-oxopiperidine-1-carboxylate. Available at: [Link]

• ResearchGate. Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. Available at: [Link]

• PubChem. tert-Butyl 4-amino-4-(aminomethyl)piperidine-1-carboxylate. Available at: [Link]

• Taylor & Francis Online. Identification of Pharmaceutical Impurities. Available at: [Link]

• Nelson Labs. Identifying Unexpected Impurities In Drug Products. Available at: [Link]

• PubChem. tert-Butyl 4-(methylamino)piperidine-1-carboxylate. Available at: [Link]

• SynThink. The Complexities of Pharmaceutical Impurity Characterization: Challenges and Solutions. Available at: [Link]

• Agilent. The Experts Guide to Pharmaceutical Impurity Analysis. Available at: [Link]

• PubMed. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. Available at: [Link]

• PubMed. Piperidine ester derivatives in mass spectrometric analysis of fatty acids from human serum phospholipids and cholesteryl esters. Available at: [Link]

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Alternative coupling reagents for sterically hindered amines like Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and advanced solutions for a common and often frustrating challenge in organic synthesis: the formation of amide bonds with sterically hindered amines, such as tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

The inherent bulk of such amines physically obstructs the approach of an activated carboxylic acid, leading to slow or failed reactions with standard coupling protocols.[1][2] This guide provides a structured approach to overcoming these steric barriers, moving from common troubleshooting steps to advanced, alternative coupling strategies.

Frequently Asked Questions (FAQs)

Q1: Why is my standard amide coupling reaction failing with a sterically hindered amine?

A1: The primary reason for failure is steric hindrance.[3][4] The bulky groups on the amine (e.g., the quaternary carbon center in tert-butyl 4-amino-4-methylpiperidine-1-carboxylate) and potentially on the carboxylic acid create a congested environment around the reactive centers. This steric clash increases the activation energy required for the nucleophilic attack of the amine onto the activated carboxylic acid, dramatically slowing down the reaction rate.[3][5] Standard coupling reagents like DCC or EDC/HOBt are often not potent enough to overcome this energy barrier, resulting in low or no product yield.[2][6]

Q2: I see some product formation, but the reaction is incredibly slow and never goes to completion. What's happening?

A2: Slow and incomplete reactions are classic symptoms of sterically demanding couplings.[4] The few successful collisions between the reactive partners lead to some product, but the overall reaction rate is very low. As the reaction proceeds, the concentration of starting materials decreases, further slowing the rate. Additionally, the activated carboxylic acid intermediate may be unstable and degrade over the long reaction times required, contributing to incomplete conversion.[4]

Q3: My coupling seems to work, but I get a mixture of side products. What are the likely culprits?

A3: Inefficient coupling opens the door for various side reactions. The highly reactive activated acid, if not promptly consumed by the hindered amine, can participate in other pathways.[4] For instance, with uronium/aminium reagents, the unreacted activated ester can lead to byproducts. If using methods that generate acid chlorides, elimination or other reactions can occur under basic conditions. In peptide synthesis, prolonged exposure to coupling conditions can lead to racemization of the activated amino acid.[7][8]

Troubleshooting Guide: When Standard Protocols Falter

If you are experiencing low yields or failed reactions with common coupling reagents (e.g., EDC, DCC, HBTU), this guide provides a systematic approach to optimization.

Initial Troubleshooting Workflow

Caption: Troubleshooting workflow for low coupling efficiency.

In-Depth Solutions

Potential Cause	Recommended Solution & Rationale
Inefficient Coupling Reagent	Standard carbodiimide reagents are often insufficient for sterically demanding couplings.[6] Solution: Switch to a more powerful in-situ activating reagent. Aminium/uronium salts (e.g., HATU, HCTU, COMU) or phosphonium salts (e.g., PyBOP, PyAOP) are significantly more effective as they form highly reactive esters that can overcome the steric barrier.[1][6] HATU is often superior to HBTU due to the formation of a more reactive OAt-ester.[7][8]
Insufficient Reaction Time or Temperature	Steric hindrance slows down the reaction kinetics.[4] Solution: Increase the coupling reaction time, for instance, from 1-2 hours to overnight.[6] Applying gentle heat (e.g., 40-50 °C) or using microwave-assisted synthesis can also help overcome the activation energy barrier.[4][6]
Incomplete Reaction	A single coupling attempt may not be enough to drive the reaction to completion. Solution: Perform a "double coupling." After the initial coupling period, remove the reaction mixture and add a fresh solution of the activated carboxylic acid to the amine.[6] This replenishes the active species and pushes the equilibrium toward the product.
Poor Solvation	Aggregation of reactants or poor solubility can hinder the reaction.[6] Solution: Switch to a solvent with better solvating properties like N-Methyl-2-pyrrolidone (NMP). For particularly difficult cases, a solvent mixture such as DCM/DMF/NMP can be beneficial.[6]

Advanced Coupling Strategies for Extremely Hindered Amines

When optimization of standard protocols fails, more advanced strategies are required. The following methods are field-proven for coupling the most challenging substrates.

Strategy 1: Acyl Fluoride Intermediates

Rationale: Acyl fluorides are relatively stable yet highly reactive intermediates.[9] The small size of the fluorine atom minimizes steric hindrance during the nucleophilic attack, making this an excellent strategy for congested reaction centers.[9][10] Reagents like TFFH or BTFFH can be used for the in situ generation of acyl fluorides.

Experimental Protocol: Acyl Fluoride Formation and Coupling

• Acyl Fluoride Formation: In a dry flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.2 equivalents) in anhydrous dichloromethane (DCM).

• Add a fluorinating agent such as BTFFH (1.2 equivalents) and a non-nucleophilic base like diisopropylethylamine (DIPEA) or collidine (2.4 equivalents).

• Stir the mixture at room temperature for 30 minutes to generate the acyl fluoride.[11]

• Coupling Reaction: Add the sterically hindered amine (1.0 equivalent) to the reaction mixture.

• If the reaction is sluggish at room temperature, it can be heated in a sealed vial or with a microwave reactor to 80 °C.[9]

• Monitor the reaction progress by LC-MS or TLC.

• Upon completion, perform a standard aqueous workup to isolate the amide product.

Strategy 2: Propanephosphonic Acid Anhydride (T3P®)

Rationale: T3P® is a powerful, yet mild and environmentally friendly coupling reagent.[12][13] It acts as both a coupling reagent and a water scavenger, driving the reaction to completion. It is particularly effective for hindered substrates and is known for low epimerization rates.[12][14] The byproducts are water-soluble, simplifying purification.[12][15]

Experimental Protocol: T3P®-Mediated Coupling

• In a dry flask, dissolve the carboxylic acid (1.0 equivalent) and the sterically hindered amine (1.1 equivalents) in an aprotic solvent like ethyl acetate or DMF.

• Add a suitable base, such as triethylamine or DIPEA (3.0 equivalents).

• Add T3P® (1.5 equivalents, typically as a 50% solution in ethyl acetate) dropwise to the mixture at room temperature.

• Stir the reaction at room temperature or heat gently (e.g., to 50 °C) until the reaction is complete, as monitored by LC-MS or TLC.[16]

• Upon completion, quench the reaction with water or a saturated aqueous solution of NaHCO₃.

• Extract the product with an organic solvent and purify by standard methods (e.g., column chromatography).

Strategy 3: Acid Chloride Formation with Ghosez's Reagent

Rationale: Converting a carboxylic acid to a highly reactive acid chloride is a classic activation method.[17][18] However, reagents like thionyl chloride can be harsh. Ghosez's reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) allows for the formation of acid chlorides under neutral and mild conditions, which is beneficial for sensitive substrates.[19][20]

Experimental Protocol: Ghosez's Reagent-Mediated Coupling

• Acid Chloride Formation: In a dry flask under an inert atmosphere, dissolve the carboxylic acid (1.0 equivalent) in anhydrous DCM.

• Add Ghosez's reagent (1.1 equivalents) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Coupling Reaction: In a separate flask, dissolve the sterically hindered amine (1.1 equivalents) and a non-nucleophilic base like triethylamine or pyridine (2.0 equivalents) in anhydrous DCM.[21][22]

• Slowly add the freshly prepared acid chloride solution to the amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion.

• Perform an aqueous workup to remove salts and isolate the amide product.

Comparison of Advanced Coupling Reagents

Reagent Class	Example(s)	Key Advantages	Considerations
Uronium/Aminium Salts	HATU, HCTU, COMU	High reactivity, fast reactions, well-established protocols.	Can be expensive; potential for side reactions if not consumed quickly.[23]
Acyl Fluorides	TFFH, BTFFH	Excellent for extremely hindered substrates due to the small size of fluorine.[9]	Fluorinating agents can be moisture-sensitive.
Phosphonic Anhydrides	T3P®	Powerful, low epimerization, water-soluble byproducts simplify workup, "green" reagent.[12][15]	Requires a base; reagent is a cyclic trimer.
Acid Chlorides	Ghosez's Reagent	Forms highly reactive intermediates under mild, neutral conditions.[20]	Requires a two-step, one-pot procedure; acid chlorides are moisture-sensitive.
Mixed Anhydrides	Isobutyl Chloroformate	Cost-effective and powerful.[24]	Can lead to side products if the amine attacks the wrong carbonyl group; requires careful temperature control.[25][26]

Mechanistic Insight: Why HATU Outperforms HBTU for Hindered Couplings

The superior performance of HATU in challenging couplings stems from the nature of the active ester it forms with the carboxylic acid.[7][8]

Caption: Comparison of HATU and HBTU activation pathways.

HATU contains a 7-azabenzotriazole (HOAt) moiety. The nitrogen atom at the 7-position acts as an electron-withdrawing group, making the resulting OAt-ester significantly more reactive and susceptible to nucleophilic attack by the amine.[8] HBTU, in contrast, utilizes a standard benzotriazole (HOBt) moiety, which forms a less reactive OBt-ester.[8] This heightened reactivity of the OAt-ester is crucial for overcoming the high steric barrier presented by amines like tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

References

• Due-Hansen, M. E., Pandey, S. K., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(3), 942-945. [Link]

• BenchChem Technical Support Team. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. BenchChem.
• BenchChem Technical Support Team. (2025). HATU vs. HBTU for the Coupling of Sterically Hindered Fmoc-Aib-OH. BenchChem.
• Royal Society of Chemistry. (n.d.).
• BenchChem Technical Support Team. (2025). HATU vs. HBTU: A Comparative Guide to Peptide Coupling Efficiency. BenchChem.
• Boc Sciences. (n.d.). Brief Introduction of Synthesis of Amides by Mixed Anhydride Method. Boc Sciences.
• ACS Publications. (n.d.). Development of a Total Telescoped Synthesis of a Renin Inhibitor Containing 3,4,5-Substituted Piperidine with Sterically Hindered Amide Bonds.
• BenchChem Technical Support Team. (2025). Technical Support Center: Alternative Coupling Reagents for Sterically Hindered N-Methyl Amines. BenchChem.
• Schäfer, G., & Bode, J. W. (2015). The Synthesis of Sterically Hindered Amides. CHIMIA, 69(6), 333-338.
• Due-Hansen, M. E., et al. (2015). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates.
• Chen, F. M., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618.
• Canadian Science Publishing. (n.d.). Mixed anhydrides in peptide synthesis.
• Sigma-Aldrich. (n.d.).
• BenchChem Technical Support Team. (2025). Overcoming steric hindrance in Boc-α-aminoisobutyric acid coupling reactions. BenchChem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting Difficult Couplings with N,N-Dimethyl-L-Valine. BenchChem.
• RSC Publishing. (n.d.). 2-Propanephosphonic acid anhydride (T3P)-mediated segment coupling and head-to-tail cyclization of sterically hindered peptides.
• Journal of the American Chemical Society. (2026). Cross-Electrophile Coupling of N-Hydroxyphthalimide Esters with Aryl Bromides Using an Inner-Sphere Homogeneous Reductant. Journal of the American Chemical Society.
• Bode, J. W. (2015). The Synthesis of Sterically Hindered Amides.
• Wagh, S. B., et al. (2017). Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis. Journal of the Indian Chemical Society, 94(10), 1157-1176.
• AMRI. (n.d.). WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE. AMRI.
• Semantic Scholar. (n.d.).
• Suzhou Highfine Biotech. (2025). HATU: The Core Reagent for Peptide & Drug Synthesis. Suzhou Highfine Biotech.
• Hayashi, Y. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Dicyanoolefins as Coupling Reagents. Synform, 2022(10), A153-A157.
• Curia Global. (n.d.).
• ResearchGate. (n.d.). Coupling Reagents.
• Eburon Organics. (n.d.). Ghosez's Reagent. Eburon Organics.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• OrgoSolver. (n.d.). Acid Chloride → Amide with Amines (NH₃, RNH₂, R₂NH). OrgoSolver.
• Jard, A., et al. (2018). Propylphosphonic Anhydride (T3P®) as Coupling Reagent for Solid-Phase Peptide Synthesis. Chemistry - A European Journal, 24(59), 15797-15803.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide. Sigma-Aldrich.
• Organic Chemistry Portal. (n.d.). Amine to Amide (via Acid Chloride) - Common Conditions. Organic Chemistry Portal.
• Google Patents. (n.d.). US6562977B2 - Process for the preparation of mixed anhydrides.
• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940-972.
• Organic Chemistry Portal. (n.d.).
• Atlanchim Pharma. (n.d.). Scientific Letter.
• Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific.
• Chemistry LibreTexts. (2023). Acid chlorides react with ammonia, 1° amines and 2° amines to form amides. Chemistry LibreTexts.
• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec Peptides.
• Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference. Sigma-Aldrich.
• Reddit. (2018).
• Sigma-Aldrich. (n.d.).
• Merck. (n.d.). Novabiochem® Coupling reagents. Merck.
• TCI Chemicals. (n.d.).

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• 14. 2-Propanephosphonic acid anhydride (T3P)-mediated segment coupling and head-to-tail cyclization of sterically hindered peptides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Strategies for Selective Functionalization of the Amino Group

Welcome to the Technical Support Center for the selective functionalization of the amino group. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of manipulating this ubiquitous and highly reactive functional group. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during your experiments, grounded in mechanistic principles and practical, field-proven insights.

Section 1: Troubleshooting Guides

This section provides detailed solutions to common problems encountered during the selective functionalization of amines. Each guide follows a question-and-answer format, exploring the probable causes of experimental failures and offering step-by-step corrective measures.

Low or No Yield in Amine Protection Reactions

Question: I am attempting to protect a primary amine with Boc anhydride (Boc₂O), but I am observing very low to no formation of the desired Boc-protected product. What could be going wrong?

Answer:

Low or no yield in Boc protection is a common issue that can often be resolved by carefully examining your reaction conditions and reagents. The primary reasons for failure often revolve around the nucleophilicity of the amine, the purity of reagents, and the reaction setup.

Probable Causes & Solutions:

• Insufficiently Nucleophilic Amine: Amines can be protonated, which renders them non-nucleophilic. If the reaction medium is too acidic, the amine will exist as its ammonium salt and will not react with the electrophilic Boc₂O.

  • Solution: Ensure the reaction is performed under neutral or slightly basic conditions. The addition of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) can help to scavenge any acid present and maintain the amine in its free, nucleophilic form.[1] A common practice is to use a base like sodium bicarbonate in a biphasic system of chloroform and water.[1]

• Reagent Decomposition: Boc anhydride is sensitive to moisture and can hydrolyze over time. Similarly, if your amine starting material is a salt (e.g., a hydrochloride salt), it must be neutralized before the reaction.

  • Solution: Use freshly opened or properly stored Boc anhydride. If your amine is a salt, perform a pre-reaction workup by dissolving it in a suitable solvent and adding a base to generate the free amine. You can then extract the free amine into an organic solvent, dry it, and use it in the protection reaction.

• Inappropriate Solvent: The choice of solvent can significantly impact the reaction rate.

  • Solution: A variety of solvents can be used for Boc protection, including tetrahydrofuran (THF), acetonitrile, and water/THF mixtures.[1] Ensure your starting materials are soluble in the chosen solvent system at the reaction temperature.

• Steric Hindrance: If the amine is sterically hindered, the reaction may be sluggish at room temperature.

  • Solution: Gently heating the reaction mixture (e.g., to 40°C) can help to overcome the activation energy barrier.[1] However, be cautious with temperature as excessive heat can lead to decomposition of the Boc anhydride.

Experimental Protocol: General Procedure for Boc Protection of a Primary Amine

• Dissolve the primary amine (1.0 eq.) in a suitable solvent (e.g., THF, acetonitrile).

• Add a base such as sodium bicarbonate (2.0 eq.) or triethylamine (1.5 eq.).

• To this stirred solution, add di-tert-butyl dicarbonate (Boc₂O) (1.1-1.2 eq.) either neat or as a solution in the same solvent.

• Stir the reaction mixture at room temperature for 2-12 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, perform an aqueous workup, extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure to obtain the crude product, which can be further purified by column chromatography if necessary.[1]

Over-alkylation in N-Alkylation of Primary Amines

Question: I am trying to perform a mono-N-alkylation of a primary amine with an alkyl halide, but I am consistently getting a mixture of the desired secondary amine and the over-alkylated tertiary amine. How can I improve the selectivity for mono-alkylation?

Answer:

Over-alkylation is a classic problem in the direct N-alkylation of primary amines.[2][3] This occurs because the product secondary amine is often more nucleophilic than the starting primary amine, leading to a second alkylation event that is competitive with, or even faster than, the first.[2]

Probable Causes & Solutions:

• Relative Nucleophilicity: As mentioned, the product secondary amine can be more reactive than the starting primary amine.

  • Solution 1: Stoichiometry Control: Use a large excess of the primary amine relative to the alkylating agent. This statistically favors the reaction of the alkylating agent with the more abundant primary amine. However, this is not always practical, especially if the amine is a valuable starting material.

  • Solution 2: Slow Addition: Add the alkylating agent slowly and at a low temperature to the solution of the amine. This helps to keep the concentration of the alkylating agent low, minimizing the chance of a second alkylation.

• Reaction Conditions: The choice of solvent and base can influence the selectivity.

  • Solution: Some studies have shown that using ionic liquids as solvents can significantly reduce the over-alkylation of secondary amines.[4][5] The use of specific bases, such as cesium hydroxide, has also been reported to improve chemoselectivity in some cases.[2]

• Alternative Synthetic Routes: Direct alkylation is often not the best method for preparing secondary amines cleanly.

  • Solution: Reductive Amination: A far more reliable and selective method for the synthesis of secondary amines is reductive amination.[2][3] This two-step, one-pot process involves the formation of an imine from a primary amine and an aldehyde or ketone, followed by in-situ reduction to the secondary amine. The use of mild reducing agents like sodium triacetoxyborohydride (NaBH(OAc)₃) is highly effective for this transformation.[6][7]

Workflow for Mitigating Over-alkylation:

Caption: Troubleshooting workflow for over-alkylation in N-alkylation.

Di-sulfonylation of Primary Amines

Question: When I try to synthesize a sulfonamide from a primary amine and a sulfonyl chloride, I get a significant amount of the di-sulfonylated byproduct. How can I prevent this side reaction?

Answer:

Di-sulfonylation is a common side reaction in the synthesis of sulfonamides from primary amines.[8] The mono-sulfonamide product has an acidic N-H proton. In the presence of a base, this proton can be removed to form a nucleophilic sulfonamide anion, which can then react with a second molecule of the sulfonyl chloride.[8]

Probable Causes & Solutions:

• Excess Base and/or Sulfonyl Chloride: The presence of a strong base in excess can readily deprotonate the mono-sulfonamide, facilitating the second sulfonylation.[8]

  • Solution: Stoichiometry and Rate of Addition: Use a slight excess of the primary amine (e.g., 1.1 to 1.5 equivalents) relative to the sulfonyl chloride.[8] The sulfonyl chloride should be added dropwise to the solution of the amine and base, keeping its concentration low to favor reaction with the more nucleophilic primary amine.[8]

• Strong, Unhindered Base: Bases like triethylamine can efficiently deprotonate the mono-sulfonamide.

  • Solution: Choice of Base: Consider using a weaker or more sterically hindered base, such as pyridine or 2,6-lutidine, which are less likely to deprotonate the less acidic sulfonamide N-H.[8]

• Elevated Reaction Temperature: Higher temperatures can increase the rate of the undesired di-sulfonylation reaction.

  • Solution: Temperature Control: Perform the reaction at a lower temperature (e.g., 0°C or even -20°C), especially during the addition of the sulfonyl chloride.[8] The reaction can be allowed to slowly warm to room temperature after the addition is complete.

Summary of Conditions to Favor Mono-sulfonylation:

Parameter	Recommended Condition	Rationale
Stoichiometry	Slight excess of primary amine (1.1-1.5 eq.)	To outcompete the sulfonamide anion for the sulfonyl chloride.[8]
Rate of Addition	Slow, dropwise addition of sulfonyl chloride	To maintain a low concentration of the electrophile.[8]
Base	Weak or sterically hindered base (e.g., pyridine)	To minimize deprotonation of the mono-sulfonamide product.[8]
Temperature	Low temperature (0°C to -20°C) during addition	To decrease the rate of the undesired side reaction.[8]

Section 2: Frequently Asked Questions (FAQs)

This section addresses broader questions related to the strategies for selective functionalization of amino groups.

Q1: What are "orthogonal" protecting groups, and why are they important in the synthesis of polyamines?

A1: Orthogonal protecting groups are different types of protecting groups present in the same molecule that can be removed under distinct sets of conditions without affecting the others.[9][10] For example, the Boc group is removed by acid, the Cbz group by catalytic hydrogenation, and the Fmoc group by a base like piperidine.[9]

In the synthesis of complex molecules with multiple amino groups, such as polyamines, orthogonal protection is crucial.[11][12][13] It allows for the selective deprotection and subsequent functionalization of one specific amino group while the others remain protected.[9] This level of control is essential for building complex structures and preventing side reactions like cross-linking in solid-phase synthesis.[11]

Decision Tree for Selecting an Amine Protecting Group:

Caption: A simplified decision tree for choosing a common amine protecting group.

Q2: My reductive amination reaction is sluggish and gives a low yield. What are the key parameters to optimize?

A2: Low yields in reductive amination can often be traced back to inefficient imine formation or issues with the reducing agent.[6][7]

• Promoting Imine Formation: The formation of the imine from an aldehyde/ketone and an amine is an equilibrium process that produces water.[7] To drive the reaction forward, you can:

  • Add a dehydrating agent: Anhydrous magnesium sulfate (MgSO₄) or molecular sieves can be added to the reaction mixture to remove water as it is formed.[6]

  • Use a catalytic amount of acid: A small amount of acetic acid can catalyze the formation of the imine, particularly with less reactive amines.[6]

• Choosing the Right Reducing Agent: The choice of reducing agent is critical for success.

  • Mild and Selective Reagents: Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice due to its mildness and selectivity for reducing the imine in the presence of the aldehyde or ketone.[6][7]

  • Stronger Reducing Agents: Stronger reducing agents like sodium borohydride (NaBH₄) can also be used, but the imine should be pre-formed before the addition of NaBH₄ to avoid reduction of the starting carbonyl compound.[6][14]

• pH Control: The pH of the reaction is important. The reaction is typically carried out under neutral or mildly acidic conditions (pH 4-6) to facilitate imine formation without protonating the amine.[7]

Q3: How can I achieve chemoselective acylation of an amino group in the presence of other nucleophilic groups like hydroxyls?

A3: Achieving chemoselective N-acylation in the presence of other nucleophiles like hydroxyl or thiol groups is a common synthetic challenge.[15][16] The higher nucleophilicity of the amino group compared to the hydroxyl group can often be exploited to achieve selectivity.

• Mild Reaction Conditions: Performing the acylation under mild, additive-free conditions can favor the more nucleophilic amine. For example, reacting an amine with an acid anhydride in a solvent like ethyl acetate at room temperature can provide excellent chemoselectivity for N-acylation.[15]

• Aqueous Conditions: Interestingly, performing acylations in an aqueous medium can also lead to high chemoselectivity.[16] The use of amine hydrochlorides with anhydrides in water with the addition of sodium bicarbonate has been shown to be effective for selective N-acylation.[16]

• pH Control: In some cases, adjusting the pH can be used to modulate the nucleophilicity of the functional groups. At a slightly acidic pH, the amine may be partially protonated, reducing its nucleophilicity and potentially allowing for selective reaction at another site. Conversely, under basic conditions, a hydroxyl group can be deprotonated to the more nucleophilic alkoxide, but the amine remains highly nucleophilic. Careful control of pH is therefore crucial.

Q4: What are the main challenges in achieving selective functionalization of C-H bonds alpha to the nitrogen in amines?

A4: The direct functionalization of α-C-H bonds in amines is a powerful strategy but presents several challenges.[17]

• Regioselectivity: In unsymmetrical amines, there can be multiple α-C-H bonds, and controlling which one reacts is a significant hurdle.[17] This is often governed by the substrate's electronic and steric properties.

• Side Reactions: The reaction intermediates, such as α-amino radicals, can be highly reactive and lead to undesired side products through dimerization or further oxidation.[17]

• Substrate Scope: Many methods for α-C-H functionalization are limited to specific classes of amines, such as N-aryl tetrahydroisoquinolines, and may not be broadly applicable to all aliphatic amines.[17]

Recent advances in photoredox catalysis are providing new avenues for addressing these challenges, but careful optimization is often required to minimize byproduct formation.[17]

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• Hahn, F., & Schepers, U. (2008). Versatile procedure for asymmetric and orthogonal protection of symmetric polyamines and its advantages for solid phase synthesis. PubMed. [Link]

• Hahn, F., & Schepers, U. (2008). Versatile Procedure for Asymmetric and Orthogonal Protection of Symmetric Polyamines and Its Advantages for Solid Phase Synthesis. ACS Publications. [Link]

• Nicewicz, D. A., & McManus, J. B. (2014). Amine Functionalization via Oxidative Photoredox Catalysis: Methodology Development and Complex Molecule Synthesis. Accounts of Chemical Research, 47(3), 655–660. [Link]

• Chiappe, C., & Pieraccini, D. (2003). Direct mono-N-alkylation of amines in ionic liquids: chemoselectivity and reactivity. Green Chemistry, 5(2), 193-197. [Link]

• Chiappe, C., & Pieraccini, D. (2003). Direct mono-N-alkylation of amines in ionic liquids: chemoselectivity and reactivity. Royal Society of Chemistry. [Link]

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• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Ranu, B. C., Dey, S. S., & Hajra, A. (2003). Additive-Free Chemoselective Acylation of Amines. Synthetic Communications, 33(10), 1593-1597. [Link]

• Bode, J. W., & Du, G. (2017). Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. Journal of the American Chemical Society, 139(5), 1826–1829. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal. [Link]

• Nature. (2025). Deoxygenative photochemical alkylation of secondary amides enables a streamlined synthesis of substituted amines. Nature. [Link]

• Bode, J. W., & Du, G. (2017). Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. PubMed. [Link]

• ResearchGate. (n.d.). Acetylation of amines with acetic anhydride. ResearchGate. [Link]

• Naik, S., et al. (2004). Mild and eco-friendly chemoselective acylation of amines in aqueous medium. ARKIVOC. [Link]

• University of Leeds. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. University of Leeds. [Link]

• Royal Society of Chemistry. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances. [Link]

• ResearchGate. (n.d.). Photoredox functionalization: a) Tertiary versus secondary amines. ResearchGate. [Link]

• ResearchGate. (2016). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine?. ResearchGate. [Link]

• Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. Reddit. [Link]

• Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. Reddit. [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Master Organic Chemistry. [Link]

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• ResearchGate. (2025). An efficient synthesis of orthogonally protected spermidine. ResearchGate. [Link]

• ChemTalk. (n.d.). Amine Functional Group. ChemTalk. [Link]

• Organic Letters. (2021). Complementary Site-Selective Sulfonylation of Aromatic Amines by Superacid Activation. Organic Letters. [Link]

• Chemistry Steps. (n.d.). Amine Functional Group. Chemistry Steps. [Link]

• ACS Publications. (2021). Complementary Site-Selective Sulfonylation of Aromatic Amines by Superacid Activation. ACS Publications. [Link]

• CEM Corporation. (n.d.). Protection and Deprotection. CEM Corporation. [Link]

• MDPI. (n.d.). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. [Link]

• ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. ACS Publications. [Link]

• ACS Publications. (2025). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. ACS Publications. [Link]

• NIH. (n.d.). Direct α-C–H Bond Functionalization of Unprotected Cyclic Amines. NIH. [Link]

• NIH. (2022). Advances in Amine-Surface Functionalization of Inorganic Adsorbents for Water Treatment and Antimicrobial Activities: A Review. NIH. [Link]

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Technical Support Center: A Troubleshooting Guide for the Synthesis of Complex Molecules Using (R)-Glycidyl Nosylate

(R)-glycidyl nosylate is a cornerstone building block in the asymmetric synthesis of a multitude of biologically active molecules.[1][2] Its dual reactivity, stemming from the strained epoxide ring and the excellent nosylate leaving group, provides a versatile platform for introducing chirality and functionality.[2] However, this reactivity profile can also present unique challenges during synthesis. This guide provides a comprehensive, question-and-answer-based approach to troubleshooting common issues encountered when using this valuable synthetic intermediate.

Frequently Asked Questions (FAQs)

Section 1: Handling and Stability of (R)-Glycidyl Nosylate

Q1: My (R)-glycidyl nosylate appears to have decomposed upon storage. What are the optimal storage conditions?

A1: (R)-glycidyl nosylate is susceptible to degradation, particularly in the presence of moisture or elevated temperatures. Proper storage is crucial to maintain its purity and reactivity. It is recommended to store the compound at low temperatures, typically -20°C, in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[3] The off-white or brownish-yellow crystalline solid should be protected from light.[1][2]

Q2: I observe multiple spots on the TLC plate for the starting material. Is it impure?

A2: While this could indicate impurity, it's also possible that the compound is undergoing decomposition on the silica gel plate, which is acidic. To verify the purity, consider the following:

• Use Neutralized TLC Plates: Prepare a slurry of silica gel with a dilute solution of triethylamine in the eluent, then prepare the plates. This will neutralize the acidic sites and prevent epoxide ring-opening on the plate.

• Alternative Analytical Techniques: Obtain a fresh ¹H NMR spectrum of the starting material. The characteristic peaks for (R)-glycidyl nosylate should be sharp and well-defined. Broadening of peaks or the appearance of new signals may indicate decomposition.

Section 2: Optimizing the Nucleophilic Ring-Opening Reaction

The nucleophilic ring-opening of epoxides is a powerful transformation, but achieving high yield and regioselectivity requires careful control of reaction conditions.[4][5]

Q1: My nucleophilic ring-opening reaction is sluggish or incomplete. How can I improve the reaction rate?

A1: Several factors can influence the rate of epoxide ring-opening. Consider the following troubleshooting steps:

• Solvent Choice: For reactions with strong, anionic nucleophiles (Sₙ2-type), polar aprotic solvents like DMF, DMSO, or THF are generally preferred.[3][6] These solvents solvate the counter-ion of the nucleophile, increasing its nucleophilicity.

• Temperature: Gently increasing the reaction temperature can enhance the rate.[3] However, be cautious, as higher temperatures can also promote side reactions.

• Nucleophile Strength: If using a weak nucleophile, consider converting it to a more potent one. For example, a thiol can be deprotonated with a non-nucleophilic base to form a more reactive thiolate.

• Catalysis: For certain nucleophiles, the addition of a Lewis or Brønsted acid catalyst can activate the epoxide and accelerate the reaction.[7] However, this can also alter the regioselectivity (see Q2).

Q2: I am observing a mixture of regioisomers (attack at C2 vs. C3). How can I control the regioselectivity?

A2: The regioselectivity of the ring-opening is a critical aspect of using (R)-glycidyl nosylate. The outcome is dictated by the reaction conditions, which favor either an Sₙ1 or Sₙ2 pathway.

Reaction Condition	Favored Mechanism	Site of Nucleophilic Attack	Rationale
Basic or Neutral	Sₙ2	Least substituted carbon (C3)	The nucleophile attacks the less sterically hindered carbon.[4][8]
Acidic	Sₙ1-like	More substituted carbon (C2)	The epoxide oxygen is protonated, and the positive charge is better stabilized at the more substituted carbon, making it more electrophilic.[8]

To favor attack at the desired position, carefully control the pH of the reaction mixture. For attack at C3, ensure the reaction is run under basic or neutral conditions. For attack at C2, a stoichiometric amount of a mild acid can be employed.

Caption: Decision workflow for controlling regioselectivity.

Q3: My desired product is contaminated with a diol resulting from epoxide hydrolysis. How can I prevent this side reaction?

A3: The formation of a 1,2-diol is a common side reaction, especially under aqueous or acidic conditions.[8] To minimize this:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and that anhydrous solvents are used. Running the reaction under an inert atmosphere can also help.

• Non-nucleophilic Base: If a base is required, use a non-nucleophilic, sterically hindered base (e.g., proton sponge) that will not compete with your desired nucleophile.

• Control of Acidity: If acidic conditions are necessary, use a stoichiometric amount of a non-aqueous acid source.

Section 3: Troubleshooting Downstream Transformations

Q1: The nosyl group is proving difficult to remove. What are the most effective deprotection strategies?

A1: The nosyl group is a robust protecting group, and its removal requires specific conditions. While it is more labile than the tosyl group, forcing conditions can sometimes be necessary.

• Thiol-based Deprotection: The most common and often mildest method involves treatment with a thiol (e.g., thiophenol) and a base such as potassium carbonate or cesium carbonate in a polar aprotic solvent like DMF.

• Other Nucleophilic Reagents: Other nucleophiles, such as sodium sulfite, can also be effective for nosyl group removal.

Q2: I am experiencing issues with the subsequent functionalization of the secondary alcohol. What are some common pitfalls?

A2: The secondary alcohol generated from the ring-opening is a versatile handle for further elaboration. However, its reactivity can be influenced by adjacent functional groups.

• Steric Hindrance: If the nucleophile used for the ring-opening is bulky, it may sterically hinder the approach to the secondary alcohol. In such cases, a less hindered reagent or longer reaction times may be necessary for subsequent transformations.

• Protecting Group Strategy: If the molecule contains other reactive functional groups, it may be necessary to protect the secondary alcohol before proceeding with further synthetic steps.[9][10][11] A well-planned protecting group strategy is essential for the synthesis of complex molecules.[9][11]

Caption: General synthetic workflow.

Section 4: Purification and Characterization

Q1: My product is difficult to purify by column chromatography. Are there alternative purification methods?

A1: The polarity of the ring-opened products can sometimes make them challenging to purify via standard silica gel chromatography.

• Alternative Stationary Phases: Consider using a different stationary phase, such as alumina (basic or neutral) or reverse-phase silica gel (C18).

• Crystallization: If the product is a solid, recrystallization is an excellent method for purification.

• Preparative HPLC: For high-purity samples, preparative high-performance liquid chromatography (HPLC) can be a powerful tool.

Q2: The NMR spectrum of my product is complex. What are the key characteristic peaks I should look for?

A2: The ¹H NMR spectrum of the ring-opened product will have several key features:

• Disappearance of Epoxide Protons: The characteristic signals for the epoxide protons in (R)-glycidyl nosylate (typically around 2.7-3.2 ppm) will be absent.

• Appearance of a New Methine Proton: A new signal corresponding to the proton on the carbon bearing the newly formed hydroxyl group will appear. Its chemical shift and multiplicity will depend on the neighboring groups.

• Aromatic Protons of the Nosyl Group: The signals for the aromatic protons of the nosyl group will remain if it has not been removed.

Detailed Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Ring-Opening of (R)-Glycidyl Nosylate (Sₙ2 Conditions)

• To a solution of the nucleophile (1.2 eq.) in anhydrous DMF, add a suitable base (e.g., K₂CO₃, 1.5 eq.) if required to generate the active nucleophile.

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of (R)-glycidyl nosylate (1.0 eq.) in anhydrous DMF dropwise.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with saturated aqueous NH₄Cl and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Thiol-based Deprotection of the Nosyl Group

• Dissolve the nosyl-protected compound (1.0 eq.) in anhydrous DMF.

• Add thiophenol (3.0 eq.) followed by anhydrous K₂CO₃ (3.0 eq.).

• Heat the reaction mixture to 50-60°C and monitor by TLC.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the mixture with an organic solvent.

• Wash the combined organic layers with aqueous NaOH (1M) to remove excess thiophenol, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the product by column chromatography.

References

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Impact of solvent choice on the reactivity of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Answering the user's request.## Technical Support Center: Solvent Selection for Reactions with Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Welcome to the technical support center for Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. We understand that navigating the nuances of its reactivity, particularly the profound impact of solvent choice, is critical for success. This document provides in-depth, field-tested insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your reaction outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the properties of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate and the principles of solvent selection.

Q1: What are the key structural features of this molecule that influence its reactivity and solubility?

A1: Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate possesses three key features that dictate its chemical behavior:

• A Sterically Hindered Primary Amine: The primary amino group (-NH₂) is located on a quaternary carbon. This steric bulk significantly influences the kinetics of its reactions, making it a less potent nucleophile than unhindered primary amines.

• A Boc-Protected Secondary Amine: The piperidine nitrogen is protected with a tert-butyloxycarbonyl (Boc) group. This makes it non-nucleophilic and non-basic under typical reaction conditions, directing reactivity exclusively to the primary amine.

• A Non-polar Carbamate Group: The Boc group imparts significant non-polar character, influencing the molecule's solubility profile. It is generally soluble in a range of common organic solvents but has limited solubility in water.

Q2: How does solvent choice generally impact a chemical reaction involving this amine?

A2: The solvent is not merely an inert medium; it is an active participant that can dramatically alter reaction rates and even change the course of a reaction. Its primary roles include:

• Solubilizing Reactants: Ensuring all reactants are in the same phase is the first prerequisite for a reaction to occur.

• Stabilizing Intermediates and Transition States: Solvents can stabilize charged intermediates or transition states, which is particularly crucial in nucleophilic substitution reactions. For instance, polar protic solvents can stabilize carbocation intermediates in SN1 reactions, while polar aprotic solvents are known to accelerate SN2 reactions.[1][2]

• Influencing Nucleophilicity: The solvent shell around a nucleophile can either enhance or diminish its reactivity. Protic solvents can form hydrogen bonds with the amine, creating a bulky solvent shell that hinders its ability to attack an electrophile.[3] Aprotic solvents do not have this capability, leaving the nucleophile "freer" and more reactive.

Q3: What is the difference between polar protic and polar aprotic solvents, and when should I choose one over the other?

A3: This is a critical distinction for controlling amine reactivity.

• Polar Protic Solvents (e.g., water, methanol, ethanol) have a hydrogen atom attached to an electronegative atom (like oxygen). They can act as both hydrogen bond donors and acceptors. They excel at stabilizing both cations and anions. However, they can solvate and deactivate strong nucleophiles like amines through hydrogen bonding.[1][3]

• Polar Aprotic Solvents (e.g., Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (MeCN), Dichloromethane (DCM)) have dipole moments but lack acidic protons. They are poor hydrogen bond donors. They are excellent at solvating cations but leave anions (or the lone pair of a nucleophile) relatively unsolvated and highly reactive. This property makes them ideal for promoting SN2 reactions.[2][4]

The choice depends on the reaction mechanism. For reactions where you want to maximize the nucleophilicity of the amine, such as in N-alkylation (an SN2 process), a polar aprotic solvent is almost always the superior choice.

Part 2: Troubleshooting Guides for Common Reactions

This section provides specific, actionable advice for challenges encountered during common transformations of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Guide 1: N-Acylation Reactions (e.g., with Acyl Halides or Anhydrides)

Issue: Low or No Yield of the Desired Amide.

• Potential Cause 1: Incomplete Reaction.

  • Scientific Rationale: The steric hindrance around the primary amine can make the acylation reaction sluggish. The choice of solvent can impact the reaction rate.

  • Recommended Solution:

    • Solvent Choice: Use a non-reactive, aprotic solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF). These solvents effectively dissolve the starting materials without interfering with the reaction.

    • Reaction Monitoring: Track the disappearance of the starting amine using Thin Layer Chromatography (TLC) or LC-MS.[5]

    • Temperature: If the reaction is slow at room temperature, consider gentle heating (e.g., to 40 °C). However, be cautious, as higher temperatures can promote side reactions.

• Potential Cause 2: Hydrolysis of the Acylating Agent.

  • Scientific Rationale: Acyl halides and anhydrides are highly susceptible to hydrolysis by trace amounts of water in the solvent or on glassware, which consumes the reagent.

  • Recommended Solution:

    • Use Anhydrous Solvents: Always use a dry, anhydrous grade of your chosen solvent (e.g., DCM, THF).

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to exclude atmospheric moisture.

    • Stoichiometry: A slight excess (1.1 to 1.2 equivalents) of the acylating agent can sometimes compensate for minor hydrolysis.[5]

Issue: Formation of an Unexpected Byproduct.

• Potential Cause: Presence of an Acid Scavenger.

  • Scientific Rationale: N-acylation with acyl halides generates one equivalent of acid (e.g., HCl). This acid can protonate the starting amine, rendering it non-nucleophilic and halting the reaction. A non-nucleophilic base is required to neutralize this acid.

  • Recommended Solution:

    • Add a Hindered Base: Include a hindered, non-nucleophilic base like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) in the reaction mixture (typically 1.5 to 2.0 equivalents).

    • Solvent Compatibility: Ensure the chosen base is soluble in your reaction solvent. Both TEA and DIPEA are highly soluble in DCM and THF.

Experimental Protocol: General Procedure for N-Acylation

• Setup: To a dry, round-bottomed flask under a nitrogen atmosphere, add Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 eq).

• Solvent Addition: Dissolve the amine in anhydrous Dichloromethane (DCM) (approx. 0.1 M concentration).

• Base Addition: Add Diisopropylethylamine (DIPEA) (1.5 eq) to the solution and stir.

• Acylating Agent Addition: Cool the mixture to 0 °C in an ice bath. Slowly add the acyl chloride or anhydride (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography.

Guide 2: N-Alkylation Reactions (e.g., with Alkyl Halides)

Issue: Very Slow or Incomplete Reaction.

• Potential Cause 1: Inappropriate Solvent Choice.

  • Scientific Rationale: N-alkylation is a classic bimolecular nucleophilic substitution (SN2) reaction. The rate of this reaction is highly dependent on the solvent's ability to stabilize the transition state without deactivating the nucleophile. Polar protic solvents will hydrogen-bond to the amine, severely reducing its nucleophilicity and slowing the reaction.

  • Recommended Solution:

    • Switch to a Polar Aprotic Solvent: The use of solvents like DMF, DMSO, or Acetonitrile is strongly recommended. These solvents will solvate the counter-ion of the base (e.g., K⁺ in K₂CO₃) but will not strongly solvate the amine, leading to a significant rate enhancement.[6]

    • Temperature: Heating the reaction (e.g., 60-80 °C) is often necessary to overcome the activation energy, especially with less reactive alkylating agents like alkyl chlorides.

• Potential Cause 2: Weak Leaving Group.

  • Scientific Rationale: The rate of an SN2 reaction follows the trend I > Br > Cl >> F for the leaving group. If you are using an alkyl chloride, the reaction will be inherently slower than with an alkyl iodide.

  • Recommended Solution:

    • Use a More Reactive Halide: If possible, switch from an alkyl chloride to the corresponding bromide or iodide.

    • Finkelstein Reaction: Alternatively, add a catalytic amount of sodium iodide (NaI) or potassium iodide (KI). In solvents like acetone or acetonitrile, the iodide will displace the chloride in-situ, generating the more reactive alkyl iodide.

Issue: Over-alkylation Resulting in a Quaternary Ammonium Salt.

• Potential Cause: Product Amine is More Nucleophilic.

  • Scientific Rationale: The secondary amine product of the first alkylation is often more nucleophilic than the starting primary amine. This means it can compete for the alkylating agent, leading to the formation of an undesired tertiary amine or even a quaternary salt.[7]

  • Recommended Solution:

    • Control Stoichiometry: Use the amine as the limiting reagent and add the alkylating agent slowly (e.g., via syringe pump) to maintain its low concentration in the reaction mixture.[8]

    • Use Excess Amine: If feasible and the starting amine is inexpensive, using a large excess (3-5 equivalents) can statistically favor the mono-alkylation product.

    • Lower Temperature: Running the reaction at the lowest effective temperature can sometimes increase selectivity, as the second alkylation may have a higher activation energy.[8]

Part 3: Data Summaries and Visualizations

Table 1: Solvent Selection Guide for Reactions of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Solvent	Type	Dielectric Constant (ε)	Typical Use Case	Potential Issues & Troubleshooting
Dichloromethane (DCM)	Polar Aprotic	9.1	N-Acylation, Reductive Amination	Good general-purpose solvent. Ensure anhydrous grade is used to prevent hydrolysis of reagents.
Tetrahydrofuran (THF)	Polar Aprotic	7.6	N-Acylation, Lithiation Chemistry	Can form peroxides; use freshly distilled or inhibitor-free grade. Ensure anhydrous conditions.
Acetonitrile (MeCN)	Polar Aprotic	37.5	N-Alkylation (SN2)	Excellent for SN2. Can be difficult to remove under vacuum. Good for reactions with inorganic bases.[6]
Dimethylformamide (DMF)	Polar Aprotic	36.7	N-Alkylation (SN2), Peptide Couplings	High boiling point can make removal difficult. Can promote elimination side reactions at high temperatures.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	N-Alkylation (SN2)	Very high boiling point; difficult workup. Extremely hygroscopic. Excellent for dissolving poorly soluble reactants.
Methanol (MeOH)	Polar Protic	32.7	Reductive Amination (NaBH₃CN)	Not recommended for N-alkylation or N-acylation due to competitive reaction and nucleophile solvation.[3]
Toluene	Non-polar	2.4	Reductive Amination (Dean-Stark)	Useful for removing water azeotropically.[8] Poor solvent for polar reagents or salts.

Diagrams and Workflows

A logical approach to solvent selection is paramount. The following diagram outlines a decision-making process.

Caption: Decision tree for solvent selection.

The following diagram illustrates how solvent choice impacts the nucleophile in an SN2 reaction.

Caption: Solvent effects on nucleophile reactivity.

References

• BenchChem. (n.d.). identifying side products in the acetylation of piperidine.
• ResearchGate. (2011). Solvent Polarity and Hydrogen Bond Effects on Nucleophilic Substitution Reaction of 2-Bromo-5-nitrothiophene with Piperidine.
• BenchChem. (n.d.). Troubleshooting common issues in the synthesis of N-substituted piperidines.
• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Solvent effects on aromatic nucleophilic substitutions. Part 3. The kinetics of the reaction of 2,4-dinitrochlorobenzene with piperidine in aprotic solvents.
• Chemistry LibreTexts. (2023). Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution.
• Chem 203. (n.d.). Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1.
• ResearchGate. (n.d.). A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature.
• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!).

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Reference Data & Comparative Studies

Comparison of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate with other 4-aminopiperidine derivatives in synthesis.

An In-Depth Comparative Guide for Medicinal Chemists:

Strategic Application of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate in Modern Synthesis

The piperidine ring is an exceptionally privileged scaffold in medicinal chemistry, forming the core of a vast number of approved therapeutic agents.[1] Its conformational flexibility and ability to present substituents in precise three-dimensional orientations make it an invaluable component in drug design. Within the diverse family of piperidine building blocks, 4-aminopiperidine derivatives are particularly crucial for introducing basic nitrogen centers, enabling key interactions with biological targets and modulating physicochemical properties such as solubility.

This guide provides a detailed comparative analysis of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate , a specialized building block, against its less substituted counterparts. We will explore the profound synthetic and strategic implications of the C4-gem-dimethyl substitution, offering field-proven insights and experimental frameworks to guide researchers in its effective deployment.

The C4-Methyl Group: More Than Just Bulk

The defining feature of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is the presence of a quaternary carbon at the C4 position. This seemingly minor modification introduces several critical effects that can be leveraged in drug design:

• Metabolic Stability: The gem-dimethyl group can act as a "metabolic shield," sterically hindering the enzymatic oxidation of adjacent C-H bonds by cytochrome P450 enzymes, a common pathway for drug metabolism.[1][2] This can lead to an improved pharmacokinetic profile, including a longer half-life.

• Conformational Rigidity: The substitution influences the conformational equilibrium of the piperidine ring. This pre-organization can reduce the entropic penalty upon binding to a biological target, potentially increasing binding affinity. The Thorpe-Ingold effect, or gem-dimethyl effect, describes how such substitution can favor specific conformations.[3][4]

• Modulation of pKa: The electron-donating nature of the methyl groups can subtly influence the basicity (pKa) of the C4-amino group, which can be critical for optimizing interactions with target residues.

• Exploring Hydrophobic Pockets: The methyl group provides a small, defined hydrophobic feature that can be exploited to probe and engage with corresponding hydrophobic pockets in a protein binding site, enhancing potency and selectivity.

Comparative Benchmarking: Synthesis and Properties

To contextualize the utility of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, we compare it with two other workhorse building blocks: the unsubstituted parent, Tert-butyl 4-aminopiperidine-1-carboxylate , and an orthogonally protected analogue, 4-amino-1-benzylpiperidine .

Table 1: Comparative Overview of Key Derivatives

Derivative	Structure	Molecular Weight ( g/mol )	Key Features & Strategic Use
Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate		228.33	Use Case: When metabolic stability at C4 is a priority or when a small hydrophobic interaction is desired. The gem-dimethyl group introduces significant steric hindrance.
Tert-butyl 4-aminopiperidine-1-carboxylate		200.28	Use Case: A standard, versatile building block for general-purpose synthesis where C4 substitution is not required. Offers minimal steric hindrance at the amine.
4-amino-1-benzylpiperidine		190.28	Use Case: When an orthogonal deprotection strategy is needed. The N-benzyl group is removed by hydrogenolysis, while the Boc group requires acid.[5]

Head-to-Head in the Lab: Amide Coupling Reactivity

Amide bond formation is arguably the most common reaction in drug discovery.[6] The steric environment of the amine nucleophile can dramatically impact reaction efficiency. The protocol below outlines a comparative study to assess the reactivity of our three selected derivatives.

Experimental Protocol: Comparative Amide Coupling with a Sterically Demanding Acid

This experiment is designed to accentuate the differences in reactivity due to steric hindrance.

• Reagent Setup: In three separate, oven-dried 25 mL round-bottom flasks equipped with magnetic stir bars, add 2,4,6-trimethylbenzoic acid (1.0 mmol, 164.2 mg).

• Amine Addition: To each flask, add one of the following:

  • Flask A: Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 mmol, 228.3 mg)

  • Flask B: Tert-butyl 4-aminopiperidine-1-carboxylate (1.0 mmol, 200.3 mg)

  • Flask C: 4-amino-1-benzylpiperidine (1.0 mmol, 190.3 mg)

• Solvent and Coupling Agents: Dissolve the contents of each flask in anhydrous Dichloromethane (DCM, 10 mL). Add HATU (1.2 mmol, 456.3 mg) and Diisopropylethylamine (DIPEA) (2.5 mmol, 435 µL) to each flask.

• Reaction Monitoring: Stir the reactions at room temperature. Monitor the consumption of the starting amine by TLC or LC-MS at 1, 4, and 24 hours.

• Work-up & Analysis: Upon completion (or after 24 hours), quench each reaction with saturated aqueous NaHCO₃ solution. Separate the organic layer, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Analyze the crude reaction mixtures by ¹H NMR to estimate conversion rates.

Anticipated Outcomes & Causality

• Flask B (Unsubstituted): This reaction is expected to proceed most rapidly and with the highest conversion due to the minimal steric hindrance around the primary amine.

• Flask C (N-Benzyl): Reactivity should be similar to Flask B, as the benzyl group is distant from the reacting amine.

• Flask A (Gem-Dimethyl): This reaction will likely be the slowest.[6][7][8][9] The two methyl groups adjacent to the reacting amine create significant steric congestion, impeding the approach of the activated carboxylic acid. This highlights a critical synthetic consideration: for sterically hindered amines, more forceful coupling conditions or specialized reagents may be necessary to achieve acceptable yields.[7][9]

Strategic Selection in Drug Discovery: A Workflow

The choice of building block is a strategic decision guided by the project's goals. The following workflow illustrates the decision-making process.

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The Strategic Advantage of C4-Methylation: A Comparative Guide to Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate in Drug Design

Abstract

The piperidine scaffold is a cornerstone of modern medicinal chemistry, celebrated for its prevalence in a multitude of clinically approved drugs.[1][2] Its structural versatility and favorable physicochemical properties make it a "privileged scaffold." However, the true art of drug design often lies in subtle modifications that unlock significant gains in a compound's therapeutic profile. This guide provides an in-depth comparative analysis of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, focusing on the profound advantages conferred by the seemingly simple 4-methyl group. We will explore its impact on conformational rigidity, metabolic stability, and receptor interactions, contrasting it with its non-methylated analog, tert-butyl 4-aminopiperidine-1-carboxylate. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage strategic methylation to optimize lead compounds.

The Piperidine Scaffold: A Privileged Framework in Drug Discovery

The six-membered piperidine heterocycle is one of the most frequently encountered structural motifs in pharmaceuticals.[2] Its prevalence is not coincidental but rather a result of the distinct benefits it imparts to a molecule:

• Improved Physicochemical Properties: The basic nitrogen atom can be protonated at physiological pH, enhancing aqueous solubility and allowing for favorable interactions with biological targets.

• Metabolic Stability: The saturated ring is generally more stable to metabolic degradation compared to aromatic counterparts.[1]

• Three-Dimensional Diversity: The non-planar, chair-like conformation of the piperidine ring allows for the precise spatial orientation of substituents, enabling optimized interactions with the three-dimensional binding pockets of target proteins.[3]

While the core scaffold is advantageous, its true potential is realized through strategic substitution. The focus of this guide is the quaternary center at the C4 position, specifically the introduction of a methyl group alongside an amino function.

The Decisive Role of the 4-Methyl Group

The addition of a methyl group at the C4 position of the 4-aminopiperidine scaffold is a calculated move in lead optimization, designed to address common challenges in drug development. Its influence extends across pharmacokinetics and pharmacodynamics.

Conformational Control and the Thorpe-Ingold Effect

A single methyl group, when creating a quaternary center (a carbon atom bonded to four other non-hydrogen atoms), introduces significant conformational constraints. This phenomenon, an extension of the Thorpe-Ingold or gem-dimethyl effect, can be highly beneficial.[4]

• Causality: The presence of the methyl and amino groups at the C4 position restricts the ring's ability to undergo "ring flipping" between chair conformations. This pre-organizes the molecule into a more rigid, lower-energy conformation. By locking the scaffold into a shape that is closer to the bioactive conformation required for target binding, the entropic penalty upon binding is reduced. A lower entropic penalty often translates to a higher binding affinity and, consequently, greater potency. The methyl group acts as a conformational anchor, ensuring the other substituents are presented to the target receptor in an optimal orientation.

Caption: Conformational restriction by C4-methylation reduces the entropic penalty of receptor binding.

Enhancing Metabolic Stability

Cytochrome P450 (CYP) enzymes, particularly CYP3A4, are responsible for the metabolism of a vast number of drugs.[5] For piperidine-containing compounds, oxidation of the ring, especially at positions adjacent to the nitrogen or at unsubstituted carbons, is a common metabolic pathway.

• Causality: The C4 position is a potential site for enzymatic oxidation. Introducing a methyl group effectively "shields" this position from metabolic attack. This concept, known as "metabolic blocking," prevents the formation of inactive or potentially toxic metabolites, thereby increasing the drug's half-life and oral bioavailability. By slowing down clearance, the drug can maintain therapeutic concentrations for a longer duration, potentially allowing for less frequent dosing.[6][7]

Caption: The 4-methyl group acts as a metabolic shield, preventing oxidation and increasing drug half-life.

Modulating Physicochemical Properties

The introduction of a methyl group subtly alters key physicochemical parameters that govern a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[8]

• Lipophilicity (LogP): Methylation increases lipophilicity.[8][9] This can be a double-edged sword. Increased lipophilicity can enhance membrane permeability and binding to hydrophobic pockets but may also increase plasma protein binding, reduce aqueous solubility, and lead to non-specific toxicity if not properly balanced.

• Basicity (pKa): The electronic effect of a methyl group at the C4 position on the piperidine nitrogen's basicity is minimal.[8] This is advantageous as it preserves the desirable protonation state and solubility characteristics of the parent amine while adding the benefits of metabolic stability and conformational rigidity.

Comparative Analysis: The Methyl Advantage in Numbers

To objectively assess the impact of the 4-methyl group, we compare the key properties of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate with its non-methylated parent compound.

Property	Tert-butyl 4-aminopiperidine-1-carboxylate	Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate	Advantage of Methylation
Molecular Weight ( g/mol )	200.28	214.30[10]	Minimal increase, preserving "drug-like" space.
Predicted clogP	~1.5	~1.9[10]	Controlled increase in lipophilicity.
Predicted pKa (of 4-amino)	~9.5 - 10.0	~9.5 - 10.0	Basicity is preserved, maintaining solubility.[8]
Metabolic Stability	Susceptible to C4 oxidation	C4 oxidation is blocked	Significant Improvement: Expected longer in vivo half-life.[5][8]
Conformational Flexibility	High	Low (Restricted)	Significant Advantage: Pre-organized for target binding, potentially higher potency.[4]
Synthetic Accessibility	Readily available	Accessible via multi-step synthesis	Requires more synthetic effort but offers substantial downstream benefits.[11]

Experimental Protocols for Evaluation

Validating the theoretical advantages of methylation requires robust experimental data. Below are standardized protocols for key comparative assays.

Protocol: In Vitro Metabolic Stability Assay

This assay determines the rate at which a compound is metabolized by liver enzymes.

• Materials: Human liver microsomes (HLMs), NADPH regenerating system, test compounds (methylated and non-methylated analogs), positive control (e.g., Verapamil), phosphate buffer (pH 7.4), acetonitrile (ACN) with internal standard (e.g., Tolbutamide).

• Procedure:

  • Prepare a 1 µM solution of each test compound in phosphate buffer.

  • Add HLMs to a final concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to 3 volumes of ice-cold ACN containing the internal standard.

  • Vortex and centrifuge the samples at high speed to precipitate proteins.

  • Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound relative to the internal standard.

• Data Analysis: Plot the natural log of the percentage of parent compound remaining versus time. The slope of this line is the elimination rate constant (k). Calculate the in vitro half-life (t½) as 0.693/k. A longer t½ for the methylated compound indicates greater metabolic stability.

Protocol: Receptor Binding Assay (Competitive Radioligand)

This assay measures the affinity of a compound for its target receptor.

• Materials: Cell membrane preparation expressing the target receptor, radioligand specific for the target (e.g., [³H]-ligand), non-labeled specific ligand (for non-specific binding determination), test compounds, assay buffer, scintillation fluid, filter plates, and a scintillation counter.

• Procedure:

  • Prepare serial dilutions of the test compounds (methylated and non-methylated).

  • In a 96-well plate, add the cell membrane preparation, the radioligand at a fixed concentration (near its Kd), and the varying concentrations of the test compound.

  • For total binding wells, add only buffer instead of the test compound. For non-specific binding wells, add a high concentration of the non-labeled specific ligand.

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to reach equilibrium.

  • Harvest the contents onto a filter plate using a cell harvester, and wash several times with ice-cold assay buffer to separate bound from free radioligand.

  • Allow the filters to dry, add scintillation fluid, and count the radioactivity in a scintillation counter.

• Data Analysis: Calculate the percentage of specific binding for each concentration of the test compound. Plot this percentage against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding). The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation. A lower Ki value for the methylated compound indicates higher binding affinity.

Caption: A typical workflow for comparing methylated and non-methylated drug candidates.

Conclusion

The incorporation of a 4-methyl group into the tert-butyl 4-aminopiperidine-1-carboxylate scaffold is a powerful and multifaceted strategy in drug design. It is not merely a tactic to increase bulk or lipophilicity; it is a precise modification that offers distinct, predictable advantages. By providing conformational rigidity, it can enhance binding affinity and potency. By acting as a metabolic shield, it can significantly improve a compound's pharmacokinetic profile, leading to a more durable and effective therapeutic agent.[6][7] While requiring additional synthetic considerations, the potential return on investment—in the form of a superior clinical candidate—makes the strategic use of C4-methylation an indispensable tool for the modern medicinal chemist.

References

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• Pike, V. W., et al. (n.d.). A Convenient Route to 4-Carboxy-4-Anilidopiperidine Esters and Acids. National Center for Biotechnology Information.
• BenchChem Technical Support Team. (2025, December). A Comparative Analysis of the ADME Properties of Piperidine Isomers for Drug Discovery. BenchChem.
• Hammarström, L. G. J., Fu, Y., Vail, S., Hammer, R. P., & McLaughlin, M. L. (n.d.). A CONVENIENT PREPARATION OF AN ORTHOGONALLY PROTECTED Cα,Cα-DISUBSTITUTED AMINO ACID ANALOG OF LYSINE. Organic Syntheses.
• BenchChem. (2025). Application Notes and Protocols: The Use of tert-butyl 4-(methylamino)piperidine-1-carboxylate in Medicinal Chemistry. BenchChem.
• Sigma-Aldrich. (n.d.). Synthesis of tert-butyl 4-(aminomethyl)-4-phenyl-1-piperidinecarboxylate. Sigma-Aldrich.
• BenchChem. (2025). Biological activity comparison of methylated vs non-methylated piperidines. BenchChem.
• Wünsch, B., et al. (n.d.). Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. National Center for Biotechnology Information.
• BenchChem. (2025). Application Notes and Protocols for the Scale-up Synthesis of tert-Butyl 4-formylpiperidine-1-carboxylate and its Derivatives. BenchChem.
• PubChem. (n.d.). tert-Butyl 4-amino-4-methylpiperidine-1-carboxylate. National Center for Biotechnology Information.
• Sigma-Aldrich. (n.d.). tert-Butyl 4-amino-4-methyl-1-piperidinecarboxylate. Sigma-Aldrich.
• Talele, T. T. (2018). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(6), 2166-2210.
• Bull, J. A., et al. (n.d.). Synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. National Center for Biotechnology Information.
• Szymański, P., Markowicz, J., & Mikiciuk-Olasik, E. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed.
• Barreiro, E. J., & Fraga, C. A. M. (2018). Methyl-containing pharmaceuticals: Methylation in drug design. PubMed.
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• Berardi, F., et al. (2005). Methyl substitution on the piperidine ring of N-[omega-(6-methoxynaphthalen-1-yl)alkyl] derivatives as a probe for selective binding and activity at the sigma(1) receptor. Journal of Medicinal Chemistry, 48(26), 8237-44.
• Chen, Y., & Zhang, M. (n.d.). [Application of methyl in drug design]. PubMed.
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A Senior Application Scientist's Guide to Boc-Protection of 4-amino-4-methylpiperidine: A Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, the strategic protection of amine functionalities is a cornerstone of successful multi-step organic synthesis. The tert-butyloxycarbonyl (Boc) group is a workhorse in this regard, prized for its stability under a wide range of conditions and its facile, acid-labile deprotection.[1][2][3] However, the successful installation of the Boc group is not a "one-size-fits-all" endeavor, particularly when dealing with sterically hindered amines such as 4-amino-4-methylpiperidine. The presence of a quaternary center adjacent to the amino group in this substrate presents a significant steric challenge, demanding a careful selection of reaction conditions to achieve optimal yields and purity.

This in-depth technical guide provides a comparative study of various Boc-protection protocols applicable to 4-amino-4-methylpiperidine. We will delve into the mechanistic rationale behind each method, present detailed experimental procedures, and offer a comparative analysis of their performance based on established chemical principles and available data for structurally related compounds.

The Challenge: Steric Hindrance in 4-amino-4-methylpiperidine

The primary obstacle in the Boc-protection of 4-amino-4-methylpiperidine is the steric congestion around the nitrogen atom. The bulky tert-butyl group of the Boc-anhydride ((Boc)₂O) and the methyl group on the C4 position of the piperidine ring create a crowded environment, hindering the nucleophilic attack of the amine on the carbonyl carbon of the anhydride. This can lead to sluggish reaction rates, incomplete conversion, and the need for more forcing conditions, which may, in turn, promote side reactions.

Comparative Analysis of Boc-Protection Protocols

Several methodologies can be employed for the Boc-protection of amines.[4] Below, we compare the most common protocols and discuss their suitability for 4-amino-4-methylpiperidine.

Protocol 1: The Standard Base-Mediated Approach (Triethylamine or Sodium Hydroxide)

This is the most conventional method for Boc protection, relying on a base to deprotonate the amine, thereby increasing its nucleophilicity.[5]

Mechanism:

The reaction proceeds via a nucleophilic acyl substitution mechanism. The amine attacks one of the carbonyl carbons of the di-tert-butyl dicarbonate. The subsequent collapse of the tetrahedral intermediate is facilitated by a base, which neutralizes the resulting protonated amine.[6][7]

Workflow for Base-Mediated Boc-Protection

Caption: General workflow for base-mediated Boc-protection.

Discussion of Applicability:

For 4-amino-4-methylpiperidine, standard conditions with triethylamine (TEA) in a solvent like dichloromethane (DCM) may result in slow and incomplete reactions due to the aforementioned steric hindrance. While increasing the temperature can enhance the reaction rate, it may also lead to the decomposition of the Boc-anhydride.

The use of a stronger base like sodium hydroxide (NaOH) in a biphasic system (e.g., dioxane/water or THF/water) can be more effective.[8] The deprotonation of the amine is more pronounced, leading to a more potent nucleophile. However, the solubility of the starting material and product in the chosen solvent system is a critical factor to consider.

Protocol 2: The DMAP-Catalyzed Approach

4-Dimethylaminopyridine (DMAP) is a highly efficient acylation catalyst that can significantly accelerate the Boc-protection of sterically hindered amines.[6][7]

Mechanism of DMAP Catalysis:

DMAP acts as a nucleophilic catalyst. It first reacts with Boc-anhydride to form a highly reactive N-Boc-pyridinium intermediate. This intermediate is much more susceptible to nucleophilic attack by the sterically hindered amine than Boc-anhydride itself. The catalyst is then regenerated in the process.[6][7]

DMAP Catalysis in Boc-Protection

Caption: Catalytic cycle of DMAP in Boc-protection.

Discussion of Applicability:

This method is highly recommended for the Boc-protection of 4-amino-4-methylpiperidine. The use of catalytic amounts of DMAP (typically 5-10 mol%) in conjunction with a stoichiometric amount of a non-nucleophilic base like triethylamine can lead to significantly higher yields and faster reaction times compared to the standard base-mediated approach. It is crucial to add the DMAP carefully, as the reaction with Boc-anhydride can be rapid and exothermic.[6][7]

Protocol 3: Catalyst-Free and Solvent-Free Conditions

In the spirit of green chemistry, catalyst-free and solvent-free methods for Boc protection have been developed. These protocols often rely on neat reaction mixtures or the use of water as a solvent.[4]

Discussion of Applicability:

While environmentally attractive, these methods are generally less suitable for sterically hindered substrates like 4-amino-4-methylpiperidine. The absence of a catalyst or a suitable solvent to facilitate the reaction would likely result in very low conversion rates. However, for less hindered amines, these protocols can be highly efficient.[4]

Comparative Data Summary

The following table summarizes the expected performance of the different protocols for the Boc-protection of 4-amino-4-methylpiperidine, based on general principles and data from similar substrates.

Protocol	Base/Catalyst	Typical Solvent	Expected Yield	Expected Reaction Time	Key Advantages	Key Disadvantages
Standard Base	Triethylamine	DCM, THF	Moderate	12-24 h	Simple, common reagents	Slow for hindered amines
Standard Base	Sodium Hydroxide	Dioxane/H₂O	Good to High	4-12 h	More effective for hindered amines	Biphasic, potential solubility issues
DMAP-Catalyzed	TEA + DMAP (cat.)	DCM, CH₃CN	High to Excellent	1-4 h	Fast, high yielding for hindered amines	DMAP is toxic, exothermic reaction
Catalyst-Free	None	Neat or H₂O	Low to None	> 24 h	Environmentally friendly	Ineffective for hindered amines

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for the most promising protocols for the Boc-protection of 4-amino-4-methylpiperidine.

Experimental Protocol 1: Boc-Protection using (Boc)₂O and Triethylamine with DMAP as a Catalyst

Materials:

• 4-amino-4-methylpiperidine (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq)

• Triethylamine (TEA) (1.5 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Dichloromethane (DCM)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• In a round-bottom flask, dissolve 4-amino-4-methylpiperidine (1.0 eq) and triethylamine (1.5 eq) in dichloromethane.

• Add 4-dimethylaminopyridine (0.1 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel if necessary.

Experimental Protocol 2: Boc-Protection using (Boc)₂O and Sodium Hydroxide

Materials:

• 4-amino-4-methylpiperidine (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq)

• Sodium Hydroxide (NaOH) (2.0 eq)

• 1,4-Dioxane

• Water

• Ethyl acetate

• 5% Citric Acid Solution

Procedure:

• Dissolve 4-amino-4-methylpiperidine (1.0 eq) and sodium hydroxide (2.0 eq) in a 1:1 mixture of water and 1,4-dioxane.

• Cool the solution to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate (1.1 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring the progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the dioxane.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted (Boc)₂O.

• Cool the aqueous layer to 0 °C and acidify to pH 2-3 with a cold 5% citric acid solution.

• Extract the product into ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the product.

Troubleshooting and Optimization

• Incomplete Reaction: If the reaction does not go to completion, especially with the standard base-mediated protocol, consider switching to the DMAP-catalyzed method. Alternatively, a slight excess of (Boc)₂O (up to 1.5 eq) can be used, but this will necessitate more rigorous purification.

• Side Reactions: The formation of di-Boc protected amine is a potential side reaction, particularly with less hindered primary amines. For 4-amino-4-methylpiperidine, this is less likely due to steric hindrance. However, careful control of stoichiometry is always recommended.

• Purification: The primary byproduct of the reaction is tert-butanol, which is generally volatile and can be removed under vacuum. Unreacted (Boc)₂O can be removed by washing with a solution of sodium bisulfite or by chromatography.

Conclusion

The selection of an appropriate Boc-protection protocol for 4-amino-4-methylpiperidine is critical for achieving high yields and purity. Due to the steric hindrance posed by the quaternary center, the DMAP-catalyzed protocol is the most highly recommended method , offering a significant rate acceleration and leading to excellent yields in a shorter timeframe. While the standard sodium hydroxide-mediated protocol can also be effective, it may require longer reaction times and careful optimization of the biphasic solvent system. By understanding the mechanistic principles and considering the practical aspects outlined in this guide, researchers can confidently select and execute the most suitable protocol for their synthetic needs, ensuring the efficient preparation of this valuable building block for drug discovery and development.

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• Cost-benefit analysis of different (S)-3-Boc-aminopiperidine synthesis methods - Benchchem. (URL not available)
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• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• BOC-amino acids (tert-butyloxycarbonyl-protected) are widely employed as key intermediates in peptide synthesis... - BOC Sciences. (URL not available)
• 4-N-BOC-Aminopiperidine synthesis - ChemicalBook. (URL not available)
• synthesis and characterization of boc-protected thio-1,3,4-oxadiazol-2-yl deriv
• Why should I use 50% aq. NaOH? I think NaOH solution change di-boc to mono-boc. Is it right? - Reddit. (URL not available)
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• 4-(N-Boc-amino)piperidine 96 73874-95-0 - Sigma-Aldrich. (URL not available)

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A Comparative Guide to the Purity Validation of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: HPLC and Elemental Analysis

Audience: Researchers, scientists, and drug development professionals.

Abstract: Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a pivotal building block in medicinal chemistry, frequently utilized in the synthesis of complex pharmaceutical agents. The purity of this intermediate is paramount, as impurities can carry through subsequent synthetic steps, potentially impacting the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of two orthogonal and essential analytical techniques for purity validation: High-Performance Liquid Chromatography (HPLC) for relative purity and impurity profiling, and Elemental Analysis for absolute purity confirmation. We will explore the causality behind experimental choices, present detailed, field-proven protocols, and compare the strengths and limitations of each method, underscoring the necessity of a multi-faceted approach to ensure rigorous quality control.

Introduction: The Imperative for Orthogonal Purity Validation

In the landscape of pharmaceutical development, the principle of "quality by design" begins with the starting materials. Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (MW: 214.30 g/mol , Formula: C₁₁H₂₂N₂O₂) is a bifunctional molecule featuring a Boc-protected secondary amine within a piperidine ring and a primary amino group at a quaternary carbon.[1] Its purity is a critical quality attribute (CQA). A single analytical method, however robust, provides only one perspective on a sample's composition. True analytical confidence is achieved by employing orthogonal methods —techniques that measure the same attribute (purity) based on different physicochemical principles.[2][3] This approach significantly reduces the risk of overlooking co-eluting impurities or non-chromophoric contaminants.

This guide focuses on the synergistic use of Reversed-Phase HPLC (RP-HPLC), which separates compounds based on hydrophobicity, and Elemental Analysis (EA), which measures the fundamental composition of carbon, hydrogen, and nitrogen.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Relative Purity

RP-HPLC is the gold standard for assessing the purity of small organic molecules like our target compound. It excels at separating the main component from structurally similar organic impurities, such as precursors, byproducts, or degradation products.[4]

Causality Behind the Method:

The choice of a reversed-phase method is deliberate. The C₁₁H₂₂N₂O₂ molecule possesses both hydrophobic (tert-butyl group) and polar (amino group) characteristics, making it ideally suited for retention on a non-polar stationary phase (like C18) with a polar mobile phase. The Boc protecting group is known to be stable under mildly acidic conditions (e.g., 0.1% TFA or formic acid), which are often used to improve peak shape and resolution by ensuring consistent ionization of amine functionalities.[5][6]

Detailed Experimental Protocol: RP-HPLC

Objective: To determine the purity of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate and quantify related impurities as a percentage of the total peak area.

Instrumentation & Conditions:

Parameter	Specification & Justification
HPLC System	Standard HPLC or UPLC system with a UV/Vis or Photodiode Array (PDA) Detector. A PDA detector is preferred as it provides spectral data for peak purity assessment.[7]
Column	C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size). This stationary phase provides excellent hydrophobic retention for the Boc-protected compound.
Mobile Phase A	Water with 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid. The acid modifier ensures protonation of the amino groups, leading to sharp, symmetrical peaks.
Mobile Phase B	Acetonitrile with 0.1% TFA or 0.1% Formic Acid. Acetonitrile is a common organic modifier providing good elution strength and low UV cutoff.
Gradient Elution	Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes. A gradient is essential to elute any potential late-eluting, more hydrophobic impurities.
Flow Rate	1.0 mL/min. A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C. Controlled temperature ensures reproducible retention times.
Detection	210 nm. The amide bond in the Boc group and the amine itself absorb at low UV wavelengths.
Injection Vol.	10 µL.

| Sample Prep. | Accurately weigh ~10 mg of the sample and dissolve in 10 mL of Mobile Phase A/B (50:50) to make a 1 mg/mL solution. Filter through a 0.45 µm syringe filter. |

System Suitability Test (SST): Before sample analysis, the system's performance must be verified according to standards outlined in guidelines like ICH Q2(R1).[8][9][10]

• Tailing Factor: For the main peak, should be ≤ 2.0.

• Theoretical Plates: Should be ≥ 2000.

• Repeatability: Inject the standard solution five times; the relative standard deviation (RSD) of the peak area should be ≤ 2.0%.

Data Analysis: Purity is calculated using the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Workflow for HPLC Purity Validation

Caption: Workflow for HPLC purity determination of the target compound.

Elemental Analysis: An Orthogonal Confirmation of Absolute Purity

While HPLC provides a profile of detectable impurities, it cannot account for substances that are non-chromophoric or non-volatile, such as inorganic salts or residual solvents. Elemental Analysis (EA) provides a fundamental, orthogonal assessment by precisely measuring the mass percentage of carbon (C), hydrogen (H), and nitrogen (N). The result is a measure of absolute purity against the theoretical composition.

Causality Behind the Method:

The molecular formula of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is C₁₁H₂₂N₂O₂. A pure sample must conform to the theoretical elemental composition derived from this formula. Any significant deviation indicates the presence of impurities that alter the relative proportions of C, H, and N. For instance, an impurity with a higher carbon-to-nitrogen ratio would skew the results. This method is governed by the law of definite proportions.

Theoretical Composition:

• Molecular Weight: 214.30 g/mol

• Carbon (C): (11 * 12.011) / 214.30 = 61.65%

• Hydrogen (H): (22 * 1.008) / 214.30 = 10.35%

• Nitrogen (N): (2 * 14.007) / 214.30 = 13.08%

Detailed Experimental Protocol: Elemental Analysis

Objective: To confirm the elemental composition of the compound and determine its absolute purity.

Instrumentation:

• A modern CHN Elemental Analyzer.

Procedure:

• Sample Preparation: Dry the sample thoroughly under high vacuum for several hours to remove residual moisture and solvents, which can significantly alter C, H, and N percentages.

• Calibration: Calibrate the instrument using a certified, high-purity standard with a known elemental composition (e.g., Acetanilide).

• Analysis: Accurately weigh approximately 2-3 mg of the dried sample into a tin capsule. Analyze at least two separate aliquots of the sample.

• Combustion: The sample is combusted at high temperature (typically >900 °C) in a pure oxygen environment. This process converts all carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ gas.

• Separation & Detection: The resulting gases are separated chromatographically and quantified using a thermal conductivity detector.

Acceptance Criteria: The generally accepted criterion in pharmaceutical analysis for a pure compound is that the experimentally determined percentages for C, H, and N must be within ±0.4% of the theoretical values.

Logic of Elemental Analysis Validation

Caption: Logical flow for purity confirmation via Elemental Analysis.

Comparative Analysis and Synergistic Value

Neither HPLC nor Elemental Analysis alone tells the complete story of a compound's purity. Their true power lies in their combined, orthogonal application.

Feature	HPLC (UV Detection)	Elemental Analysis (CHN)
Principle	Separation by hydrophobicity.	Combustion and detection of atomic composition.
Purity Type	Relative Purity: Quantifies impurities relative to the main component based on UV response.	Absolute Purity: Compares bulk elemental composition to the theoretical formula.
Detects	UV-active organic impurities (e.g., isomers, byproducts, starting materials).	Impurities that alter the C:H:N ratio (e.g., inorganic salts, solvents, incorrect structures).
Blind Spots	Non-UV-active impurities; inorganic salts; water; residual solvents. Co-eluting impurities may be missed without a PDA detector.	Impurities with a similar elemental composition to the main compound (e.g., isomers).
Information	Provides an impurity profile (number and relative amount of impurities).	Provides a single, bulk purity value. Confirms empirical formula.
Throughput	Moderate (approx. 20-30 min per sample).	High (approx. 5-10 min per sample).

Synergy in Practice: A sample can exhibit >99.5% purity by HPLC, suggesting it is free from significant organic, UV-active impurities. However, it could fail elemental analysis if it contains 1% of an inorganic salt (like NaCl), which is invisible to the HPLC-UV method. Conversely, a sample could pass elemental analysis if it contains an isomeric impurity that has the same elemental formula but would be clearly separated and quantified by HPLC. Therefore, passing both tests provides very high confidence in the compound's identity and purity.

Complementary Techniques for Comprehensive Characterization

For regulatory filings or in-depth investigations, other orthogonal methods should be considered:

• LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the molecular weight of the main peak and can be used to identify the structures of impurities.

• NMR (Nuclear Magnetic Resonance) Spectroscopy: Provides definitive structural confirmation and can detect impurities with different proton/carbon skeletons.

• Karl Fischer Titration: Specifically quantifies water content, which is a common and often overlooked impurity.

Conclusion

Validating the purity of a critical building block like Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate requires a rigorous, multi-faceted analytical strategy. Relying on a single method, such as HPLC, provides an incomplete picture. By integrating the relative purity data from HPLC with the absolute purity confirmation from Elemental Analysis, researchers and drug developers can establish a robust, self-validating system. This orthogonal approach ensures the quality and consistency of the starting material, which is a foundational requirement for the successful development of safe and effective pharmaceuticals, aligning with the principles of both Good Manufacturing Practice (GMP) and the International Council for Harmonisation (ICH) guidelines.[11][12]

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Benchmarking coupling efficiency of various reagents with Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

An Application Scientist's Guide to Benchmarking Coupling Efficiency with Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Introduction: Navigating the Challenge of Sterically Hindered Amide Couplings

In the landscape of medicinal chemistry and drug development, the formation of the amide bond is arguably the most performed transformation. While often considered a solved problem, the synthesis of sterically hindered amides remains a significant challenge that can impede the progress of discovery programs. Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate presents a classic example of such a challenge. Its secondary amine is flanked by a methyl group on the same quaternary carbon, creating a neopentyl-like environment. This steric bulk dramatically slows the rate of nucleophilic attack, often leading to low yields, incomplete reactions, and undesired side products with standard coupling protocols.

This guide provides a comprehensive comparison of various coupling reagents for the successful acylation of this demanding substrate. We will delve into the mechanistic rationale behind different reagent classes, present comparative data to guide your selection, and provide detailed experimental protocols for both reaction execution and analytical validation.

The Core Challenge: Steric Hindrance at the Nucleophile

The primary obstacle in coupling a carboxylic acid to tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is the steric congestion around the nitrogen atom. The bulky tert-butyl and methyl groups shield the nitrogen's lone pair of electrons, impeding the approach of the activated carboxylic acid (the electrophile). This kinetic barrier means that the rate of the desired amide bond formation can be slower than competing side reactions, such as the decomposition of the activated intermediate or reaction with other nucleophiles. Consequently, successful coupling requires a strategy that either utilizes a highly reactive, yet small, electrophile or employs a coupling reagent that forms a sufficiently "hot" activated intermediate to overcome this energy barrier.

A Mechanistic Overview of Common Coupling Reagent Classes

The choice of coupling reagent is critical and dictates the nature of the activated carboxylic acid intermediate. Understanding the mechanism of each class is key to troubleshooting difficult couplings.

Carbodiimides (e.g., EDC, DCC)

Carbodiimides are a foundational class of reagents that activate carboxylic acids by forming a highly reactive O-acylisourea intermediate. However, this intermediate is prone to racemization and can rearrange into an unreactive N-acylurea byproduct. To mitigate these issues, additives like 1-hydroxybenzotriazole (HOBt) or OxymaPure are almost always required. These additives trap the O-acylisourea to form a more stable and selective active ester, which then reacts with the amine.

Caption: Carbodiimide activation pathway with and without additives.

For hindered amines, the direct reaction with the O-acylisourea is often too slow, making the pathway through the active ester essential. However, even this can be insufficient for substrates like tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

Aminium/Uronium and Phosphonium Salts

These reagents are generally more efficient and are considered the workhorses of modern peptide synthesis. They operate on a similar principle to carbodiimides with additives, but the activating moiety (e.g., HOBt, HOAt, Oxyma) is incorporated directly into the reagent structure.

• Phosphonium Salts (PyBOP, PyAOP): These reagents activate the carboxylic acid to form an OBt- or OAt-ester. A key advantage is that they do not react with the amine nucleophile, which can be beneficial when using an excess of the amine is not desired. PyAOP, the aza-version, is particularly effective for coupling N-methyl amino acids and other hindered systems.

• Aminium/Uronium Salts (HBTU, HATU, HCTU, COMU): This is the most widely used class for challenging couplings. The mechanism involves the formation of an active ester. The superiority of HATU over HBTU for hindered couplings is well-documented. The nitrogen atom in HATU's 7-azabenzotriazole (HOAt) moiety creates a more reactive OAt-ester, leading to faster and more complete reactions. Newer reagents like COMU incorporate an OxymaPure leaving group, offering comparable reactivity to HATU with improved safety, as it avoids the potentially explosive HOBt/HOAt additives.

Comparative Docking Studies of Ligands Derived from Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate: A Guide to In Silico Hit Identification

Abstract

The piperidine moiety is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its frequent appearance in approved therapeutic agents, where it often imparts favorable physicochemical and pharmacokinetic properties.[1][2] This guide provides a comprehensive framework for conducting comparative molecular docking studies on novel ligands derived from the versatile building block, tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. We will explore the rationale behind ligand design, target selection, and the establishment of a robust, self-validating computational workflow. By detailing a step-by-step protocol—from ligand preparation to post-docking analysis—and emphasizing the causality behind experimental choices, this document serves as a practical resource for researchers, scientists, and drug development professionals aiming to leverage computational methods for the efficient identification and optimization of lead compounds.

Introduction: The Strategic Value of the Piperidine Scaffold and Molecular Docking

In the landscape of drug discovery, the quest for novel chemical entities with high potency and specificity is perpetual. Scaffolds like tert-butyl 4-amino-4-methylpiperidine-1-carboxylate are invaluable starting points.[3] Its structure, featuring a protected amine, offers distinct points for chemical modification, enabling the systematic exploration of chemical space to achieve desired interactions with a biological target.[2]

Molecular docking is an indispensable computational technique in this exploratory phase. It predicts the preferred orientation and binding affinity of a small molecule (ligand) within the active site of a target protein.[4][5] This in silico approach allows for the rapid screening of virtual libraries, prioritizing compounds for synthesis and experimental validation, thereby conserving resources and accelerating the discovery pipeline.[6][7] This guide will demonstrate a comparative docking workflow using a series of hypothetical ligands derived from our core scaffold against the µ-opioid receptor, a well-established target for piperidine-based analgesics.

Causality in Experimental Design: Ligand, Target, and Protocol Selection

A successful docking study is not merely the execution of software commands; it is a carefully designed experiment where each component is chosen to ensure the results are meaningful and validated.

Ligand Design Strategy

The core scaffold, tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, provides a rigid piperidine ring that can position substituents in a defined three-dimensional orientation. For this study, we will design a small virtual library of five derivatives (LIG-01 to LIG-05) by modifying the amino group. This allows for a systematic investigation of how different chemical functionalities influence binding affinity and interaction patterns.

Target and Control Selection: Establishing a Validation Framework

Target Protein: The µ-opioid receptor (µ-OR) is selected as the target. It is a G-protein coupled receptor and the primary target for opioid analgesics like morphine. Piperidine derivatives are known to exhibit significant activity against this receptor, making it a chemically relevant choice. For our study, we will utilize a high-resolution crystal structure of the µ-OR, which is available in the Protein Data Bank (PDB).

Control Ligands: To validate our docking protocol, it is imperative to include controls with known experimental activity.[8]

• Positive Control: Fentanyl, a potent µ-OR agonist containing a piperidine core, will be used. A successful docking protocol should predict a strong binding affinity (low docking score) and a binding pose consistent with known structure-activity relationships for Fentanyl.

• Scaffold Control: The base scaffold, tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, will be docked to establish a baseline binding energy.

This use of controls creates a self-validating system; if the protocol fails to rank the potent positive control significantly higher than the base scaffold, the results for the novel ligands are not trustworthy.

Detailed Experimental Protocol: A Step-by-Step Workflow

This protocol utilizes AutoDock Vina, a widely used and validated open-source docking program, for its balance of speed and accuracy.[9][10] The general principles, however, are applicable to other docking software such as Glide or GOLD.[11][12]

Prerequisite Software

• AutoDock Tools (ADT): For preparing protein and ligand files.

• AutoDock Vina: The docking engine.[10]

• PyMOL or UCSF Chimera: For visualization and analysis.[10][13][14]

• Open Babel: For file format conversion and 3D structure generation.

Step 1: Ligand Preparation

• Obtain 2D Structures: Draw the 2D structures of the designed ligands (LIG-01 to LIG-05) and controls (Fentanyl, Base Scaffold) using chemical drawing software.

• Convert to 3D: Use a program like Open Babel to convert the 2D structures into 3D coordinate files (e.g., .mol2 or .pdb format).

• Energy Minimization: Subject each 3D structure to energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

• Prepare for Docking: In AutoDock Tools (ADT), read the minimized ligand file. ADT will automatically assign Gasteiger charges and merge non-polar hydrogens. Save the final prepared ligand in the .pdbqt format, which includes information on rotatable bonds.

Step 2: Protein Preparation

• Download Structure: Obtain the crystal structure of the µ-opioid receptor from the Protein Data Bank (PDB).

• Clean the PDB File: Open the PDB file in ADT or another molecular viewer. Remove all non-essential components, including water molecules, co-factors, and any co-crystallized ligands.

• Add Hydrogens: Add polar hydrogens to the protein structure, as these are crucial for forming hydrogen bonds.

• Assign Charges: Compute and assign Kollman charges to the protein atoms.

• Save as PDBQT: Save the prepared protein structure in the .pdbqt format.

Step 3: Grid Box Generation (Defining the Binding Site)

• Identify the Active Site: The binding site is defined based on the location of the co-crystallized ligand in the original PDB structure or from published literature identifying key binding residues. For the µ-OR, key residues include D147, Y148, and H297, among others.[1]

• Define the Search Space: In ADT, use the "Grid Box" option. Center the grid box on the identified active site. The size of the box should be large enough to accommodate the ligands and allow them to rotate freely, but not so large as to introduce unnecessary computational expense. A typical size is 25 x 25 x 25 Å.

• Generate Grid Parameter File: Save the grid box dimensions and center coordinates into a configuration file (e.g., conf.txt).

Step 4: Executing the Docking Simulation

• Run AutoDock Vina: Execute the docking from the command line. The command specifies the receptor, ligand, configuration file, and output file.

• Batch Processing: Repeat this process for all designed ligands and controls.

Step 5: Analysis of Docking Results

• Binding Affinity (Docking Score): The primary quantitative output is the binding affinity, reported in kcal/mol in the log file.[4] More negative values indicate a stronger predicted binding affinity.[8]

• Binding Pose Visualization: Load the prepared protein (protein.pdbqt) and the docked ligand output file (ligand_01_out.pdbqt) into a visualization tool like PyMOL. The output file contains multiple binding modes (poses); the top-ranked pose (lowest energy) is typically the most important.

• Interaction Analysis: Analyze the top-ranked pose to identify key molecular interactions (hydrogen bonds, hydrophobic interactions, pi-stacking) between the ligand and the protein's active site residues.[4][13] This qualitative analysis is crucial for understanding why a ligand binds strongly and for guiding further optimization.

Visualization & Data Presentation

Clear presentation of data is essential for comparative analysis.

Mandatory Visualization: Workflow and Logic Diagrams

Caption: Computational docking workflow from ligand design to analysis.

Caption: Logical relationship between ligand structure and predicted activity.

Quantitative Data Summary

All quantitative data should be summarized in a structured table. This allows for at-a-glance comparison of the designed ligands against the controls.

Compound ID	Docking Score (kcal/mol)	Key Interacting Residues	Predicted Hydrogen Bonds (Residue)
Fentanyl (Control)	-13.1	D147, Y148, M151, W318, H297	D147
Base Scaffold	-7.9	I144, M151, V236	None
LIG-01	-9.5	D147, M151, W293, H297	D147
LIG-02	-8.8	M151, V236, I322	Y148
LIG-03	-10.2	D147, Y148, W318, H297	D147, Y148
LIG-04	-11.5	D147, Y148, M151, W293, H297	D147
LIG-05	-8.2	I296, W318, I322	None

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Discussion: From Data to Insight

Interpreting the Results

Among our designed ligands, LIG-04 shows the most promise with a docking score of -11.5 kcal/mol, followed by LIG-03. Both ligands are predicted to form hydrogen bonds with the critical residue Asp147, an interaction also observed for Fentanyl. This suggests that the modifications in LIG-03 and LIG-04 favorably engage with a key recognition site in the µ-opioid receptor. Conversely, LIG-05 has the poorest score, indicating its specific modifications may introduce steric hindrance or unfavorable electrostatic interactions. This comparative analysis provides a clear, data-driven rationale for prioritizing LIG-04 and LIG-03 for chemical synthesis and subsequent experimental validation.

Limitations and the Path to Experimental Validation

It is critical to acknowledge the inherent limitations of molecular docking. Docking scores are a prediction of binding affinity, not a direct measurement, and their correlation with experimental values like IC₅₀ or Kᵢ can vary.[4][15] Key factors that introduce uncertainty include:

• Protein Flexibility: Most standard docking protocols treat the protein as a rigid structure, while in reality, binding sites can undergo conformational changes.[5]

• Solvation Effects: The role of water molecules in the binding site is often simplified or ignored, yet can be critical for mediating interactions.[4]

• Scoring Function Accuracy: Scoring functions are approximations of the complex thermodynamics of binding.[5]

Therefore, docking results should be treated as well-informed hypotheses, not definitive proof. The most promising candidates from this in silico screen, such as LIG-04, must be subjected to experimental validation.[16][17] Techniques such as enzyme-linked immunosorbent assays (ELISA), surface plasmon resonance (SPR), or isothermal titration calorimetry (ITC) can provide quantitative measurements of binding affinity, confirming or refuting the computational predictions.[17]

Conclusion

This guide has outlined a rigorous and scientifically sound methodology for conducting comparative docking studies, using ligands derived from tert-butyl 4-amino-4-methylpiperidine-1-carboxylate as a case study. By integrating rational ligand design, careful target selection, and a self-validating protocol that includes known controls, researchers can confidently identify promising hit compounds. The process of analyzing docking scores in conjunction with specific molecular interactions provides deep insights into structure-activity relationships, enabling data-driven decisions for lead optimization. While computational docking has its limitations, its power as a hypothesis-generating tool is undeniable, serving as a critical first step in the modern drug discovery cascade that significantly streamlines the path from concept to clinic.

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The Versatile Scaffold: A Comparative Guide to the Structure-Activity Relationship of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate Analogs

In the landscape of modern medicinal chemistry, the piperidine moiety stands as a cornerstone scaffold, present in a significant number of approved pharmaceuticals.[1] Its conformational flexibility and ability to present substituents in distinct spatial orientations make it a privileged structure in drug design. Within this class, Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate represents a particularly valuable starting point for the development of novel therapeutic agents. The geminal substitution at the 4-position introduces a quaternary center, a feature often associated with enhanced metabolic stability and unique pharmacological profiles. This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of analogs derived from this core, drawing upon experimental data from diverse therapeutic areas to offer a comparative perspective for researchers, scientists, and drug development professionals.

The Strategic Importance of the 4-Amino-4-methylpiperidine Core

The strategic selection of the Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate scaffold is rooted in several key principles of drug design. The tert-butoxycarbonyl (Boc) protecting group offers a facile handle for subsequent modifications at the piperidine nitrogen, allowing for the introduction of a wide array of substituents. The primary amino group at the 4-position serves as a crucial vector for interaction with biological targets, often participating in hydrogen bonding or salt bridge formation. The adjacent methyl group, by creating a quaternary center, can influence the local conformation and lipophilicity, and critically, can block metabolic pathways that might otherwise lead to rapid inactivation of the parent molecule.

This guide will delve into the synthetic strategies employed to generate analogs of this core structure and subsequently explore the nuanced structure-activity relationships that emerge upon modification of key positions. We will examine how subtle changes to this versatile scaffold can profoundly impact biological activity across different target classes, providing a roadmap for the rational design of future therapeutic candidates.

Synthetic Pathways to Functionalized Analogs

The synthesis of analogs based on the Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate core typically begins with commercially available starting materials and employs robust and scalable chemical transformations. A general and efficient method for the synthesis of 4-substituted-4-aminopiperidine derivatives involves the use of isonipecotate as a starting material, with the key step being a Curtius rearrangement to introduce the 4-amino group.[2] Alkylation at the 4-position of the isonipecotate can introduce various substituents, including the methyl group.[2]

A common synthetic route for generating a library of analogs for SAR studies is depicted below. This workflow allows for the systematic variation of substituents on both the piperidine nitrogen (after Boc deprotection) and the 4-amino group.

Caption: Logical relationship of modifications for CCR5 antagonism.

N-type Calcium Channel Blockers for Pain Management

Voltage-gated N-type calcium channels (Caᵥ2.2) play a pivotal role in neurotransmitter release at presynaptic terminals, particularly in pain pathways. Blockers of these channels have shown significant potential as analgesics. The 4-aminopiperidine scaffold has been successfully employed in the design of potent and selective N-type calcium channel blockers. [3] Key SAR Observations:

• Substitution on the Piperidine Nitrogen (R¹): For N-type calcium channel blockers, bulky and lipophilic substituents on the piperidine nitrogen are generally favored. These can include substituted benzyl or phenethyl groups, which likely interact with hydrophobic pockets in the channel protein.

• Substitution on the 4-Amino Group (R²): The nature of the substituent on the 4-amino group is also critical for potency and selectivity. Often, this position is decorated with acyl or alkyl groups that contain aromatic rings. The specific substitution pattern on these aromatic rings can fine-tune the activity and selectivity profile of the compounds. For instance, the introduction of fluorine atoms can modulate the electronic properties and metabolic stability of the molecule.

Analog	R¹ (Piperidine-N)	R² (4-Amino-N)	N-type Calcium Channel Blocking Activity (IC₅₀) [3]
6	H	4,4-Bis(4-fluorophenyl)butyl	Moderate
7	3,3-Diphenylpropyl	H	Low
8	3,3-Diphenylpropyl	Acetyl	High
9	4,4-Bis(4-fluorophenyl)butyl	H	High (2.2 µM)

Experimental Protocols

To facilitate the practical application of the insights presented in this guide, we provide representative experimental protocols for the synthesis and biological evaluation of analogs of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate.

General Synthetic Procedure for N-Alkylation of 4-Amino-4-methylpiperidine

• Boc Deprotection: To a solution of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (1.0 eq) in dichloromethane (DCM, 10 mL/mmol), add trifluoroacetic acid (TFA, 5.0 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours until TLC analysis indicates complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in DCM and wash with saturated aqueous sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford the crude 4-amino-4-methylpiperidine.

• N-Alkylation: To a solution of the crude 4-amino-4-methylpiperidine (1.0 eq) in a suitable solvent such as acetonitrile or DMF, add a base (e.g., K₂CO₃ or Et₃N, 2.0-3.0 eq) and the desired alkylating agent (R¹-X, 1.1 eq).

• Stir the reaction mixture at room temperature or elevated temperature until the reaction is complete as monitored by TLC.

• Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-substituted analog.

Antifungal Susceptibility Testing (Broth Microdilution)

This assay determines the minimum inhibitory concentration (MIC) of a compound against a fungal strain. [4]

• Inoculum Preparation: Prepare a standardized fungal inoculum according to CLSI guidelines.

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Perform serial twofold dilutions in RPMI 1640 medium in a 96-well microtiter plate.

• Inoculation: Add the fungal inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no inoculum). [2]4. Incubation: Incubate the plates at 35°C for 24-48 hours. [2]5. Data Analysis: The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of visible fungal growth compared to the growth control. [2]

Caption: Workflow for antifungal MIC determination.

Conclusion

The Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate scaffold is a remarkably versatile platform for the design and synthesis of novel bioactive molecules. The structure-activity relationships discussed in this guide, drawn from diverse therapeutic areas such as antifungal, anti-HIV, and analgesic research, highlight the profound impact of subtle structural modifications on biological activity. By understanding the specific requirements for substitution at the piperidine nitrogen and the 4-amino group for different biological targets, researchers can more effectively navigate the chemical space around this privileged core. The comparative analysis presented herein provides a valuable resource for drug development professionals seeking to leverage the unique properties of this scaffold in their quest for new and improved therapeutics. The provided experimental protocols offer a practical starting point for the synthesis and evaluation of novel analogs, fostering further exploration of this promising chemical motif.

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The 4-Methylpiperidine Core: A Subtle Modification with Profound Biological Implications - A Comparative Guide

Introduction: The Strategic Value of a Methyl Group in Piperidine Scaffolds

In the landscape of medicinal chemistry, the piperidine ring stands as a privileged scaffold, a structural motif consistently found in a vast number of therapeutic agents. Its conformational flexibility and the basicity of its nitrogen atom allow for dynamic interactions with a multitude of biological targets. However, it is often the subtle decoration of this core structure that fine-tunes pharmacological activity, transforming a simple building block into a potent and selective drug candidate. The addition of a methyl group at the 4-position of the piperidine ring is a seemingly minor alteration, yet it can profoundly impact a compound's biological profile. This guide provides an in-depth, objective comparison of the biological activities of compounds synthesized with and without the 4-methylpiperidine core, supported by experimental data and detailed methodologies, to illuminate the strategic importance of this structural feature for researchers, scientists, and drug development professionals.

The rationale for exploring the influence of a 4-methyl group is rooted in fundamental principles of medicinal chemistry. This small alkyl group can exert significant effects on a molecule's:

• Conformational Rigidity: The methyl group can influence the equilibrium between axial and equatorial conformations of substituents on the piperidine ring, thereby locking the molecule into a more bioactive conformation.

• Stereochemistry: The presence of a methyl group can introduce a chiral center, allowing for stereospecific interactions with the target protein.

• Lipophilicity: The addition of a methyl group increases the lipophilicity of the molecule, which can affect its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its ability to cross cellular membranes and interact with hydrophobic pockets in the target protein.

• Steric Hindrance: The methyl group can introduce steric bulk that may either enhance binding by promoting favorable interactions or hinder binding by preventing access to the active site.

This guide will explore these principles through specific case studies, providing a clear, evidence-based comparison of the biological activities of paired compounds – those with the 4-methylpiperidine core and their corresponding unsubstituted piperidine analogs.

Case Study 1: Opioid Receptor Affinity and Analgesic Activity

The opioid receptors, particularly the mu-opioid receptor (MOR), are critical targets for pain management. The affinity and efficacy of ligands for these receptors are highly sensitive to small structural modifications. A compelling example of the influence of the 4-methylpiperidine core can be seen in the study of N-substituted 4-(3-hydroxyphenyl)piperidines, which are flexible analogs of morphine.

Comparative Biological Data: Opioid Receptor Binding

A study comparing N-substituted trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines with analogs lacking the 4-methyl group reveals the significant contribution of this substituent to the antagonist properties at opioid receptors. The data is summarized in the table below.

Compound	Structure	Receptor	Binding Affinity (Ke, nM)
With 4-Methyl Core	N-phenylpropyl-trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidine	µ-opioid	0.88
δ-opioid	13.4
κ-opioid	4.09
Without 4-Methyl Core	N-phenylpropyl-trans-3-methyl-4-(3-hydroxyphenyl)piperidine	µ-opioid	8.47
δ-opioid	34.3
κ-opioid	36.8

Data sourced from a comparative study on the opioid receptor properties of N-substituted trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines.[1]

Interpretation of Data:

The presence of the 4-methyl group in the N-phenylpropyl derivative leads to a nearly 10-fold increase in binding affinity for the µ-opioid receptor compared to its analog lacking the 4-methyl group.[1] A similar, though less pronounced, trend is observed for the δ and κ opioid receptors. This demonstrates that the 4-methyl group plays a crucial role in enhancing the interaction with the opioid receptors.

Causality Behind the Experimental Observations: Structure-Activity Relationship (SAR)

The observed increase in opioid receptor affinity can be attributed to the conformational effects of the 4-methyl group. In the case of 4-alkyl-4-(m-hydroxyphenyl)piperidines, the presence of an alkyl group at the 4-position favors a phenyl axial conformation.[2] This conformation is thought to be more favorable for binding to the µ-opioid receptor. The 4-methyl group, by promoting this specific conformation, pre-organizes the molecule for optimal interaction with the receptor's binding pocket, thus increasing its affinity.

Experimental Protocols

The following are detailed protocols for the key experiments used to evaluate the analgesic and receptor binding properties of these compounds.

1. [³⁵S]GTPγS Binding Assay (for in vitro receptor activation)

This assay measures the functional activation of G-protein coupled receptors (GPCRs), such as the opioid receptors.

• Principle: In the inactive state, the G-protein is bound to GDP. Upon receptor activation by an agonist, GDP is exchanged for GTP, leading to the dissociation of the G-protein subunits and downstream signaling. This assay uses a non-hydrolyzable analog of GTP, [³⁵S]GTPγS, which binds to the activated G-protein. The amount of bound radioactivity is a measure of receptor activation.

• Protocol:

  • Membrane Preparation: Prepare cell membranes from cells expressing the opioid receptor of interest (e.g., CHO cells stably expressing the human µ-opioid receptor).

  • Assay Buffer: Prepare an assay buffer containing Tris-HCl, MgCl₂, NaCl, and GDP.

  • Reaction Mixture: In a microplate, combine the cell membranes, the test compound (at various concentrations), and [³⁵S]GTPγS in the assay buffer.

  • Incubation: Incubate the mixture at 30°C for 60 minutes.

  • Termination and Filtration: Stop the reaction by rapid filtration through a glass fiber filter mat using a cell harvester. This separates the membrane-bound [³⁵S]GTPγS from the unbound nucleotide.

  • Scintillation Counting: Wash the filters, dry them, and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis: Plot the amount of bound [³⁵S]GTPγS as a function of the compound concentration to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) values.

2. Acetic Acid-Induced Writhing Test (for in vivo peripheral analgesia)

This is a chemical-induced pain model used to screen for peripheral analgesic activity.

• Principle: Intraperitoneal injection of acetic acid causes irritation and inflammation, leading to a characteristic writhing response (abdominal constriction and stretching of the hind limbs). Analgesic compounds reduce the number of writhes.

• Protocol:

  • Animal Acclimatization: Use mice (e.g., Swiss-albino) and allow them to acclimatize to the laboratory environment.

  • Grouping: Divide the animals into groups (e.g., control, standard, and test groups).

  • Drug Administration: Administer the test compound (with or without the 4-methylpiperidine core) and the standard drug (e.g., Diclofenac Na) orally or via the desired route. The control group receives the vehicle.

  • Induction of Writhing: After a specific absorption time (e.g., 40 minutes), inject a 0.7% acetic acid solution intraperitoneally into each mouse.

  • Observation: Five minutes after the acetic acid injection, count the number of writhes for each mouse over a 15-minute period.

  • Data Analysis: Calculate the percentage of inhibition of writhing for the treated groups compared to the control group.

3. Tail-Flick Test (for in vivo central analgesia)

This is a thermal nociceptive test used to evaluate centrally acting analgesics.

• Principle: A focused beam of heat is applied to the animal's tail. The time it takes for the animal to flick its tail away from the heat source (tail-flick latency) is measured. Analgesics increase this latency.

• Protocol:

  • Apparatus: Use a tail-flick analgesia meter with a radiant heat source.

  • Animal Handling: Gently restrain the mouse, allowing its tail to be exposed.

  • Heat Application: Position the tail over the heat source, and start the timer.

  • Measurement: The apparatus automatically detects the tail flick and stops the timer, recording the latency.

  • Cut-off Time: A maximum trial duration (e.g., 18 seconds) is set to prevent tissue damage.

  • Drug Administration: Administer the test compounds and a standard (e.g., morphine) and measure the tail-flick latency at different time points after administration.

  • Data Analysis: Compare the tail-flick latencies of the treated groups with the control group.

Signaling Pathway

The analgesic effects of these compounds are mediated through the opioid receptor signaling pathway. Upon agonist binding, the receptor undergoes a conformational change, leading to the activation of intracellular signaling cascades.

Caption: Opioid Receptor Signaling Pathway.

Case Study 2: Sigma-1 Receptor Affinity

The sigma-1 receptor is a unique intracellular chaperone protein involved in a variety of cellular functions, and it is a target for the development of drugs for neurological disorders and other conditions. The affinity of ligands for the sigma-1 receptor can also be significantly influenced by the presence of a 4-methylpiperidine core.

Comparative Biological Data: Sigma-1 Receptor Binding

In a study of N-[ω-(6-methoxynaphthalen-1-yl)alkyl] derivatives, the introduction of a methyl group on the piperidine ring was used to probe the sigma-subtype affinities.

Compound	Structure	Receptor	Binding Affinity (Ki, nM)	Selectivity (vs. σ₂)
With 4-Methyl Core	4-Methyl derivative	σ₁	0.030	597-fold
Without 4-Methyl Core	Unsubstituted piperidine analog	σ₁	(Data not directly provided for direct comparison in the abstract, but the 4-methyl derivative is highlighted as the most potent)	N/A

Data sourced from a study on methyl substitution on the piperidine ring for sigma-1 receptor binding.[3]

Interpretation of Data:

The 4-methyl derivative was identified as the most potent sigma-1 ligand in the series, with a remarkable Ki value of 0.030 nM and high selectivity over the sigma-2 receptor.[3] This highlights the significant contribution of the 4-methyl group to the high-affinity binding at the sigma-1 receptor.

Causality Behind the Experimental Observations: Hydrophobic Interactions

The enhanced affinity of the 4-methyl derivative for the sigma-1 receptor is likely due to favorable hydrophobic interactions between the methyl group and a hydrophobic pocket within the receptor's binding site. The increased lipophilicity conferred by the methyl group can also contribute to better partitioning into the lipid environment of the endoplasmic reticulum where the sigma-1 receptor is located.

Experimental Workflow

The general workflow for determining the binding affinity of these compounds at the sigma-1 receptor involves a competitive radioligand binding assay.

Caption: Workflow for Radioligand Binding Assay.

Conclusion: A Small Change with a Big Impact

The comparative analysis presented in this guide unequivocally demonstrates that the incorporation of a 4-methyl group into a piperidine-containing compound is a powerful strategy in drug design that can lead to significant enhancements in biological activity. As illustrated through the case studies of opioid and sigma-1 receptor ligands, this seemingly minor structural modification can profoundly influence receptor binding affinity and, consequently, the pharmacological profile of a molecule.

The underlying principles of conformational restriction, enhanced hydrophobic interactions, and favorable stereochemical positioning all contribute to the observed effects. For researchers and drug development professionals, a thorough understanding of the structure-activity relationships surrounding the 4-methylpiperidine core is crucial for the rational design of more potent, selective, and effective therapeutic agents. The detailed experimental protocols provided herein serve as a practical resource for the evaluation of such compounds. Ultimately, the strategic placement of a single methyl group can be the difference between a lead compound and a clinical candidate, underscoring the elegance and precision of modern medicinal chemistry.

References

• Sigma-1 Receptor Signaling: In Search of New Therapeutic Alternatives for Cardiovascular and Renal Diseases. MDPI. [Link]

• Effect of the 3- and 4-Methyl Groups on the Opioid Receptor Properties of N-Substituted trans-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidines. NIH. [Link]

• Structure-activity studies of morphine fragments. I. 4-alkyl-4-(m-hydroxy-phenyl)-piperidines. [Link]

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A Head-to-Head Comparative Guide to the Synthesis of Risperidone Utilizing Diverse Piperidine Building Blocks

For researchers, scientists, and professionals in drug development, the strategic selection of building blocks is a critical determinant of synthetic efficiency, scalability, and overall cost-effectiveness. The piperidine moiety, a ubiquitous scaffold in pharmaceuticals, presents a variety of synthetic entry points.[1][2] This in-depth technical guide provides a head-to-head comparison of two distinct synthetic routes to the atypical antipsychotic agent, Risperidone.[3][4] By examining the synthesis through the lens of different piperidine precursors, we will elucidate the causal relationships behind experimental choices and provide a comprehensive, data-driven comparison to inform your synthetic strategy.

Target Molecule: Risperidone

Risperidone is a potent antagonist of serotonin 5-HT2 and dopamine D2 receptors, widely prescribed for the treatment of schizophrenia and bipolar disorder.[3][5] Its structure features a central piperidine ring linking a benzisoxazole moiety and a pyridopyrimidinone group. The final and crucial step in its synthesis is the N-alkylation of the piperidine nitrogen.[6] This guide will compare two pathways that converge at this key transformation, each commencing with a different commercially available piperidine building block.

Synthetic Pathway A: Direct N-Alkylation of a Pre-formed Benzisoxazole-Piperidine Intermediate

This is a convergent and widely employed approach that involves the direct coupling of two advanced intermediates: 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole and 3-(2-chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one.[7][8]

Experimental Workflow: Pathway A

Caption: Synthetic workflow for Pathway A.

Detailed Experimental Protocol: Pathway A

A mixture of 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride (1.0 eq.), 3-(2-chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one (1.05 eq.), anhydrous sodium carbonate (2.5 eq.), and a catalytic amount of potassium iodide (0.1 eq.) in a suitable solvent such as acetonitrile or N,N-dimethylformamide (DMF) is heated to reflux.[7][8] The reaction progress is monitored by an appropriate analytical technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Upon completion, the reaction mixture is cooled, and the product is isolated by filtration and purified by recrystallization.[7]

Causality Behind Experimental Choices: Pathway A

• Base (Sodium Carbonate): The secondary amine of the piperidine is protonated in the hydrochloride salt starting material. A base is required to deprotonate the amine, generating the free nucleophile necessary for the N-alkylation reaction. Sodium carbonate is a cost-effective and moderately strong base suitable for this transformation.[7]

• Catalyst (Potassium Iodide): The alkylating agent is an alkyl chloride. The in-situ formation of a more reactive alkyl iodide via the Finkelstein reaction, where the iodide ion displaces the chloride, significantly accelerates the rate of N-alkylation.[9]

• Solvent (Acetonitrile or DMF): These polar aprotic solvents are excellent choices for SN2 reactions as they can dissolve the reactants and salts while not interfering with the nucleophilic attack. DMF, being more polar, can often lead to faster reaction rates.[10]

Synthetic Pathway B: A Multi-step Approach from a Simpler Piperidine Precursor

This pathway commences with the more readily available and often more economical 4-(2,4-difluorobenzoyl)piperidine.[9][11] This building block requires a series of transformations to construct the benzisoxazole ring system prior to the final N-alkylation step.

Experimental Workflow: Pathway B

Caption: Synthetic workflow for Pathway B.

Detailed Experimental Protocols: Pathway B

Step 1: Oximation of 4-(2,4-difluorobenzoyl)piperidine

4-(2,4-difluorobenzoyl)piperidine (1.0 eq.) is dissolved in ethanol, followed by the addition of hydroxylamine hydrochloride (1.2 eq.) and a base such as pyridine.[9] The mixture is heated to reflux until the reaction is complete, as monitored by TLC. The resulting oxime is then isolated.

Step 2: Cyclization to form the Benzisoxazole Ring

The crude oxime from the previous step is treated with a strong base, typically aqueous potassium hydroxide, and heated to reflux.[11] This induces an intramolecular nucleophilic aromatic substitution to form the benzisoxazole ring system. The product, 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole, is then isolated.

Step 3: N-Alkylation to Yield Risperidone

The final step is identical to Pathway A, where the newly synthesized 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole is N-alkylated with 3-(2-chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one.[7]

Causality Behind Experimental Choices: Pathway B

• Oximation: The formation of the oxime is a standard method to introduce a nitrogen atom that will become part of the isoxazole ring. The reaction is typically reversible and driven to completion by removing water or using an excess of hydroxylamine.

• Intramolecular Cyclization: The use of a strong base like potassium hydroxide is crucial to deprotonate the oxime hydroxyl group, making it a potent nucleophile. The subsequent intramolecular attack on the aromatic ring, activated by the fluorine atom, leads to the formation of the stable benzisoxazole heterocycle.[11]

• Convergent Final Step: The final N-alkylation mirrors that of Pathway A, leveraging the same well-established and efficient coupling chemistry.

Head-to-Head Performance Comparison

Parameter	Pathway A: Direct N-Alkylation	Pathway B: Multi-step Synthesis from 4-(2,4-difluorobenzoyl)piperidine
Starting Piperidine Building Block	6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole	4-(2,4-difluorobenzoyl)piperidine
Number of Synthetic Steps (to final product)	1	3
Typical Overall Yield	High (often >90% for the final step)[7]	Moderate (overall yield is a product of the yields of the three steps)[9]
Process Complexity	Low	High
Potential for Impurity Generation	Lower (fewer reaction steps)	Higher (more intermediates and potential side reactions)
Cost of Starting Materials	Higher cost for the advanced intermediate	Lower cost for the simpler piperidine building block
Scalability	Generally more straightforward	More complex due to multiple steps and isolations

Conclusion and Scientific Insights

The choice between these two synthetic pathways for Risperidone is a classic example of the trade-off between the cost of starting materials and the complexity and efficiency of the synthetic route.

Pathway A is a highly convergent and efficient route that is ideal for large-scale manufacturing where the cost of the advanced piperidine intermediate can be justified by the high yield, simplicity of the process, and reduced number of unit operations. The directness of this approach minimizes waste and simplifies quality control.

Ultimately, the optimal synthetic strategy will depend on the specific project goals, available resources, and the scale of production. This comparative guide provides the necessary data and scientific rationale to make an informed decision, underscoring the importance of a holistic approach to synthetic route design in modern drug development.

References

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

• Google Patents. (2004). A process for the preparation of antipsychotic risperidone. WO2004009591A1.

• LookChem. (n.d.). Production Route of Risperidone. Chempedia. [Link]

• The Pharma Innovation Journal. (2021). Synthesis of related substances of antipsychotic drug Risperidone. [Link]

• Google Patents. (2007). Method for preparing risperidone. US7202360B2.

• Borsachem. (n.d.). Exploring 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride: A Key Risperidone Intermediate. [Link]

• Journal of Chemical and Pharmaceutical Research. (2013). Synthesis and Characterization of Impurity G of Risperidone: An Antipsychotic Drug. [Link]

• Quick Company. (n.d.). Process For The Preparation Of Risperidone. [Link]

• Google Patents. (2009).

• Der Pharma Chemica. (2017). Synthesis and Characterization of Impurities Listed in United States Pharmacopeia of Risperidone Tablets. [Link]

• Google Patents. (2004).

• PubMed. (2005). An efficient synthesis of risperidone via stille reaction: antipsychotic, 5-HT2, and dopamine-D2-antagonist. [Link]

• Google Patents. (2006).

• ResearchGate. (2005). An efficient synthesis of risperidonevia stille reaction: Antipsychotic, 5-HT2, and dopamine-D2-antagonist. [Link]

• precisionFDA. (n.d.). RISPERIDONE. [Link]

• Pharmaffiliates. (n.d.). Risperidone-impurities. [Link]

• New Drug Approvals. (2022). RISPERIDONE. [Link]

• Semantic Scholar. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

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Evaluating the impact of the gem-dimethyl group on conformational rigidity and binding affinity.

A Senior Application Scientist's Guide to Evaluating the Conformational and Affinity Impact of a Key Medicinal Chemistry Motif

In the intricate dance of drug design, where molecules are meticulously crafted to interact with biological targets, even the smallest structural modifications can lead to profound differences in efficacy. Among the arsenal of tools available to medicinal chemists, the strategic incorporation of a gem-dimethyl group stands out as a powerful, albeit subtle, technique to enhance conformational rigidity and, consequently, binding affinity. This guide provides an in-depth analysis of the so-called Thorpe-Ingold or gem-dimethyl effect, offering a practical framework for researchers, scientists, and drug development professionals to evaluate and harness its potential.

The Entropic Advantage: Pre-organization is Key

At the heart of the gem-dimethyl effect lies the concept of conformational entropy. A flexible molecule in solution can adopt a multitude of conformations, and the process of binding to a rigid biological target requires it to shed much of this conformational freedom. This results in an entropic penalty, which can significantly weaken the binding affinity. By introducing a gem-dimethyl group, medicinal chemists can conformationally "lock" a molecule into a more limited set of low-energy conformations, one of which is ideally the bioactive conformation—the specific three-dimensional arrangement required for optimal interaction with the target.[1][2] This pre-organization minimizes the entropic cost of binding, leading to a more favorable free energy of binding and, therefore, higher affinity.[1][2]

The impact of this conformational restriction is not merely theoretical. It has been widely exploited in the development of bioactive molecules to enhance target engagement, potency, and selectivity.[1]

The Thorpe-Ingold Effect: A Deeper Dive

The acceleration of ring-closure reactions and the stabilization of specific conformations by geminal disubstitution is a well-established phenomenon in organic chemistry known as the Thorpe-Ingold effect. This effect is driven by two main factors:

• Angle Compression: The steric bulk of the two methyl groups on the same carbon atom forces the substituents on the adjacent carbons closer together, effectively reducing the bond angle between them. This geometric constraint can favor conformations that are conducive to intramolecular reactions or binding.

• Reduced Conformational Freedom: The steric hindrance imposed by the gem-dimethyl group restricts the rotation around single bonds, thereby reducing the number of accessible conformations.[1] This decrease in conformational freedom increases the probability that the molecule will exist in the desired bioactive conformation.

Visualizing the Impact: Conformational Rigidity in Action

The following diagram illustrates the fundamental principle of how a gem-dimethyl group can favor a more rigid, "bound-like" conformation compared to its unsubstituted counterpart.

Caption: Impact of gem-dimethyl group on bond rotation.

Quantifying the Advantage: Comparative Binding Affinity Data

The true measure of the gem-dimethyl effect in drug discovery lies in its quantifiable impact on binding affinity. The following tables present experimental data from published studies, directly comparing the potency of molecules with and without this critical structural motif.

Table 1: Anti-proliferative Activity of Tylophorine Analogues [3]

Compound	R	IC50 (nM) against K562 cells
Tylophorine	H, H	15.3
1b	CH3, CH3	8.7

This data clearly demonstrates that the introduction of a gem-dimethyl group (compound 1b ) in place of two hydrogen atoms on the tylophorine scaffold leads to a significant improvement in anti-proliferative potency.

Table 2: Inhibition of Histone Methyltransferase G9a [4]

Compound	R	IC50 (nM)
4	Cyclobutyl	2460
21	gem-dimethyl	0.9

In this example, replacing a cyclobutyl group with a gem-dimethyl group on an inhibitor of G9a resulted in a dramatic, over 2700-fold increase in potency. This highlights how the specific nature of the conformational constraint is crucial.

Experimental Protocols for Evaluation

To rigorously assess the impact of a gem-dimethyl group, a combination of techniques to probe both conformational dynamics and binding affinity is essential.

Experimental Workflow

Caption: Workflow for evaluating the gem-dimethyl effect.

Detailed Methodologies

1. Isothermal Titration Calorimetry (ITC) for Binding Affinity

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the dissociation constant (Kd), enthalpy (ΔH), and stoichiometry (n).

• Principle: A solution of the ligand is titrated into a solution of the target protein in the calorimeter cell. The heat change upon each injection is measured and plotted against the molar ratio of ligand to protein.

• Step-by-Step Protocol:

  • Sample Preparation: Prepare protein and ligand solutions in the exact same buffer to minimize heats of dilution. Dialyze the protein extensively against the final buffer. Degas both solutions immediately before the experiment.

  • Concentration Determination: Accurately determine the concentrations of the protein and ligand solutions using a reliable method (e.g., UV-Vis spectroscopy).

  • Instrument Setup: Set the experimental temperature, stirring speed, and injection parameters (volume, duration, spacing). A typical starting point is 25°C.

  • Titration: Perform an initial small injection to account for syringe placement artifacts, followed by a series of injections to generate a complete binding isotherm.

  • Data Analysis: Integrate the heat-flow peaks for each injection and plot the resulting heat change per mole of injectant against the molar ratio. Fit the data to a suitable binding model to determine Kd, ΔH, and n.

2. Surface Plasmon Resonance (SPR) for Binding Kinetics and Affinity

SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip as molecules bind and dissociate, providing real-time kinetic data (association rate constant, kon, and dissociation rate constant, koff) and the equilibrium dissociation constant (Kd).

• Principle: One binding partner (the ligand) is immobilized on a sensor chip. The other binding partner (the analyte) is flowed over the surface. Binding events cause a change in the refractive index, which is detected as a change in the SPR signal.

• Step-by-Step Protocol:

  • Ligand Immobilization: Covalently attach the ligand to the sensor chip surface using an appropriate chemistry (e.g., amine coupling).

  • Analyte Injection: Inject a series of concentrations of the analyte over the ligand-functionalized surface and a reference surface (to subtract non-specific binding).

  • Association and Dissociation Monitoring: Monitor the SPR signal in real-time during the association (analyte injection) and dissociation (buffer flow) phases.

  • Surface Regeneration: Inject a regeneration solution to remove the bound analyte and prepare the surface for the next injection.

  • Data Analysis: Fit the sensorgrams (plots of SPR signal vs. time) to a kinetic model to determine kon and koff. The Kd can be calculated as koff/kon or determined from a steady-state affinity analysis.

3. Fluorescence Polarization (FP) for Binding Affinity

FP is a solution-based technique that measures the change in the polarization of fluorescent light emitted from a labeled molecule upon binding to a larger partner.

• Principle: A small, fluorescently labeled ligand (tracer) tumbles rapidly in solution, resulting in low fluorescence polarization. Upon binding to a larger protein, the tumbling rate slows down, leading to an increase in fluorescence polarization.

• Step-by-Step Protocol:

  • Tracer Selection and Validation: Choose a fluorescent tracer that binds to the target with sufficient affinity and exhibits a significant change in polarization upon binding.

  • Assay Optimization: Determine the optimal concentrations of the tracer and target protein to achieve a good signal window and assay robustness.

  • Competition Assay: Perform a competition experiment by titrating the unlabeled test compounds (with and without the gem-dimethyl group) into a solution containing a fixed concentration of the tracer and target protein.

  • Measurement: Measure the fluorescence polarization at each concentration of the test compound.

  • Data Analysis: Plot the fluorescence polarization as a function of the competitor concentration and fit the data to a competition binding model to determine the IC50 value, which can be converted to a Ki (inhibition constant).

4. NMR Spectroscopy for Conformational Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining the three-dimensional structure and dynamics of molecules in solution.

• Principle: NMR active nuclei (e.g., ¹H, ¹³C) in a molecule absorb and re-emit electromagnetic radiation at specific frequencies that are dependent on their chemical environment. Through-bond (J-couplings) and through-space (Nuclear Overhauser Effects, NOEs) correlations provide information about molecular connectivity and interatomic distances, respectively.

• Step-by-Step Protocol:

  • Sample Preparation: Dissolve a pure sample of the compound in a suitable deuterated solvent.

  • 1D NMR: Acquire a one-dimensional ¹H NMR spectrum to identify the different proton environments.

  • 2D NMR: Perform two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) to identify coupled protons and NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) to identify protons that are close in space.

  • Data Analysis and Structure Calculation: Assign the NMR signals and use the distance restraints from NOESY/ROESY data, along with dihedral angle restraints from J-coupling analysis, to calculate a family of low-energy solution conformations using molecular modeling software. The tightness of the convergence of these structures provides an indication of the molecule's rigidity.

5. X-ray Crystallography for Solid-State Conformation

X-ray crystallography provides a high-resolution, three-dimensional structure of a molecule in its crystalline state. When a ligand is co-crystallized with its target protein, this technique can reveal the precise binding mode and the conformation of the ligand in the bound state.

• Principle: A single crystal of the molecule or protein-ligand complex is irradiated with X-rays. The diffraction pattern produced is used to calculate an electron density map, from which the atomic positions can be determined.

• Step-by-Step Protocol:

  • Crystallization: Grow high-quality single crystals of the compound or the protein-ligand complex. This is often the most challenging step.

  • Data Collection: Mount a crystal and collect X-ray diffraction data using a diffractometer.

  • Structure Solution and Refinement: Process the diffraction data to solve the crystal structure and refine the atomic model to best fit the experimental data.

  • Structural Analysis: Analyze the resulting structure to determine the precise conformation of the molecule and, in the case of a co-crystal, the specific interactions between the ligand and the protein.

Conclusion

The strategic incorporation of a gem-dimethyl group is a valuable and often highly effective strategy in medicinal chemistry for enhancing binding affinity through conformational pre-organization. By reducing the entropic penalty associated with binding, this seemingly minor modification can lead to significant gains in potency and selectivity. A thorough evaluation of the gem-dimethyl effect requires a multi-faceted approach, combining robust biophysical techniques to quantify binding affinity with high-resolution structural methods to elucidate the underlying conformational changes. The experimental frameworks provided in this guide offer a comprehensive toolkit for researchers to rationally design and validate the impact of this powerful structural motif in their drug discovery endeavors.

References

• Talele, T. T. (2018). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(6), 2166–2210. [Link]

• Zhan, P., & Liu, X. (2012). Conformational Restriction: An Effective Tactic in 'Follow-On'-Based Drug Discovery. Future Medicinal Chemistry, 4(7), 885-903.
• Baures, P. W. (n.d.). Case Studies in Analog Design. DrugDesign.org.

• Wang, Y., et al. (2023). Photoredox-catalyzed reaction as a powerful tool for rapid natural product Gem-dimethylation modification: discovery of potent anti-cancer agents with improved druggability. ScienceOpen Preprints. [Link]

• Pappano, W. N., et al. (2013). Discovery and Development of Potent and Selective Inhibitors of Histone Methyltransferase G9a. ACS Medicinal Chemistry Letters, 4(11), 1041–1045. [Link]

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A Senior Application Scientist's Guide to the Cross-Validation of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate from Different Suppliers

Introduction: The Criticality of Raw Material Integrity in Pharmaceutical Development

In the landscape of pharmaceutical research and development, the quality of starting materials is a cornerstone of success. A seemingly simple intermediate like Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (CAS: 343788-69-2), a versatile building block in medicinal chemistry, can introduce significant variability into a synthesis campaign if its quality is not rigorously controlled.[1][2] Impurities, even in trace amounts, can lead to unforeseen side reactions, impact final product yield and purity, and introduce difficult-to-remove contaminants, ultimately delaying timelines and compromising patient safety.[2]

Good Manufacturing Practice (GMP) regulations mandate that pharmaceutical raw materials and their suppliers be qualified both initially and periodically.[1][3] This guide, designed for researchers, scientists, and drug development professionals, provides an in-depth framework for the cross-validation of analytical data for this key intermediate from various commercial suppliers. We will move beyond a simple checklist of tests to explain the causality behind experimental choices, ensuring a robust and self-validating system for supplier qualification.

Comparative Analysis: Not All Suppliers Are Created Equal

The Certificate of Analysis (CoA) provided by a supplier is the starting point, but it should never be the final word on material quality. Independent verification is paramount. The purity and impurity profiles of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate can vary significantly between suppliers, and even between batches from the same supplier.

Below is a hypothetical comparison based on typical variations observed for similar reagents. This data underscores the necessity for in-house cross-validation.

Table 1: Hypothetical Comparative Data for Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

Parameter	Supplier A (Premium)	Supplier B (Standard)	Supplier C (New/Budget)	In-House Verification Target
Appearance	White to off-white solid	Off-white to light yellow solid	Yellowish, slightly clumpy solid	Conforms to internal standard
Purity (HPLC, AUC)	≥ 99.5%	≥ 98.0%	"98%" (unspecified method)	≥ 99.0%
Purity (qNMR)	99.7%	Not provided	Not provided	Quantitatively confirm HPLC
Impurity 1 (Unknown, RRT 0.85)	< 0.05%	0.25%	0.60%	< 0.10%
Impurity 2 (Starting Material)	Not Detected	0.15%	0.45%	< 0.05%
Residual Solvents (GC-HS)	< 500 ppm (Ethyl Acetate)	< 2000 ppm (Ethyl Acetate)	Not provided	< 1000 ppm (Total)
Water Content (Karl Fischer)	< 0.1%	< 0.5%	0.8%	< 0.2%
Identity (¹H NMR, FT-IR)	Conforms to structure	Conforms to structure	Conforms to structure	Conforms to reference standard

This table illustrates a common scenario: a premium supplier provides high-purity material with a detailed CoA, while other suppliers may offer a lower-cost alternative with less stringent quality control. The purpose of cross-validation is to empirically verify these claims and ensure the material is fit for its intended use.[4][5]

The Cross-Validation Workflow: A Framework for Quality Assurance

Cross-validation is a systematic comparison of analytical results to ensure consistency and reliability across different sources or methods.[4][6] It is a critical step when qualifying a new supplier, evaluating a new batch from an existing supplier, or transferring an analytical method between laboratories.[4][5]

The following diagram outlines a robust workflow for this process.

Caption: A typical workflow for the cross-validation of a new raw material supplier.

Experimental Protocols: The How and Why

The following protocols are designed to provide a comprehensive analytical profile of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. The choice of techniques is deliberate, leveraging each one's strengths for a multi-faceted assessment.

High-Performance Liquid Chromatography (HPLC-UV/MS) for Purity and Impurity Profiling

Causality: HPLC is the workhorse for purity assessment of non-volatile organic molecules. It excels at separating the main component from closely related impurities. Coupling with a Mass Spectrometer (MS) provides mass information for peak identification, which is invaluable for characterizing unknown impurities. A UV detector provides quantitative data based on chromophore absorbance.

Methodology:

• System: Agilent 1260 Infinity II or equivalent, with a Diode Array Detector (DAD) and Single Quadrupole MS.

• Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-17 min: 95% B

  • 17-18 min: 95% to 5% B

  • 18-20 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• DAD Wavelength: 210 nm.

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of 50:50 Water:Acetonitrile to make a 1 mg/mL solution. Filter through a 0.45 µm syringe filter.

Gas Chromatography-Mass Spectrometry (GC-MS) for Residual Solvents

Causality: Many synthetic processes use organic solvents which can remain in the final product. GC is the ideal technique for separating and quantifying these volatile compounds. Headspace sampling (HS) is preferred as it introduces only the volatile components into the system, protecting the instrument from the non-volatile API.

Methodology:

• System: Agilent 8890 GC with 5977B MSD and 7697A Headspace Sampler.

• Column: DB-624 or equivalent (e.g., 30 m x 0.25 mm, 1.4 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: 40 °C for 5 min, ramp at 10 °C/min to 240 °C, hold for 5 min.

• Injector Temperature: 250 °C.

• MS Transfer Line: 250 °C.

• MS Source: 230 °C.

• Headspace Parameters:

  • Vial Equilibration Time: 15 min.

  • Oven Temperature: 80 °C.

• Sample Preparation: Accurately weigh ~50 mg of sample into a 20 mL headspace vial. Add 1 mL of Dimethyl Sulfoxide (DMSO). Crimp securely.

Nuclear Magnetic Resonance (¹H NMR) for Identity and Structural Confirmation

Causality: NMR spectroscopy is the gold standard for unambiguous structure elucidation. The proton (¹H) NMR spectrum provides a unique fingerprint of the molecule, confirming the identity and revealing the presence of any structurally similar impurities that might co-elute in chromatography. Quantitative NMR (qNMR) can also be used for an orthogonal, highly accurate purity assessment against a certified reference standard.

Methodology:

• System: 400 MHz NMR Spectrometer.

• Solvent: Chloroform-d (CDCl₃) or DMSO-d₆.

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.7 mL of deuterated solvent.

• Data Acquisition: Standard ¹H acquisition parameters.

• Analysis:

  • Identity: Compare the obtained spectrum with a reference spectrum or theoretical chemical shifts. Key expected signals include the tert-butyl singlet (~1.4 ppm), piperidine ring protons (multiplets), and the N-H protons.

  • Purity: Integrate all signals and compare the integral of the main component against those of impurities.

Supplier Qualification Logic

Once analytical data is generated, a logical process must be followed to qualify or disqualify a supplier. This decision should be based on a pre-defined set of acceptance criteria that are grounded in the requirements of the downstream application.

Caption: Decision tree for the qualification of a new raw material supplier.

Conclusion: Upholding Scientific Integrity

The cross-validation of analytical data is not merely a procedural hurdle; it is a fundamental practice of scientific due diligence. By implementing a robust, multi-technique approach, researchers and developers can mitigate the risks associated with raw material variability, ensuring the consistency and quality of their research and, ultimately, the safety and efficacy of the final pharmaceutical product. This guide provides a framework, but its success relies on the expertise of the analytical scientist to interpret the data critically and make informed, data-driven decisions. The principles outlined here are directly aligned with the validation expectations of regulatory bodies such as the FDA and EMA, as detailed in guidelines like ICH Q2(R1) and USP <1225>.[7][8][9][10]

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . European Compliance Academy. [Link]

• USP General Chapter <1225> Validation of Compendial Procedures . BA Sciences. [Link]

• Quality Guidelines . International Council for Harmonisation (ICH). [Link]

• Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters . PharmaGuru. [Link]

• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS . U.S. Pharmacopeia. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry . U.S. Food and Drug Administration (FDA). [Link]

• Revised USP Chapter <1225> "Validation of Compendial Methods" approved . European Compliance Academy. [Link]

• Cross-Validation of Bioanalytical Methods: When, Why and How? . Pharma IQ. [Link]

• Pharmaceutical Analytical Methods Validation, Verification and Transfer . CD Formulation. [Link]

• Quality Control of Raw Materials and Active Ingredients . UFAG Laboratorien AG. [Link]

• Qualification of Raw Materials for Biopharmaceutical Use . BioPharm International. [Link]

• cGMP Controlled Raw Materials Best Practices . MediZap. [Link]

• The Role of Quality Standards for Biomanufacturing Raw Materials . BioPharm International. [Link]

• The importance of quality control in pharmaceutical raw material manufacturing . Sujata Nutri Pharma. [Link]

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A Senior Application Scientist's Guide to the Experimental Validation of Novel Compounds

For fellow researchers, scientists, and drug development professionals, this guide outlines a structured, causality-driven approach to validating the predicted biological activity of novel chemical entities. Moving beyond a mere checklist of assays, we will explore the strategic thinking and scientific rationale required to build a robust data package, transforming a promising "hit" into a viable lead candidate.

The Validation Funnel: A Strategic Overview

The journey from a computationally predicted or high-throughput screening (HTS) hit to a validated lead is a multi-stage process of rigorous filtration.[1][2] The core principle is to progressively increase the biological complexity and resource intensity of the assays used, ensuring that only the most promising compounds advance. This iterative process is essential because early-stage screens, while efficient, can yield false positives.[3] The goal is to move from initial hit confirmation to establishing a clear structure-activity relationship (SAR), and finally, to demonstrating efficacy in a disease-relevant system.[4][5]

Our validation workflow can be visualized as a funnel, starting with broad, rapid assays and culminating in highly specific, complex evaluations.

Caption: The Drug Discovery Validation Funnel.

Phase 1: Is the "Hit" Real? Confirmation and Secondary Screening

The output of a primary screen is a list of "hits"—compounds that show activity in a preliminary assay.[2] However, this activity must be rigorously confirmed to be genuine and reproducible.[2]

The "Why": Causality in Hit Confirmation

The initial HTS is often performed at a single concentration and optimized for speed, not precision. This can lead to false positives from compound aggregation, assay interference, or instability. The first step is to re-test the active compounds using the same assay to simply confirm the activity is reproducible.[1]

Next, we establish a dose-response curve.

• Expertise: A single-point activity value is meaningless without context. By testing the compound across a range of concentrations (typically a 7- to 10-point curve), we can determine its potency, most commonly expressed as the half-maximal inhibitory concentration (IC50) or effective concentration (EC50). A classic sigmoidal dose-response relationship provides confidence that the compound is interacting with the target in a specific, saturable manner. A flat or irregular curve may suggest non-specific activity or toxicity.[6]

Orthogonal Assays: A Self-Validating System

A trustworthy validation strategy never relies on a single assay format. An orthogonal assay measures the same endpoint (e.g., target binding or inhibition) using a different technology or principle. This is a critical self-validating step.

• Example Scenario: A primary screen identifies a kinase inhibitor using a fluorescence-based activity assay.

  • Orthogonal Approach: Validate the hit using Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC). These are biophysical methods that directly measure the binding of the compound to the target protein, independent of its enzymatic activity.[7]

  • Causality: If the compound is a true inhibitor, it should not only block the enzyme's activity but also demonstrate direct physical binding to the target protein. Agreement between these disparate methods provides strong evidence that the compound is a genuine, on-target modulator.

Phase 2: From "Hit" to "Lead" - In Vitro & Cell-Based Characterization

Once a hit is confirmed, the goal shifts to understanding its behavior in a more biologically relevant context. This is the "Hit-to-Lead" phase, where we refine promising compounds into lead candidates with improved potency, selectivity, and drug-like properties.[1][4]

Cell-Based Assays: Probing Activity in a Living System

Cell-based assays are indispensable as they provide a more physiologically relevant environment than simple biochemical tests.[3][8][9] They allow us to answer critical questions: Can the compound cross the cell membrane? Does it engage the target within the cell? Does it produce the desired functional response?

Key Types of Cell-Based Assays:

• Target Engagement Assays: These confirm the compound interacts with its intended target in a cellular context. Techniques like the NanoBRET™ assay can measure protein-protein interactions or compound binding within living cells.[10]

• Functional Assays: These measure the downstream consequences of target modulation.[11] Examples include reporter gene assays (measuring changes in transcription), second messenger assays (e.g., cAMP or calcium flux), or cell proliferation/apoptosis assays.[12][13]

• Cytotoxicity Assays: It's crucial to distinguish between specific, on-target effects and general toxicity.[14] Running a cytotoxicity assay (e.g., MTT, CellTiter-Glo®, or LDH release) in parallel with a functional assay is a self-validating measure. The therapeutic window is the concentration range where the compound elicits its desired functional effect without causing significant cell death.

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A Senior Scientist's Guide to Comparative Analysis of Synthetic Routes: Marrying Cost-Effectiveness with Scientific Integrity

In the landscape of pharmaceutical and fine chemical production, the choice of a synthetic route is a critical decision that profoundly impacts efficiency, cost, and environmental sustainability.[1] Moving beyond traditional metrics like yield, modern process development demands a holistic analysis that balances economic viability with green chemistry principles. This guide provides a detailed, data-driven comparison of different synthetic pathways, tailored for researchers, scientists, and drug development professionals. We will explore the foundational metrics, apply them in a real-world case study, and examine the role of modern computational tools in designing the optimal synthesis.

Pillar 1: The Bedrock of Evaluation - Foundational Green Chemistry Metrics

The selection of a synthetic pathway hinges on a multi-faceted analysis of performance metrics.[1] While numerous metrics exist, a few have become industry standards for their utility in quantifying the efficiency and environmental impact of a chemical process.

Process Mass Intensity (PMI)

Spearheaded by the ACS Green Chemistry Institute Pharmaceutical Roundtable, Process Mass Intensity (PMI) has emerged as the key mass-related green chemistry metric.[2][3] It provides a holistic assessment of a process by accounting for all materials used—including reactants, reagents, solvents, and catalysts—to produce a specified mass of the final product.[4]

PMI = Total Mass of Inputs (kg) / Mass of Product (kg)

A lower PMI signifies a more efficient and "greener" process, directly correlating with reduced raw material usage, lower production cycle times, and less waste generation.[5] This not only lessens the environmental impact but also allows the final product to have a larger profit margin.[5] The pharmaceutical industry, which historically has had high PMIs ranging from 26 to over 100, has increasingly focused on reducing this metric as a primary goal.[5]

E-Factor (Environmental Factor)

Introduced by Roger Sheldon, the E-Factor is another simple yet powerful metric that focuses specifically on waste generation.[6][7] It is defined as the ratio of the mass of waste produced to the mass of the desired product.[6]

E-Factor = Total Mass of Waste (kg) / Mass of Product (kg)

The ideal E-Factor is zero.[8] This metric effectively highlights the waste produced in the entire process, not just the reaction itself, encouraging chemists to fulfill one of the core principles of green chemistry: waste prevention.[9] A simple relationship connects PMI and E-Factor: PMI = E-Factor + 1 .[10]

Atom Economy

Developed by Barry Trost, Atom Economy assesses the theoretical efficiency of a chemical transformation by calculating how much of the reactants' atoms are incorporated into the final desired product.[9]

Atom Economy (%) = (Molecular Weight of Desired Product / Sum of Molecular Weights of All Reactants) x 100

While a reaction may have a 100% yield, it can still generate significant waste if it has poor atom economy.[6] This metric is invaluable during the early stages of route design as it can be calculated without experimental data, providing a quick assessment of a reaction's intrinsic efficiency.[9]

Interrelation of Core Mass-Based Metrics

The following diagram illustrates the logical flow and relationship between the primary mass-based metrics used in evaluating synthetic routes.

Caption: Relationship between key green chemistry metrics.

Data Summary: Mass-Based Metrics at a Glance

Metric	Formula	Focus	Ideal Value	Key Insight
Atom Economy	(MW of Product / Σ MW of Reactants) x 100	Theoretical efficiency of reactants	100%	Measures how many reactant atoms end up in the product.[9]
E-Factor	Mass of Waste / Mass of Product	Actual waste generated	0	Highlights total waste output, including solvent and reagent losses.[8]
Process Mass Intensity (PMI)	Total Mass of Inputs / Mass of Product	Total material consumption	1	A holistic view of process efficiency, widely used in pharma.[2][4]

Pillar 2: A Holistic Framework - The EcoScale

While mass-based metrics are invaluable, they do not differentiate between harmful and benign waste.[9] To address this, the EcoScale was developed as a semi-quantitative tool that evaluates the overall quality of a chemical preparation by assigning a score of 100 to an "ideal" reaction and then subtracting penalty points for non-ideal conditions.[7]

The EcoScale considers six key parameters:

• Yield: Penalizes reactions that are not quantitative.

• Cost of Reagents: Assigns penalties for expensive chemicals.

• Safety: Accounts for toxic, flammable, or explosive substances.

• Technical Setup: Considers complex or energy-intensive apparatus.

• Reaction Conditions: Penalizes high temperatures or prolonged reaction times.

• Workup and Purification: Assigns penalties for complex or solvent-heavy purification steps.[11]

This framework allows for a more nuanced comparison of synthetic routes, rewarding processes that are not only efficient but also safer, more economical, and easier to perform.[12] An EcoScale score greater than 75 is considered excellent, while a score below 50 is deemed inadequate.[13]

Pillar 3: Practical Application - The Case of Sitagliptin

The industrial synthesis of Sitagliptin, an API for treating type 2 diabetes, is a premier example of synthetic route evolution driven by cost-effectiveness and green chemistry.[14] We will compare two key routes developed by Merck.

Route 1: First-Generation Asymmetric Hydrogenation

This initial route established the critical chiral amine through the asymmetric hydrogenation of a protected enamine using a rhodium-based catalyst. While innovative, this process involved multiple steps, high-pressure hydrogenation, and the use of a costly transition-metal catalyst.

Route 2: Second-Generation Biocatalytic Transamination

Seeking a more efficient and sustainable process, Merck developed a second-generation route that replaced the metal catalyst with a highly engineered (R)-selective transaminase (TAm) enzyme.[14] This biocatalytic step directly converts a prositagliptin ketone into the desired chiral amine with high enantiomeric excess, significantly streamlining the synthesis.

Quantitative Performance Comparison

Metric	First-Gen (Hydrogenation)	Second-Gen (Biocatalysis)	Justification for Improvement
Overall Yield	~65-70%	~80-85%	The biocatalytic route is more direct and efficient.
Process Mass Intensity (PMI)	~250	~35	Drastic reduction in solvent and reagent usage.[14]
Key Catalyst	Rh-based complex	Engineered Transaminase	Enzyme is biodegradable, operates in water, and avoids costly/toxic heavy metals.
Reaction Conditions	High-pressure H₂, organic solvent	Ambient pressure, aqueous buffer	Milder conditions reduce energy consumption and improve safety.[1]
Purification	Multiple crystallizations	Simplified workup	Higher selectivity of the enzyme leads to a cleaner product profile.

The causality behind the dramatic improvement is clear: replacing a multi-step, energy-intensive, metal-catalyzed process with a highly selective and efficient single biocatalytic step fundamentally improved the process's cost-effectiveness and environmental footprint.

Workflow for Comparative Route Analysis

The following diagram outlines a structured workflow for performing a comparative analysis of different synthetic routes.

Caption: Workflow for synthetic route cost-effectiveness analysis.

Pillar 4: The Future is Now - Computer-Aided Synthesis Planning

Modern drug development is increasingly leveraging Computer-Aided Synthesis Planning (CASP) software to accelerate route design.[15] Tools like SYNTHIA™ , AiZynthFinder , and ICSYNTH use vast reaction databases and sophisticated algorithms to propose and rank novel synthetic routes based on user-defined parameters such as cost, step count, and starting material availability.[16]

These platforms can:

• Generate Novel Routes: Discover pathways that may not be obvious to a human chemist.

• Predict Costs & Efficiency: Estimate material and operational costs before any lab work is initiated.[17][18]

• Score for Sustainability: Incorporate metrics like PMI into the route evaluation process, enabling a "Greenness-by-Design" approach.[17][19]

By integrating these computational tools early in the development cycle, organizations can make more informed, data-driven decisions, reducing the time and resources spent on suboptimal pathways.

The CASP-Integrated Workflow

Caption: Modern workflow integrating CASP for route design.

Conclusion

The comparative analysis of synthetic routes has evolved into a sophisticated, multi-parameter discipline. By combining foundational metrics like PMI and E-Factor with holistic frameworks like the EcoScale, scientists can generate a comprehensive picture of a process's true cost-effectiveness and sustainability. The case of Sitagliptin demonstrates that prioritizing green chemistry principles often leads directly to more economically viable processes. As we look to the future, the integration of powerful CASP tools will further empower researchers to design and select synthetic routes that are not only elegant and efficient but also safe, sustainable, and economically sound from the outset.

Experimental Protocols

Protocol 1: Calculating Process Mass Intensity (PMI)

• Identify All Inputs: List every material used in the entire process for a single batch. This includes all starting materials, reagents, solvents (for reaction and purification), catalysts, and process water.

• Quantify Masses: Determine the mass (in kg) for each input material identified in Step 1.

• Sum Total Mass: Calculate the sum of the masses of all input materials.

• Measure Product Output: Determine the final, isolated mass (in kg) of the pure Active Pharmaceutical Ingredient (API) or target molecule.

• Calculate PMI: Divide the total mass of inputs (from Step 3) by the mass of the product (from Step 4).

  • Formula:PMI = (Σ Mass of All Inputs) / (Mass of Final Product)

Protocol 2: Calculating E-Factor

• Determine Total Inputs and Product Mass: Follow Steps 1-4 from the PMI protocol to find the total mass of all inputs and the final mass of the isolated product.

• Calculate Total Waste: Subtract the mass of the final product from the total mass of all inputs. This value represents the total waste generated.

  • Formula:Total Waste = (Σ Mass of All Inputs) - (Mass of Final Product)

• Calculate E-Factor: Divide the total mass of waste (from Step 2) by the mass of the product.

  • Formula:E-Factor = Total Waste / Mass of Final Product

Protocol 3: Conducting an EcoScale Analysis

• Start with an Ideal Score: Assign a base score of 100 to the reaction.

• Calculate Yield Penalty: Subtract penalty points based on the reaction's isolated yield.

  • Penalty:(100 - Yield %) / 2

• Assign Reagent Penalties: For each reagent, starting material, and catalyst used, assign penalty points based on its cost and availability.

  • Example Penalties: Inexpensive & abundant (0 points), Readily available (1 point), High cost (5 points).

• Assign Safety Penalties: Assign penalty points based on the highest level of risk for any compound involved (reactants, solvents, products).

  • Example Penalties: Harmless (0 points), Toxic/Corrosive (5 points), Explosive/High Toxicity (10 points).

• Assign Technical Setup Penalties: Assign penalty points for non-standard or energy-intensive conditions.

  • Example Penalties: Standard lab setup (0 points), Inert atmosphere (3 points), High pressure (>10 atm) (5 points).

• Assign Condition Penalties: Assign penalty points for temperature and time.

  • Example Penalties: Room temperature (0 points), >100°C (3 points), Reaction time > 8 hours (2 points).

• Assign Workup/Purification Penalties: Assign penalty points for complex or wasteful purification methods.

  • Example Penalties: Direct isolation (0 points), Extraction (3 points), Column chromatography (variable, e.g., 5-10 points).

• Calculate Final EcoScale Score: Sum all penalty points from Steps 2-7 and subtract this total from the initial score of 100.

  • Formula:EcoScale Score = 100 - Σ (All Penalty Points)

References

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• Process Mass Intensity (PMI): A Holistic Analysis of Current Peptide Manufacturing Processes Informs Sustainability in Peptide Synthesis . PubMed Central. [Online]. Available: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

For researchers and drug development professionals, the integrity of scientific pursuit is intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents like tert-butyl 4-amino-4-methylpiperidine-1-carboxylate are paramount to ensuring the well-being of laboratory personnel and environmental stewardship. This guide provides a detailed, procedural framework for the safe disposal of this compound, moving beyond mere compliance to foster a deeper understanding of the principles behind these essential safety protocols.

Understanding the Hazard Profile

Before any disposal procedure can be initiated, a thorough understanding of the chemical's intrinsic hazards is crucial. Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, while a valuable building block in medicinal chemistry, presents several potential risks that dictate its handling and disposal requirements.

Based on available Safety Data Sheets (SDS) for this compound and structurally similar piperidine derivatives, the primary hazards include:

• Skin Irritation: Causes skin irritation upon contact.[1]

• Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.[1]

• Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][2]

While not classified as flammable, containers may burn, emitting corrosive and toxic fumes.[1]

Hazard Classification	GHS Category	Description
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1][3]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.[1][3]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[1][2][3]
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[3][4]

These classifications underscore the necessity for meticulous handling and the use of appropriate Personal Protective Equipment (PPE) at all times. The causality is clear: direct contact with the skin or eyes can lead to immediate irritation, while inhalation of dust or aerosols can compromise the respiratory system.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and consistent use of appropriate PPE are non-negotiable when handling tert-butyl 4-amino-4-methylpiperidine-1-carboxylate. The following PPE is mandatory to mitigate the risks of exposure.

• Eye and Face Protection: Chemical safety goggles are essential. In situations with a higher risk of splashing or aerosol generation, a face shield should be worn in conjunction with goggles.[5]

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn. Gloves should be inspected for any signs of degradation before use and disposed of properly after handling the chemical.[2]

• Body Protection: A laboratory coat is required. For larger quantities or during spill cleanup, a chemical-resistant apron or suit may be necessary.[5]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of dust or vapors.[1][6] If a fume hood is not available or if exposure limits are likely to be exceeded, a NIOSH/MSHA-approved respirator is required.[6]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is that it must be treated as hazardous waste. It should never be disposed of down the drain or in regular solid waste.[7][8][9] The disposal process must be conducted in accordance with all local, state, and federal regulations.[10][11][12]

Step 1: Waste Segregation and Collection

• Unused or Expired Product: Any unwanted or expired tert-butyl 4-amino-4-methylpiperidine-1-carboxylate should be kept in its original, tightly sealed container.[1]

• Contaminated Materials: All materials that have come into contact with the chemical, including gloves, weigh boats, pipette tips, and absorbent materials from spill cleanups, must be collected as hazardous waste. These items should be placed in a designated, leak-proof container that is compatible with the chemical.[11][13]

• Empty Containers: "Empty" containers are not truly empty and will retain chemical residue. They must be managed as hazardous waste. Containers can be triple-rinsed with a suitable solvent (e.g., methanol or ethanol), and the rinsate must be collected as hazardous waste.[7] The rinsed container can then be disposed of according to institutional guidelines, which may still require it to be treated as hazardous waste.

Step 2: Waste Container Management

• Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("tert-butyl 4-amino-4-methylpiperidine-1-carboxylate"), the associated hazards (e.g., "Irritant"), and the date of accumulation.[9]

• Storage: Waste containers should be stored in a designated satellite accumulation area that is secure and under the control of laboratory personnel.[8][11] The storage area should be well-ventilated and away from incompatible materials such as strong oxidizing agents, strong acids, and strong reducing agents.[6][10] Containers must be kept tightly closed except when adding waste.[1][8]

Step 3: Arranging for Disposal

• Licensed Waste Disposal Service: The disposal of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate must be handled by a licensed professional waste disposal service.[13][14] Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[9]

• Documentation: Maintain accurate records of all hazardous waste generated, including the chemical name, quantity, and date of disposal. This documentation is crucial for regulatory compliance.[15]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate and associated waste.

Caption: Decision tree for the disposal of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate waste.

Emergency Procedures: Spill and Exposure Response

In the event of a spill or personnel exposure, immediate and appropriate action is critical.

Spill Cleanup:

• Small Spills: For minor spills, ensure the area is well-ventilated and wear the appropriate PPE.[1] Use an inert absorbent material, such as vermiculite or dry sand, to contain and collect the spilled solid.[13] Avoid generating dust.[1] Place the absorbed material into a sealed, labeled container for hazardous waste disposal.[2]

• Large Spills: Evacuate the immediate area and alert your institution's EHS or emergency response team.[13] Prevent the spill from entering drains or waterways.[1]

Personnel Exposure:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][6] Seek immediate medical attention.[6]

• Skin Contact: Remove all contaminated clothing. Wash the affected skin area thoroughly with soap and plenty of water.[2] If skin irritation occurs, seek medical advice.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[2] Call a physician or poison control center immediately.[10]

By adhering to these detailed procedures, researchers and laboratory professionals can ensure the safe and responsible disposal of tert-butyl 4-amino-4-methylpiperidine-1-carboxylate, upholding the highest standards of laboratory safety and environmental protection.

References

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• United States Environmental Protection Agency. Resource Conservation and Recovery Act (RCRA) Laws and Regulations. [Link]

• Chemicalland21. PIPERIDINE Safety Data Sheet. [Link]

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A Senior Application Scientist's Guide to Handling Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate

As researchers and drug development professionals, our work with novel chemical entities demands a profound respect for safety. This guide provides essential, immediate safety and logistical information for handling Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate (CAS No. 343788-69-2), a common building block in medicinal chemistry.[1] Beyond merely listing steps, we will delve into the causality behind these protocols, empowering you to work with confidence and security.

Understanding the Hazard: A Proactive Approach to Safety

Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate is a white to light yellow solid.[2] While comprehensive toxicological data is not fully available for this specific compound, the available Safety Data Sheets (SDS) and data on structurally related piperidine derivatives indicate several potential hazards.[1][3] A thorough risk assessment is the foundational step before any laboratory work commences.

Key Identified Hazards:

• Skin Irritation: Causes skin irritation.[1] Some related piperidine compounds can cause severe skin burns.[4][5][6]

• Serious Eye Damage: Causes serious eye irritation, with the potential for severe damage.[1][7]

• Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust.[1][7]

• Harmful if Swallowed: Some sources indicate this chemical class can be harmful if ingested.[4][8]

This hazard profile necessitates a stringent adherence to the "Hierarchy of Controls," a system designed to minimize exposure to hazards. Personal Protective Equipment (PPE) is the final, but critical, line of defense.

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of PPE must be deliberate and based on the specific tasks being performed. A one-size-fits-all approach is insufficient.

Task Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transferring Solid	Safety goggles with side shields or face shield	Nitrile or Neoprene gloves (double-gloved recommended)	Fully-buttoned lab coat	Recommended if not in a fume hood or ventilated enclosure; N95 respirator
Preparing Solutions	Chemical safety goggles	Nitrile or Neoprene gloves	Chemical-resistant lab coat	Not required if performed in a certified chemical fume hood
Running Reactions/Workup	Chemical safety goggles and face shield	Nitrile or Neoprene gloves; check compatibility with solvents	Chemical-resistant lab coat	Not required if performed in a certified chemical fume hood
Handling Waste/Decontamination	Chemical safety goggles and face shield	Heavy-duty Nitrile or Butyl gloves	Chemical-resistant lab coat or apron	Not typically required if handling sealed containers

2.1. Eye and Face Protection Standard safety glasses are inadequate.

• Chemical Safety Goggles: Must be worn for all procedures, including solution preparation and transfers. They provide a seal around the eyes, protecting from splashes and dust.[7]

• Face Shield: A face shield should be worn over safety goggles during procedures with a higher risk of splashing, such as when handling larger quantities or during reaction workups.

2.2. Skin and Body Protection

• Gloves: Nitrile or neoprene gloves are recommended for handling this compound and its solutions.[9]

  • Causality: The choice of glove material is critical. While nitrile offers good general chemical resistance, always consult a manufacturer's glove compatibility chart for the specific solvents you are using.[9][10] For piperidine compounds, which can be corrosive, ensuring glove integrity is paramount.[5]

  • Protocol: Always inspect gloves for tears or holes before use. Use proper removal techniques to avoid skin contact with a contaminated glove surface.[3] Wash hands thoroughly after removing gloves.[11]

• Lab Coat: A flame-resistant lab coat, fully buttoned, is mandatory. For tasks with significant splash potential, a chemical-resistant apron should be worn over the lab coat.

2.3. Respiratory Protection The primary respiratory hazard is the inhalation of the chemical as a fine powder or dust.

• Engineering Controls First: All work that may generate dust, such as weighing or transfers, must be conducted in a certified chemical fume hood or a ventilated balance enclosure.[4][12] This is the primary method for controlling respiratory exposure.

• Respirator Use: If engineering controls are not feasible or are insufficient to control exposure, a NIOSH-approved respirator is required.[3][13] For powders, a particulate respirator (e.g., N95) may be sufficient. Consult your institution's Environmental Health and Safety (EHS) department for proper respirator selection, fit-testing, and training, as required by the OSHA Respiratory Protection Standard (29 CFR 1910.134).

Operational and Disposal Plans

A safe experiment is a well-planned experiment. This includes not only the reaction but also the setup, cleanup, and disposal.

3.1. Step-by-Step PPE Protocol: Donning and Doffing

• Donning (Putting On):

  • Perform hand hygiene.

  • Put on a lab coat, ensuring it is fully buttoned.

  • Put on the first pair of gloves.

  • Put on safety goggles or a face shield.

  • Put on the second pair of gloves, ensuring the cuffs go over the sleeves of the lab coat.

• Doffing (Taking Off):

  • Remove the outer, most contaminated pair of gloves using a proper technique (glove-to-glove).

  • Remove the lab coat by rolling it away from the body, keeping the contaminated outer surface contained.

  • Remove the face shield or goggles.

  • Remove the inner pair of gloves.

  • Wash hands thoroughly with soap and water.

3.2. Emergency Spill Plan

Even with careful work, spills can happen. Be prepared to act immediately.

• Alert Personnel: Notify others in the immediate area.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate and contact your institution's EHS emergency line.

• Assess the Spill: For small spills (<100 mL of a dilute solution or a few grams of solid) that you are trained to handle:

  • Ensure you are wearing appropriate PPE (double gloves, goggles, lab coat).

  • Contain the spill with absorbent pads or sand.

  • For solids, carefully sweep up the material to avoid generating dust and place it in a labeled waste container.[7]

  • For liquids, cover with an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material using spark-proof tools and place it in a sealed, labeled container for hazardous waste disposal.[2]

  • Decontaminate the spill area with an appropriate solvent, followed by soap and water.

  • Dispose of all contaminated materials (gloves, pads, etc.) as hazardous waste.

3.3. Waste Disposal Plan Chemical waste must be disposed of in accordance with all local, state, and federal regulations.[8]

• Solid Waste: Collect waste Tert-butyl 4-amino-4-methylpiperidine-1-carboxylate and any contaminated solids (e.g., filter paper, absorbent) in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Collect liquid waste containing the compound in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix incompatible waste streams.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items must be collected in a designated hazardous waste container.

• Disposal Method: The material can often be disposed of via a licensed chemical destruction facility or through controlled incineration with flue gas scrubbing.[2] Do not discharge this chemical into drains or the environment.[2]

By integrating these safety protocols into your daily laboratory workflow, you build a culture of safety that protects not only yourself but your entire research team.

References

• Cato Chemical. (n.d.). Safety Data Sheet for 4-Aminopiperidine-1-carboxylic acid tert-butyl ester.
• Quora. (2024, April 14). What are the safety precautions for using research chemicals and what are the potential risks associated with their use?
• XPRESS CHEMS. (2025, September 4). Safety First: Best Practices for Handling Research Chemicals.
• Apollo Scientific. (2023, July 11). Safety Data Sheet for tert-Butyl (R)-4-(1-aminoethyl)piperidine-1-carboxylate.
• MedChemExpress. (2024, July 5). Safety Data Sheet for tert-Butyl 4-(4-aminophenoxy)piperidine-1-carboxylate.
• Fisher Scientific. (2023, September 5). Safety Data Sheet for tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate.
• Capot Chemical. (2025, December 10). MSDS of tert-butyl 4-(aminomethyl)-4-methylpiperidine-1-carboxylate.
• Rosalind Franklin University. (n.d.). Chemical Safety for Laboratory Employees.
• Carl ROTH. (n.d.). Safety Data Sheet: Piperidine.
• (n.d.). Safety Data Sheet for 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid.
• Sigma-Aldrich. (n.d.). tert-Butyl 4-amino-4-methyl-1-piperidinecarboxylate.
• Jubilant Life Sciences Limited. (n.d.). Piperidine Safety Data Sheet.
• Penta chemicals. (2024, May 7). Safety Data Sheet: Piperidine.
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• (n.d.). Chemical Resistance of Gloves.pdf.
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• OSHA. (n.d.). Glove Selection Chart.

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